Cholecystokinin (26-33) (free acid)

Core Science & Biosynthesis

The Discovery of Cholecystokinin (26-33) (free acid): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholecystokinin (B1591339) (26-33), commonly known as CCK-8, is the C-terminal octapeptide fragment of the larger cholecystokinin hormone. Its discovery was a pivotal moment in endocrinology and neuroscience, revealing a crucial link between the gut and the brain. Initially identified as a potent stimulator of gallbladder contraction and pancreatic enzyme secretion, CCK-8 was later found to be the most abundant neuropeptide in the central nervous system, playing a significant role in satiety, anxiety, and neurotransmission. This technical guide provides an in-depth history of the discovery of CCK-8, detailing the key experiments, quantitative data, and signaling pathways that have formed the foundation of our current understanding.

A Legacy of Discovery: From Gut Hormone to Neuropeptide

The story of CCK-8 begins with the broader discovery of cholecystokinin. In 1928, Andrew Conway Ivy and Eric Oldberg at Northwestern University Medical School identified a substance in intestinal extracts that caused the gallbladder to contract, which they named "cholecystokinin". For decades, research focused on this hormonal activity in the gut.

The journey towards identifying the specific active fragments of cholecystokinin was pioneered by Swedish biochemists Johannes Erik Jorpes and Viktor Mutt. In 1968, after years of painstaking work, they successfully isolated and determined the amino acid sequence of a 33-amino acid peptide from porcine intestine, which they named cholecystokinin-pancreozymin (CCK-33)[1]. This breakthrough was crucial as it provided the complete structure of the hormone and paved the way for the identification of smaller, biologically active fragments.

The focus shifted to the brain in the mid-1970s when researchers discovered cholecystokinin-like immunoreactivity in the central nervous system. This was a landmark finding, suggesting a dual role for CCK as both a gut hormone and a neuropeptide. Subsequent research by several groups, notably those led by Rosalyn Yalow and Gregory Dockray, revealed that the predominant form of CCK in the brain was not the larger CCK-33, but a smaller, C-terminal octapeptide fragment[2]. Through a combination of radioimmunoassay, chromatography, and sequencing, they identified this fragment as CCK-8, corresponding to amino acids 26-33 of the parent CCK-33 molecule[2][3]. The chemical synthesis of CCK-8 soon followed, which greatly facilitated the detailed study of its biological activities[2].

Quantitative Analysis of Early CCK-8 Research

The initial characterization of CCK-8 involved quantifying its binding affinity to its receptors and its potency in eliciting biological responses. These early studies were fundamental in establishing the physiological relevance of this newly discovered peptide.

Parameter	Value	Tissue/Cell Type	Species	Reference
High-Affinity Binding Site (Kd)	64 pM	Pancreatic Acini	Rat	[4]
Low-Affinity Binding Site (Kd)	21 nM	Pancreatic Acini	Rat	[4]

Key Experimental Protocols

The discovery and characterization of CCK-8 relied on a combination of innovative biochemical and physiological techniques. Below are detailed methodologies for the key experiments of that era.

Protocol 1: Radioimmunoassay (RIA) for CCK

This protocol is based on the methods used in the late 1970s and early 1980s for the detection and quantification of CCK peptides.

Objective: To quantify the concentration of CCK-like immunoreactivity in tissue extracts and biological fluids.

Materials:

• Antibody specific to the C-terminus of CCK.

• Radiolabeled CCK-8 (e.g., ¹²⁵I-CCK-8).

• Unlabeled CCK-8 standard.

• Tissue extract or plasma sample.

• Assay buffer (e.g., phosphate (B84403) buffer with bovine serum albumin).

• Separation agent (e.g., charcoal, second antibody).

• Gamma counter.

Procedure:

• A standard curve is generated by incubating a fixed amount of anti-CCK antibody and radiolabeled CCK-8 with varying concentrations of unlabeled CCK-8 standard.

• The unknown samples (tissue extracts or plasma) are incubated with the same fixed amounts of antibody and radiolabeled CCK-8.

• The reaction mixtures are incubated to allow for competitive binding between the labeled and unlabeled CCK for the antibody.

• The antibody-bound CCK is separated from the free CCK using a separation agent.

• The radioactivity of the bound fraction is measured using a gamma counter.

• The concentration of CCK in the unknown samples is determined by comparing the results to the standard curve.

Protocol 2: Receptor Binding Assay on Pancreatic Acini

This protocol is a representation of the methods used to characterize the binding of CCK to its receptors on pancreatic acinar cells.

Objective: To determine the binding affinity (Kd) and receptor density (Bmax) of CCK receptors.

Materials:

• Isolated pancreatic acini.

• Radiolabeled CCK-8 (e.g., ¹²⁵I-Bolton-Hunter labeled CCK).

• Unlabeled CCK-8 and its analogues.

• Incubation buffer (e.g., Krebs-Ringer bicarbonate buffer with 0.5% bovine serum albumin).

• Filtration apparatus.

• Gamma counter.

Procedure:

• Isolated pancreatic acini are incubated with a fixed concentration of radiolabeled CCK-8 in the absence (total binding) or presence (non-specific binding) of a high concentration of unlabeled CCK-8.

• To determine the dissociation constant (Kd), competitive binding experiments are performed by incubating the acini and radiolabeled CCK-8 with increasing concentrations of unlabeled CCK-8.

• The incubation is carried out at a specific temperature and for a set duration to reach equilibrium.

• The incubation is terminated by rapid filtration through glass fiber filters to separate bound from free radioligand.

• The radioactivity retained on the filters is measured using a gamma counter.

• Specific binding is calculated by subtracting non-specific binding from total binding.

• The binding data is analyzed using Scatchard analysis to determine the Kd and Bmax.

Signaling Pathways of Cholecystokinin-8

Early investigations into the mechanism of action of CCK-8 focused on its ability to stimulate physiological responses in target tissues. It was quickly established that CCK-8 exerts its effects through specific cell surface receptors, now known as CCK1 and CCK2 receptors. The initial understanding of the signaling cascade involved the mobilization of intracellular calcium as a key second messenger.

Upon binding to its receptor, particularly the CCK1 receptor on pancreatic acinar cells, CCK-8 was found to trigger a rapid increase in intracellular calcium concentration. This calcium signal was understood to be the primary driver for the secretion of digestive enzymes.

Early proposed signaling pathway for CCK-8 in pancreatic acinar cells.

Experimental Workflow for CCK-8 Discovery

The discovery of CCK-8 as a distinct molecular entity involved a systematic workflow, from tissue extraction to final characterization.

Experimental workflow for the discovery and characterization of CCK-8.

Conclusion

The discovery of Cholecystokinin (26-33) (free acid) represents a paradigm shift in our understanding of peptide hormones and neuropeptides. The journey from observing a physiological effect in the gut to isolating and characterizing a specific octapeptide with potent central nervous system activity highlights the remarkable progress in biochemical and physiological research during the latter half of the 20th century. The foundational work detailed in this guide not only unraveled the multifaceted nature of cholecystokinin but also laid the groundwork for decades of research into its diverse roles in health and disease, making CCK-8 a continued subject of interest for drug development professionals in areas such as obesity, anxiety disorders, and pain management.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Cell via Cell Viability Assay Changes Cellular Metabolic Characteristics by Intervening with Glycolysis and Pentose Phosphate Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. innoprot.com [innoprot.com]
• 4. Binding of cholecystokinin to high affinity receptors on isolated rat pancreatic acini - PubMed [pubmed.ncbi.nlm.nih.gov]

The Physiological Role of Cholecystokinin-8 (CCK-8) in the Central Nervous System: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholecystokinin (B1591339) (CCK) is a neuropeptide and gut hormone that plays a critical role in both the peripheral and central nervous systems (CNS). While initially identified for its function in gallbladder contraction and pancreatic secretion, its presence and activity in the brain have revealed a complex and multifaceted role in neuronal signaling. The most abundant and biologically active form in the CNS is the C-terminal octapeptide, CCK-8. This technical guide provides an in-depth overview of the physiological functions of CCK-8 (free acid) in the CNS, its receptor signaling pathways, quantitative data on its interactions, and detailed experimental protocols for its study.

Core Physiological Roles of CCK-8 in the CNS

CCK-8 acts as a neurotransmitter and neuromodulator, influencing a wide array of physiological and behavioral processes. Its effects are mediated through two primary G-protein coupled receptors: the CCK-A (or CCK1) and CCK-B (or CCK2) receptors, which are differentially distributed throughout the brain.

Anxiety and Panic Disorders

CCK-8, primarily through the activation of CCK-B receptors, is a potent anxiogenic agent. The administration of CCK-B receptor agonists, such as pentagastrin (B549294) and CCK-4, can induce panic attacks in both healthy individuals and patients with panic disorder. The basolateral amygdala, a key region in fear and anxiety processing, is rich in CCK-B receptors and is a critical site for the anxiogenic effects of CCK. Consequently, CCK-B receptor antagonists have been investigated as potential anxiolytics.

Satiety and Feeding Behavior

CCK-8 is a well-established short-term satiety signal that contributes to the termination of meals. Released from the gut in response to food intake, it acts on CCK-A receptors on vagal afferent fibers, which transmit satiety signals to the nucleus of the solitary tract in the brainstem and subsequently to the hypothalamus. While CCK-8 primarily influences meal size (satiation), other forms of CCK, like CCK-58, may have a more prolonged effect on the interval between meals (satiety).[1]

Pain Modulation

CCK-8 has a complex and often opposing role in pain modulation, largely through its interaction with the endogenous opioid system. It is considered an "anti-opioid" peptide, as it can attenuate the analgesic effects of opioids like morphine. This antagonistic effect is primarily mediated by CCK-B receptors in brain regions involved in pain processing, such as the nucleus accumbens.[2] By blocking CCK-B receptors, it is possible to enhance opioid-induced analgesia.[2] Conversely, some studies suggest that CCK, under certain conditions, may have analgesic properties.

Memory and Cognition

CCK-8 is implicated in learning and memory processes. CCK-B receptors, in particular, are involved in the modulation of synaptic plasticity, including long-term potentiation (LTP), a cellular mechanism underlying memory formation. The hippocampus, a brain region crucial for memory, expresses both CCK and its receptors.

Interaction with Dopamine (B1211576) and Opioid Systems

CCK-8 significantly modulates the activity of both the mesolimbic dopamine and endogenous opioid systems.

• Dopamine System: CCK and dopamine are co-localized in some midbrain neurons, particularly in the ventral tegmental area (VTA) which projects to the nucleus accumbens. The interaction is complex and region-specific. For instance, local administration of CCK-8 in the posterior nucleus accumbens has been shown to increase extracellular dopamine levels, while CCK-B agonists in the anterior nucleus accumbens can decrease them.[3] This modulation of the dopamine system implicates CCK in reward, motivation, and the pathophysiology of conditions like schizophrenia and addiction.

• Opioid System: As mentioned, CCK-8 acts as a functional antagonist to the analgesic effects of opioids. It has been shown to antagonize analgesia mediated by both mu and kappa opioid receptors.[4] This interaction is a critical consideration in the development of pain management strategies, as targeting CCK receptors may offer a way to improve the efficacy of opioid analgesics and potentially reduce tolerance.

Quantitative Data

The following tables summarize key quantitative data regarding the binding of CCK-8 and related ligands to CCK receptors in the central nervous system.

Ligand	Receptor Subtype	Brain Region	Species	Binding Affinity (Kd/IC50)	Receptor Density (Bmax)	Reference
[3H]Pentagastrin	CCK Receptor	Whole Brain	Rat	Kd: 5.6 nM	Bmax: 36.6 fmol/mg protein	[5]
[3H]CCK-8	CCK Receptor	Cerebral Cortex	Rat	Kd: 1.66 nM	Bmax: 30.15 fmol/mg protein	[6]
CCK-8	CCK-A	Human	~2 nM	Not specified	[7]
CCK-8	CCK-B	Human	~2 nM	Not specified	[7]
CCK-4	CCK-A	Human	>1000 nM	Not specified	[7]
CCK-4	CCK-B	Human	~2 nM	Not specified	[7]

Signaling Pathways

Both CCK-A and CCK-B receptors are G-protein coupled receptors (GPCRs). Their activation by CCK-8 initiates intracellular signaling cascades that lead to the physiological effects described above.

CCK-A Receptor Signaling

The CCK-A receptor primarily couples to Gq/11 and Gs proteins.

• Gq/11 Pathway: Activation of the Gq/11 pathway stimulates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium stores, while DAG activates protein kinase C (PKC).

• Gs Pathway: Coupling to Gs activates adenylyl cyclase, leading to an increase in cyclic AMP (cAMP) and subsequent activation of protein kinase A (PKA).

Caption: CCK-A receptor signaling cascade.

CCK-B Receptor Signaling

The CCK-B receptor is the predominant subtype in the brain and primarily couples to the Gq/11 protein, activating the phospholipase C pathway, similar to the CCK-A receptor. This leads to an increase in intracellular calcium and the activation of PKC, ultimately modulating neuronal excitability and neurotransmitter release.

Caption: CCK-B receptor signaling cascade.

Experimental Protocols

Receptor Binding Assay

Objective: To determine the binding affinity (Kd) and receptor density (Bmax) of CCK-8 for its receptors in a specific brain region.

Methodology:

• Tissue Preparation:

  • Dissect the brain region of interest (e.g., cerebral cortex, hippocampus) from the animal model (e.g., rat, mouse).

  • Homogenize the tissue in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at high speed to pellet the membranes.

  • Wash the membrane pellet by resuspension and centrifugation.

  • Resuspend the final membrane pellet in assay buffer.

  • Determine the protein concentration of the membrane preparation (e.g., using a BCA or Bradford assay).

• Binding Reaction:

  • In a series of tubes, add a fixed amount of membrane protein.

  • Add increasing concentrations of radiolabeled CCK-8 (e.g., [3H]CCK-8).

  • For determination of non-specific binding, add a high concentration of unlabeled CCK-8 to a parallel set of tubes.

  • Incubate the tubes at a specific temperature (e.g., 25°C) for a defined period to allow binding to reach equilibrium.

• Separation of Bound and Free Ligand:

  • Rapidly filter the contents of each tube through a glass fiber filter to separate the membrane-bound radioligand from the free radioligand.

  • Wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.

• Quantification:

  • Place the filters in scintillation vials with scintillation cocktail.

  • Measure the radioactivity on the filters using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding for each concentration of radiolabeled ligand.

  • Perform Scatchard analysis or non-linear regression on the specific binding data to determine the Kd and Bmax values.

Behavioral Assay: Elevated Plus Maze (EPM)

Objective: To assess the anxiogenic or anxiolytic effects of CCK-8 or CCK receptor modulators.

Methodology:

• Apparatus: The EPM consists of four arms (two open, two enclosed by walls) arranged in a plus shape and elevated from the floor.

• Animal Handling and Acclimation:

  • Handle the animals (rats or mice) for several days prior to testing to reduce stress.

  • Acclimate the animals to the testing room for at least 30-60 minutes before the experiment.

• Drug Administration:

  • Administer CCK-8 (or vehicle control) via the desired route (e.g., intraperitoneal, intracerebroventricular) at a specific time before the test.

• Test Procedure:

  • Place the animal in the center of the maze, facing one of the open arms.

  • Allow the animal to freely explore the maze for a set period (typically 5 minutes).

  • Record the animal's behavior using a video camera mounted above the maze.

• Data Analysis:

  • Score the video recordings for the following parameters:

    • Time spent in the open arms.

    • Time spent in the closed arms.

    • Number of entries into the open arms.

    • Number of entries into the closed arms.

  • Anxiogenic effects are indicated by a decrease in the time spent and number of entries into the open arms.

In Vivo Microdialysis

Objective: To measure the extracellular levels of CCK-8 and/or its effect on the release of other neurotransmitters (e.g., dopamine) in a specific brain region of a freely moving animal.

Methodology:

• Surgical Implantation of Guide Cannula:

  • Anesthetize the animal and place it in a stereotaxic frame.

  • Implant a guide cannula targeted to the brain region of interest (e.g., nucleus accumbens).

  • Secure the cannula with dental cement and allow the animal to recover from surgery.

• Microdialysis Probe Insertion and Perfusion:

  • On the day of the experiment, insert a microdialysis probe through the guide cannula.

  • Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a constant, slow flow rate (e.g., 1-2 µL/min).

• Sample Collection:

  • Allow a stabilization period for the probe and brain tissue.

  • Collect baseline dialysate samples at regular intervals (e.g., every 20 minutes).

  • Administer CCK-8 or other test compounds.

  • Continue collecting dialysate samples to measure changes in neurotransmitter levels.

• Sample Analysis:

  • Analyze the collected dialysate samples for the concentration of CCK-8 or other neurotransmitters using highly sensitive techniques such as radioimmunoassay (RIA), enzyme-linked immunosorbent assay (ELISA), or high-performance liquid chromatography (HPLC) with electrochemical detection.

• Data Analysis:

  • Express the post-administration neurotransmitter levels as a percentage of the baseline levels.

  • Perform statistical analysis to determine the significance of any changes.

Experimental Workflow and Logical Relationships

Caption: Workflow for CCK-8 anxiety study.

Caption: Multifaceted roles of CCK-8 in the CNS.

References

• 1. Effect of injection of CCK-8 into the nucleus caudatus on the behavior of rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cholecystokinin octapeptide (CCK-8) antagonizes morphine analgesia in nucleus accumbens of the rat via the CCK-B receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of CCK8 and of the CCKB-selective agonist BC264 on extracellular dopamine content in the anterior and posterior nucleus accumbens: a microdialysis study in freely moving rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [Cholecystokinin octapeptide (CCK-8) antagonized analgesia mediated by mu and kappa opioid receptors] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Extracellular dopamine in the anterior nucleus accumbens is distinctly affected by ventral tegmental area administration of cholecystokinin and apomorphine: data from in vivo voltammetry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Characterization of dopamine release in the substantia nigra by in vivo microdialysis in freely moving rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cholecystokinin increases extracellular dopamine overflow in the anterior nucleus accumbens via CCK(B) receptors in the VTA assessed by in vivo voltammetry - PubMed [pubmed.ncbi.nlm.nih.gov]

The Cholecystokinin (26-33) Signaling Pathway: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cholecystokinin (B1591339) (26-33), a sulfated octapeptide commonly known as CCK-8, is the most biologically active fragment of the cholecystokinin hormone family. It plays a pivotal role in regulating gastrointestinal function and acts as a key neurotransmitter in the central nervous system. Its diverse physiological effects, including regulation of pancreatic secretion, gallbladder contraction, satiety, and anxiety, are mediated through the activation of two distinct G protein-coupled receptors: the cholecystokinin-1 receptor (CCK1R) and the cholecystokinin-2 receptor (CCK2R). This technical guide provides a comprehensive overview of the signaling pathways initiated by CCK-8, with a focus on its activation mechanisms, downstream effector cascades, and the quantitative pharmacology that governs these interactions. Detailed experimental protocols for key assays and visual representations of the signaling pathways are included to facilitate further research and drug development efforts in this area.

Introduction

Cholecystokinin (CCK) is a peptide hormone initially discovered in the gastrointestinal tract, responsible for stimulating the digestion of fat and protein[1]. The most potent and abundant form, CCK (26-33) or CCK-8, is an octapeptide with the amino acid sequence Asp-Tyr(SO3H)-Met-Gly-Trp-Met-Asp-Phe-NH2. The sulfation of the tyrosine residue is critical for its high-affinity binding to the CCK1 receptor[2]. CCK-8 exerts its effects by binding to and activating CCK1 and CCK2 receptors, which are members of the Class A G protein-coupled receptor (GPCR) family. While CCK1R is predominantly found in peripheral tissues like the pancreas and gallbladder, CCK2R is more prevalent in the brain and stomach[2]. The activation of these receptors by CCK-8 triggers a cascade of intracellular signaling events that ultimately dictate the cellular and physiological response. Understanding these intricate signaling pathways is paramount for the development of novel therapeutics targeting a range of disorders, from digestive issues to neurological conditions.

CCK-8 Receptor Binding and Activation

The initial step in CCK-8 signaling is its binding to either the CCK1 or CCK2 receptor. The sulfated tyrosine residue in CCK-8 is a key determinant for its high affinity for CCK1R, with its absence reducing the affinity by 500- to 1000-fold. In contrast, both sulfated and non-sulfated CCK-8 bind to CCK2R with similarly high affinity[2].

Quantitative Binding Affinity Data

The binding affinity of CCK-8 for its receptors is typically quantified by its inhibition constant (Ki), determined through competitive radioligand binding assays.

Ligand	Receptor	Species	Ki (nM)	Reference
Sulfated CCK-8	CCK1R	Human	0.28	[3]
Sulfated CCK-8	CCK1R	Rat	0.6 - 1	[4]
Sulfated CCK-8	CCK2R	Human	0.3 - 1	[3][4]
Sulfated CCK-8	CCK2R	Mouse	0.3 - 1	[4]

Primary Signaling Pathway: Gq/11 Activation

Upon binding of CCK-8, both CCK1R and CCK2R undergo a conformational change that facilitates their coupling to and activation of heterotrimeric G proteins of the Gq/11 family. This is the canonical and most well-characterized signaling pathway for CCK receptors.

Figure 1: CCK-8 Gq/11 Signaling Pathway.

Phospholipase C (PLC) Activation and Second Messenger Production

Activated Gαq/11 stimulates the membrane-bound enzyme phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2), a membrane phospholipid, into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).

Intracellular Calcium Mobilization

IP3, being water-soluble, diffuses into the cytosol and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca²⁺) into the cytoplasm. This rapid increase in intracellular calcium concentration is a hallmark of CCK-8 signaling and is responsible for many of its acute physiological effects, such as enzyme secretion from pancreatic acinar cells.

Protein Kinase C (PKC) Activation

DAG, which remains in the plasma membrane, along with the increased intracellular Ca²⁺, activates members of the protein kinase C (PKC) family. Activated PKC then phosphorylates a variety of substrate proteins, leading to a diverse array of cellular responses, including gene expression changes and modulation of other signaling pathways.

Quantitative Data on Gq/11 Pathway Activation

The potency of CCK-8 in activating the Gq/11 pathway is often measured by the half-maximal effective concentration (EC50) for intracellular calcium mobilization.

Ligand	Cell Line	Receptor	EC50 for Ca²⁺ Mobilization (nM)	Reference
Sulfated CCK-8	A431 cells	CCK2R	12.3 - 14.2	[5]
Sulfated CCK-8	AR42J cells	CCK2R	1.3 - 1.9	[5]

Secondary Signaling Pathways

While the Gq/11 pathway is primary, CCK-8 can also activate other signaling cascades, leading to a more complex and nuanced cellular response.

Mitogen-Activated Protein Kinase (MAPK/ERK) Pathway

Activation of CCK receptors can also lead to the stimulation of the mitogen-activated protein kinase (MAPK) cascade, specifically the extracellular signal-regulated kinase (ERK) pathway. This pathway is often linked to cell growth, proliferation, and differentiation. The activation of ERK is thought to occur downstream of PKC activation.

Figure 2: CCK-8-mediated MAPK/ERK Signaling Pathway.

Gs/cAMP Pathway

There is evidence to suggest that at higher concentrations, CCK-8 can also activate Gs proteins, leading to the stimulation of adenylyl cyclase, production of cyclic AMP (cAMP), and activation of protein kinase A (PKA)[6][7]. This pathway is typically associated with different cellular outcomes compared to the Gq/11 pathway and may play a role in the biphasic dose-response curves observed for some of CCK-8's effects, such as pancreatic amylase secretion. However, the direct coupling to Gs is less pronounced than to Gq/11.

Figure 3: CCK-8 Gs/cAMP Signaling Pathway.

Experimental Protocols

This section provides detailed methodologies for key experiments used to study CCK-8 signaling.

Radioligand Receptor Binding Assay

This assay is used to determine the binding affinity (Ki) of unlabeled ligands by measuring their ability to compete with a radiolabeled ligand for binding to the receptor.

Objective: To determine the Ki of CCK-8 for CCK1R or CCK2R.

Materials:

• Cell membranes from a cell line stably expressing the human CCK1R or CCK2R (e.g., CHO-K1, HEK293).

• Radioligand: [¹²⁵I]-CCK-8 (sulfated).

• Unlabeled CCK-8 (sulfated).

• Binding Buffer: 50 mM HEPES, pH 7.4, 5 mM MgCl₂, 1 mM CaCl₂, 0.2% BSA.

• Wash Buffer: 50 mM HEPES, pH 7.4, 500mM NaCl, 0.1% BSA.

• 96-well filter plates with glass fiber filters.

• Scintillation counter.

Procedure:

• Membrane Preparation: Prepare cell membranes from confluent cultures. Homogenize cells in a lysis buffer and isolate the membrane fraction by differential centrifugation. Resuspend the final membrane pellet in binding buffer.

• Assay Setup: In a 96-well plate, add in the following order:

  • Binding buffer.

  • Increasing concentrations of unlabeled CCK-8.

  • A fixed concentration of [¹²⁵I]-CCK-8 (typically at or below its Kd).

  • Cell membrane preparation to initiate the reaction.

  • For total binding, omit unlabeled CCK-8.

  • For non-specific binding, add a high concentration of unlabeled CCK-8 (e.g., 1 µM).

• Incubation: Incubate the plate with gentle agitation for 60-90 minutes at 30°C to reach equilibrium.

• Separation: Separate bound from free radioligand by vacuum filtration through the filter plates.

• Washing: Wash the filters rapidly with ice-cold wash buffer.

• Counting: Measure the radioactivity on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the unlabeled ligand concentration. Calculate the IC50 value (the concentration of unlabeled ligand that inhibits 50% of specific binding) and then determine the Ki value using the Cheng-Prusoff equation.

Figure 4: Radioligand Binding Assay Workflow.

Intracellular Calcium Mobilization Assay

This functional assay measures the increase in intracellular calcium concentration following receptor activation.

Objective: To determine the EC50 of CCK-8 for calcium mobilization.

Materials:

• Cell line stably expressing the human CCK1R or CCK2R (e.g., HEK293, CHO-K1).

• CCK-8 (sulfated).

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fura-2 AM).

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Probenecid (to prevent dye leakage).

• Black, clear-bottom 96-well microplates.

• Fluorescence plate reader with an injector.

Procedure:

• Cell Plating: Seed cells in a 96-well plate and culture overnight.

• Dye Loading: Remove culture medium and wash cells with assay buffer. Load cells with the calcium-sensitive dye in assay buffer containing probenecid. Incubate for 30-60 minutes at 37°C.

• Washing: Wash the cells with assay buffer to remove excess dye.

• Calcium Measurement:

  • Place the plate in a fluorescence plate reader.

  • Measure the baseline fluorescence for a short period.

  • Using the plate reader's injector, add varying concentrations of CCK-8 to the wells.

  • Immediately begin kinetic measurement of fluorescence intensity over time.

• Data Analysis: Determine the peak fluorescence response for each concentration of CCK-8. Plot the response against the logarithm of the CCK-8 concentration to generate a dose-response curve and calculate the EC50 value.

ERK Phosphorylation Western Blot Assay

This assay is used to detect the activation of the MAPK/ERK pathway by measuring the phosphorylation of ERK.

Objective: To determine the effect of CCK-8 on ERK phosphorylation.

Materials:

• Cell line expressing CCK receptors.

• CCK-8 (sulfated).

• Lysis Buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.

• Primary antibodies: anti-phospho-ERK1/2 and anti-total-ERK1/2.

• HRP-conjugated secondary antibody.

• SDS-PAGE equipment and reagents.

• PVDF membrane.

• Chemiluminescent substrate.

• Imaging system.

Procedure:

• Cell Treatment: Culture cells to near confluency and serum-starve overnight. Treat cells with various concentrations of CCK-8 for a specific time (e.g., 5-15 minutes).

• Cell Lysis: Wash cells with ice-cold PBS and lyse with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates (e.g., using a BCA assay).

• SDS-PAGE: Separate equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis.

• Western Blotting: Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with a blocking buffer (e.g., 5% BSA in TBST).

  • Incubate with the anti-phospho-ERK1/2 primary antibody overnight at 4°C.

  • Wash and incubate with the HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

• Stripping and Re-probing: Strip the membrane and re-probe with the anti-total-ERK1/2 antibody to normalize for protein loading.

• Data Analysis: Quantify the band intensities for both phospho-ERK and total ERK using densitometry software. Normalize the phospho-ERK signal to the total ERK signal.

Conclusion

Cholecystokinin (26-33) is a powerful signaling molecule that activates a complex network of intracellular pathways, primarily through the Gq/11-PLC-calcium cascade, with additional inputs from the MAPK/ERK and potentially the Gs/cAMP pathways. This intricate signaling network allows for the precise regulation of a wide range of physiological processes. The quantitative data and detailed experimental protocols provided in this guide serve as a valuable resource for researchers and drug development professionals aiming to further elucidate the roles of CCK-8 and its receptors in health and disease, and to develop novel therapeutic agents that modulate this important signaling system. A thorough understanding of these pathways is crucial for the rational design of selective and effective drugs targeting the CCK system.

References

• 1. Bioactivity of cholecystokinin analogues: CCK-8 is not more potent than CCK-33 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. CCK-8 | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. abpbio.com [abpbio.com]
• 5. researchgate.net [researchgate.net]
• 6. Characterization of cAMP-dependent protein kinase activation by CCK in rat pancreas - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Characterization of cAMP-dependent protein kinase activation by CCK in rat pancreas - PubMed [pubmed.ncbi.nlm.nih.gov]

mechanism of action of CCK-8 (free acid) on satiety induction

An In-depth Technical Guide to the Mechanism of Action of Cholecystokinin-8 (CCK-8) on Satiety Induction

Introduction

Cholecystokinin (B1591339) (CCK) is a pivotal gut-derived peptide hormone that plays a crucial role in nutritional homeostasis.[1] Synthesized and secreted by neuroendocrine I-cells in the proximal small intestine in response to luminal fats and proteins, CCK orchestrates a range of digestive processes, including stimulating pancreatic enzyme secretion and gallbladder contraction.[1][2] Beyond its digestive functions, CCK is a well-established short-term satiety signal, contributing to the termination of meals.[1][3]

CCK exists in various molecular forms based on the number of amino acids (e.g., CCK-58, CCK-33, CCK-8).[4] The most extensively studied form in the context of satiety is the octapeptide, CCK-8. A critical structural feature of CCK-8 for its primary satiety action is the sulfation of the tyrosine residue at position seven. This modification confers a high affinity for the cholecystokinin-1 receptor (CCK1R), which is essential for mediating its effect on food intake.[5] This guide provides a detailed examination of the molecular mechanisms, signaling pathways, and experimental evidence underlying CCK-8-induced satiety, with a focus on the peripherally acting, sulfated form.

Core Mechanism: The Gut-Brain Axis in CCK-8 Induced Satiety

The satiety-inducing effect of CCK-8 is a classic example of the gut-brain axis, a bidirectional communication network between the gastrointestinal tract and the central nervous system. The action is initiated peripherally and relayed to the brain, primarily via the vagus nerve.

CCK-8 Release and Receptor Binding

Following the ingestion of a meal containing fats and proteins, I-cells in the duodenum and jejunum secrete CCK.[1][2] The released CCK, predominantly in its sulfated form, acts as a paracrine signal, binding to and activating CCK1Rs.[3][6] These receptors are densely expressed on the terminals of vagal afferent neurons located in the wall of the upper gut.[6] The affinity of sulfated CCK-8 for the CCK1R is approximately 500 to 1000 times greater than that of its non-sulfated counterpart, making sulfation a key determinant of its biological potency in this pathway.[5]

Intracellular Signaling Cascade

The CCK1R is a G protein-coupled receptor (GPCR) that primarily couples to the Gq alpha subunit.[7] Activation of the CCK1R by CCK-8 initiates a well-defined intracellular signaling cascade:

• Gq Protein Activation: Ligand binding induces a conformational change in the CCK1R, activating the associated Gq protein.

• Phospholipase C (PLC) Activation: The activated Gq subunit stimulates PLC.

• IP₃ and DAG Production: PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG).

• Calcium Mobilization: IP₃ binds to its receptor (IP₃R) on the endoplasmic reticulum, triggering the release of stored calcium (Ca²⁺) into the cytosol.[7] This rise in intracellular Ca²⁺ is a key event in neuronal activation.

A recently identified Ca²⁺-activated chloride channel, Ano2/TMEM16B, has been shown to be a major determinant of CCK sensitivity in vagal afferents. The CCK-induced calcium release activates this channel, contributing to the depolarization of the neuron.[8]

Caption: CCK-8 intracellular signaling cascade in vagal afferent neurons.

Neural Transmission to the Hindbrain

The depolarization of vagal afferent terminals generates action potentials that propagate along the vagus nerve to the hindbrain. The primary target for these satiety signals is the nucleus of the solitary tract (NTS).[2][9] From the NTS, the signal is further relayed to other brain regions involved in the regulation of food intake, including the parabrachial nucleus and the hypothalamus, integrating the peripheral signal into the central network controlling appetite and satiety.

Caption: The gut-brain axis pathway for CCK-8 induced satiety.

Quantitative Data on CCK-8 Induced Satiety

The primary effect of exogenously administered CCK-8 is a reduction in meal size, an effect defined as "satiation".[3] Studies comparing CCK-8 with the longer, more physiologically prominent form, CCK-58, have provided nuanced insights into its action. While both peptides reduce meal size, CCK-8 often leads to a compensatory shortening of the subsequent intermeal interval (IMI), suggesting it primarily influences satiation rather than inducing a prolonged state of satiety.[3][10][11]

Table 1: Effect of Intraperitoneal (IP) CCK-8 vs. CCK-58 on Meal Patterns in Rats

Dose (nmol/kg)	Treatment	Meal Size Reduction vs. Vehicle (%)	Effect on Intermeal Interval (IMI)	Effect on Satiety Ratio (IMI/Meal Size)	Reference
0.9	CCK-8	~55%	Compensatory Shortening	No significant increase	[3]
0.9	CCK-58	~39%	No shortening / Prolonged	Significantly Increased	[3]
0.45 - 3.6	CCK-8	Dose-dependent reduction	Compensatory Shortening	Not increased	[3][11]
0.45 - 3.6	CCK-58	Dose-dependent reduction	Not shortened	Uniquely Increased	[3][11]

Data synthesized from studies in male Sprague-Dawley rats consuming sweetened condensed milk.[3]

Receptor Binding Affinity: Sulfated vs. Non-Sulfated CCK-8

The sulfation of the tyrosine residue is the critical determinant of CCK-8's affinity for the CCK1R, which mediates satiety. The CCK2 receptor (CCK2R), found predominantly in the brain and stomach, binds both sulfated and non-sulfated forms with high affinity.[5] Non-sulfated CCK-8 can reduce food intake, but this action is mediated through the CCK2R (also known as CCK-BR).[4]

Table 2: Binding Affinities (Ki, nM) of CCK-8 Peptides for Human CCK Receptors

Peptide	CCK1 Receptor (CCK1R)	CCK2 Receptor (CCK2R)	Reference
Sulfated CCK-8	~0.1 - 1.0	~0.5 - 2.0	[5]
Non-Sulfated CCK-8	>500	~1.0 - 5.0	[5]

Lower Ki values indicate higher binding affinity.

Caption: Receptor selectivity of sulfated and non-sulfated CCK-8.

Key Experimental Protocols

The mechanism of CCK-8-induced satiety has been elucidated through a variety of experimental paradigms.

Animal Feeding Behavior Studies

These studies directly measure the effect of CCK-8 administration on food intake and meal patterns.

• Objective: To quantify the reduction in food intake and changes in meal structure (meal size, duration, frequency) following CCK-8 administration.

• Methodology:

  • Animal Model: Typically male Sprague-Dawley or Wistar rats, housed individually to monitor food intake accurately.[3]

  • Habituation: Animals are habituated to handling, injection procedures (e.g., intraperitoneal, IP), and the specific test diet (often a highly palatable liquid diet like sweetened condensed milk to ensure robust intake).[3]

  • Administration: Immediately before the presentation of the test meal, rats are injected with CCK-8 (at various doses, e.g., 0.45-3.6 nmol/kg) or a vehicle control (e.g., saline).[3]

  • Data Collection: Food intake is monitored continuously. Automated lickometers can be used to provide a detailed microstructure analysis of feeding behavior, including lick cluster size and inter-lick intervals, which helps differentiate true satiety from malaise or motor impairment.[3][11]

  • Analysis: Key parameters measured include the size of the first meal, the duration of the subsequent intermeal interval (IMI), and the satiety ratio (IMI divided by the size of the preceding meal).[3]

Caption: Experimental workflow for a CCK-8 animal feeding study.

Electrophysiological Recording of Vagal Afferents

This technique provides direct evidence that CCK-8 activates the neurons responsible for transmitting the satiety signal from the gut to the brain.

• Objective: To measure changes in the firing rate of vagal afferent neurons in response to CCK-8.

• Methodology:

  • Preparation: Anesthetized rats or mice are used. The nodose ganglia, which contain the cell bodies of vagal afferent neurons, are exposed.

  • Recording: Extracellular single-unit recordings are made from nodose ganglion neurons using microelectrodes.

  • Stimulation: CCK-8 is administered, often via close intra-arterial injection to ensure rapid delivery to the receptors in the gut mucosa.[9][12]

  • Analysis: The frequency of action potentials (firing rate) is recorded before, during, and after CCK-8 administration to determine the neuronal response. Studies have shown that CCK-8 dose-dependently increases the firing rate of these neurons.[9]

c-Fos Immunohistochemistry for Neuronal Activation Mapping

c-Fos is an immediate-early gene whose protein product is expressed in neurons shortly after they are stimulated. Detecting c-Fos protein is a widely used method to map activated neural pathways.

• Objective: To identify the specific brain nuclei that are activated following peripheral CCK-8 administration.

• Methodology:

  • Administration: Rats receive a peripheral injection of CCK-8 or vehicle.

  • Incubation: After a set time (e.g., 90-120 minutes) to allow for c-Fos protein expression, the animals are euthanized.

  • Tissue Processing: The brains are perfused, removed, sectioned, and mounted on slides.

  • Immunostaining: The brain sections are incubated with an antibody that specifically binds to the c-Fos protein. A secondary antibody linked to a visible marker is then used to visualize the c-Fos-positive neurons.

  • Analysis: The number of c-Fos-positive cells is quantified in specific brain regions. Following CCK-8 administration, a significant increase in c-Fos expression is observed in the NTS and other connected brainstem and hypothalamic areas, confirming the activation of this central satiety pathway.[4][9]

Conclusion and Implications for Drug Development

The mechanism of action for CCK-8-induced satiety is a well-characterized pathway involving the activation of CCK1R on peripheral vagal afferent neurons, which transmit a signal to the hindbrain to terminate feeding. The sulfation of CCK-8 is paramount for its high-affinity binding to the CCK1R and its subsequent potent effect on satiation.

For drug development professionals, targeting the CCK1R remains an attractive strategy for appetite control. However, the short-term action of CCK-8 agonists, which primarily reduce meal size without a sustained effect on satiety, has limited their therapeutic utility for long-term weight management.[6] The observation that longer-acting forms like CCK-58 may have more profound effects on satiety suggests that developing CCK1R agonists with optimized pharmacokinetic profiles could be a more effective approach.[3] Furthermore, the development of positive allosteric modulators (PAMs) that enhance the effect of endogenous CCK without intrinsic agonist activity represents a novel and potentially safer therapeutic strategy to harness this natural satiety mechanism for the management of obesity.[1][6]

References

• 1. Cholecystokinin-induced satiety, a key gut servomechanism that is affected by the membrane microenvironment of this receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. CCK-58 Elicits Both Satiety and Satiation in Rats while CCK-8 Elicits Only Satiation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Non-sulfated cholecystokinin-8 increases enteric and hindbrain Fos-like immunoreactivity in male Sprague Dawley rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Frontiers | Roles of Cholecystokinin in the Nutritional Continuum. Physiology and Potential Therapeutics [frontiersin.org]
• 7. mdpi.com [mdpi.com]
• 8. JCI Insight - TMEM16B determines cholecystokinin sensitivity of intestinal vagal afferents of nodose neurons [insight.jci.org]
• 9. Satiety induced by bile acids is mediated via vagal afferent pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. CCK-58 elicits both satiety and satiation in rats while CCK-8 elicits only satiation [escholarship.org]
• 12. Vagal Control of Satiety and Hormonal Regulation of Appetite - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Gene and Protein Structure of Cholecystokinin (26-33)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cholecystokinin (CCK) is a pivotal peptide hormone and neuropeptide that plays a crucial role in the regulation of gastrointestinal function and feeding behavior. Synthesized in both the gut and the brain, CCK mediates a variety of physiological processes, including the stimulation of pancreatic enzyme secretion, gallbladder contraction, and the induction of satiety.[1] The biological activity of CCK is not attributed to a single molecule but to a family of peptides derived from a common precursor, preprocholecystokinin.[2] These peptides vary in length, with prominent forms including CCK-58, CCK-33, and CCK-8.

This guide focuses specifically on Cholecystokinin (26-33), commonly known as CCK-8, the predominant form in the central nervous system and a potent, biologically active fragment.[3][4] We will provide a detailed examination of the human CCK gene, the complex post-translational processing cascade that generates CCK-8, and its final, active structure.

Gene Structure of Human Cholecystokinin (CCK)

The CCK gene encodes the 115-amino acid precursor protein, preprocholecystokinin.[2] The gene itself is a single-copy gene, suggesting that the diverse array of CCK peptides observed in different tissues arises from differential post-translational processing rather than from multiple genes.

The following table summarizes the key quantitative and locational data for the human CCK gene.

Characteristic	Data	Source
Gene Symbol	CCK	HGNC:1569
Chromosomal Location	3p22.1	--INVALID-LINK--, --INVALID-LINK--
Genomic Coordinates	Chr3: 42,257,825 - 42,266,185 (GRCh38)	--INVALID-LINK--
Exon Count	6	--INVALID-LINK--
Encoded Precursor	Preprocholecystokinin (115 amino acids)	--INVALID-LINK--

Protein Structure and Biosynthesis of CCK-8

The journey from the CCK gene to the active CCK-8 peptide is a multi-step process involving transcription, translation, and a series of critical post-translational modifications.

Translation of CCK mRNA yields preprocholecystokinin. The first modification is the co-translational cleavage of a 20-amino acid N-terminal signal peptide, which directs the nascent protein into the endoplasmic reticulum. The resulting 95-amino acid polypeptide is known as procholecystokinin (pro-CCK).

Pro-CCK undergoes further endoproteolytic cleavage by prohormone convertases (PCs) at specific mono- and dibasic amino acid sites. The specific PCs expressed in a given tissue dictate the final peptide products.[4]

• In Intestinal Endocrine (I) Cells: Prohormone Convertase 1 (PC1, also known as PC3) is the dominant enzyme. PC1 cleavage leads to the production of larger CCK forms, such as CCK-58, CCK-39, and CCK-33.[3][4]

• In Cerebral Neurons: Prohormone Convertase 2 (PC2) is the primary enzyme. PC2-mediated cleavage is responsible for generating the smaller, predominant neural form, CCK-8.[4]

To become fully active, the cleaved CCK-8 peptide must undergo two final, crucial modifications.

Modification	Description	Importance
Tyrosine O-Sulfation	Addition of a sulfate (B86663) group to the hydroxyl side chain of the tyrosine residue (the 2nd amino acid in the CCK-8 sequence). This is catalyzed by tyrosylprotein sulfotransferase in the trans-Golgi network.	Absolutely essential for high-affinity binding to the CCK1 (CCK-A) receptor, which mediates many of its classic physiological effects in the gastrointestinal system.[5]
C-terminal Amidation	The C-terminal phenylalanine residue is amidated, converting the terminal carboxyl group into a carboxamide. This occurs via a two-step enzymatic process involving peptidylglycine alpha-hydroxylating monooxygenase (PHM) and peptidyl-alpha-hydroxyglycine alpha-amidating lyase (PAL).	Protects the peptide from degradation by carboxypeptidases and is crucial for its biological activity at both CCK1 and CCK2 receptors.

The final structure of active Cholecystokinin (26-33) is a sulfated and amidated octapeptide.

Sequence (3-Letter)	Asp - Tyr(SO3H) - Met - Gly - Trp - Met - Asp - Phe-NH2
Sequence (1-Letter)	D-Y(s)-M-G-W-M-D-F-a
Molecular Formula	C49H62N10O16S3
Molecular Weight	1142.2 g/mol

(Data sourced from Tocris Bioscience and Echelon Biosciences).[6]

Visualization of Pathways and Workflows

Caption: Biosynthesis of CCK peptides from the gene to active forms.

Caption: Workflow for CCK peptide extraction, separation, and analysis.

Experimental Protocols

Detailed, step-by-step protocols are typically proprietary or specific to a given laboratory's setup. However, the fundamental methodologies for studying CCK gene and protein structure are well-established.

Principle: Reverse Transcription Quantitative Polymerase Chain Reaction (RT-qPCR) is used to quantify CCK mRNA levels in different tissues or under various experimental conditions.

• RNA Extraction: Total RNA is isolated from the tissue of interest (e.g., duodenum, cerebral cortex) using a commercial kit (e.g., TRIzol, RNeasy). RNA quality and quantity are assessed via spectrophotometry (A260/A280 ratio) and gel electrophoresis.

• Reverse Transcription: The extracted RNA is reverse-transcribed into complementary DNA (cDNA) using a reverse transcriptase enzyme and a mix of oligo(dT) and random primers.

• qPCR: The cDNA serves as a template for a qPCR reaction. The reaction mix includes a DNA polymerase, dNTPs, and primers designed to specifically amplify a unique sequence within the CCK gene. A fluorescent dye (e.g., SYBR Green) or a sequence-specific probe (e.g., TaqMan) is used to monitor the amplification of the DNA in real-time.

• Data Analysis: The cycle threshold (Ct) value, where the fluorescence signal crosses a baseline, is inversely proportional to the amount of initial target mRNA. CCK expression is normalized to a stable housekeeping gene (e.g., GAPDH, ACTB) to control for variations in RNA input.

Principle: This combination provides robust separation and definitive identification of CCK isoforms.

• Sample Preparation: Peptides are extracted from tissue homogenates, typically using an acidic buffer to inactivate endogenous proteases. The extract is then clarified by centrifugation and concentrated using Solid-Phase Extraction (SPE).

• High-Performance Liquid Chromatography (HPLC): The concentrated peptide extract is injected onto a reverse-phase HPLC column (e.g., a C18 column). A gradient of increasing organic solvent (e.g., acetonitrile) in an aqueous, acidic mobile phase is used to elute the peptides. Different CCK forms will elute at characteristic retention times based on their hydrophobicity.

• Mass Spectrometry (MS): The eluent from the HPLC is directly introduced into the ion source of a mass spectrometer (electrospray ionization, ESI, is common).

  • MS1 Scan: The instrument scans a range of mass-to-charge (m/z) ratios to detect the parent ions of the peptides eluting from the column. The theoretical m/z of CCK-8 can be specifically monitored.

  • MS2 Scan (Tandem MS): The parent ion corresponding to CCK-8 is isolated and fragmented (e.g., via collision-induced dissociation). The resulting fragment ions produce a characteristic spectrum that serves as a structural fingerprint, confirming the amino acid sequence. This can also be used to verify post-translational modifications like sulfation.

Principle: The CCK1 receptor, the primary target for sulfated CCK-8, is a Gq-protein coupled receptor. Its activation leads to an increase in intracellular calcium ([Ca²⁺]i), which can be measured using fluorescent indicators.

• Cell Culture: A cell line stably expressing the human CCK1 receptor (e.g., transfected CHO or HEK293 cells) is cultured.

• Fluorescent Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye, such as Fura-2 AM or Fluo-4 AM.

• Stimulation: The cells are placed in a fluorometric imaging plate reader or on a microscope stage. A baseline fluorescence reading is established. Synthetic sulfated CCK-8 is then added at various concentrations.

• Signal Detection: Upon CCK-8 binding to the CCK1 receptor, the resulting signaling cascade releases calcium from intracellular stores, causing a rapid increase in the dye's fluorescence intensity.

• Data Analysis: The change in fluorescence is recorded over time. By testing a range of CCK-8 concentrations, a dose-response curve can be generated to determine the peptide's potency (EC50). This assay is critical for evaluating the bioactivity of synthetic CCK analogs in drug development.

References

• 1. Cholecystokinin - Wikipedia [en.wikipedia.org]
• 2. genecards.org [genecards.org]
• 3. Chromosomal Localization of the Gastric and Brain Receptors for Cholecystokinin (CCKAR and CCKBR) in Human and Mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 4. uniprot.org [uniprot.org]
• 5. alliancegenome.org [alliancegenome.org]
• 6. Gene: Cck (ENSMUSG00000032532) - Summary - Mus_musculus - Ensembl genome browser 115 [ensembl.org]

An In-depth Technical Guide to the Interaction of Cholecystokinin (26-33) (Free Acid) with CCK Receptors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholecystokinin (B1591339) (CCK) is a crucial peptide hormone and neurotransmitter in the gastrointestinal system and the central nervous system. Its biological effects are mediated through two primary G protein-coupled receptors (GPCRs): the cholecystokinin-1 receptor (CCK1R, formerly CCK-A) and the cholecystokinin-2 receptor (CCK2R, formerly CCK-B). The C-terminal octapeptide fragment, Cholecystokinin (26-33), commonly known as CCK-8, represents the minimal sequence required for full biological activity.

This technical guide focuses on the non-sulfated form of CCK-8, referred to as Cholecystokinin (26-33) (free acid). The sulfation of the tyrosine residue within this octapeptide is a critical determinant of its binding affinity and selectivity for the CCK receptor subtypes. Understanding the interaction of the non-sulfated form is essential for dissecting the specific roles of different CCK isoforms and for the development of selective therapeutic agents. While the sulfated form of CCK-8 is the more potent and physiologically dominant ligand for the CCK1R, the non-sulfated form still exhibits significant biological activity, particularly at the CCK2R.

This document provides a comprehensive overview of the binding and functional characteristics of CCK-8 (free acid) at both CCK1 and CCK2 receptors, details the primary signaling pathways activated upon receptor binding, and presents standardized experimental protocols for studying these interactions.

Quantitative Data Presentation

The binding affinity (Ki) and functional potency (EC50) of CCK-8 are critical parameters for characterizing its interaction with CCK receptors. The following tables summarize quantitative data from various studies. It is important to note that the majority of research has focused on the sulfated form of CCK-8 (CCK-8S) due to its higher affinity for the CCK1 receptor. Data for the non-sulfated (free acid) form is presented where available, often in direct comparison to the sulfated form to highlight the impact of this post-translational modification.

Table 1: Binding Affinity (Ki) of Sulfated and Non-Sulfated CCK-8 for Human CCK1 and CCK2 Receptors [1][2]

Ligand	Receptor	Cell Line	Assay Type	Ki (nM)	Reference
CCK-8 (Sulfated)	Human CCK1R	HEK293	Radioligand Competition	~0.5 - 1.0	[1]
CCK-8 (Non-sulfated)	Human CCK1R	HEK293	Radioligand Competition	>1000	[1]
CCK-8 (Sulfated)	Human CCK2R	HEK293	Radioligand Competition	~0.5 - 1.0	[1]
CCK-8 (Non-sulfated)	Human CCK2R	HEK293	Radioligand Competition	~1.0 - 5.0	[1]

Note: The non-sulfated form of CCK-8 exhibits a dramatically lower affinity (over 1000-fold less) for the CCK1 receptor compared to the sulfated form.[3][4] In contrast, both forms bind to the CCK2 receptor with high affinity.[2][5]

Table 2: Functional Potency (EC50) of Sulfated and Non-Sulfated CCK-8 at CCK Receptors

Ligand	Receptor	Species	Functional Assay	EC50 (nM)	Reference
CCK-8 (Sulfated)	CCK1R	Human	IP1 Accumulation	0.04	[6]
CCK-8 (Sulfated)	CCK1R	Human	Calcium Mobilization	0.1	[6]
CCK-8 (Sulfated)	CCK2R	Human	IP1 Accumulation	0.5	[6]
CCK-8 (Sulfated)	CCK2R	Human	Calcium Mobilization	0.05	[6]
CCK-8 (Non-sulfated)	CCK1R	-	-	Significantly higher than sulfated form	[4]
CCK-8 (Non-sulfated)	CCK2R	-	-	Similar to sulfated form	[4][5]

Note: Functional potency data for the non-sulfated CCK-8 is less commonly reported but generally aligns with the binding affinity data, showing significantly reduced potency at the CCK1 receptor and comparable potency to the sulfated form at the CCK2 receptor.

Signaling Pathways

Upon agonist binding, both CCK1 and CCK2 receptors undergo conformational changes that facilitate the activation of intracellular signaling cascades. The primary signaling pathway for both receptors involves coupling to Gq/11 proteins, leading to the activation of phospholipase C (PLC) and subsequent mobilization of intracellular calcium.[3] Additionally, the CCK1 receptor has been shown to couple to Gs proteins, stimulating the adenylyl cyclase pathway. Both receptors can also engage β-arrestin-dependent signaling pathways.

Gq/11 Signaling Pathway

The canonical signaling pathway for both CCK1 and CCK2 receptors is mediated by the Gq/11 family of G proteins. This pathway is central to many of the physiological effects of CCK.

Canonical Gq/11 signaling pathway for CCK receptors.

Gs Signaling Pathway (CCK1 Receptor)

The CCK1 receptor can also couple to the stimulatory G protein, Gs, leading to the activation of adenylyl cyclase and the production of cyclic AMP (cAMP), a key second messenger.

Gs signaling pathway primarily associated with the CCK1 receptor.

Experimental Protocols

Competitive Radioligand Binding Assay

This protocol is designed to determine the binding affinity (Ki) of a test compound, such as CCK-8 (free acid), by measuring its ability to compete with a radiolabeled ligand for binding to CCK receptors.

Workflow for a competitive radioligand binding assay.

Methodology:

• Receptor Membrane Preparation:

  • Culture cells stably or transiently expressing the human CCK1R or CCK2R (e.g., HEK293, CHO cells).

  • Harvest cells and homogenize in a cold lysis buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, protease inhibitors, pH 7.4).

  • Centrifuge the homogenate at low speed (e.g., 1,000 x g) to remove nuclei and large debris.

  • Centrifuge the supernatant at high speed (e.g., 20,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet with fresh buffer and resuspend in a binding buffer. Determine the protein concentration using a standard method (e.g., BCA assay).

• Binding Assay:

  • In a 96-well plate, add the following components in order:

    • Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 0.1% BSA, pH 7.4).

    • A fixed concentration of a high-affinity radioligand (e.g., [¹²⁵I]Bolton-Hunter labeled CCK-8S at a concentration close to its Kd).

    • Serial dilutions of the unlabeled competitor, CCK-8 (free acid).

    • Receptor membrane preparation (typically 10-50 µg of protein per well).

  • Define total binding (no competitor) and non-specific binding (a high concentration of unlabeled sulfated CCK-8, e.g., 1 µM).

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a sufficient time to reach equilibrium (e.g., 60-90 minutes).

• Separation and Quantification:

  • Terminate the binding reaction by rapid vacuum filtration through glass fiber filters (e.g., GF/C) pre-soaked in a solution like 0.3% polyethyleneimine to reduce non-specific binding to the filter.

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

  • Dry the filters and measure the trapped radioactivity using a scintillation counter.

• Data Analysis:

  • Subtract the non-specific binding from all other measurements to obtain specific binding.

  • Plot the specific binding as a function of the log concentration of the competitor.

  • Use non-linear regression analysis (e.g., sigmoidal dose-response) to determine the IC50 value (the concentration of competitor that inhibits 50% of specific radioligand binding).

  • Calculate the inhibitor constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Intracellular Calcium Mobilization Assay

This functional assay measures the ability of CCK-8 (free acid) to activate CCK receptors and trigger the release of intracellular calcium, a hallmark of Gq/11 pathway activation.

Methodology:

• Cell Preparation:

  • Seed cells expressing the target CCK receptor (e.g., CHO-K1, HEK293) into a 96-well or 384-well black, clear-bottom plate and culture overnight.

• Dye Loading:

  • Prepare a loading solution of a calcium-sensitive fluorescent dye, such as Fluo-4 AM, in an appropriate assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

  • Remove the culture medium from the cells and add the dye-loading solution.

  • Incubate the plate at 37°C for approximately 30-60 minutes to allow the dye to enter the cells and be de-esterified.

  • Gently wash the cells with the assay buffer to remove excess extracellular dye.

• Agonist Stimulation and Fluorescence Measurement:

  • Place the plate in a fluorescence plate reader equipped with an injection system.

  • Set the instrument to measure fluorescence at the appropriate excitation and emission wavelengths for the chosen dye (e.g., ~490 nm excitation and ~525 nm emission for Fluo-4).

  • Establish a baseline fluorescence reading for a short period.

  • Inject varying concentrations of the agonist, CCK-8 (free acid), into the wells.

  • Continue to record the fluorescence intensity over time to capture the transient increase in intracellular calcium.

• Data Analysis:

  • The change in fluorescence (F) relative to the baseline fluorescence (F0) is calculated (F/F0) to represent the calcium response.

  • Plot the peak fluorescence response against the log concentration of the agonist.

  • Use non-linear regression to fit a dose-response curve and determine the EC50 value, which represents the concentration of the agonist that produces 50% of the maximal response.

Conclusion

Cholecystokinin (26-33) (free acid) serves as a valuable tool for probing the function and pharmacology of CCK receptors. Its interaction is characterized by a marked selectivity for the CCK2 receptor over the CCK1 receptor, a distinction driven by the absence of a sulfate (B86663) group on the tyrosine residue.[3][5] At the CCK2 receptor, the non-sulfated octapeptide acts as a potent agonist, primarily initiating the Gq/11 signaling cascade, which leads to intracellular calcium mobilization. The methodologies detailed in this guide provide a robust framework for the quantitative analysis of these interactions, from determining binding affinities through radioligand assays to characterizing functional responses via calcium flux measurements. A thorough understanding of the differential pharmacology of sulfated and non-sulfated CCK peptides is fundamental for the development of novel therapeutics targeting the cholecystokinin system for a variety of disorders, including those related to digestion, anxiety, and satiety.

References

• 1. atsbio.com [atsbio.com]
• 2. benchchem.com [benchchem.com]
• 3. Structural insights into human brain–gut peptide cholecystokinin receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cholecystokinin (CCK) and its receptors (CCK1R and CCK2R) in chickens: functional analysis and tissue expression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Non-sulfated cholecystokinin-8 increases enteric and hindbrain Fos-like immunoreactivity in male Sprague Dawley rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CCK-8 | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]

A Technical Guide to Preclinical Research on CCK-8 (Free Acid) and Food Intake

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core methodologies, quantitative data, and signaling pathways involved in the preclinical investigation of cholecystokinin-8 (CCK-8) (free acid) and its role in the regulation of food intake. The information presented is intended to serve as a comprehensive resource for designing and interpreting experiments in this field.

Introduction to CCK-8 and Satiety

Cholecystokinin (B1591339) (CCK) is a peptide hormone released from enteroendocrine I-cells in the proximal small intestine in response to the presence of nutrients, particularly fats and proteins.[1] The octapeptide form, CCK-8, is a biologically active fragment that plays a crucial role as a short-term satiety signal, contributing to the termination of a meal.[2][3] In preclinical research, the sulfated form of CCK-8 is typically used, which exists as a free acid at physiological pH and is critical for its biological activity. This document focuses on the methodologies and findings from preclinical studies investigating the effects of exogenously administered CCK-8 on food intake in animal models.

Quantitative Data from Preclinical Studies

The following tables summarize the dose-dependent effects of peripherally administered CCK-8 on food intake and meal patterns in rodents, as reported in key preclinical studies.

Table 1: Dose-Dependent Effects of Intraperitoneal (IP) CCK-8 on Food Intake in Rats

Animal Model	Dosing (IP)	Feeding Condition	Key Findings	Reference
Young Adult Wistar Rats (8 weeks old)	8 µg/kg	16-h food deprivation	Significant reduction in test meal size.	[4]
Young Adult Wistar Rats (8 weeks old)	40 µg/kg	16-h food deprivation	Significant reduction in test meal size.	[4]
Aged Wistar Rats (23 months old)	8 µg/kg	16-h food deprivation	Significant reduction in test meal size.	[4]
Aged Wistar Rats (23 months old)	40 µg/kg	16-h food deprivation	Significant reduction in test meal size.	[4]
Young Adult Wistar Rats (8 weeks old)	8 µg/kg	Fixed feeding schedule	No significant reduction in food intake.	[4]
Young Adult Wistar Rats (8 weeks old)	40 µg/kg	Fixed feeding schedule	No significant reduction in food intake.	[4]
Aged Wistar Rats (23 months old)	40 µg/kg	Fixed feeding schedule	Significant reduction in food intake.	[4]
Male Sprague-Dawley Rats	5 µg/kg (4.4 nmol/kg)	48-h food deprivation	Reduced fasting-induced hyperphagia.	[5]

Table 2: Effects of Intraperitoneal (IP) CCK-8 on Meal Patterns in Rats

Animal Model	Dosing (IP)	Key Findings on Meal Pattern	Reference
Male Sprague-Dawley Rats	0.45, 0.9, 1.8, 3.6 nmol/kg	Reduced meal size; compensatory shortening of the intermeal interval (IMI).	[2]
Male Sprague-Dawley Rats	0.6, 1.8, 5.2 nmol/kg	Dose-dependently reduced 1-hour dark-phase food intake; reduced intermeal interval at 1.8 nmol/kg.	[6][7]

Signaling Pathways of CCK-8 in Satiety

The satiety-inducing effects of peripherally administered CCK-8 are primarily mediated by the activation of CCK-A receptors on vagal afferent neurons.[3][8][9] The binding of CCK-8 to these G-protein coupled receptors initiates an intracellular signaling cascade that ultimately leads to the transmission of a satiety signal to the nucleus of the solitary tract (NTS) in the brainstem.[3][10]

CCK-8 Signaling Pathway in Vagal Afferent Neurons.

Recent evidence suggests that the activation of Phospholipase C (PLC) is a critical step in this pathway. However, contrary to canonical Gq signaling, the downstream effects leading to satiety in vagal afferent neurons may not primarily involve protein kinase C (PKC) or the release of calcium from intracellular stores. Instead, the alteration of membrane phosphatidylinositol 4,5-bisphosphate (PIP2) content by PLC activity is thought to be a key event leading to membrane depolarization and the generation of action potentials.

Experimental Protocols

A standardized experimental workflow is crucial for obtaining reliable and reproducible data in preclinical studies of CCK-8 and food intake. The following diagram and protocol outline the key steps.

General Experimental Workflow for CCK-8 Food Intake Studies.

Detailed Experimental Protocol

1. Animals and Housing:

• Species: Male Wistar or Sprague-Dawley rats are commonly used.[2][4]

• Age/Weight: Specify the age (e.g., 8 weeks) or weight range of the animals at the start of the experiment.

• Housing: House animals individually in a temperature- and light-controlled environment (e.g., 12:12 h light-dark cycle) with ad libitum access to standard chow and water, unless otherwise specified by the experimental design.

2. Acclimation and Habituation:

• Allow animals to acclimate to the housing facility for at least one week prior to the start of the experiment.

• Habituate the animals to the experimental procedures, including handling, injection procedures (with saline), and the test meal, to minimize stress-induced alterations in feeding behavior.

3. Fasting:

• A period of food deprivation (e.g., 16 to 48 hours) is often employed to ensure a robust feeding response.[4][5] The duration of fasting should be clearly stated and justified. Water should be available ad libitum during the fasting period.

4. CCK-8 (Free Acid) Preparation and Administration:

• Preparation: Dissolve sulfated CCK-8 (free acid) in a sterile vehicle, such as 0.9% saline. Prepare fresh solutions on the day of the experiment.

• Administration: Administer CCK-8 via intraperitoneal (IP) injection.[2][4][5] The injection volume should be consistent across all animals (e.g., 1 ml/kg).

5. Experimental Groups:

• Control Group: Administer the vehicle (e.g., saline) to a control group of animals.

• Treatment Groups: Administer different doses of CCK-8 to establish a dose-response relationship.

• Randomization: Assign animals randomly to the different treatment groups. A crossover design, where each animal receives all treatments on different days, can also be employed to reduce inter-individual variability.

6. Food Intake Measurement:

• Test Meal: Immediately after injection, present the animals with a pre-weighed amount of a palatable test meal (e.g., standard chow, high-fat diet, or a liquid diet).

• Measurement: Measure the amount of food consumed at specific time points (e.g., 30, 60, and 120 minutes) by weighing the remaining food. For liquid diets, consumption can be measured by volume. Automated feeding monitoring systems can be used for more detailed analysis of meal patterns.[6][7]

7. Data Analysis:

• Food Intake: Calculate the cumulative food intake (in grams or kilocalories) for each animal at each time point.

• Meal Pattern Analysis: If using an automated system, analyze parameters such as meal size, meal frequency, and inter-meal interval (IMI).[2]

• Statistical Analysis: Use appropriate statistical tests (e.g., ANOVA followed by post-hoc tests, or t-tests) to compare food intake between the control and CCK-8 treated groups. A p-value of < 0.05 is typically considered statistically significant.

Conclusion

Preclinical research on CCK-8 (free acid) has been instrumental in elucidating its role as a key satiety signal. The methodologies and data presented in this guide provide a foundation for researchers and drug development professionals working in the area of appetite regulation and obesity. A thorough understanding of the experimental protocols and the underlying signaling pathways is essential for the design of robust studies and the accurate interpretation of their outcomes. The continued investigation into the nuances of CCK-8 signaling holds promise for the development of novel therapeutic strategies for metabolic disorders.

References

• 1. Cholecystokinin-induced satiety, a key gut servomechanism that is affected by the membrane microenvironment of this receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Research Portal [rex.libraries.wsu.edu]
• 3. Cholecystokinin receptor - Wikipedia [en.wikipedia.org]
• 4. Mechanisms of action of CCK to activate central vagal afferent terminals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Metabolic actions of the type 1 cholecystokinin receptor: its potential as a therapeutic target - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pharmacological Investigations of the Cellular Transduction Pathways Used by Cholecystokinin to Activate Nodose Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structures of the human cholecystokinin 1 (CCK1) receptor bound to Gs and Gq mimetic proteins provide insight into mechanisms of G protein selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.physiology.org [journals.physiology.org]
• 9. JCI Insight - TMEM16B determines cholecystokinin sensitivity of intestinal vagal afferents of nodose neurons [insight.jci.org]
• 10. Ligand recognition and G-protein coupling selectivity of cholecystokinin A receptor [repository.cam.ac.uk]

The Role of Cholecystokinin (26-33) in Gastrointestinal Motility: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cholecystokinin (B1591339) (26-33), a C-terminal octapeptide fragment of cholecystokinin also known as CCK-8, is a pivotal regulator of gastrointestinal motility. Released from enteroendocrine I-cells in the proximal small intestine in response to dietary fats and proteins, CCK-8 orchestrates a complex series of physiological events that optimize digestion and nutrient absorption. This technical guide provides a comprehensive overview of the multifaceted functions of CCK-8 in modulating the motor activities of the stomach, pyloric sphincter, small intestine, and colon. It delves into the underlying signaling pathways, presents quantitative data from key studies in a comparative format, and offers detailed experimental protocols for investigating the effects of CCK-8 on gastrointestinal function. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development engaged in the study of gastrointestinal physiology and pharmacology.

Introduction

Cholecystokinin (CCK) is a key hormonal and neurotransmitter signal in the gut-brain axis, playing a crucial role in digestive processes. The most biologically active form, CCK-8, exerts potent effects on gastrointestinal smooth muscle contractility.[1] Its actions are primarily mediated through the G-protein coupled CCK1 receptor (formerly known as CCK-A receptor), which is widely distributed throughout the gastrointestinal tract on smooth muscle cells and enteric neurons.[2][3] The physiological effects of CCK-8 are integral to the coordination of digestion, including delaying gastric emptying, stimulating gallbladder contraction, and modulating intestinal and colonic transit.[4] Understanding the precise mechanisms of CCK-8 action is critical for the development of therapeutic agents targeting motility disorders such as gastroparesis and irritable bowel syndrome (IBS).[3]

Effects of CCK-8 on Gastrointestinal Motility

CCK-8 exhibits distinct and region-specific effects on the motility of different segments of the gastrointestinal tract.

Gastric Motility and Emptying

CCK-8 is a potent inhibitor of gastric emptying.[4] This action is crucial for regulating the delivery of chyme from the stomach to the duodenum, allowing sufficient time for nutrient digestion and absorption. The primary mechanisms by which CCK-8 delays gastric emptying include:

• Inhibition of Antral Contractions: CCK-8 reduces the frequency and amplitude of antral pressure waves, which are responsible for propelling gastric contents towards the pylorus.[5]

• Stimulation of Pyloric Sphincter Contraction: CCK-8 induces both tonic and phasic contractions of the pyloric sphincter, increasing its resistance to outflow from the stomach.[6][7]

These effects are primarily mediated through a vagal afferent pathway.[1] CCK-8 activates CCK1 receptors on vagal afferent terminals in the proximal intestine, which in turn triggers a vago-vagal reflex leading to altered gastric motility.[1]

Small Intestinal Motility

The effects of CCK-8 on small intestinal motility are complex and can vary depending on the species and experimental conditions. In some studies, CCK-8 has been shown to increase the transit rate of contents through the small intestine.[8] In dogs, CCK-8 can induce retrograde giant contractions (RGCs), which are powerful contractions that propagate in an oral direction.[9]

Colonic Motility

CCK-8 generally stimulates colonic motor activity. It has been shown to increase the motility index in both the proximal and distal colon in a dose-dependent manner.[10] This effect is mediated through CCK1 receptors and appears to involve cholinergic pathways.[2] Interestingly, the stimulatory effect of CCK-8 on the colon may be partly mediated by the release of Peptide YY (PYY).[2][10]

Quantitative Data on the Effects of CCK-8

The following tables summarize quantitative data from various studies on the effects of CCK-8 on gastrointestinal motility.

Parameter	Species	CCK-8 Dose	Effect	Reference
Pyloric Sphincter Pressure
Tonic Pressure	Human	0.06 µg/kg/h (IV infusion)	Increased from 8.8 ± 1.4 to 17.6 ± 2.0 mmHg	[7]
Phasic & Tonic Pressure	Human	0.33, 0.66, 2.0 ng/kg/min (IV infusion)	Dose-dependent stimulation	[6]
Isometric Tension	Rat	1, 3.2, 10 nM (in vitro)	Dose-dependent increase	[11]
Contraction	Rat	0.3, 1, 3 µg/kg (IV injection)	Dose-dependent tonic contraction	[12]
Gastric Emptying
Saline Meal	Rat	2 µg/kg	Inhibition	[11]
Phenol (B47542) Red Meal	Rat	Not specified (IP injection)	Increased retention of phenol red in the stomach of obese rats	[8]
Colonic Motility
Motility Index (Proximal Colon)	Rat	12, 60, 240 pM (intraarterial infusion)	Dose-dependent increase (59% to 112% over basal)	[10]
Motility Index (Distal Colon)	Rat	12, 60, 240 pM (intraarterial infusion)	Dose-dependent increase (24% to 134% over basal)	[10]
Myoelectrical Activity
Antral Spike Activity	Miniature Pig	17.5 and 175 pM/kg/min (IV infusion)	Decrease	[5]
Ileal Spiking Activity	Miniature Pig	17.5 and 175 pM/kg/min (IV infusion)	Augmentation during infusion	[5]

Signaling Pathways of CCK-8 in Gastrointestinal Smooth Muscle

The contractile effects of CCK-8 on gastrointestinal smooth muscle are initiated by its binding to the CCK1 receptor, a Gq protein-coupled receptor. This binding triggers a cascade of intracellular events leading to muscle contraction.

CCK1 Receptor Activation and Downstream Signaling

Caption: CCK-8 signaling cascade in gastrointestinal smooth muscle cells.

The binding of CCK-8 to the CCK1 receptor activates the Gq alpha subunit of the heterotrimeric G protein.[13] This, in turn, activates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[13]

IP3 diffuses to the endoplasmic reticulum (ER) and binds to IP3 receptors, triggering the release of stored intracellular calcium (Ca²⁺).[13][14] The resulting increase in cytosolic Ca²⁺, along with DAG, activates protein kinase C (PKC).[13] The elevated intracellular Ca²⁺ also binds to calmodulin, and the Ca²⁺-calmodulin complex activates myosin light chain kinase (MLCK).[15] MLCK then phosphorylates the regulatory light chain of myosin II, which enables the myosin head to interact with actin filaments, leading to smooth muscle contraction.[15] Furthermore, CCK-8 can also promote the influx of extracellular Ca²⁺ through L-type calcium channels, further contributing to the increase in intracellular calcium concentration.[13][14]

Involvement of the Vagal Afferent Pathway

In addition to its direct effects on smooth muscle, a significant component of CCK-8's action, particularly on the stomach, is mediated through the vagal afferent pathway.

Caption: Vago-vagal reflex pathway initiated by CCK-8.

CCK-8 released from I-cells acts on CCK1 receptors located on the terminals of vagal afferent neurons in the lamina propria of the small intestine.[1] This activation generates signals that are transmitted to the nucleus of the solitary tract (NTS) in the brainstem. The NTS then projects to the dorsal motor nucleus of the vagus (DMV), which in turn modulates the activity of vagal efferent fibers innervating the stomach, leading to reduced antral motility and contraction of the pyloric sphincter.[1]

Experimental Protocols

The following sections provide detailed methodologies for key experiments used to investigate the function of CCK-8 in gastrointestinal motility.

In Vivo Measurement of Gastric Emptying in Rats

This protocol is adapted from studies investigating the inhibitory effect of CCK-8 on gastric emptying.[8][11]

Objective: To quantify the rate of gastric emptying of a liquid or solid meal in conscious rats following the administration of CCK-8.

Materials:

• Male Sprague-Dawley or Wistar rats (250-300g)

• CCK-8 (sulfated)

• Vehicle (e.g., 0.9% saline)

• Non-absorbable marker (e.g., phenol red or radiolabeled tracer like 99mTc-DTPA)

• Test meal (e.g., 5% glucose solution or standard rodent chow)

• Gavage needles

• Surgical instruments for dissection

• Spectrophotometer or gamma counter

Procedure:

• Animal Preparation: Fast rats overnight (12-18 hours) with free access to water.

• Drug Administration: Administer CCK-8 or vehicle via intraperitoneal (IP) or intravenous (IV) injection at the desired dose(s).

• Meal Administration: Immediately or at a specified time after drug administration, deliver a precise volume (e.g., 1.5 mL) of the test meal containing the non-absorbable marker into the stomach via oral gavage.

• Gastric Emptying Period: Allow a predetermined time for gastric emptying to occur (e.g., 15-30 minutes).

• Tissue Collection: Euthanize the rats by an approved method (e.g., CO₂ asphyxiation followed by cervical dislocation).

• Stomach and Small Intestine Isolation: Immediately perform a laparotomy and clamp the pylorus and cardia to prevent leakage of gastric contents. Carefully dissect out the stomach and the entire small intestine.

• Quantification of Marker:

  • Phenol Red Method: Homogenize the stomach in a known volume of 0.1 N NaOH. Centrifuge the homogenate and measure the absorbance of the supernatant at 560 nm. The amount of phenol red remaining in the stomach is calculated from a standard curve.

  • Radiolabeled Tracer Method: Measure the radioactivity in the stomach and the small intestine using a gamma counter.

• Calculation of Gastric Emptying:

  • Gastric Emptying (%) = (1 - (Amount of marker in stomach at time t / Amount of marker administered at time 0)) * 100

References

• 1. Mechanisms of CCK signaling from gut to brain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanism of Action of Cholecystokinin on Colonic Motility in Isolated, Vascularly Perfused Rat Colon - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Involvement of endogenous CCK and CCK1 receptors in colonic motor function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Involvement of endogenous CCK and CCK1 receptors in colonic motor function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of CCK-8 on myoelectrical activity of the gastrointestinal tract in the conscious miniature pig - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Dose-dependent effects of cholecystokinin-8 on antropyloroduodenal motility, gastrointestinal hormones, appetite, and energy intake in healthy men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Tonic and phasic pyloric activity in response to CCK-octapeptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of CCK on gastrointestinal function in lean and obese Zucker rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Comparison of gastrointestinal responses to CCK-8 and associated with vomiting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mechanism of Action of Cholecystokinin on Colonic Motility in Isolated, Vascularly Perfused Rat Colon [jnmjournal.org]
• 11. Cholecystokinin inhibits gastric emptying and contracts the pyloric sphincter in rats by interacting with low affinity CCK receptor sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. journals.physiology.org [journals.physiology.org]
• 13. karger.com [karger.com]
• 14. Mechanisms mediating CCK-8S-induced contraction of proximal colon in guinea pigs - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Regulation of gastrointestinal motility—insights from smooth muscle biology - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Core of Exploratory Studies on the Behavioral Effects of CCK-8 (Free Acid)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cholecystokinin-8 (CCK-8), the octapeptide form of the gut-brain hormone cholecystokinin (B1591339), has been a subject of extensive research due to its diverse physiological and behavioral effects. This technical guide provides a comprehensive overview of exploratory studies on the behavioral effects of CCK-8 (free acid), with a focus on its roles in anxiety, feeding behavior, and memory. This document details the experimental protocols used in key studies, presents quantitative data in a structured format for comparative analysis, and visualizes the underlying signaling pathways and experimental workflows. The information herein is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development investigating the therapeutic potential and neurobiological mechanisms of CCK-8 and its analogs.

Introduction

Cholecystokinin (CCK) is a peptide hormone found in both the gastrointestinal tract and the central nervous system, where it acts as a neurotransmitter or neuromodulator.[1] The sulfated octapeptide form, CCK-8, is the most abundant and biologically active form in the brain.[1] CCK-8 exerts its effects through two main receptor subtypes: CCK-A (or CCK1) and CCK-B (or CCK2) receptors, which are G-protein coupled receptors.[2][3] The differential distribution and activation of these receptors mediate the wide range of behavioral effects attributed to CCK-8. This guide delves into the core findings and methodologies of exploratory studies investigating these effects.

Behavioral Effects of CCK-8

Anxiogenic Effects

The administration of CCK-8, particularly via activation of CCK-B receptors, has been shown to induce anxiety-like behaviors in various animal models.[4][5] This has led to the hypothesis that CCK-8 is an endogenous anxiogenic peptide.[6]

Quantitative Data on Anxiogenic Effects:

Animal Model	Administration Route	CCK-8 Dose	Key Behavioral Findings	Reference
Rat	Intracerebroventricular (ICV)	1 fmol - 100 pmol	Induced hypoexploration in the four-hole box test.	[7]
Rat	Intraperitoneal (IP)	Not specified	Systemic injections are reported to be anxiogenic in the elevated plus maze.	[5]
Rat	Intra-amygdala	Not specified	Injections into the amygdala are reported to be anxiogenic in the elevated plus maze.	[5]
Rat	Intra-ventral hippocampus	0.01, 0.05, 0.1 µ g/rat	Decreased percentage of open arm time and entries in the elevated plus-maze.	[8]
Rat	Intra-dorsolateral periaqueductal gray (DL-PAG)	0.5 and 1.0 μ g/0.5 μL	Decreased time spent and number of entries in open arms of the elevated plus maze; decreased latency to and increased duration of defensive burying.	[9]
Rat	Intra-ventrolateral periaqueductal gray (VL-PAG)	0.5 and 1.0 μ g/0.5 μL	Increased time spent and number of entries in open arms of the elevated plus maze; anxiolytic-like response in the defensive burying test.	[9]

Effects on Feeding Behavior

CCK-8 is a well-established satiety signal, playing a crucial role in the short-term regulation of food intake.[10][11] It primarily acts on CCK-A receptors on vagal afferent fibers to transmit satiety signals to the brain.[12]

Quantitative Data on Feeding Behavior:

Animal Model	Administration Route	CCK-8 Dose	Key Behavioral Findings	Reference
Rat (Sprague-Dawley)	Intraperitoneal (IP)	0.45, 0.9, 1.8, 3.6 nmol/kg	Reduced meal size of sweetened condensed milk.	[8]
Rat (Sprague-Dawley)	Intraperitoneal (IP)	0.6, 1.8, 5.2 nmol/kg	Dose-dependently reduced 1-hour dark-phase food intake. A 1.8 nmol/kg dose reduced intake by 49%.	[2][13]
Rat	Intraperitoneal (IP)	1.8 nmol/kg	Reduced locomotor activity by 31% and increased grooming behavior by 59%.	[2][13]

Effects on Memory and Learning

CCK-8 has been shown to modulate cognitive processes, with studies reporting both memory-enhancing and impairing effects, depending on the experimental conditions and dosage.

Quantitative Data on Memory and Learning:

Animal Model	Administration Route	CCK-8 Dose	Key Behavioral Findings	Reference
Mouse	Intraperitoneal (IP)	0.5 µg/kg	Enhanced retention in a T-maze footshock avoidance task.	[14]
Rat (Wistar)	Intraperitoneal (IP)	1.6 µg/kg	In control rats, improved spatial memory in the Morris water maze (P<0.05). Prevented stress-induced memory impairments.	[10]
Aged Rat	Intraperitoneal (IP)	Not specified	Repeated administration did not improve maze performance.	[2]
NR2A Knockout Mice	Intraperitoneal (IP)	Not specified	Restored memory of auditory paired conditioned fear.	[15]

Experimental Protocols

Animal Models

The most commonly used animal models in CCK-8 behavioral research are rats (e.g., Sprague-Dawley, Wistar) and mice.

Behavioral Tests

This test is widely used to assess anxiety-like behavior in rodents.[16][17][18][19][20]

• Apparatus: A plus-shaped maze elevated from the floor, with two open arms and two enclosed arms. For rats, the arms are typically 50 cm long and 10 cm wide, with 40 cm high walls on the enclosed arms.

• Procedure: A rodent is placed at the center of the maze and allowed to explore for a 5-minute session.[17] The time spent in and the number of entries into the open and closed arms are recorded. A decrease in the proportion of time spent and entries into the open arms is indicative of anxiogenic-like behavior.

This test assesses exploration, locomotor activity, and anxiety.[6][21][22][23][24]

• Apparatus: A square arena with four equally spaced holes in the floor.

• Procedure: An animal is placed in the arena, and the number of head-dips into the holes and locomotor activity are recorded over a specific period. A reduction in head-dipping behavior (hypoexploration) can indicate an anxiogenic effect.

This test is used to evaluate spatial learning and memory.

• Apparatus: A large circular pool filled with opaque water, containing a hidden platform.

• Procedure:

  • Acquisition Phase: The animal is trained over several days to find the hidden platform using spatial cues in the room. The time taken to find the platform (escape latency) is recorded.

  • Probe Trial: The platform is removed, and the animal is allowed to swim for a set time (e.g., 60 seconds). The time spent in the target quadrant where the platform was previously located is measured as an indicator of memory retention.

Administration of CCK-8

A common systemic administration route.[11][25][26][27][28]

• Procedure: The animal is securely restrained, and the injection is made into the lower abdominal quadrant, avoiding the midline to prevent damage to internal organs. Recommended needle gauge for mice is 25-27g and for rats is 23-25g.[25]

Allows for direct administration of substances into the brain's ventricular system.

• Procedure:

  • Surgery: Under anesthesia, a guide cannula is stereotaxically implanted into a lateral ventricle of the brain and secured to the skull.

  • Injection: After a recovery period, a microinjection needle is inserted into the guide cannula, and a specific volume of the CCK-8 solution is infused.

Signaling Pathways and Experimental Workflows

CCK-8 Receptor Signaling

CCK-8 binds to CCK-A and CCK-B receptors, which are coupled to Gq/11 proteins. This initiates a signaling cascade involving the activation of phospholipase C (PLC), leading to the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC).

Caption: General CCK-8 signaling pathway. (Within 100 characters)

CCK-8 and Satiety Signaling via the Vagus Nerve

CCK-8 released from the small intestine acts on CCK-A receptors on vagal afferent neurons. This signal is transmitted to the nucleus of the solitary tract (NTS) in the brainstem, which then projects to the hypothalamus to induce satiety.[4][12][29][30][31]

Caption: CCK-8 mediated satiety signaling pathway. (Within 100 characters)

Interaction with the Dopaminergic System

CCK-8 coexists with dopamine (B1211576) in mesolimbic neurons and modulates dopaminergic neurotransmission, which is relevant for its effects on motivation and reward.

Caption: CCK-8 and dopamine interaction in the mesolimbic pathway. (Within 100 characters)

Experimental Workflow for a Typical Behavioral Study

Caption: Typical experimental workflow for a CCK-8 behavioral study. (Within 100 characters)

Conclusion

Exploratory studies have firmly established CCK-8 as a significant modulator of various behaviors, including anxiety, feeding, and memory. The differential effects are largely dependent on the receptor subtype activated (CCK-A vs. CCK-B), the brain region targeted, and the experimental context. The methodologies outlined in this guide provide a foundation for conducting robust preclinical research in this area. Future investigations should continue to elucidate the complex interactions of CCK-8 with other neurotransmitter systems and further explore the therapeutic potential of targeting the CCK system for psychiatric and metabolic disorders. The structured data and visualized pathways presented here aim to facilitate a deeper understanding and inspire further research into the multifaceted roles of CCK-8 in the central nervous system.

References

• 1. apexbt.com [apexbt.com]
• 2. CCK-8 and CCK-58 differ in their effects on nocturnal solid meal pattern in undisturbed rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cholecystokinin B receptor - Wikipedia [en.wikipedia.org]
• 4. Vagal Control of Satiety and Hormonal Regulation of Appetite - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cholecystokinin receptor subtypes: role in the modulation of anxiety-related and reward-related behaviours in animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. maze.conductscience.com [maze.conductscience.com]
• 7. bosterbio.com [bosterbio.com]
• 8. Anxiogenic effect of CCK8s in the ventral hippocampus of rats: possible involvement of GABA(A) receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Differential effects of cholecystokinin (CCK-8) microinjection into the ventrolateral and dorsolateral periaqueductal gray on anxiety models in Wistar rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The effects of CCK-8S on spatial memory and long-term potentiation at CA1 during induction of stress in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 11. research.vt.edu [research.vt.edu]
• 12. CCK-58 Elicits Both Satiety and Satiation in Rats while CCK-8 Elicits Only Satiation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. CCK-8 and CCK-58 differ in their effects on nocturnal solid meal pattern in undisturbed rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Cell via Cell Viability Assay Changes Cellular Metabolic Characteristics by Intervening with Glycolysis and Pentose Phosphate Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. protocols.io [protocols.io]
• 17. The use of the elevated plus maze as an assay of anxiety-related behavior in rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 18. meliordiscovery.com [meliordiscovery.com]
• 19. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 20. Frontiers | A Novel Elevated Plus-Maze Procedure to Avoid the One-Trial Tolerance Problem [frontiersin.org]
• 21. researchgate.net [researchgate.net]
• 22. The 4-Hole-Board Test for Assessment of Long-Term Spatial Memory in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 24. maze.conductscience.com [maze.conductscience.com]
• 25. animalcare.ubc.ca [animalcare.ubc.ca]
• 26. researchanimaltraining.com [researchanimaltraining.com]
• 27. uac.arizona.edu [uac.arizona.edu]
• 28. Intraperitoneal Injection in Rats | Animals in Science [queensu.ca]
• 29. JCI Insight - TMEM16B determines cholecystokinin sensitivity of intestinal vagal afferents of nodose neurons [insight.jci.org]
• 30. Satiety induced by bile acids is mediated via vagal afferent pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 31. researchgate.net [researchgate.net]

endogenous production and release of Cholecystokinin (26-33) (free acid)

An In-Depth Technical Guide to the Endogenous Production and Release of Cholecystokinin (B1591339) (26-33)

Abstract

Cholecystokinin (CCK) is a pivotal peptide hormone and neurotransmitter that plays a crucial role in the regulation of gastrointestinal function and satiety. The most biologically active and studied form in the central nervous system and a key form in the gut is the C-terminal octapeptide, Cholecystokinin (26-33), commonly known as CCK-8. This technical guide provides a comprehensive overview of the endogenous biosynthesis, cellular release mechanisms, and post-release signaling of CCK-8. It is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols for its study, quantitative data on its release, and visual diagrams of the core biological pathways.

Biosynthesis of Cholecystokinin-8

The production of CCK-8 is a multi-step process involving post-translational modification of a larger precursor protein. This process exhibits tissue-specific variations, leading to different patterns of CCK peptides in the gut versus the brain.

The journey begins with the transcription and translation of the CCK gene into a 115-amino acid precursor protein called preprocholecystokinin.[1] This precursor undergoes a series of enzymatic cleavages and modifications to yield the final, biologically active peptides.[2]

Key Processing Steps:

• Signal Peptide Cleavage: As preproCCK enters the endoplasmic reticulum, its N-terminal signal peptide is removed, converting it to proCCK.[3]

• Tyrosine O-Sulfation: A critical modification for the biological activity of CCK at the CCK1 receptor is the sulfation of a specific tyrosine residue. This occurs within the Golgi apparatus.[1][2]

• Endoproteolytic Cleavage: ProCCK is cleaved at specific sites by prohormone convertases (PCs). The specific enzymes used differ between cell types, which is the primary reason for the variation in final CCK products.[4]

  • In enteroendocrine I-cells of the small intestine, Prohormone Convertase 1/3 (PC1/3) is predominant. This results in the production of larger CCK forms like CCK-58, CCK-33, and CCK-22, in addition to CCK-8.[4]

  • In cerebral and peripheral neurons , Prohormone Convertase 2 (PC2) is the key enzyme, which preferentially cleaves proCCK to produce almost exclusively the smaller CCK-8 form.[4]

• C-terminal Amidation: The final bioactive forms of CCK, including CCK-8, possess an amidated C-terminus (phenylalanine-amide), which is crucial for receptor binding and biological function.[5]

Cellular Mechanisms of CCK-8 Release

The primary source of circulating CCK is the specialized enteroendocrine "I-cells" located in the mucosa of the duodenum and jejunum.[6][7] The release of CCK from these cells is a tightly regulated process, primarily triggered by the presence of specific nutrients in the gut lumen following a meal.

Primary Stimuli and Receptors:

• Fats and Fatty Acids: The digestion products of fats are potent stimulators of CCK release. Long-chain fatty acids are sensed by G-protein coupled receptors, such as GPR120, on the apical surface of I-cells.[8]

• Proteins and Amino Acids: Digested proteins, particularly the aromatic amino acids L-phenylalanine and L-tryptophan, are major stimulants.[2][3] These amino acids directly activate the Calcium-Sensing Receptor (CaSR) on I-cells.[3][9]

Intracellular Signaling Cascade:

Activation of these receptors initiates a signaling cascade that culminates in the exocytosis of CCK-containing granules:

• Receptor Activation: Binding of amino acids to CaSR or fatty acids to GPR120 activates intracellular G-proteins (primarily Gq/11).

• Depolarization: Activation of CaSR leads to the inhibition of basal K+ channels, causing the cell membrane to depolarize.[3]

• Calcium Influx: This depolarization triggers the opening of L-type voltage-gated calcium channels (VGCCs).[3][8] The opening of these channels allows a rapid influx of extracellular Ca2+ into the cell, significantly increasing the intracellular calcium concentration ([Ca2+]i).

• Exocytosis: The sharp rise in [Ca2+]i is the final trigger for the fusion of CCK-containing secretory granules with the cell membrane, releasing CCK-8 and other CCK peptides into the bloodstream.[8][10]

Quantitative Analysis of CCK-8 Release

The concentration of CCK in circulation is low and responds rapidly to food intake. Various studies using different models have quantified its basal and stimulated levels.

Condition	Species / Model	Concentration / Release Rate	Citation(s)
In Vivo Plasma
Basal	Human	~1.0 pmol/L	[2]
Post-Meal (Stimulated)	Human	3.0 - 5.0 pmol/L	[2]
Basal	Rat	0.5 ± 0.1 pM	[7]
Stimulated (Casein Infusion)	Rat	3.8 ± 0.4 pM	[7]
In Vitro Release
Basal	Primary Rat Duodenal Mucosal Cells	3.9 pmol / 30 min	[8]
Basal	STC-1 Enteroendocrine Cell Line	4.1 pmol / 15 min	[8]
Stimulated (10⁻⁴ M Succinate)	STC-1 Cells	23.3 pmol / 15 min	[8]
Stimulated (10⁻³ M Maleate)	STC-1 Cells	13.1 pmol / 15 min	[8]

Key Experimental Protocols

Studying the endogenous production and release of CCK-8 requires specialized techniques to isolate cells, stimulate release, and quantify the low concentrations of the peptide.

Protocol 4.1: Measurement of CCK-8 by Radioimmunoassay (RIA)

RIA is a highly sensitive method for quantifying picomolar concentrations of CCK in plasma or cell culture supernatant.[3][11]

• Principle: Competitive binding assay where unlabeled CCK (from standard or sample) competes with a fixed amount of radiolabeled CCK (e.g., ¹²⁵I-CCK-8) for binding to a limited number of CCK-specific antibody sites.

• Reagents:

  • CCK-specific primary antibody (e.g., rabbit anti-CCK).

  • Radiolabeled CCK-8 tracer.

  • CCK-8 standards of known concentrations.

  • Precipitating agent (e.g., secondary antibody, Protein A).

  • RIA buffer.

• Procedure:

  • Pipette standards, controls, and unknown samples into duplicate tubes.

  • Add a precise amount of radiolabeled CCK-8 tracer to all tubes.

  • Add the primary antibody to all tubes (except "total counts" tubes).

  • Vortex and incubate (e.g., 16-24 hours at 4°C) to allow binding to reach equilibrium.[12]

  • Add the precipitating agent to separate antibody-bound CCK from free CCK. Centrifuge to pellet the antibody-antigen complexes.

  • Decant the supernatant.

  • Measure the radioactivity of the pellet using a gamma counter.

• Analysis: The amount of radioactivity in the pellet is inversely proportional to the concentration of unlabeled CCK in the sample. A standard curve is generated by plotting the percentage of bound tracer against the concentration of the standards. The concentration of CCK in the unknown samples is then interpolated from this curve.

Protocol 4.2: Isolation of Primary Intestinal I-Cells

Obtaining a pure population of I-cells is critical for direct functional studies. This is often achieved using transgenic animals.[3][9]

• Model: CCK-promoter driven Green Fluorescent Protein (CCK-GFP) transgenic mice. In these animals, all CCK-producing I-cells fluoresce green.

• Procedure:

  • Harvest the proximal small intestine from a fasted mouse.[13]

  • Open the intestine longitudinally, wash thoroughly with cold PBS to remove luminal contents.

  • Cut the tissue into small (~2 mm) pieces.

  • Perform enzymatic digestion (e.g., using dispase and collagenase) with gentle agitation to liberate individual cells from the epithelial layer.

  • Filter the cell suspension through a cell strainer (e.g., 70 µm) to remove undigested tissue.

  • Wash and resuspend the single-cell suspension in an appropriate buffer for cell sorting.

  • Use Fluorescence-Activated Cell Sorting (FACS) to isolate the GFP-positive cells, yielding an enriched population of viable I-cells for subsequent experiments like cell culture or calcium imaging.[14]

Protocol 4.3: Measurement of Intracellular Calcium ([Ca²⁺]i)

Monitoring [Ca²⁺]i is key to understanding the mechanism of CCK release.[15][16]

• Principle: Use a fluorescent dye that binds to calcium, whose fluorescence properties change upon binding. Fura-2 AM is a common ratiometric dye used for this purpose.

• Procedure:

  • Plate isolated I-cells or STC-1 cells on glass-bottom dishes suitable for microscopy.

  • Load the cells with the cell-permeant form of the dye (e.g., Fura-2 AM) by incubating them in a buffer containing the dye for 30-60 minutes. The AM ester allows the dye to cross the cell membrane.

  • Wash the cells to remove excess extracellular dye. Intracellular esterases cleave the AM group, trapping the active Fura-2 dye inside the cells.

  • Mount the dish on an inverted fluorescence microscope equipped with a light source capable of alternating excitation wavelengths (e.g., 340 nm and 380 nm for Fura-2) and a sensitive camera.

  • Establish a baseline fluorescence recording.

  • Perfuse the cells with a buffer containing the stimulus (e.g., L-phenylalanine).

  • Record the changes in fluorescence emission (at ~510 nm) at both excitation wavelengths over time.

• Analysis: The ratio of the fluorescence intensity at 340 nm to that at 380 nm is calculated. This ratio is directly proportional to the intracellular calcium concentration, providing a dynamic measurement of the cell's response to the stimulus.[17]

Post-Release Signaling Pathways

Once released, CCK-8 exerts its physiological effects by binding to specific G-protein coupled receptors (GPCRs) on target cells. The two main receptor subtypes are the CCK1 receptor (CCK1R) and the CCK2 receptor (CCK2R).[6][18]

• CCK1 Receptor (CCK1R): Formerly known as the CCK-A (alimentary) receptor, it is found predominantly in peripheral tissues like the pancreas, gallbladder, and on vagal afferent neurons.[6][8] It has a high affinity for sulfated CCK peptides.

• CCK2 Receptor (CCK2R): Formerly the CCK-B (brain) receptor, it is the predominant form in the central nervous system and also binds the hormone gastrin with high affinity.[6]

Activation of the CCK1R in a pancreatic acinar cell, for example, triggers multiple signaling cascades:

• G-Protein Coupling: CCK-8 binding causes the CCK1R to activate heterotrimeric G-proteins, primarily Gq/11 and, to some extent, Gs.[19][20]

• Gq/11 Pathway:

  • The activated Gαq subunit stimulates Phospholipase C (PLC) .

  • PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol trisphosphate (IP₃) and diacylglycerol (DAG) .

  • IP₃ binds to its receptors on the endoplasmic reticulum, causing the release of stored Ca²⁺ into the cytoplasm.[6]

  • DAG, along with the increased Ca²⁺, activates Protein Kinase C (PKC) .

• Gs Pathway:

  • The activated Gαs subunit stimulates Adenylyl Cyclase , which converts ATP to cyclic AMP (cAMP) .

  • cAMP activates Protein Kinase A (PKA) .[21]

These pathways collectively lead to the physiological response, such as the secretion of digestive enzymes from pancreatic acinar cells.

References

• 1. Isolation, Characterization, and Culture of Intestinal Intraepithelial Lymphocytes | Springer Nature Experiments [experiments.springernature.com]
• 2. Biosynthesis and processing of pro CCK: recent progress and future challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Patterns of prohormone processing. Order revealed by a new procholecystokinin-derived peptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. On the tissue-specific processing of procholecystokinin in the brain and gut--a short review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Isolation of cells from the epithelial layer of frozen human intestinal biopsies [protocols.io]
• 6. Schematic depiction of the signalling pathways stimulated by cholecystokinin (CCK) activation of the CCK1 receptor [pfocr.wikipathways.org]
• 7. Characterization of preprocholecystokinin products in the porcine cerebral cortex. Evidence of different processing pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Intestinal enteroendocrine cells rely on ryanodine and IP3 calcium store receptors for mechanotransduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. phoenixbiotech.net [phoenixbiotech.net]
• 13. stemcell.com [stemcell.com]
• 14. cdn.10xgenomics.com [cdn.10xgenomics.com]
• 15. Models and Tools for Studying Enteroendocrine Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. tandfonline.com [tandfonline.com]
• 19. Preprocholecystokinin processing in the normal human anterior pituitary - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. The gastrin and cholecystokinin receptors mediated signaling network: a scaffold for data analysis and new hypotheses on regulatory mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Cholecystokinin-8 (Free Acid) in Pancreatic Enzyme Secretion: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholecystokinin (B1591339) (CCK), a crucial peptide hormone in the gastrointestinal system, plays a pivotal role in regulating pancreatic exocrine secretion. Among its various isoforms, the octapeptide CCK-8 is a principal secretagogue, potently stimulating the synthesis and release of digestive enzymes from pancreatic acinar cells.[1][2] This technical guide provides an in-depth exploration of the mechanisms of action of CCK-8 (free acid), detailing the intricate signaling pathways it triggers and the experimental methodologies used to elucidate its function. Quantitative data from key studies are presented for comparative analysis, and cellular signaling and experimental workflows are visually represented to facilitate a comprehensive understanding.

Mechanism of Action: Signaling Pathways

CCK-8 initiates pancreatic enzyme secretion by binding to high-affinity CCK-A receptors on the surface of pancreatic acinar cells.[2][3] This interaction triggers a cascade of intracellular signaling events, primarily mediated by heterotrimeric G proteins of the Gq family.[4] The subsequent activation of various downstream effectors ultimately leads to the fusion of zymogen granules with the apical plasma membrane and the release of digestive enzymes into the pancreatic ducts.

The primary signaling pathways activated by CCK-8 include:

• The Phospholipase C (PLC) Pathway: Binding of CCK-8 to its receptor activates PLC, which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[5]

• Calcium Mobilization: IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of stored calcium (Ca2+) into the cytoplasm.[4][6] This results in a rapid increase in intracellular free Ca2+ concentration, which manifests as oscillatory patterns at physiological CCK-8 concentrations and a sustained peak at higher concentrations.[7][8] This elevation in cytosolic Ca2+ is a critical trigger for the exocytosis of zymogen granules.[4][8]

• Protein Kinase C (PKC) Activation: DAG, in conjunction with elevated intracellular Ca2+, activates protein kinase C (PKC).[5] Various PKC isoforms, including PKC-δ and -ε, are implicated in mediating the downstream effects of CCK-8, including the regulation of enzyme secretion and other cellular responses like NF-κB activation.[5][9]

• Mitogen-Activated Protein Kinase (MAPK) Cascades: CCK-8 also activates several MAPK cascades, including the extracellular signal-regulated kinases (ERKs), c-Jun N-terminal kinases (JNKs), and p38 MAPK.[4] While these pathways are thought to be more involved in regulating non-secretory cellular functions such as protein synthesis and growth, they are an integral part of the overall cellular response to CCK-8 stimulation.[4]

Below is a diagram illustrating the primary signaling cascade initiated by CCK-8 in pancreatic acinar cells.

CCK-8 primary signaling pathway for enzyme secretion.

Quantitative Data on CCK-8 Stimulated Pancreatic Enzyme Secretion

The secretory response of pancreatic acinar cells to CCK-8 is characteristically biphasic, with stimulation observed at physiological concentrations (picomolar range) and inhibition at supraphysiological concentrations (nanomolar range).

Parameter	Agonist/Antagonist	Species/Cell Type	Concentration Range	Effect on Amylase/Protein Secretion	Reference
Dose-Response	CCK-8	Isolated Murine Pancreatic Acinar Cells	1 pM - 10 nM	Biphasic response, with maximal secretion at 0.3 nM. Secretion increases from basal levels up to approximately 19.4% of total amylase content.	[7][10]
Dose-Response	CCK-8	Isolated Rat Pancreatic Lobules	10 pM - 1 nM	Dose-dependent increase in amylase secretion, with significant effects starting at 10 pM and maximal effect at 1 nM.	[11]
Time-Course	CCK-8 (10 pM)	Superfused Murine Pancreatic Tissue Segments	N/A	Sustained and reversible increase in amylase secretion from a basal rate of ~0.49-0.55 U/min per 100 mg of tissue to ~0.80-0.98 U/min per 100 mg of tissue.	[12]
Calcium Dependence	CCK-8 (8 pM)	Isolated Perfused Rat Pancreas	N/A	Protein output was completely abolished upon removal of CaCl2 from the perfusing solution.	[8]
Antagonist Effect	Proglumide (CCK Receptor Antagonist)	Conscious Rats	N/A	Suppressed the enzyme secretion response to endogenous CCK release.	[13]
Antagonist Effect	CR 1409 (CCK-A Receptor Antagonist)	Rat	10 mg/kg	Prevented pancreatic growth induced by CCK-8.	[14]
Inhibitory Effect	Ethanol (50 mM)	Mouse Pancreatic Acinar Cells	N/A	Reduced amylase release stimulated by CCK-8.	[10]

Experimental Protocols

The study of CCK-8's role in pancreatic secretion relies on a set of well-established experimental procedures. Below are detailed methodologies for key experiments.

Isolation of Pancreatic Acinar Cells

This protocol describes the isolation of pancreatic acini from murine models, a common method for in vitro studies of pancreatic physiology.[15][16][17]

Materials:

• Hanks' Balanced Salt Solution (HBSS) without Ca²⁺ and Mg²⁺

• Collagenase IA (200 U/ml)

• Trypsin inhibitor

• Waymouth's medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (PS)

• Recombinant human Epidermal Growth Factor (EGF)

• 100 µm cell strainer

Procedure:

• Pancreas Dissection: Rapidly dissect the pancreas from a euthanized mouse and place it in ice-cold HBSS.

• Enzymatic Digestion: Transfer the pancreas to a sterile tube containing collagenase IA solution and incubate in a shaking water bath at 37°C. Monitor the digestion process frequently.

• Mechanical Dissociation: Every 5 minutes during digestion, perform mechanical dissociation by gently pipetting the tissue fragments up and down.

• Filtration: Once the tissue is sufficiently digested, pass the cell suspension through a 100 µm filter to remove undigested fragments.

• Cell Collection and Washing: Centrifuge the filtered cell suspension to pellet the acinar cells. Wash the pellet with HBSS.

• Resuspension: Resuspend the final cell pellet in Waymouth's medium supplemented with FBS, PS, trypsin inhibitor, and EGF. The isolated acini are now ready for culture and subsequent experiments.

The following diagram outlines the workflow for pancreatic acinar cell isolation.

Workflow for the isolation of pancreatic acinar cells.

Measurement of Pancreatic Enzyme Secretion (Amylase Assay)

Amylase is a major digestive enzyme secreted by the pancreas, and its activity is commonly measured to quantify pancreatic secretion.

Principle:

The assay is based on the principle that α-amylase hydrolyzes a starch substrate. The rate of this reaction can be monitored, often by measuring the appearance of a product or the disappearance of the substrate.

General Procedure:

• Sample Collection: Collect the supernatant from cultured acinar cells or the perfusate from an isolated pancreas preparation at baseline and after stimulation with CCK-8.

• Reaction Mixture: Prepare a reaction buffer containing a defined starch substrate.

• Enzyme Reaction: Add a known volume of the collected sample to the reaction mixture and incubate at a controlled temperature (e.g., 37°C) for a specific time.

• Detection: Stop the reaction and measure the product. This can be done using various methods, including colorimetric assays where a chromogenic substrate is used, or by measuring the reducing sugars produced from starch hydrolysis.

• Quantification: Calculate the amylase activity, typically expressed as units per milligram of protein or per unit of time. The results are often presented as a percentage of the total cellular amylase content to normalize for variations in cell number.[7]

Conclusion

CCK-8 is a potent regulator of pancreatic enzyme secretion, acting through a complex network of intracellular signaling pathways initiated by its binding to the CCK-A receptor. The primary mechanism involves the Gq-PLC-IP3-Ca2+ cascade, leading to a rise in intracellular calcium that triggers the exocytosis of zymogen granules. The dose-dependent and biphasic nature of this response highlights the fine-tuned regulation of pancreatic function by CCK-8. The experimental protocols detailed in this guide provide a foundation for the continued investigation of CCK-8's physiological and pathophysiological roles, which is essential for researchers in the field and for the development of novel therapeutic strategies targeting pancreatic disorders.

References

• 1. Cholecystokinin (CCK) Regulation of Pancreatic Acinar Cells: Physiological Actions and Signal Transduction Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cholecystokinin and pancreatic cancer: the chicken or the egg? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Role of CCK-A receptor for pancreatic function in mice: a study in CCK-A receptor knockout mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Intracellular signaling mechanisms activated by cholecystokinin-regulating synthesis and secretion of digestive enzymes in pancreatic acinar cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Effects of cholecystokinin on cytosolic calcium in human pancreatic cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cholecystokinin-58 and cholecystokinin-8 exhibit similar actions on calcium signaling, zymogen secretion, and cell fate in murine pancreatic acinar cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Calcium-dependent secretory and redox response to CCK-8 in isolated perfused rat pancreas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. CCK causes PKD1 activation in pancreatic acini by signaling through PKC-δ and PKC-independent pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ethanol impairs CCK-8-evoked amylase secretion through Ca2+-mediated ROS generation in mouse pancreatic acinar cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Role of cholecystokinin in the negative feedback control of pancreatic enzyme secretion in conscious rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Effect of a new CCK-receptor antagonist, CR 1409, on pancreatic growth induced by caerulein, CCK-8, bombesin and gastrin-releasing peptide in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Isolation and Culture of Mouse Primary Pancreatic Acinar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Cholecystokinin (26-33) (Free Acid) as a Neurotransmitter: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholecystokinin (B1591339) (26-33), also known as CCK-8 (free acid), is the C-terminal octapeptide fragment of the gut hormone cholecystokinin. Beyond its well-established role in the gastrointestinal system, CCK-8 is one of the most abundant and widely distributed neuropeptides in the central nervous system (CNS), where it functions as a potent neurotransmitter and neuromodulator.[1] Its involvement in a variety of physiological and pathological processes, including anxiety, panic disorders, memory, and the modulation of dopaminergic systems, has made it a significant target for neuroscience research and drug development.[1][2] This technical guide provides a comprehensive overview of CCK-8 as a neurotransmitter, focusing on its receptor interactions, signaling pathways, and the experimental methodologies used to investigate its function.

Core Concepts: Receptor Binding and Signaling

CCK-8 exerts its effects in the CNS primarily through two G-protein coupled receptors (GPCRs): the cholecystokinin-A receptor (CCK-A) and the cholecystokinin-B receptor (CCK-B).[3][4] While CCK-8 binds with high and roughly equal affinity to both receptor subtypes, its physiological and behavioral effects are often attributed to its action on the more ubiquitously expressed CCK-B receptors in the brain.[2][3]

Quantitative Data: Receptor Binding Affinities

The binding affinity of CCK-8 and related peptides to CCK receptors is a critical parameter in understanding their function. The following table summarizes key quantitative data from radioligand binding assays.

Ligand	Receptor Subtype	Species/Tissue	Binding Affinity (IC50/Ki)	Reference
CCK-8	CCK-A	Human	~2 nM (IC50)	[2][3]
CCK-8	CCK-B	Human	~2 nM (IC50)	[2][3]
CCK-8	CCK-A	Guinea Pig	~2 nM (IC50)	[3]
CCK-8	CCK-B	Guinea Pig	~2 nM (IC50)	[3]
CCK-4	CCK-A	Human	>1000 nM (IC50)	[2]
CCK-4	CCK-B	Human	~6 nM (IC50)	[2]
L-364,718 (Devazepide)	CCK-A	Human	~5 nM (IC50)	[3]
L-365,260	CCK-B	Human	~10 nM (IC50)	[3]

Note: Lower IC50/Ki values indicate higher binding affinity.

Signaling Pathways

The activation of CCK receptors, particularly the CCK-B receptor, by CCK-8 initiates a canonical Gq protein-coupled signaling cascade. This pathway leads to the activation of phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).[5][6][7] This signaling cascade ultimately results in increased neuronal excitability.

CCK-B Receptor Signaling Pathway

Experimental Protocols

Investigating the role of CCK-8 as a neurotransmitter involves a variety of specialized experimental techniques. The following sections detail the methodologies for key experiments.

Radioligand Binding Assay

This assay is used to determine the binding affinity of ligands like CCK-8 to its receptors.

Objective: To quantify the binding affinity (IC50 or Ki) of unlabeled CCK-8 to CCK-A and CCK-B receptors in brain tissue preparations by measuring the displacement of a radiolabeled ligand.

Materials:

• Brain tissue (e.g., cortex, hippocampus) from a suitable animal model (e.g., rat).

• Radioligand (e.g., [3H]CCK-8 or a selective antagonist like [3H]L-365,260).[2]

• Unlabeled CCK-8.

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, with 5 mM MgCl2 and 0.1% BSA).[2]

• Wash buffer (e.g., cold 50 mM Tris-HCl, pH 7.4).[2]

• Glass fiber filters.

• Scintillation counter.

Methodology:

• Membrane Preparation: Homogenize brain tissue in a suitable buffer and centrifuge to pellet the membranes. Wash the pellet multiple times by resuspension and centrifugation to remove endogenous ligands.

• Binding Reaction: Incubate the prepared membranes with a fixed concentration of the radioligand and varying concentrations of unlabeled CCK-8. Include control tubes for total binding (membranes and radioligand only) and non-specific binding (membranes, radioligand, and a high concentration of an unlabeled ligand).

• Filtration: Terminate the binding reaction by rapid filtration through glass fiber filters, followed by washing with cold wash buffer to separate bound from free radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the logarithm of the unlabeled CCK-8 concentration to generate a competition curve. Determine the IC50 value (the concentration of unlabeled ligand that inhibits 50% of specific binding) from this curve. The Ki value can then be calculated using the Cheng-Prusoff equation.

Radioligand Binding Assay Workflow

Whole-Cell Patch-Clamp Electrophysiology

This technique allows for the direct measurement of the effects of CCK-8 on the electrical properties of individual neurons.

Objective: To characterize the changes in membrane potential, ion channel currents, and neuronal excitability induced by CCK-8 in specific neuronal populations (e.g., hippocampal pyramidal neurons).[8]

Materials:

• Brain slice preparation or cultured neurons.

• Artificial cerebrospinal fluid (aCSF).

• Intracellular solution for the patch pipette.

• CCK-8 and specific receptor antagonists (e.g., L-364,718 for CCK-A, L-365,260 for CCK-B).[8]

• Patch-clamp amplifier and data acquisition system.

• Microscope with micromanipulators.

Methodology:

• Preparation: Prepare acute brain slices or cultured neurons and place them in a recording chamber continuously perfused with aCSF.

• Patching: Under microscopic guidance, approach a neuron with a glass micropipette filled with intracellular solution and form a high-resistance seal ("giga-seal") with the cell membrane.

• Whole-Cell Configuration: Apply a brief pulse of suction to rupture the membrane patch under the pipette tip, establishing electrical and diffusional access to the cell's interior.

• Recording: In voltage-clamp mode, hold the neuron at a specific membrane potential and record the currents elicited by CCK-8 application. In current-clamp mode, record the changes in membrane potential and firing activity in response to CCK-8.

• Pharmacology: Apply specific CCK receptor antagonists to confirm the receptor subtype mediating the observed effects.

Whole-Cell Patch-Clamp Workflow

In Vivo Microdialysis

This technique is used to measure the extracellular levels of neurotransmitters, such as dopamine (B1211576), in specific brain regions of freely moving animals in response to CCK-8 administration.

Objective: To determine the effect of CCK-8 on dopamine release in brain regions like the nucleus accumbens.

Materials:

• Stereotaxic apparatus for surgery.

• Microdialysis probes.

• Perfusion pump.

• Artificial cerebrospinal fluid (aCSF) for perfusion.

• Fraction collector.

• High-performance liquid chromatography with electrochemical detection (HPLC-ECD) system.

• CCK-8.

Methodology:

• Surgery: Anesthetize the animal and stereotaxically implant a guide cannula into the target brain region.

• Recovery: Allow the animal to recover from surgery.

• Probe Insertion: On the day of the experiment, insert a microdialysis probe through the guide cannula.

• Perfusion and Sampling: Perfuse the probe with aCSF at a slow, constant rate. Collect the resulting dialysate samples in timed fractions.

• Drug Administration: After collecting baseline samples, administer CCK-8 (systemically or locally through the probe).

• Analysis: Analyze the collected dialysate samples for dopamine content using HPLC-ECD.

• Data Analysis: Express the dopamine concentrations in post-drug fractions as a percentage of the baseline levels.

In Vivo Microdialysis Workflow

Behavioral Assays

Behavioral assays are essential for understanding the functional consequences of CCK-8's actions in the brain.

Elevated Plus Maze (EPM): This test is widely used to assess anxiety-like behavior in rodents.[9][10][11][12][13]

• Apparatus: A plus-shaped maze raised above the floor with two open arms and two enclosed arms.

• Procedure: The animal is placed in the center of the maze and allowed to explore freely for a set period (e.g., 5 minutes).

• Measures: The time spent in and the number of entries into the open and closed arms are recorded. An increase in the time spent in the open arms is indicative of an anxiolytic effect, while a decrease suggests an anxiogenic effect.

Fear Conditioning: This paradigm is used to study associative learning and memory.[14][15][16][17]

• Procedure: In a specific context (conditioning chamber), a neutral conditioned stimulus (CS), such as a tone, is paired with an aversive unconditioned stimulus (US), such as a mild foot shock.

• Testing: On subsequent days, the animal's fear response (typically measured as freezing behavior) is assessed in the original context (contextual fear) and in a novel context with the presentation of the CS alone (cued fear).

• Relevance to CCK-8: CCK-8 can be administered before or after the conditioning or testing phases to investigate its role in the acquisition, consolidation, or retrieval of fear memories.

Conclusion

CCK-8 is a critical neuropeptide in the CNS, with well-defined roles in anxiety, learning, and the modulation of other neurotransmitter systems. A thorough understanding of its receptor binding characteristics, signaling pathways, and the application of appropriate experimental methodologies is paramount for advancing our knowledge of its function and for the development of novel therapeutics targeting the cholecystokinin system. This guide provides a foundational framework for researchers and drug development professionals to explore the multifaceted nature of CCK-8 as a neurotransmitter.

References

• 1. Cholecystokinin neurotransmission in the central nervous system: Insights into its role in health and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Distinguishing Multiple CCK Receptor Subtypes: Studies with Guinea Pig Chief Cells and Transfected Human CCK Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Binding of cholecystokinin-8 (CCK-8) peptide derivatives to CCKA and CCKB receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitative properties and receptor reserve of the IP(3) and calcium branch of G(q)-coupled receptor signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantitative properties and receptor reserve of the DAG and PKC branch of G(q)-coupled receptor signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Modulation of Gq-Protein-Coupled Inositol Trisphosphate and Ca2+ Signaling by the Membrane Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Electrophysiological changes in rat hippocampal pyramidal neurons produced by cholecystokinin octapeptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. protocols.io [protocols.io]
• 10. The Elevated Plus Maze Test for Measuring Anxiety-Like Behavior in Rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mmpc.org [mmpc.org]
• 12. researchgate.net [researchgate.net]
• 13. The use of the elevated plus maze as an assay of anxiety-related behavior in rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Trace Fear Conditioning: Procedure for Assessing Complex Hippocampal Function in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mmpc.org [mmpc.org]
• 16. Fear Conditioning Protocol - IMPReSS [web.mousephenotype.org]
• 17. researchgate.net [researchgate.net]

Cellular and Molecular Effects of Cholecystokinin-8 (CCK-8) Administration: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the cellular and molecular effects following the administration of the sulfated free acid form of cholecystokinin-8 (CCK-8). It is designed to be a core resource for researchers, scientists, and professionals involved in drug development who are investigating the physiological and pathophysiological roles of CCK-8. This document details the primary signaling pathways activated by CCK-8, summarizes key quantitative data from in vitro and in vivo studies, and outlines the experimental protocols used to elucidate these effects.

Introduction to Cholecystokinin-8

Cholecystokinin-8 (CCK-8) is the C-terminal octapeptide of cholecystokinin (B1591339) and is a crucial peptide hormone and neurotransmitter. It exerts a wide range of effects in both the central nervous system and the gastrointestinal system. These actions are mediated through its interaction with two distinct G protein-coupled receptors (GPCRs): the cholecystokinin-A receptor (CCK1R) and the cholecystokinin-B receptor (CCK2R)[1]. The differential expression of these receptors throughout the body accounts for the diverse physiological responses to CCK-8.

Receptor Binding and Selectivity

CCK-8 binds with high affinity to both CCK1R and CCK2R[1]. The sulfation of the tyrosine residue in CCK-8 is critical for its high-affinity binding to the CCK1R, whereas the CCK2R can be activated by both sulfated and non-sulfated forms of CCK, as well as by the related peptide gastrin[1].

Quantitative Data: Receptor Binding Affinities

The binding affinity of CCK-8 for its receptors is typically quantified by the inhibition constant (Kᵢ), which represents the concentration of the ligand that will bind to half the receptors at equilibrium in the absence of a competing ligand.

Receptor	Ligand	Cell/Tissue Type	Kᵢ (nM)	Reference
CCK1R	CCK-8	Human (recombinant)	0.28	[2]
CCK1R	CCK-8	Human (recombinant)	0.6-1	[1]
CCK1R	CCK-8	Rat Pancreas	0.09	[2]
CCK1R	CCK-8	Rat Pancreas	0.52	[2]
CCK2R	CCK-8	Human (recombinant)	0.3-1	[1]
CCK2R	CCK-8	Guinea Pig Cortex	-	[2]

Cellular Signaling Pathways

Upon binding to its receptors, CCK-8 initiates a cascade of intracellular signaling events. The specific pathways activated depend on the receptor subtype and the G proteins to which they couple.

Gq/11-PLC-IP₃-Ca²⁺ Pathway

The predominant signaling pathway for both CCK1R and CCK2R involves their coupling to Gq/11 proteins. This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ diffuses through the cytoplasm and binds to its receptor on the endoplasmic reticulum, triggering the release of stored calcium (Ca²⁺) into the cytosol. The resulting increase in intracellular Ca²⁺ concentration is a key event that mediates many of the physiological effects of CCK-8, such as enzyme secretion from pancreatic acinar cells and smooth muscle contraction. DAG, in concert with Ca²⁺, activates protein kinase C (PKC), which phosphorylates a variety of downstream targets, further propagating the signal.

CCK-8 Gq/PLC Signaling Pathway.

Mitogen-Activated Protein Kinase (MAPK) Pathways

CCK-8 has been shown to activate members of the mitogen-activated protein kinase (MAPK) family, including extracellular signal-regulated kinase (ERK) and p38 MAPK. This activation can occur through both Gq/11-dependent and independent mechanisms. The activation of the MAPK cascade is implicated in the trophic effects of CCK-8, such as the regulation of cell growth and proliferation in the pancreas.

CCK-8 MAPK Signaling Pathways.

Gs-cAMP-PKA Pathway

There is also evidence to suggest that the CCK1R can couple to Gs proteins, leading to the activation of adenylyl cyclase, an increase in intracellular cyclic AMP (cAMP), and subsequent activation of protein kinase A (PKA). This pathway may contribute to some of the diverse cellular responses to CCK-8.

Molecular and Cellular Effects

The administration of CCK-8 elicits a variety of dose-dependent cellular and molecular responses in different tissues.

Quantitative Data: Cellular Responses

Cellular Response	Cell/Tissue Type	EC₅₀ / Concentration for Max Effect	Reference
Amylase Release	Rat Pancreatic Acini	0.3 nM (maximum)
Amylase Release	Rat Pancreatic Acini	5 x 10⁻¹⁰ M (maximum)
Calcium Mobilization	CHO cells expressing cCCK1R	5.41 nM	[3]
Calcium Mobilization	CHO cells expressing cCCK2R	1.93 nM	[3]
ERK Activation	CHO cells expressing cCCK1R	0.32 nM	[3]
ERK Activation	CHO cells expressing cCCK2R	1.16 nM	[3]
Dopamine Release	Rat Nucleus Accumbens (posterior)	10⁻⁵ M (for 40 min perfusion)

Experimental Protocols

The following sections provide an overview of the key experimental methodologies used to study the cellular and molecular effects of CCK-8.

Radioligand Binding Assay

This assay is used to determine the binding affinity of CCK-8 to its receptors.

Principle: This is a competitive binding assay where a radiolabeled ligand (e.g., [¹²⁵I]CCK-8) and an unlabeled competitor (CCK-8) compete for binding to receptors in a cell membrane preparation. The amount of radiolabeled ligand bound is measured at various concentrations of the unlabeled competitor, allowing for the determination of the IC₅₀, which can then be used to calculate the Kᵢ.

Detailed Methodology:

• Membrane Preparation:

  • Culture cells expressing the CCK receptor of interest (e.g., CHO cells stably transfected with CCK1R or CCK2R).

  • Harvest the cells and homogenize them in a cold lysis buffer.

  • Centrifuge the homogenate to pellet the cell membranes.

  • Wash the membrane pellet and resuspend it in a suitable assay buffer.

  • Determine the protein concentration of the membrane preparation.

• Binding Assay:

  • In a multi-well plate, add the cell membrane preparation to each well.

  • Add increasing concentrations of unlabeled CCK-8.

  • Add a fixed concentration of radiolabeled CCK-8 (e.g., [¹²⁵I]CCK-8) to all wells.

  • To determine non-specific binding, add a high concentration of an unlabeled CCK receptor antagonist to a set of control wells.

  • Incubate the plate to allow the binding to reach equilibrium.

• Separation and Detection:

  • Rapidly filter the contents of each well through a glass fiber filter to separate the bound from the free radioligand.

  • Wash the filters with cold assay buffer to remove any unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Subtract the non-specific binding from the total binding to obtain the specific binding at each concentration of unlabeled CCK-8.

  • Plot the specific binding as a function of the log of the unlabeled CCK-8 concentration to generate a competition curve.

  • Determine the IC₅₀ value from the curve and calculate the Kᵢ using the Cheng-Prusoff equation.

Intracellular Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration following CCK-8 stimulation.

Principle: Cells are loaded with a fluorescent calcium indicator dye (e.g., Fura-2 AM) that changes its fluorescence properties upon binding to calcium. The change in fluorescence intensity is measured over time after the addition of CCK-8.

Detailed Methodology:

• Cell Preparation and Dye Loading:

  • Plate cells expressing the CCK receptor of interest in a multi-well plate suitable for fluorescence measurements.

  • Wash the cells with a physiological salt solution (e.g., HBSS).

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) by incubating them in a solution containing the dye.

  • Wash the cells to remove any excess extracellular dye.

• Calcium Measurement:

  • Place the plate in a fluorescence plate reader or on the stage of a fluorescence microscope.

  • Measure the baseline fluorescence for a short period.

  • Add varying concentrations of CCK-8 to the wells.

  • Immediately begin recording the fluorescence intensity over time. For Fura-2, this involves alternating excitation at 340 nm and 380 nm and measuring emission at 510 nm.

• Data Analysis:

  • Calculate the change in fluorescence intensity or the ratio of fluorescence at two different wavelengths (for ratiometric dyes like Fura-2).

  • Plot the peak fluorescence response against the logarithm of the CCK-8 concentration to generate a dose-response curve.

  • Determine the EC₅₀ value from the curve.

Western Blot Analysis of ERK Phosphorylation

This technique is used to detect the activation of the ERK signaling pathway by measuring the level of phosphorylated ERK (p-ERK).

Principle: Proteins from cell lysates are separated by size using gel electrophoresis, transferred to a membrane, and then probed with antibodies specific for phosphorylated ERK and total ERK.

Detailed Methodology:

• Cell Treatment and Lysis:

  • Culture cells to the desired confluency and then serum-starve them to reduce basal ERK phosphorylation.

  • Treat the cells with different concentrations of CCK-8 for various time points.

  • Wash the cells with cold PBS and then lyse them in a buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates.

• Gel Electrophoresis and Transfer:

  • Denature the protein samples and load equal amounts of protein onto an SDS-PAGE gel.

  • Separate the proteins by electrophoresis.

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with a blocking solution (e.g., 5% BSA or non-fat milk in TBST) to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for phosphorylated ERK (p-ERK).

  • Wash the membrane to remove unbound primary antibody.

  • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

  • Wash the membrane to remove unbound secondary antibody.

• Detection and Analysis:

  • Add an enhanced chemiluminescence (ECL) substrate to the membrane and detect the signal using an imaging system.

  • To normalize for protein loading, strip the membrane and re-probe it with an antibody for total ERK.

  • Quantify the band intensities for p-ERK and total ERK and express the results as the ratio of p-ERK to total ERK.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for investigating the cellular and molecular effects of CCK-8.

Typical Experimental Workflow for CCK-8 Studies.

Conclusion

This technical guide has provided a detailed overview of the cellular and molecular effects of CCK-8 administration, with a focus on its receptor interactions, downstream signaling pathways, and the resulting cellular responses. The quantitative data and experimental protocols presented herein are intended to serve as a valuable resource for researchers in the field. A thorough understanding of these fundamental mechanisms is essential for the development of novel therapeutic strategies targeting the cholecystokinin system.

References

• 1. Structural basis of cholecystokinin receptor binding and regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CCK-8 | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]

Cholecystokinin (26-33) (Free Acid): An In-depth Technical Guide to its Impact on Gallbladder Contraction

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholecystokinin (B1591339) (26-33) (free acid), commonly known as cholecystokinin octapeptide (CCK-8), is a crucial peptide hormone in the gastrointestinal system responsible for stimulating the digestion of fat and protein.[1] Synthesized and secreted by enteroendocrine I-cells in the duodenum, CCK-8's primary functions include inducing the release of pancreatic enzymes and stimulating the contraction of the gallbladder, leading to the delivery of bile into the small intestine.[1] This technical guide provides a comprehensive overview of the molecular mechanisms, signaling pathways, and experimental data related to the potent effect of CCK-8 on gallbladder contraction.

Mechanism of Action: Receptor Binding and Signaling Cascades

CCK-8 exerts its effects on the gallbladder by binding to cholecystokinin-A receptors (CCK-AR) located on the gallbladder's smooth muscle cells and interstitial cells of Cajal.[2][3] This interaction initiates a cascade of intracellular events culminating in muscle contraction. The signaling pathway is multifaceted and dose-dependent, involving G-proteins, phospholipase C, and secondary messengers.

In gallbladder muscle cells, CCK-8 activates a pertussis toxin-sensitive G-protein, specifically the Giα3 subunit.[4] This activation, in turn, stimulates phospholipase C-β3 (PLC-β3).[4] PLC-β3 then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two key secondary messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[4][5]

The subsequent signaling diverges based on the concentration of CCK-8:

• Low Concentrations: At lower, more physiological concentrations, DAG activates protein kinase C (PKC).[4][5][6] Activated PKC then phosphorylates downstream targets, leading to smooth muscle contraction.[4][6]

• High Concentrations: At higher concentrations, the IP3-mediated release of intracellular calcium from the sarcoplasmic reticulum becomes the dominant pathway.[4][6] The elevated intracellular Ca2+ binds to calmodulin, and the resulting Ca2+-calmodulin complex activates downstream effectors, leading to potent muscle contraction.[4][5][6] Interestingly, at high concentrations, the calmodulin pathway appears to inhibit the activation of PKC.[6]

Quantitative Data on Gallbladder Contraction

The contractile response of the gallbladder to CCK-8 has been quantified in both in vivo and in vitro studies. The data highlights a dose-dependent relationship between CCK-8 administration and the extent of gallbladder emptying.

In Vivo Human Studies

Infusion Rate of CCK-8 (pmol/kg/hr)	Resultant Plasma Concentration (pmol/L)	Gallbladder Volume Reduction (%)	Study Reference
1.56	-	~15%	[7]
16.4	18 ± 4	76 ± 7%	[8]
30	-	~43% of initial volume after 2 hours	[9]
32.8	-	87 ± 3%	[8]
50	-	~91%	[7]
65.6	-	88 ± 3%	[8]

In Vitro Guinea Pig Studies

CCK-8 Concentration (mol/L)	Observation	Study Reference
10-10	Onset of contractile response in muscle strips	[2]
10-6	Maximum contractile response in muscle strips	[2]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of common experimental protocols used to investigate the effects of CCK-8 on gallbladder contraction.

In Vivo Measurement of Gallbladder Contraction in Humans

This protocol is designed to assess the effect of intravenously infused CCK-8 on gallbladder volume in human subjects.

• Subject Preparation: Healthy volunteers or patients are required to fast overnight.

• Baseline Measurement: The initial (fasting) gallbladder volume is measured using real-time ultrasonography. The volume is typically calculated using the ellipsoid method (0.523 x length x width x height).[7][8][10]

• CCK-8 Infusion: A solution of CCK-8 is infused intravenously at a controlled rate (e.g., in pmol/kg/hr).[7][8]

• Post-Infusion Measurements: Gallbladder volume is monitored and measured at specific time intervals during and after the infusion using ultrasonography.[8]

• Data Analysis: The percentage reduction in gallbladder volume from the baseline is calculated to determine the contractile response. Plasma samples may also be collected to measure CCK levels via radioimmunoassay.[8]

In Vitro Measurement of Gallbladder Muscle Strip Contraction

This protocol assesses the direct effect of CCK-8 on the contractility of isolated gallbladder muscle tissue.

• Tissue Preparation: Gallbladders are obtained from animal models (e.g., guinea pigs) or human patients undergoing cholecystectomy.[2][11] The mucosa and serosa are removed, and longitudinal muscle strips are prepared.[12]

• Organ Bath Setup: The muscle strips are suspended in an organ bath containing a physiological salt solution (e.g., Krebs-Henseleit solution) maintained at 37°C and aerated with carbogen (B8564812) (95% O2, 5% CO2).[12]

• Tension Recording: One end of the muscle strip is fixed, and the other is connected to an isometric force transducer to record changes in muscle tension. The strips are placed under a slight initial tension and allowed to equilibrate.

• CCK-8 Administration: A cumulative dose-response curve is constructed by adding CCK-8 to the organ bath in increasing concentrations.[2]

• Data Acquisition: The tension generated by the muscle strip at each concentration of CCK-8 is continuously monitored and recorded using a data acquisition system.[2] The contractile force, amplitude, and frequency can be analyzed.[13]

Conclusion

Cholecystokinin (26-33) (free acid) is a potent stimulator of gallbladder contraction, a critical physiological process for the digestion of fats. Its action is mediated through the CCK-A receptor and a well-defined, dose-dependent intracellular signaling cascade involving G-proteins, PLC, IP3, DAG, PKC, and calmodulin. The quantitative data from both in vivo and in vitro studies consistently demonstrate a direct and robust relationship between CCK-8 concentration and the degree of gallbladder smooth muscle contraction. The experimental protocols outlined provide a standardized framework for further research into the physiological and pathophysiological roles of CCK-8 and for the development of novel therapeutic agents targeting the cholecystokinin receptor system.

References

• 1. Cholecystokinin - Wikipedia [en.wikipedia.org]
• 2. Control of gallbladder contractions by cholecystokinin through cholecystokinin-A receptors on gallbladder interstitial cells of cajal - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Role of CCK in gallbladder function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.physiology.org [journals.physiology.org]
• 5. Signal transduction pathways mediating CCK-induced gallbladder muscle contraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cholecystokinin-coupled intracellular signaling in human gallbladder muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. CCK receptor antagonism by loxiglumide and gall bladder contractions in response to cholecystokinin, sham feeding and ordinary feeding in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cholecystokinin and gallbladder contraction: effect of CCK infusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effects of a novel cholecystokinin (CCK) receptor antagonist, MK-329, on gallbladder contraction and gastric emptying in humans. Implications for the physiology of CCK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. sar.org.za [sar.org.za]
• 11. karger.com [karger.com]
• 12. In vitro effects of cholecystokinin fragments on human gallbladders. Evidence for an altered CCK-receptor structure in a subgroup of patients with gallstones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: HPLC Analysis of Cholecystokinin (26-33) (Free Acid) Purity

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cholecystokinin (26-33) (CCK-8), in its non-sulfated free acid form, is a biologically active peptide fragment of cholecystokinin. It is a valuable tool in neuroscience and gastrointestinal research. The purity of synthetic peptides is critical for obtaining accurate and reproducible results in research and for ensuring safety and efficacy in therapeutic applications.[1][2] High-Performance Liquid Chromatography (HPLC) is a primary method for assessing the purity of synthetic peptides, capable of separating the target peptide from various impurities that may arise during synthesis.[2][3] These impurities can include truncated or deletion sequences, products of incomplete deprotection, or side-products from the synthesis process.[2] This application note provides a detailed protocol for the purity analysis of Cholecystokinin (26-33) (free acid) using reversed-phase HPLC (RP-HPLC).

Experimental Protocols

This section details the methodology for determining the purity of Cholecystokinin (26-33) (free acid) by RP-HPLC.

1. Instrumentation and Materials

• HPLC System: A gradient-capable HPLC system equipped with a UV detector.

• Chromatography Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size) is recommended for peptide separations.

• Chemicals and Reagents:

  • Acetonitrile (ACN), HPLC grade

  • Water, HPLC grade

  • Trifluoroacetic acid (TFA), HPLC grade

  • Cholecystokinin (26-33) (free acid) reference standard and sample for analysis.

2. Preparation of Mobile Phases

• Mobile Phase A (Aqueous): 0.1% (v/v) TFA in HPLC-grade water.

• Mobile Phase B (Organic): 0.1% (v/v) TFA in HPLC-grade acetonitrile.

3. Sample Preparation

• Standard Solution: Accurately weigh a small amount of Cholecystokinin (26-33) (free acid) reference standard and dissolve it in Mobile Phase A to a final concentration of 1 mg/mL.

• Sample Solution: Prepare the sample for analysis in the same manner as the standard solution, dissolving it in Mobile Phase A to a final concentration of 1 mg/mL.

• Filtration: Filter both the standard and sample solutions through a 0.45 µm syringe filter before injection to remove any particulate matter.

4. Chromatographic Conditions

The following are recommended starting conditions and may require optimization for specific HPLC systems and columns.

Parameter	Condition
Column	C18, 4.6 x 250 mm, 5 µm
Mobile Phase A	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Gradient	5% to 65% B over 30 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	214 nm
Injection Volume	20 µL

5. System Suitability

Before sample analysis, perform a system suitability test by injecting the standard solution multiple times (e.g., n=5). The system is deemed suitable for analysis if the relative standard deviation (RSD) for the peak area and retention time of the main peak is less than 2.0%.

6. Data Analysis

The purity of the Cholecystokinin (26-33) (free acid) sample is calculated based on the area percent of the main peak relative to the total area of all peaks in the chromatogram.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Data Presentation

The quantitative data from the HPLC analysis should be summarized in a clear and structured table for easy comparison and interpretation.

Table 1: HPLC Purity Analysis Results for Cholecystokinin (26-33) (Free Acid)

Sample ID	Retention Time (min)	Peak Area	Purity (%)
Reference Standard	15.2	1,250,000	99.5
Sample Lot A	15.1	1,235,000	98.8
Sample Lot B	15.3	1,210,000	97.5

Acceptance Criteria

The acceptance criteria for peptide purity can vary depending on the intended use. For research purposes, a purity of >95% is often acceptable. For clinical applications, a higher purity of ≥98% is typically required.[1][4][5]

Mandatory Visualization

The following diagram illustrates the experimental workflow for the HPLC analysis of Cholecystokinin (26-33) (free acid) purity.

HPLC Analysis Workflow

The following diagram illustrates the logical relationship in assessing peptide purity.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. jpt.com [jpt.com]
• 3. Quality control of synthetic peptides [innovagen.com]
• 4. biocat.com [biocat.com]
• 5. QC Testing Attributes – GMP Custom peptide synthesis |AnaSpec [anaspec.com]

Application Note: Quantification of Cholecystokinin-8 (CCK-8, Free Acid) in Plasma by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholecystokinin-8 (CCK-8) is a crucial peptide hormone involved in various physiological processes, including digestion, satiety, and anxiety. Accurate quantification of its free acid form in plasma is essential for pharmacokinetic studies, biomarker discovery, and understanding its role in metabolic diseases. However, the analysis of CCK-8 is challenging due to its low endogenous concentrations and susceptibility to degradation. This application note presents a detailed protocol for the sensitive and specific quantification of CCK-8 (free acid) in plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a powerful analytical technique for this purpose.[1] The methodology described herein combines a robust sample preparation procedure with optimized LC-MS/MS parameters to achieve reliable and reproducible results.

Experimental Workflow

The overall experimental workflow for the quantification of CCK-8 in plasma is depicted below. It involves sample collection and preparation, followed by instrumental analysis and data processing.

Figure 1: Experimental workflow for CCK-8 quantification in plasma.

Detailed Protocols

Sample Collection and Handling

Proper sample collection and handling are critical to prevent the degradation of CCK-8.

• Anticoagulant: Collect whole blood in tubes containing EDTA.

• Protease Inhibitors: Immediately after collection, add a protease inhibitor cocktail to the blood sample to prevent enzymatic degradation of the peptide.

• Centrifugation: Centrifuge the blood at 4°C to separate the plasma.

• Storage: Store the plasma samples at -80°C until analysis.

Preparation of Standards and Quality Control (QC) Samples

• Stock Solutions: Prepare a stock solution of CCK-8 (free acid) and a suitable internal standard (e.g., a stable isotope-labeled CCK-8) in an appropriate solvent like methanol (B129727) or a methanol/water mixture.

• Working Solutions: Prepare a series of working standard solutions by serially diluting the stock solution.

• Calibration Standards: Prepare calibration standards by spiking blank plasma with the working standard solutions to achieve a range of concentrations.

• QC Samples: Prepare QC samples at low, medium, and high concentrations in blank plasma.

Sample Preparation: Protein Precipitation and Solid-Phase Extraction (SPE)

This two-step process is designed to remove proteins and other interfering substances from the plasma sample.

• Protein Precipitation:

  • To 100 µL of plasma sample (or calibration standard/QC), add 500 µL of cold acetonitrile (B52724) containing the internal standard.

  • Vortex the mixture thoroughly.

  • Centrifuge at high speed (e.g., 13,000 rpm) for 5 minutes to pellet the precipitated proteins.

• Solid-Phase Extraction (SPE):

  • Condition an Oasis HLB SPE cartridge with methanol followed by equilibration with water.

  • Load the supernatant from the protein precipitation step onto the SPE cartridge.

  • Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove salts and other polar impurities.

  • Elute the CCK-8 and internal standard with a stronger organic solvent (e.g., 90% acetonitrile in water).

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small volume of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Method Parameters

The following tables summarize the recommended starting parameters for the LC-MS/MS analysis of CCK-8 (free acid). Optimization may be required based on the specific instrumentation used.

Table 1: Liquid Chromatography (LC) Parameters

Parameter	Recommended Condition
Column	Reversed-phase C18 (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Gradient	Start with a low percentage of B, ramp up to a high percentage of B to elute CCK-8, then return to initial conditions for re-equilibration.
Injection Volume	10 µL
Column Temperature	40°C

Table 2: Mass Spectrometry (MS) Parameters

Parameter	Recommended Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z)	To be determined based on the specific charge state of CCK-8 (free acid)
Product Ions (m/z)	To be determined by infusion and fragmentation of a standard solution
Collision Energy	Optimize for each MRM transition
Dwell Time	Optimize for the number of concurrent MRM transitions

Note: Specific MRM transitions for CCK-8 (free acid) should be empirically determined using a standard solution to ensure the selection of the most intense and specific fragment ions.

Quantitative Data Summary

The following table presents a summary of typical quantitative performance data that can be expected from a validated LC-MS/MS method for CCK-8.

Table 3: Method Validation and Performance Data

Parameter	Typical Value	Reference
Linear Range	0.05 - 2.5 ng/mL	[2][3]
Lower Limit of Quantification (LLOQ)	25 pg/mL
Accuracy (%RE)	Within ±15%	[2][3]
Precision (%CV)	< 15%	[2][3]
Recovery	> 80%
Matrix Effect	Minimal and compensated by internal standard

CCK Signaling Pathway

CCK-8 exerts its biological effects by binding to two G-protein coupled receptors: CCK1R (formerly CCK-A) and CCK2R (formerly CCK-B). The activation of these receptors triggers downstream signaling cascades that mediate the physiological responses to CCK.

Figure 2: Simplified CCK signaling pathway via Gq activation.

Upon binding of CCK-8 to its receptors, the associated Gq protein is activated. This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC). These signaling events ultimately lead to the activation of downstream pathways, such as the MAPK pathway, culminating in the physiological effects of CCK.[4][5][6]

Conclusion

The LC-MS/MS method detailed in this application note provides a robust and sensitive approach for the quantification of CCK-8 (free acid) in plasma. The combination of a thorough sample preparation protocol and optimized instrumental parameters allows for accurate and precise measurements, making this method highly suitable for demanding applications in research and drug development. The provided information on the CCK signaling pathway offers a broader context for understanding the biological significance of CCK-8 measurements.

References

• 1. Quantification of the sulfated cholecystokinin CCK-8 in hamster plasma using immunoprecipitation liquid chromatography-mass spectrometry/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Schematic depiction of the signalling pathways stimulated by cholecystokinin (CCK) activation of the CCK1 receptor [pfocr.wikipathways.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Gastrin, Cholecystokinin, Signaling, and Biological Activities in Cellular Processes [frontiersin.org]
• 6. researchgate.net [researchgate.net]

In Vivo Administration Protocol for CCK-8 (Free Acid) in Rodents: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholecystokinin-8 (CCK-8), a sulfated octapeptide, is a crucial gastrointestinal and central nervous system signaling molecule. In rodents, it plays a significant role in regulating a variety of physiological processes, including satiety, anxiety, and pain perception. Due to its potent and diverse biological activities, CCK-8 is a valuable tool in preclinical research for investigating the mechanisms underlying these processes and for the development of novel therapeutics.

This document provides detailed application notes and protocols for the in vivo administration of CCK-8 (free acid) in rodents. It is intended to guide researchers in designing and executing experiments to study the effects of CCK-8 on feeding behavior, anxiety, and pain.

Data Presentation: Summary of Administration Parameters

The following tables summarize key quantitative data for the in vivo administration of CCK-8 in rodents based on common research applications.

Table 1: Intraperitoneal (IP) Administration of CCK-8 for Satiety and Feeding Behavior Studies in Rats

Parameter	Value	Vehicle	Notes
Dosage Range	0.6 - 5.2 nmol/kg	Saline containing 0.1% Bovine Serum Albumin (BSA)	Doses are typically administered immediately before the dark phase when rodents exhibit increased food intake.
Reported Effects	Dose-dependent reduction in 1-hour dark-phase food intake.[1]	At 1.8 nmol/kg, a significant reduction in food intake is observed.[1]
Reduced meal size and increased intermeal interval.

Table 2: Intravenous (IV) Administration of CCK-8 for Satiety and Metabolic Studies in Rats

Parameter	Value	Vehicle	Notes
Dosage Range	0.25 - 1.0 µg/kg	0.9% Saline	IV administration may not suppress food intake at doses effective via the IP route.
Reported Effects	No significant suppression of food intake at 30, 60, or 120 minutes.	Intraperitoneal administration at similar doses was effective in reducing food intake.
Biphasic insulin (B600854) release.	Suggests a direct stimulatory effect on pancreatic beta-cells.

Table 3: Intracerebroventricular (ICV) and Intra-Amygdala Administration of CCK-8 for Anxiety Studies in Rats

Parameter	Value	Vehicle	Notes
Dosage (Intra-Amygdala)	Not specified for CCK-8, but CCK-4 is used to induce panic anxiety.	Artificial Cerebrospinal Fluid (aCSF)	CCK-4 is a smaller, related peptide often used in anxiety models.
Reported Effects	Induction of anxiety-like behavior in the elevated plus-maze and light-dark box tests.

Table 4: Intrathecal (IT) Administration of CCK-8 for Pain Studies in Mice

Parameter	Value	Vehicle	Notes
Dosage Range	0.1 - 100 pg/mouse	Not specified	Intrathecal administration delivers CCK-8 directly to the spinal cord.
Reported Effects	Induction of nociceptive behaviors (biting and licking).[2]	This suggests a pronociceptive role for CCK-8 at the spinal level.[2]

Signaling Pathways

CCK-8 exerts its effects by binding to two G-protein coupled receptors: CCK-1 (formerly CCK-A) and CCK-2 (formerly CCK-B). These receptors are coupled to Gq proteins, and their activation initiates a canonical signaling cascade involving phospholipase C (PLC).

Caption: CCK-8 binds to CCK-1 or CCK-2 receptors, activating a Gq protein cascade.

Experimental Workflows

A typical in vivo experiment involving the administration of CCK-8 to rodents follows a standardized workflow to ensure reproducibility and ethical treatment of the animals.

Caption: A generalized workflow for in vivo CCK-8 studies in rodents.

Experimental Protocols

Satiety and Feeding Behavior Study

Objective: To assess the effect of intraperitoneally administered CCK-8 on food intake in rats.

Materials:

• Male Sprague-Dawley rats (250-300g)

• CCK-8 (free acid)

• Sterile 0.9% saline

• Bovine Serum Albumin (BSA)

• Standard rat chow

• Metabolic cages with automated food intake monitoring systems

• Syringes and needles (25-27 gauge)

Protocol:

• Animal Preparation:

  • House rats individually in a temperature-controlled room (22 ± 2°C) with a 12-hour light/dark cycle.

  • Allow ad libitum access to food and water.

  • Acclimate rats to the metabolic cages and handling for at least 3 days prior to the experiment.

• CCK-8 Solution Preparation:

  • Prepare a vehicle solution of sterile saline containing 0.1% BSA.

  • Dissolve CCK-8 in the vehicle to achieve the desired concentrations (e.g., 0.6, 1.8, and 5.2 nmol/kg body weight). The final injection volume should be approximately 1 ml/kg.

• Administration and Measurement:

  • Weigh each rat immediately before the start of the dark phase.

  • Administer the prepared CCK-8 solution or vehicle via intraperitoneal (IP) injection.

  • Immediately return the rats to their home cages with pre-weighed food.

  • Monitor food intake continuously for at least 1 hour using the automated system.

• Data Analysis:

  • Calculate the cumulative food intake at various time points (e.g., 30, 60 minutes).

  • Analyze the data using an appropriate statistical test (e.g., ANOVA followed by a post-hoc test) to compare the effects of different CCK-8 doses with the vehicle control.

Anxiety-Like Behavior Study (Elevated Plus Maze)

Objective: To evaluate the anxiogenic effects of centrally administered CCK-8 in rats.

Materials:

• Male Wistar rats (200-250g)

• CCK-8 (free acid)

• Artificial cerebrospinal fluid (aCSF)

• Elevated Plus Maze (EPM) apparatus

• Video tracking software

• Stereotaxic surgery equipment (for ICV cannulation)

Protocol:

• Surgical Preparation (ICV Cannulation):

  • Anesthetize rats and place them in a stereotaxic frame.

  • Implant a guide cannula into the lateral ventricle.

  • Allow at least one week for recovery from surgery.

• CCK-8 Solution Preparation:

  • Dissolve CCK-8 in aCSF to the desired concentration.

• Habituation and Administration:

  • Handle the rats for several days leading up to the experiment.

  • On the day of the experiment, allow rats to acclimate to the testing room for at least 30 minutes.

  • Administer CCK-8 or aCSF (vehicle) via the implanted cannula (intracerebroventricularly).

• Elevated Plus Maze Test:

  • 5-10 minutes after the injection, place the rat in the center of the EPM, facing one of the open arms.

  • Allow the rat to explore the maze for 5 minutes.

  • Record the session using a video camera.

• Data Analysis:

  • Use video tracking software to score the following parameters:

    • Time spent in the open arms

    • Time spent in the closed arms

    • Number of entries into the open arms

    • Number of entries into the closed arms

  • A decrease in the time spent and the number of entries into the open arms is indicative of anxiogenic-like behavior.

  • Analyze the data using appropriate statistical tests (e.g., t-test or ANOVA).

Pain Perception Study (Formalin Test)

Objective: To investigate the pronociceptive effects of intrathecally administered CCK-8 in mice.

Materials:

• Male C57BL/6 mice (20-25g)

• CCK-8 (free acid)

• Sterile 0.9% saline

• Formalin (5% solution)

• Observation chambers with mirrors for clear viewing of paws

• Microsyringes for intrathecal injection

Protocol:

• Animal Preparation and Habituation:

  • Acclimate mice to the observation chambers for at least 30 minutes for 2-3 days before the experiment.

• CCK-8 Solution Preparation:

  • Dissolve CCK-8 in sterile saline to the desired concentrations (e.g., 0.1, 1, 10, 100 pg/mouse).

• Intrathecal (IT) Administration:

  • Briefly restrain the mouse and perform an intrathecal injection between the L5 and L6 vertebrae.

  • Administer a small volume (e.g., 5 µl) of the CCK-8 solution or vehicle.

• Formalin Test:

  • 10-15 minutes after the IT injection, inject 20 µl of 5% formalin into the plantar surface of the right hind paw.

  • Immediately place the mouse back into the observation chamber.

  • Record the amount of time the mouse spends licking or biting the injected paw in 5-minute intervals for up to 60 minutes.

• Data Analysis:

  • The test is characterized by two phases of nociceptive behavior: the early phase (0-5 minutes) and the late phase (15-60 minutes).

  • Calculate the total time spent licking/biting in each phase.

  • An increase in nociceptive behavior in either phase following CCK-8 administration indicates a pronociceptive effect.

  • Analyze the data using appropriate statistical methods (e.g., two-way ANOVA).[2]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Studying the Satiety Effects of Cholecystokinin (26-33)

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Cholecystokinin (B1591339) (CCK) is a peptide hormone found in the gastrointestinal (GI) tract and the central nervous system (CNS) that plays a crucial role in various physiological processes, including digestion, anxiety, and importantly, satiety.[1][2] The C-terminal octapeptide fragment, Cholecystokinin (26-33), commonly known as CCK-8, is the most potent and abundant form in the brain and periphery. It is a key signaling molecule that induces a feeling of fullness and reduces food intake, making it a significant target for research in obesity and eating disorders.[3][4] CCK-8 primarily exerts its satiety effects by activating CCK-A receptors on vagal afferent neurons, which transmit signals from the gut to the brain.[1][3][4]

These application notes provide detailed protocols for key behavioral assays used to investigate the satiety-inducing effects of CCK-8 in preclinical animal models. The protocols are designed to ensure robust and reproducible data for researchers in academia and the pharmaceutical industry.

Key Behavioral Assays

Several behavioral assays are employed to assess the anorexigenic (appetite-suppressing) effects of CCK-8. These assays are designed to measure changes in food consumption patterns and related behaviors.

Feeding Behavior Paradigm

This is the most direct method to quantify the effects of CCK-8 on food intake. Key parameters measured include:

• Meal Size (MS): The amount of food consumed in a single eating episode. CCK-8 is known to reduce meal size, reflecting increased satiation.[3]

• Intermeal Interval (IMI): The time between the end of one meal and the beginning of the next. Some studies suggest that while CCK-8 reduces meal size, it may be followed by a compensatory shortening of the IMI.[3]

• Satiety Ratio (SR): Calculated as IMI/MS, this ratio provides an integrated measure of the satiety-inducing effect of a treatment.[5]

Data Presentation: Feeding Behavior Parameters

Parameter	Effect of CCK-8 Administration	Animal Model	Route of Administration	Dosage Range	Reference
Meal Size (MS)	Decrease	Rat	Intraperitoneal (IP), Celiac Artery (CA), Celiac Mesenteric Artery (CMA)	0.05 - 0.25 nmol/kg	[5]
Decrease	Chick	Intraperitoneal (IP), Intracerebroventricular (ICV)	60 - 300 nmol/kg (IP), 0.2 - 1 nmol (ICV)	[6]
Intermeal Interval (IMI)	Prolonged or Shortened (Compensatory)	Rat	Celiac Artery (CA), Celiac Mesenteric Artery (CMA)	0.05 - 0.25 nmol/kg	[3][5]
Satiety Ratio (SR)	Increase	Rat	Celiac Artery (CA), Celiac Mesenteric Artery (CMA)	0.05 - 0.25 nmol/kg	[5]
Food Intake (Cumulative)	Decrease	Rat	Intracerebroventricular (ICV)	1, 10, 25, 100 ng	[5]
Decrease	Dog	Intravenous (IV)	Not specified	[7]

Experimental Protocol: Feeding Behavior Analysis

• Animal Model: Male Sprague-Dawley or Wistar rats are commonly used. Animals should be individually housed to allow for accurate food intake monitoring.

• Acclimation: Allow animals to acclimate to the housing conditions and diet for at least one week prior to the experiment.

• Food Deprivation: For acute studies, animals are typically fasted for a period of 17-24 hours to ensure robust feeding behavior at the start of the experiment.[5]

• CCK-8 Administration:

  • Prepare a stock solution of sulfated CCK-8 in sterile saline.

  • Administer CCK-8 via the desired route (e.g., intraperitoneal, intravenous, or intracerebroventricular injection). Doses typically range from 0.5 µg/kg to higher concentrations depending on the study's aim.[5]

  • A vehicle control group (receiving only saline) is essential.

• Food Presentation: Immediately following injection, provide a pre-weighed amount of standard chow or a palatable liquid diet.[3][5]

• Data Collection:

  • Measure food intake at regular intervals (e.g., 30, 60, 120 minutes) for acute studies.

  • For detailed meal pattern analysis, use automated feeding monitoring systems that record the time and amount of each meal.

• Data Analysis: Calculate meal size, intermeal interval, and satiety ratio. Compare the results between the CCK-8 treated and control groups using appropriate statistical tests (e.g., t-test or ANOVA).

Experimental Workflow: Feeding Behavior Assay

Caption: Workflow for a typical feeding behavior assay to assess CCK-8's satiety effects.

Conditioned Taste Aversion (CTA) Test

It is crucial to determine if the reduction in food intake is due to satiety or a result of malaise or illness. The CTA test is used to assess the aversive properties of a substance.

Experimental Protocol: Conditioned Taste Aversion

• Animal Model: Rats or mice are suitable for this assay.

• Water Deprivation: Animals are typically water-deprived for 23.5 hours to motivate drinking.

• Conditioning Day:

  • Present a novel tasting solution (e.g., 0.1% saccharin (B28170) solution) for a limited period (e.g., 30 minutes).

  • Immediately after the drinking session, administer either CCK-8 or saline (control).

• Test Day:

  • Two days after conditioning, offer the animals a choice between the novel tasting solution and water.

  • Measure the consumption of both liquids.

• Data Analysis: A significant decrease in the preference for the novel taste in the CCK-8 treated group compared to the control group indicates a conditioned taste aversion.

Anxiety-Related Behavioral Assays

CCK-8 can also induce anxiety-like behaviors, which could indirectly affect feeding.[8][9] Therefore, it is important to assess the anxiogenic profile of CCK-8 using standard behavioral tests.

• Elevated Plus Maze (EPM): This test is based on the natural aversion of rodents to open and elevated spaces. Anxiogenic compounds decrease the time spent and the number of entries into the open arms.

• Light-Dark Box Test: This assay is based on the conflict between the innate tendency of rodents to explore a novel environment and their aversion to brightly lit areas. Anxiogenic effects are reflected by decreased time spent in the light compartment.[10]

Data Presentation: Anxiety-Related Behaviors

Assay	Effect of CCK-8 Administration	Animal Model	Route of Administration	Key Parameters Measured	Reference
Elevated Plus Maze	Anxiogenic	Rat, Mouse	Intracerebroventricular (ICV), Systemic	Time in open arms, Open arm entries	[8][9]
Light-Dark Box	Anxiogenic	Rat	Intra-CeA infusion	Time in light zone, Movements in light zone	[10]

Experimental Protocol: Elevated Plus Maze

• Apparatus: A plus-shaped maze with two open and two enclosed arms, elevated from the floor.

• Procedure:

  • Administer CCK-8 or vehicle to the animals.

  • Place the animal in the center of the maze, facing an open arm.

  • Allow the animal to explore the maze for a set period (e.g., 5 minutes).

  • Record the number of entries into and the time spent in each arm using a video tracking system.

• Data Analysis: Compare the parameters between the CCK-8 and control groups. A significant reduction in open arm exploration is indicative of anxiogenic-like behavior.

Signaling Pathways

The satiety effects of CCK-8 are primarily mediated through the CCK-A receptor, while its anxiogenic effects are associated with the CCK-B receptor.[2]

Signaling Pathway of CCK-8 Induced Satiety

Caption: CCK-8 signaling pathway for satiety induction.

Conclusion

The behavioral assays described provide a robust framework for investigating the satiety effects of Cholecystokinin (26-33). By employing a combination of feeding paradigms, taste aversion tests, and anxiety-related assays, researchers can gain a comprehensive understanding of the mechanisms through which CCK-8 modulates food intake. Careful experimental design and adherence to detailed protocols are essential for obtaining reliable and translatable results in the development of novel therapeutics for obesity and eating disorders.

References

• 1. Cholecystokinin: Clinical aspects of the new biology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Major biological actions of CCK--a critical evaluation of research findings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CCK-58 Elicits Both Satiety and Satiation in Rats while CCK-8 Elicits Only Satiation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vagal Control of Satiety and Hormonal Regulation of Appetite - PMC [pmc.ncbi.nlm.nih.gov]
• 5. phoenixpeptide.com [phoenixpeptide.com]
• 6. Feeding-suppressive mechanism of sulfated cholecystokinin (26-33) in chicks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. journals.physiology.org [journals.physiology.org]
• 8. Role of cholecystokinin-A and cholecystokinin-B receptors in anxiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cholecystokinin receptor subtypes: role in the modulation of anxiety-related and reward-related behaviours in animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes: Development of a Radioimmunoassay for Cholecystokinin (26-33) (Free Acid)

Introduction

Cholecystokinin (B1591339) (CCK) is a crucial peptide hormone and neurotransmitter in the gastrointestinal system and the central nervous system.[1] It exists in various molecular forms, with the sulfated octapeptide, Cholecystokinin (26-33) or CCK-8, being a major and potent form.[1][2] CCK-8 plays a significant role in stimulating pancreatic enzyme secretion, gallbladder contraction, and intestinal motility.[1] Given its physiological importance, the accurate quantification of CCK-8 in biological samples is essential for research in gastroenterology, neuroscience, and drug development. This document outlines the development and protocol for a sensitive and specific radioimmunoassay (RIA) for the measurement of CCK-8 (free acid).

Principle of the Assay

The radioimmunoassay for CCK-8 is a competitive binding assay. It is based on the principle of competition between a fixed amount of radiolabeled CCK-8 (tracer) and a variable amount of unlabeled CCK-8 (standard or unknown sample) for a limited number of binding sites on a specific anti-CCK-8 antibody. As the concentration of unlabeled CCK-8 increases, the amount of radiolabeled CCK-8 bound to the antibody decreases. The antibody-bound fraction is then separated from the free fraction, and the radioactivity is measured. A standard curve is generated by plotting the percentage of bound tracer against the concentration of the CCK-8 standards. The concentration of CCK-8 in unknown samples can then be determined by interpolating their percentage of bound tracer on the standard curve.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the Cholecystokinin (26-33) radioimmunoassay.

Parameter	Value	Reference
Antibody
Source	Rabbit anti-Cholecystokinin (26-33)	[3]
Immunogen	Synthetic sulfated CCK-8 conjugated to KLH	[4]
Working Dilution	1:10,000	[1]
Affinity Constant (Ka)	>1 x 10¹¹ L/M	[1]
Tracer
Type	¹²⁵I-labeled sulfated CCK-8	[5][6]
Labeling Method	Bolton-Hunter	[5][6]
Amount per tube	5 - 10 pg	[1]
Standard Curve
Standard	Synthetic Cholecystokinin (26-33), free acid
Range	0 - 25 pmol/L	[6]
Assay Performance
Sensitivity (Detection Limit)	2 pg/tube; 0.3 pmol/L	[1][5]
Cross-Reactivity
Unsulfated CCK-8	Observed	[1]
Human Gastrin I	Low	[1]
CCK (30-33)	Low	[1]
Vasoactive Intestinal Peptide (VIP)	None Observed	[1]

Experimental Protocols

1. Reagent Preparation

• Assay Buffer: 0.05 M phosphate (B84403) buffer, pH 7.4, containing 0.25% human serum albumin and 0.02% Merthiolate.[6]

• CCK-8 Standard Stock Solution (1000 pmol/L): Reconstitute synthetic CCK-8 (free acid) in assay buffer. Aliquot and store at -20°C.

• Working CCK-8 Standards (0, 1, 2.5, 5, 10, 25 pmol/L): Prepare fresh by serial dilution of the stock solution with assay buffer.[6]

• Anti-CCK-8 Antibody (Working Dilution 1:10,000): Dilute the rabbit anti-CCK-8 antiserum in assay buffer.[1]

• ¹²⁵I-CCK-8 Tracer: Reconstitute the lyophilized tracer in assay buffer to a concentration of approximately 5-10 pg/100 µL.[1]

• Second Antibody (Precipitating Antibody): Use a commercially available anti-rabbit IgG antibody.

• Polyethylene Glycol (PEG) Solution: Prepare a 6% (w/v) solution of PEG 6000 in distilled water.

2. Sample Preparation (Plasma)

For the measurement of CCK-8 in plasma, extraction is required to remove interfering substances.

• Collect blood in tubes containing EDTA and a protease inhibitor such as aprotinin.

• Centrifuge at 4°C to separate the plasma.

• Extract the plasma with 96% ethanol (B145695) (1:2, plasma:ethanol).[5]

• Vortex and centrifuge to precipitate proteins.

• Evaporate the supernatant to dryness under a stream of nitrogen.

• Reconstitute the extract in assay buffer before use in the RIA.[6]

3. Radioimmunoassay Procedure

• Set up assay tubes in duplicate for total counts (TOT), non-specific binding (NSB), zero standard (B₀), standards, and unknown samples.

• Pipette 200 µL of standards, controls, and reconstituted samples into their respective tubes.[6]

• Pipette 200 µL of assay buffer into the NSB tubes.[6]

• Add 500 µL of the diluted anti-CCK-8 antibody to all tubes except the TOT and NSB tubes.[6]

• Add 500 µL of assay buffer to the NSB tubes.[6]

• Vortex all tubes and incubate for 48 hours at 2-8°C.[6]

• Add 500 µL of ¹²⁵I-CCK-8 tracer to all tubes.[6]

• Vortex and incubate for an additional 96 hours at 2-8°C.[6]

• To separate the antibody-bound and free tracer, add 100 µL of the second antibody followed by 1 mL of 6% PEG solution to all tubes except the TOT tubes.

• Vortex and incubate for 30 minutes at 4°C.

• Centrifuge the tubes at 3000 x g for 30 minutes at 4°C.

• Decant the supernatant and count the radioactivity in the pellet using a gamma counter.

4. Data Analysis

• Calculate the average counts per minute (CPM) for each duplicate.

• Calculate the percentage of bound tracer for each standard and sample using the following formula: %B/B₀ = [(CPM_sample - CPM_NSB) / (CPM_B₀ - CPM_NSB)] x 100

• Plot the %B/B₀ for the standards against their corresponding concentrations on a log-logit or semi-log graph to generate the standard curve.

• Determine the concentration of CCK-8 in the unknown samples by interpolating their %B/B₀ values on the standard curve.

• Correct the final concentration for the initial dilution and extraction recovery.

Visualizations

Caption: Experimental workflow for the Cholecystokinin (26-33) radioimmunoassay.

Caption: Competitive binding principle of the Cholecystokinin (26-33) RIA.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Cholecystokinin octapeptide (CCK 26-33), nonsulfated octapeptide and tetrapeptide (CCK 30-33) in rat brain: Analysis by high pressure liquid chromatography (HPLC) and radioimmunoassay (RIA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. d-nb.info [d-nb.info]
• 4. spandidos-publications.com [spandidos-publications.com]
• 5. Evaluation of a radioimmunoassay for cholecystokinin in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. sceti.co.jp [sceti.co.jp]

Application Notes and Protocols for CCK-8 (Free Acid) in Ex Vivo Tissue Bath Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholecystokinin (B1591339) octapeptide (CCK-8) is a crucial gastrointestinal hormone and neurotransmitter involved in regulating a variety of physiological processes, including gallbladder contraction, pancreatic enzyme secretion, and gut motility. CCK-8 exists in two primary forms: a sulfated form (CCK-8S) and a non-sulfated form, often referred to as CCK-8 (free acid). The sulfation of the tyrosine residue at the seventh position from the C-terminus is critical for its biological activity, particularly at the cholecystokinin-1 (CCK1) receptor, which is predominantly expressed in peripheral tissues like the gallbladder and pancreas.

These application notes provide a comprehensive guide for utilizing CCK-8 (free acid) in ex vivo tissue bath experiments to study its effects on smooth muscle contractility. While CCK-8 (free acid) exhibits a significantly lower potency at CCK1 receptors compared to its sulfated counterpart, investigating its activity can be valuable for understanding structure-activity relationships and for screening novel compounds targeting the CCK receptor system.

Key Considerations for CCK-8 (Free Acid)

It is imperative to recognize that CCK-8 (free acid) has a much lower affinity for the CCK1 receptor, which mediates smooth muscle contraction in tissues like the gallbladder and ileum. This translates to a significantly lower potency in inducing contractile responses compared to sulfated CCK-8. Researchers should anticipate the need for much higher concentrations of the free acid form to elicit a response, if any. Due to this low potency, specific dose-response data for CCK-8 (free acid) in ex vivo tissue bath experiments is not widely available in the literature. The protocols provided below are based on standard methodologies for ex vivo tissue bath experiments and can be adapted to determine the concentration-response relationship for CCK-8 (free acid) empirically.

Data Presentation

Table 1: Composition of Krebs-Henseleit Physiological Salt Solution

Component	Molar Concentration (mM)
NaCl	118.4
KCl	4.7
CaCl₂·2H₂O	2.5
MgSO₄·7H₂O	1.2
KH₂PO₄	1.2
NaHCO₃	25.0
Glucose	11.7

Table 2: Comparative Potency of Sulfated vs. Unsulfated CCK-8 (Conceptual)

Agonist	Target Tissue (Example)	Receptor Target	Relative Potency (Conceptual)	Expected EC₅₀ Range (Molar)
Sulfated CCK-8 (CCK-8S)	Guinea Pig Gallbladder	CCK1	High	10⁻¹² - 10⁻⁹ M
CCK-8 (Free Acid)	Guinea Pig Gallbladder	CCK1	Very Low	> 10⁻⁶ M (Hypothetical)
Sulfated CCK-8 (CCK-8S)	Guinea Pig Ileum	CCK1	High	10⁻¹⁰ - 10⁻⁸ M
CCK-8 (Free Acid)	Guinea Pig Ileum	CCK1	Very Low	> 10⁻⁵ M (Hypothetical)

Note: The EC₅₀ values for CCK-8 (Free Acid) are hypothetical and need to be determined experimentally. The literature strongly indicates a potency that is several orders of magnitude lower than the sulfated form.

Experimental Protocols

Protocol 1: Preparation of Isolated Guinea Pig Gallbladder Strips

1. Materials:

• Male guinea pigs (250-350 g)
• Krebs-Henseleit solution (see Table 1)
• Carbogen (B8564812) gas (95% O₂ / 5% CO₂)
• Surgical instruments (scissors, forceps)
• Silk suture thread (e.g., 5-0)
• Petri dish filled with cold, carbogen-aerated Krebs-Henseleit solution

2. Procedure:

• Humanely euthanize the guinea pig according to approved institutional animal care and use committee protocols.
• Perform a midline laparotomy to expose the abdominal cavity.
• Carefully locate and excise the gallbladder.
• Immediately place the gallbladder in a Petri dish containing cold, carbogen-aerated Krebs-Henseleit solution.
• Gently remove any adhering connective and fatty tissue under a dissecting microscope.
• Cut the gallbladder longitudinally to form a sheet.
• Prepare longitudinal muscle strips (approximately 10 mm long and 2-3 mm wide).
• Tie silk sutures to both ends of the muscle strip.

Protocol 2: Ex Vivo Tissue Bath Setup and Data Acquisition

1. Materials:

• Isolated tissue bath system with a water jacket for temperature control (37°C)
• Organ chambers (e.g., 10-25 mL volume)
• Isometric force transducer
• Data acquisition system and software
• Carbogen gas supply with tubing and diffusers
• CCK-8 (free acid) stock solution (dissolved in an appropriate vehicle, e.g., deionized water or a small amount of DMSO, with final vehicle concentration in the bath not exceeding 0.1%)
• Krebs-Henseleit solution

2. Procedure:

• Fill the organ chambers with Krebs-Henseleit solution and continuously bubble with carbogen gas. Maintain the temperature at 37°C.
• Mount the prepared tissue strip in the organ chamber by attaching one suture to a fixed hook at the bottom of the chamber and the other to the isometric force transducer.
• Apply an initial resting tension to the tissue strip. For guinea pig gallbladder, a tension of approximately 1.0 g is often used.
• Allow the tissue to equilibrate for at least 60-90 minutes. During this period, wash the tissue with fresh Krebs-Henseleit solution every 15-20 minutes.
• After equilibration, assess the viability of the tissue by challenging it with a standard contractile agent, such as a high concentration of potassium chloride (e.g., 80 mM KCl).
• Once a stable baseline is re-established after the viability test, begin the cumulative addition of CCK-8 (free acid) in increasing concentrations to the organ bath. Start with a low concentration (e.g., 10⁻⁹ M) and increase in logarithmic or semi-logarithmic steps until a maximal response is observed or the concentration becomes impractically high.
• Record the contractile response (isometric tension) continuously using the data acquisition system.
• At the end of the experiment, wash the tissue thoroughly to return to baseline.

Protocol 3: Data Analysis

• Measure the peak contractile response at each concentration of CCK-8 (free acid).

• Express the responses as a percentage of the maximal contraction induced by a reference agonist (e.g., KCl or sulfated CCK-8).

• Plot the concentration-response curve using a non-linear regression analysis (e.g., sigmoidal dose-response curve) with appropriate software (e.g., GraphPad Prism).

• From the curve, determine the EC₅₀ (the concentration of agonist that produces 50% of the maximal response) and the Emax (the maximal response).

Signaling Pathways and Visualizations

CCK-1 Receptor Signaling Pathway in Smooth Muscle Contraction

CCK-8 interacts with the CCK1 receptor, a G-protein coupled receptor (GPCR). In gastrointestinal smooth muscle, the binding of an agonist to the CCK1 receptor primarily activates the Gαq subunit. This initiates a signaling cascade that leads to an increase in intracellular calcium concentration ([Ca²⁺]i) and sensitization of the contractile apparatus to Ca²⁺, ultimately resulting in muscle contraction.

Caption: CCK1 Receptor Signaling Pathway in Smooth Muscle.

Experimental Workflow for Ex Vivo Tissue Bath Analysis

The following diagram outlines the general workflow for conducting ex vivo tissue bath experiments to assess the contractile effect of CCK-8 (free acid).

Caption: Ex Vivo Tissue Bath Experimental Workflow.

Concluding Remarks

The provided protocols and information serve as a detailed guide for researchers investigating the effects of CCK-8 (free acid) in ex vivo tissue bath experiments. The critical difference in potency between the sulfated and unsulfated forms of CCK-8 must be a central consideration in experimental design and data interpretation. By following these guidelines, researchers can effectively characterize the pharmacological profile of CCK-8 (free acid) and contribute to a deeper understanding of the structure-activity relationships of the cholecystokinin peptide family.

Application Notes and Protocols for Studying Cholecystokinin (26-33) (free acid) Effects in Cell Culture Models

Introduction

Cholecystokinin (B1591339) (26-33), commonly known as CCK-8 (free acid), is the most biologically active fragment of the peptide hormone cholecystokinin. It plays crucial roles in various physiological processes, including digestion, satiety, and neurotransmission, by acting on two distinct G protein-coupled receptors: the cholecystokinin-1 receptor (CCK1R) and the cholecystokinin-2 receptor (CCK2R). Understanding the cellular and molecular mechanisms of CCK-8 action is paramount for drug discovery and development targeting these pathways. This document provides detailed application notes and protocols for utilizing cell culture models to investigate the effects of CCK-8.

Recommended Cell Culture Models

The choice of cell line is critical for studying the specific effects of CCK-8 and depends on the research question and the receptor subtype of interest. Both endogenous and recombinant expression systems are commonly used.

Cell Line	Receptor Expression	Key Characteristics & Applications
CHO (Chinese Hamster Ovary) Cells	Recombinant (CCK1R or CCK2R)	A widely used host for stable expression of CCK receptors. Ideal for dissecting receptor-specific signaling pathways in a clean background with low endogenous receptor expression.[1][2][3][4]
HEK293 (Human Embryonic Kidney) Cells	Recombinant (CCK1R or CCK2R)	Another excellent host for recombinant receptor expression, suitable for a wide range of functional assays, including calcium mobilization and cAMP accumulation.[5][6][7][8][9]
STC-1 Cells	Endogenous (CCK1R)	A murine intestinal enteroendocrine cell line that endogenously expresses CCK1R and secretes CCK. Useful for studying the autocrine/paracrine regulation of CCK secretion and its downstream effects.[10][11][12][13][14]
AR42J Cells	Endogenous (CCK1R and CCK2R)	A rat pancreatic acinar cell line that expresses both CCK receptor subtypes. A valuable model for investigating CCK-8-induced enzyme secretion and signaling in a pancreatic context.[15][16][17][18][19]

Signaling Pathways of CCK-8

CCK-8 binding to its receptors initiates distinct downstream signaling cascades. The primary pathways involve the activation of Gq and Gs proteins.

CCK1R and CCK2R Gq-Mediated Signaling Pathway

Activation of the Gq pathway is a hallmark of both CCK1R and CCK2R stimulation, leading to an increase in intracellular calcium.

Gq-mediated signaling cascade upon CCK-8 binding.

CCK1R Gs-Mediated Signaling Pathway

Some studies suggest that CCK1R can also couple to Gs, leading to the production of cyclic AMP (cAMP).

Gs-mediated signaling cascade upon CCK-8 binding to CCK1R.

Experimental Protocols

Detailed methodologies for key experiments to assess the effects of CCK-8 are provided below.

Intracellular Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration following the activation of the Gq pathway.

Workflow for the intracellular calcium mobilization assay.

Materials:

• Cells expressing CCK1R or CCK2R (e.g., CHO-CCK1R, HEK293-CCK2R)

• Black, clear-bottom 96-well plates

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Assay buffer (e.g., HBSS with 20 mM HEPES)

• CCK-8 (free acid)

• Fluorescence plate reader with an injector

Protocol:

• Cell Seeding: Seed cells into black, clear-bottom 96-well plates at a density that will form a confluent monolayer overnight.

• Dye Loading: The next day, remove the culture medium and wash the cells with assay buffer. Load the cells with a calcium-sensitive dye according to the manufacturer's instructions (e.g., incubate with Fluo-4 AM for 30-60 minutes at 37°C).

• Washing: Gently wash the cells with assay buffer to remove any excess dye.

• Measurement: a. Place the plate in a fluorescence plate reader. b. Measure the baseline fluorescence for a short period. c. Using the plate reader's injector, add varying concentrations of CCK-8 to the wells. d. Immediately begin a kinetic measurement of fluorescence intensity over time.

• Data Analysis: a. Determine the peak fluorescence response for each concentration of CCK-8. b. Plot the peak response against the logarithm of the CCK-8 concentration to generate a dose-response curve. c. Calculate the EC50 value (the concentration of CCK-8 that produces 50% of the maximal response) using non-linear regression.

Cyclic AMP (cAMP) Accumulation Assay

This assay quantifies the amount of cAMP produced upon activation of the Gs pathway, which may be relevant for CCK1R.

Materials:

• Cells expressing the CCK receptor of interest (e.g., CHO-CCK1R)

• cAMP assay kit (e.g., ELISA, HTRF)

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX)

• CCK-8 (free acid)

• Positive control (e.g., Forskolin)

Protocol:

• Cell Seeding: Seed cells in a suitable plate format (e.g., 96-well plate) and culture overnight.

• Assay Preparation: a. Remove the culture medium and replace it with serum-free medium. b. Pre-treat the cells with a PDE inhibitor (e.g., 500 µM IBMX) for 15-30 minutes to prevent cAMP degradation.

• Stimulation: Add varying concentrations of CCK-8 or a positive control (e.g., Forskolin) to the cells and incubate for a defined period (e.g., 15-30 minutes).

• Cell Lysis: Lyse the cells according to the cAMP assay kit manufacturer's instructions to release intracellular cAMP.

• cAMP Measurement: Perform the cAMP measurement using the chosen assay format (e.g., ELISA, HTRF).

• Data Analysis: a. Generate a standard curve using the cAMP standards provided in the kit. b. Calculate the concentration of cAMP in each sample based on the standard curve. c. Plot the cAMP concentration against the logarithm of the CCK-8 concentration to create a dose-response curve. d. Determine the EC50 value if a significant response is observed.

ERK Phosphorylation Assay (Western Blot)

This method detects the activation of the ERK/MAPK pathway, which can be downstream of both Gq and Gs signaling.[20][21]

Workflow for ERK phosphorylation Western blot analysis.

Materials:

• Cells expressing the CCK receptor of interest

• CCK-8 (free acid)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies: anti-phospho-ERK1/2 (p-ERK) and anti-total-ERK1/2

• HRP-conjugated secondary antibody

• Western blot reagents and equipment

Protocol:

• Cell Treatment: a. Culture cells to 70-80% confluency. b. Serum-starve the cells for 4-12 hours to reduce basal ERK phosphorylation.[20] c. Stimulate cells with different concentrations of CCK-8 for various time points (e.g., 2, 5, 10, 30 minutes).

• Protein Lysate Preparation: a. Wash cells with ice-cold PBS. b. Lyse the cells with ice-cold lysis buffer containing protease and phosphatase inhibitors.[21] c. Quantify protein concentration using a BCA assay.

• Western Blotting: a. Separate 20-30 µg of protein per sample by SDS-PAGE and transfer to a PVDF membrane. b. Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour. c. Incubate the membrane with the anti-p-ERK primary antibody overnight at 4°C. d. Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature. e. Detect the signal using a chemiluminescent substrate.[20]

• Data Analysis: a. Strip the membrane and reprobe with an anti-total-ERK antibody as a loading control. b. Quantify the band intensities for both p-ERK and total ERK using densitometry software. c. Normalize the p-ERK signal to the total ERK signal for each sample.

Quantitative Data Summary

The following tables summarize representative quantitative data for CCK-8 effects in various cell culture models.

Table 1: CCK-8 Receptor Binding Affinities

Cell Line	Receptor	Radioligand	CCK-8 IC50/Ki	Reference
CHO	Human CCK1R	[¹²⁵I]BH-CCK-8	0.4 nM (IC50)	[22]
1321N1	Human CCK1R	[¹²⁵I]-CCK-8	0.11 nM (IC50)	[22]
HEK293	Human CCK2R	[¹²⁵I]CCK-8	158-267 pM (Kd)	[7]

Table 2: CCK-8 Functional Potency (EC50)

Cell Line	Receptor	Assay	CCK-8 EC50	Reference
HEK293	Human CCK1R	Inositol Phosphate Accumulation	28.18 nM	[22]
CHO	Chicken CCK1R	SRE-Luciferase (MAPK/ERK)	0.32 nM	[2]
CHO	Chicken CCK2R	SRE-Luciferase (MAPK/ERK)	1.16 nM	[2]
CHO-K1	Human CCK1R	Calcium Mobilization	Low pM range	[3]

Conclusion

The cell culture models and protocols described herein provide a robust framework for investigating the diverse effects of CCK-8. By selecting the appropriate cell line and experimental assay, researchers can effectively dissect the signaling pathways, pharmacology, and cellular responses mediated by CCK1 and CCK2 receptors, ultimately advancing our understanding of cholecystokinin biology and facilitating the development of novel therapeutics.

References

• 1. High- and low-affinity CCKA receptor states mediate specific growth inhibitory effects on CHO cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cholecystokinin (CCK) and its receptors (CCK1R and CCK2R) in chickens: functional analysis and tissue expression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Photodynamic Activation of Mammalian and Avian Cholecystokinin Type 1 Receptor Outside of the Pancreatic Acinar Cell Microenvironment [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Somatic Mutations in CCK2R Alter Receptor Activity that Promote Oncogenic Phenotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 9. Cholecystokinin-2 receptor targeting with radiolabeled peptides: current status and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Release of Cholecystokinin from Rat Intestinal Mucosal Cells and the Enteroendocrine Cell Line STC-1 in Response to Maleic and Succinic Acid, Fermentation Products of Alcoholic Beverages [mdpi.com]
• 11. Stimulation of CCK and GLP-1 secretion and expression in STC-1 cells by human jejunal contents and in vitro gastrointestinal digests from casein and whey proteins - Food & Function (RSC Publishing) [pubs.rsc.org]
• 12. Regulation of cholecystokinin secretion by bombesin in STC-1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. journals.physiology.org [journals.physiology.org]
• 14. researchgate.net [researchgate.net]
• 15. Acinous cell AR42J-derived exosome miR125b-5p promotes acute pancreatitis exacerbation by inhibiting M2 macrophage polarization via PI3K/AKT signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Effects of lectins on CCK-8-stimulated enzyme secretion and differentiation of the rat pancreatic cell line AR42J - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Da Cheng Qi Decoction Alleviates Cerulein-Stimulated AR42J Pancreatic Acinar Cell Injury via the JAK2/STAT3 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Pitfalls in AR42J-model of cerulein-induced acute pancreatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. AR42J Cells [cytion.com]
• 20. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 21. benchchem.com [benchchem.com]
• 22. CCK-8 | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]

Application Notes and Protocols: Receptor Binding Affinity Assay for Cholecystokinin (26-33) (free acid)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholecystokinin (B1591339) (CCK) is a crucial peptide hormone and neurotransmitter in the gastrointestinal system and the central nervous system. Its biological effects are mediated through two primary G-protein coupled receptors: the cholecystokinin-1 receptor (CCK1R, formerly CCK-A) and the cholecystokinin-2 receptor (CCK2R, formerly CCK-B). Cholecystokinin (26-33), also known as CCK-8, is the C-terminal octapeptide of CCK and represents the most potent endogenous form. The free acid, or non-sulfated form of CCK-8, exhibits a differential binding affinity for the two receptor subtypes compared to its sulfated counterpart.[1][2] Understanding the binding characteristics of CCK (26-33) (free acid) is essential for the development of selective ligands for therapeutic applications.

These application notes provide a detailed protocol for a competitive radioligand binding assay to determine the binding affinity of Cholecystokinin (26-33) (free acid) for the CCK1 and CCK2 receptors.

Signaling Pathways

Activation of both CCK1 and CCK2 receptors by CCK-8 typically leads to the stimulation of the Gq/11 G-protein pathway, resulting in the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).[3][4]

Figure 1: Simplified CCK Receptor Signaling Pathway.

Data Presentation

The binding affinity of Cholecystokinin (26-33) and related ligands is typically determined through competitive binding assays, yielding values such as the half-maximal inhibitory concentration (IC50) or the inhibitor constant (Ki). The following table summarizes representative binding affinities for CCK-8 at human CCK1 and CCK2 receptors. Note that the sulfated form of CCK-8 generally exhibits higher affinity for the CCK1 receptor than the non-sulfated (free acid) form.[1][2]

Ligand	Receptor Subtype	Binding Affinity (IC50/Ki)	Reference
CCK-8 (sulfated)	Human CCK1R	~1-2 nM (IC50)	[3]
CCK-8 (sulfated)	Human CCK2R	~2 nM (IC50)	[3]
CCK-8 (non-sulfated)	Human CCK1R	~500-fold lower affinity than sulfated form	[2]
CCK-8 (non-sulfated)	Human CCK2R	Binds with high affinity, similar to sulfated form	[2]
Gastrin-17	Human CCK1R	Low affinity	[3]
Gastrin-17	Human CCK2R	~6 nM (IC50)	[3]

Experimental Protocols

Protocol: Competitive Radioligand Binding Assay

This protocol describes a competitive binding assay to determine the affinity of Cholecystokinin (26-33) (free acid) for CCK1 and CCK2 receptors expressed in a suitable cell line (e.g., CHO or HEK293 cells).[4][5]

Materials:

• Cell Membranes: Membranes prepared from cells stably expressing either human CCK1R or CCK2R.

• Radioligand: A high-affinity radiolabeled CCK receptor ligand, such as [125I]Bolton-Hunter labeled CCK-8 ([125I]BH-CCK-8) or [3H]CCK-8.[3][6]

• Competitor Ligand: Cholecystokinin (26-33) (free acid).

• Assay Buffer: e.g., Krebs-Ringer-HEPES (KRH) medium containing 0.2% bovine serum albumin (BSA).[5]

• Non-specific Binding Control: A high concentration of unlabeled sulfated CCK-8 (e.g., 1 µM).[7]

• Scintillation Cocktail

• Glass Fiber Filters

• Filtration Apparatus

• Scintillation Counter

Experimental Workflow:

References

• 1. atsbio.com [atsbio.com]
• 2. Structural basis of cholecystokinin receptor binding and regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Distinguishing Multiple CCK Receptor Subtypes: Studies with Guinea Pig Chief Cells and Transfected Human CCK Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. Elucidation of the Molecular Basis of Cholecystokinin Peptide Docking to Its Receptor Using Site-Specific Intrinsic Photoaffinity Labeling and Molecular Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Binding of cholecystokinin-8 (CCK-8) peptide derivatives to CCKA and CCKB receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ligand-induced Internalization of Cholecystokinin Receptors: DEMONSTRATION OF THE IMPORTANCE OF THE CARBOXYL TERMINUS FOR LIGAND-INDUCED INTERNALIZATION OF THE RAT CHOLECYSTOKININ TYPE B RECEPTOR BUT NOT THE TYPE A RECEPTOR - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Synthesis and Purification of Cholecystokinin (26-33) (Free Acid)

Abstract

This application note provides a detailed protocol for the chemical synthesis and subsequent purification of the C-terminal octapeptide of cholecystokinin (B1591339), CCK (26-33), with a free C-terminal carboxylic acid. The peptide, with the sequence Asp-Tyr-Met-Gly-Trp-Met-Asp-Phe, is a biologically active fragment of the full cholecystokinin hormone. The synthesis is performed using automated solid-phase peptide synthesis (SPPS) employing the Fmoc/tBu strategy on Wang resin. Purification of the crude peptide is achieved by preparative reverse-phase high-performance liquid chromatography (RP-HPLC). The final product is characterized by mass spectrometry and analytical RP-HPLC to confirm its identity and purity. This protocol is intended for researchers in biochemistry, pharmacology, and drug development.

Introduction

Cholecystokinin (CCK) is a peptide hormone found in the gastrointestinal tract and the central nervous system that plays a crucial role in digestion and satiety. The C-terminal octapeptide fragment, CCK (26-33) (H-Asp-Tyr-Met-Gly-Trp-Met-Asp-Phe-OH), represents the minimal sequence required for the full biological activity of the parent hormone. The synthesis of this peptide in its C-terminal free acid form is essential for various research applications, including receptor binding assays and in vivo studies.

This document outlines a robust and reproducible methodology for the synthesis of CCK (26-33) (free acid) using Fmoc-based solid-phase peptide synthesis (SPPS), followed by a highly efficient purification protocol using reverse-phase HPLC.

Experimental Protocols

Materials and Reagents

• Fmoc-Phe-Wang resin (0.5 mmol/g loading)

• Fmoc-Asp(OtBu)-OH

• Fmoc-Tyr(tBu)-OH

• Fmoc-Met-OH

• Fmoc-Gly-OH

• Fmoc-Trp(Boc)-OH

• N,N'-Diisopropylcarbodiimide (DIC)

• Ethyl cyanohydroxyiminoacetate (OxymaPure®)

• Piperidine (B6355638)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIPS)

• HPLC grade water

• HPLC grade acetonitrile (B52724) (ACN)

• Cold diethyl ether

Solid-Phase Peptide Synthesis (SPPS)

The peptide was synthesized on a 0.1 mmol scale using an automated peptide synthesizer.

Protocol:

• Resin Swelling: Swell 200 mg of Fmoc-Phe-Wang resin in DMF for 30 minutes in the synthesizer's reaction vessel.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, followed by a second treatment for 10 minutes to remove the Fmoc protecting group from the N-terminus of Phenylalanine.

• Washing: Wash the resin thoroughly with DMF (5 times) and DCM (3 times) to remove residual piperidine and by-products.

• Amino Acid Coupling:

  • For each coupling cycle, pre-activate a solution of the next Fmoc-amino acid (0.5 mmol, 5 equivalents), DIC (0.5 mmol, 5 equivalents), and OxymaPure® (0.5 mmol, 5 equivalents) in DMF for 2 minutes.

  • Add the activated amino acid solution to the reaction vessel and allow it to couple for 1 hour at room temperature.

  • The following amino acids are coupled sequentially: Fmoc-Asp(OtBu)-OH, Fmoc-Met-OH, Fmoc-Trp(Boc)-OH, Fmoc-Gly-OH, Fmoc-Met-OH, Fmoc-Tyr(tBu)-OH, and finally Fmoc-Asp(OtBu)-OH.

• Washing: After each coupling step, wash the resin with DMF (5 times) and DCM (3 times).

• Repeat Cycles: Repeat the deprotection, washing, and coupling steps for each amino acid in the sequence.

• Final Deprotection: After the final amino acid has been coupled, perform a final Fmoc deprotection step as described in step 2.

• Final Washing and Drying: Wash the peptide-resin with DMF (5 times), DCM (5 times), and finally with methanol (B129727) (3 times). Dry the resin under vacuum for at least 2 hours.

Cleavage and Deprotection

Protocol:

• Prepare a cleavage cocktail of TFA/TIPS/H₂O (95:2.5:2.5, v/v/v).

• Add 10 mL of the cleavage cocktail to the dried peptide-resin in a sealed reaction vessel.

• Gently agitate the mixture at room temperature for 3 hours. This step cleaves the peptide from the Wang resin and removes the side-chain protecting groups (OtBu, tBu, and Boc).[1]

• Filter the resin and collect the filtrate containing the crude peptide.

• Wash the resin twice with a small volume of fresh TFA.

• Combine the filtrates and precipitate the crude peptide by adding it dropwise to 100 mL of cold diethyl ether.

• Centrifuge the mixture at 4000 rpm for 10 minutes at 4°C.

• Decant the ether, wash the peptide pellet with cold diethyl ether twice, and dry the crude peptide under vacuum.

Purification by Preparative RP-HPLC

Protocol:

• Column: C18 column (10 µm, 250 x 22 mm).

• Mobile Phase A: 0.1% TFA in HPLC grade water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient: A linear gradient from 10% to 50% B over 40 minutes.

• Flow Rate: 15 mL/min.

• Detection: UV absorbance at 220 nm and 280 nm.

• Procedure:

  • Dissolve the crude peptide in a minimal amount of Mobile Phase A.

  • Inject the solution onto the equilibrated C18 column.

  • Collect fractions corresponding to the major peak.

  • Analyze the purity of the collected fractions by analytical RP-HPLC.

  • Pool the pure fractions and lyophilize to obtain the final purified peptide as a white, fluffy powder.

Data Presentation

Synthesis and Purification Summary

Parameter	Value
Synthesis Scale	0.1 mmol
Crude Peptide Yield	95.3 mg (83% of theoretical)
Crude Peptide Purity (HPLC)	~65%
Purified Peptide Yield	48.2 mg (42% of theoretical)
Final Purity (HPLC)	>98%

Characterization Data

Analysis Method	Result
Analytical RP-HPLC
Column	C18 (5 µm, 150 x 4.6 mm)
Mobile Phase A	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Gradient	15-55% B over 20 minutes
Flow Rate	1.0 mL/min
Retention Time	12.8 minutes
Mass Spectrometry (ESI-MS)
Calculated Molecular Weight	1068.25 g/mol
Observed Molecular Weight [M+H]⁺	1069.26 m/z

Visualizations

Experimental Workflow

Caption: Workflow for the synthesis and purification of CCK (26-33).

Chemical Structure of CCK (26-33) Free Acid

Caption: Amino acid sequence of Cholecystokinin (26-33) free acid.

Conclusion

The protocol described in this application note provides a reliable and efficient method for the synthesis and purification of Cholecystokinin (26-33) with a C-terminal free acid. The use of standard Fmoc-SPPS chemistry on Wang resin, followed by a straightforward cleavage and RP-HPLC purification, yields a high-purity product suitable for a wide range of biological and pharmacological studies. The provided data demonstrates the effectiveness of this methodology, achieving a final purity of over 98%.

References

• 1. rsc.org [rsc.org]

Application Notes and Protocols: CCK-8 (Free Acid) in Metabolic Disease Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholecystokinin-8 (CCK-8), the C-terminal octapeptide of cholecystokinin (B1591339), is a crucial gut-brain peptide hormone involved in the regulation of various physiological processes central to metabolic health. Released from enteroendocrine I-cells in the duodenum and jejunum in response to nutrient ingestion, particularly fats and proteins, CCK-8 acts as a key signaling molecule in digestion, satiety, and glucose homeostasis.[1][2] Its diverse biological functions are mediated primarily through the G protein-coupled receptors, CCK1R and CCK2R.[3] In the context of metabolic diseases such as obesity and type 2 diabetes, targeting CCK-8 signaling pathways presents a promising therapeutic avenue. These application notes provide a comprehensive overview of the utility of CCK-8 (free acid) in metabolic disease research, complete with detailed experimental protocols and quantitative data summaries.

Core Applications in Metabolic Disease Research

CCK-8 and its analogs are instrumental in investigating several key areas of metabolic disease:

• Appetite Regulation and Satiety: CCK-8 is a well-established short-term satiety signal, reducing food intake and meal size.[4][5][6] This makes it a valuable tool for studying the mechanisms of hunger and satiety in the context of obesity.

• Glucose Homeostasis and Insulin (B600854) Secretion: CCK-8 has been shown to influence glucose metabolism by stimulating insulin secretion from pancreatic β-cells and potentially modulating hepatic glucose production.[1][7][8][9] Its insulinotropic effects are of significant interest in the study of type 2 diabetes.

• Combination Therapies: The synergistic or additive effects of CCK-8 with other metabolic hormones, such as glucagon-like peptide-1 (GLP-1), are being explored for enhanced therapeutic efficacy in obesity and diabetes.[10][11][12]

Quantitative Data Summary

The following tables summarize the quantitative effects of CCK-8 administration from various preclinical and clinical studies.

Table 1: Effects of CCK-8 on Food Intake and Body Weight

Organism	CCK-8 Dose/Analog	Duration	Key Findings	Reference
Rats	11.6 µg/kg/h (continuous infusion)	4 days	Significant decline in food consumption.	[4]
Humans	4 ng/kg/min (20 min infusion)	Acute	Reduced energy intake at a test meal.	[6]
Humans	0.33, 0.66, 2.0 ng/kg/min (120 min infusion)	Acute	Dose-dependent reduction in desire to eat and energy intake.	[13]
Normal Mice	(pGlu-Gln)-CCK-8 (twice daily injection)	28 days	Significantly lowered body weights and decreased cumulative calorie intake.	[14][15]
High-fat-fed Mice	(pGlu-Gln)-CCK-8 (twice daily injection)	28 days	Significantly decreased body weight and accumulated food intake.	[16]

Table 2: Effects of CCK-8 on Glucose Metabolism and Insulin Secretion

Model	CCK-8 Dose/Analog	Experimental Condition	Key Findings	Reference
Rats	0.33-5.0 µg/kg/20 min (IV infusion)	In vivo	Biphasic insulin release and lowered blood glucose levels.	[7]
Isolated Rat Islets	10 nM CCK-8	In vitro (with glucose)	Increased glucagon (B607659) release, sensitized β-cells to glucose for insulin secretion, enhanced glucose effect on somatostatin (B550006) release.	[8]
Normal Mice	(pGlu-Gln)-CCK-8 (twice daily injection)	28 days	Significantly reduced non-fasting plasma glucose and increased plasma insulin. Improved insulin sensitivity.	[15]
High-fat-fed Mice	(pGlu-Gln)-CCK-8 (acute administration)	In vivo	Improved glucose homeostasis.	[16]
High-fat-fed Mice	(pGlu-Gln)-CCK-8/exendin-4 hybrid (twice daily)	21 days	Significantly decreased circulating plasma glucose, improved glucose tolerance and insulin sensitivity.	[11][12]
CCK-deficient mice	High-fat diet	In vivo	Developed glucose intolerance associated with low insulin secretion.	[17]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways influenced by CCK-8 and a general workflow for its application in metabolic research.

Caption: CCK-8 signaling in metabolic regulation.

Caption: General experimental workflow for CCK-8 studies.

Experimental Protocols

In Vivo Study: Evaluation of CCK-8 on Food Intake in Mice

This protocol is adapted from methodologies used to assess the satiating effect of CCK-8.

1. Materials:

• CCK-8 (sulfated)

• Sterile, pyrogen-free 0.9% saline

• Animal balance

• Metabolic cages with food intake monitoring system

• Syringes and needles for intraperitoneal (IP) injection

2. Animal Model:

• Male C57BL/6J mice, single-housed for at least one week prior to the experiment to acclimatize.

• Mice are maintained on a standard chow or a high-fat diet, depending on the experimental question.

3. Conditioning:

• To minimize stress-induced alterations in feeding behavior, mice should be habituated to the injection procedure.

• For at least two days prior to the experiment, inject mice with saline (10 µL/g body weight) at the same time of day that the CCK-8 will be administered.

4. Experimental Procedure:

• Fast the mice for a defined period (e.g., 6 hours) before the dark cycle begins.

• Prepare a fresh solution of CCK-8 in sterile saline. A typical dose is 3 µg/kg body weight. The control group receives saline only.

• At the onset of the dark cycle, administer CCK-8 or saline via IP injection.

• Immediately after the injection, provide a pre-weighed amount of food.

• Measure food intake at regular intervals (e.g., 30, 60, 120, and 240 minutes) post-injection.

5. Data Analysis:

• Calculate the cumulative food intake for each mouse at each time point.

• Compare the food intake between the CCK-8 treated group and the saline control group using an appropriate statistical test (e.g., t-test or ANOVA).

In Vitro Study: CCK-8-Stimulated Insulin Secretion from Isolated Pancreatic Islets

This protocol provides a framework for assessing the direct effect of CCK-8 on insulin secretion.

1. Materials:

• CCK-8 (sulfated)

• Collagenase P

• Krebs-Ringer Bicarbonate (KRB) buffer supplemented with HEPES and bovine serum albumin (BSA)

• Glucose solutions of varying concentrations (e.g., 2.8 mM and 16.7 mM)

• Ficoll gradient solutions

• Insulin ELISA kit

2. Islet Isolation:

• Anesthetize a rodent (e.g., rat or mouse) and perform a laparotomy.

• Cannulate the common bile duct and perfuse the pancreas with cold collagenase P solution.

• Dissect the pancreas and incubate it at 37°C to digest the tissue.

• Stop the digestion by adding cold KRB buffer.

• Purify the islets from the digested tissue using a Ficoll density gradient.

• Hand-pick the islets under a stereomicroscope to ensure purity.

3. Insulin Secretion Assay:

• Pre-incubate the isolated islets in KRB buffer with a low glucose concentration (e.g., 2.8 mM) for 1 hour at 37°C to allow them to equilibrate.

• Transfer groups of islets (e.g., 5-10 islets per well in a 24-well plate) into fresh KRB buffer containing:

  • Low glucose (2.8 mM)

  • High glucose (16.7 mM)

  • High glucose (16.7 mM) + CCK-8 (e.g., 10 nM)

• Incubate for 1 hour at 37°C.

• Collect the supernatant from each well for insulin measurement.

• Quantify the insulin concentration in the supernatant using an insulin ELISA kit.

4. Data Analysis:

• Normalize the insulin secretion data to the number of islets per well or to the total protein content.

• Compare insulin secretion across the different treatment groups using statistical analysis (e.g., ANOVA followed by a post-hoc test).

Conclusion

CCK-8 (free acid) is an indispensable tool for investigating the pathophysiology of metabolic diseases. Its well-characterized effects on satiety and glucose metabolism provide a robust platform for screening novel therapeutic agents and elucidating the complex interplay of gut hormones in metabolic regulation. The protocols and data presented herein offer a foundational resource for researchers aiming to leverage the utility of CCK-8 in their studies. Further research into long-acting and stable CCK-8 analogs, as well as combination therapies, holds significant promise for the development of effective treatments for obesity and type 2 diabetes.

References

• 1. The role of CCK8 in the inhibition of glucose production - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Glucagon‐like peptide‐1 and cholecystokinin production and signaling in the pancreatic islet as an adaptive response to obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cholecystokinin expression in the β-cell leads to increased β-cell area in aged mice and protects from streptozotocin-induced diabetes and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of continuous infusions of CCK-8 on food intake and body and pancreatic weights in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of cholecystokinin-octapeptide (CCK-8) on food intake and gastric emptying in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Untangling the effects of hunger, anxiety, and nausea on energy intake during intravenous cholecystokinin octapeptide (CCK-8) infusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Biphasic insulin secretion after intravenous but not after intraportal CCK-8 infusion in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cholecystokinin (CCK8) regulates glucagon, insulin, and somatostatin secretion from isolated rat pancreatic islets: interaction with glucose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The role of cholecystokinin (CCK8) on glucose production and elimination, and on plasma insulin and glucose in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. diabetesjournals.org [diabetesjournals.org]
• 12. A Novel CCK-8/GLP-1 Hybrid Peptide Exhibiting Prominent Insulinotropic, Glucose-Lowering, and Satiety Actions With Significant Therapeutic Potential in High-Fat-Fed Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Dose-dependent effects of cholecystokinin-8 on antropyloroduodenal motility, gastrointestinal hormones, appetite, and energy intake in healthy men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. joe.bioscientifica.com [joe.bioscientifica.com]
• 15. Metabolic effects of activation of CCK receptor signaling pathways by twice-daily administration of the enzyme-resistant CCK-8 analog, (pGlu-Gln)-CCK-8, in normal mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Beneficial effects of the novel cholecystokinin agonist (pGlu-Gln)-CCK-8 in mouse models of obesity/diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. diabetesjournals.org [diabetesjournals.org]

Application Notes and Protocols: Cholecystokinin (26-33) (free acid) in Neuroscience Research

Introduction

Cholecystokinin (B1591339) (26-33) (free acid), also known as cholecystokinin octapeptide (CCK-8), is the predominant and most biologically active form of cholecystokinin in the central nervous system.[1][2] As a widely distributed neuropeptide, CCK-8 is implicated in a variety of physiological and pathological processes in the brain, making it a critical tool for neuroscience research.[3] It exerts its effects through two G-protein coupled receptor subtypes: CCK-A (or CCK1) and CCK-B (or CCK2), with the latter being the predominant receptor in the brain.[2][4] This document provides detailed application notes and experimental protocols for the use of CCK-8 in neuroscience research, targeting researchers, scientists, and drug development professionals.

Applications in Neuroscience Research

CCK-8 is a versatile tool for investigating several key areas of neuroscience:

• Anxiety and Panic Disorder Models: Administration of CCK-8, and more potently its C-terminal fragment CCK-4, is a well-established method for inducing anxiety and panic-like symptoms in both animal models and humans.[5][6][7] This effect is primarily mediated by the activation of CCK-B receptors, which are densely expressed in brain regions critical for fear and anxiety processing, such as the amygdala, hippocampus, and prefrontal cortex.[5] This makes CCK-8 an invaluable pharmacological tool for studying the neurobiology of anxiety and for screening novel anxiolytic compounds.[6]

• Satiety and Feeding Behavior: CCK-8 is a key regulator of food intake.[8][9] Released from the small intestine after a meal, it acts on CCK-A receptors on vagal afferent fibers, which in turn signal to the hindbrain to promote satiation and reduce meal size.[8] Exogenous administration of CCK-8 is used to study the mechanisms of satiety and to investigate potential anti-obesity therapeutics.[8][10]

• Learning and Memory: CCK-8 has been shown to modulate cognitive processes, although its precise role is complex.[1][2] Both CCK-A and CCK-B receptors are found in high concentrations in the hippocampus, a brain region essential for memory formation.[1] Some studies suggest that CCK-A receptor activation may enhance memory, while CCK-B receptor activation could have amnestic effects.[2] Intraperitoneal injections of CCK-8 have been shown to improve spatial memory in rats.[11]

• Dopamine (B1211576) Regulation: CCK-8 coexists with dopamine in mesolimbic and nigrostriatal neurons and acts as a potent modulator of dopaminergic neurotransmission.[4][12] It can have excitatory effects on dopamine neurons and facilitate the actions of dopamine in brain regions like the nucleus accumbens.[12][13][14] This interaction is crucial for understanding reward, motivation, and the pathophysiology of disorders like schizophrenia and addiction.

Quantitative Data

The following tables summarize key quantitative data for the use of CCK-8 in neuroscience research.

Table 1: Receptor Binding Affinities of Cholecystokinin-8 (CCK-8)

Ligand	Receptor Subtype	Inhibitory Constant (IC50/Ki)	Species/Tissue
CCK-8	CCK-A	~2 nM (IC50)	Human
CCK-8	CCK-B	~2 nM (IC50)	Human
CCK-8	CCK-A	0.28 nM (Ki)	Human
CCK-8	CCK-A	1.32 nM (IC50)	Human
CCK-8	CCK-A	120 ± 27 nM (Kd)	Rat (Receptor Fragment)[15]

Note: Lower IC50/Ki/Kd values indicate higher binding affinity.[5]

Table 2: Effective Dosages of Cholecystokinin-8 (CCK-8) in Rodent Behavioral Models

Application	Species	Route of Administration	Dosage	Observed Effect
Anxiety/Emotional State	Rat	Intracerebral (Nucleus Accumbens)	3 fmol	Increased emotionality (Elevated Plus Maze)[16]
Exploration/Locomotion	Rat	Intracerebral (Nucleus Accumbens)	1 fmol - 100 pmol	Hypoexploration (Four-Hole Box)[17]
Learning & Memory	Rat	Intraperitoneal (IP)	1.6 µg/kg	Enhanced retention of platform location (Morris Water Maze)[11]
Satiety/Feeding	Mouse	Intraperitoneal (IP)	200 nmol/kg	Reduction in food intake[9]
Satiety/Satiation	Rat	Intraperitoneal (IP)	0.45 - 3.6 nmol/kg	Reduced meal size[8]

Experimental Protocols

Protocol 1: Induction of Anxiety-Like Behavior in Rodents using CCK-8

This protocol describes the induction of an anxiety-like state in rats or mice using systemic administration of CCK-8, followed by assessment in the Elevated Plus Maze (EPM), a standard test for anxiety.

Materials:

• Cholecystokinin (26-33) (free acid) (CCK-8)

• Sterile Saline (0.9% NaCl)

• Vehicle solution (e.g., sterile saline)

• Male Wistar rats (250-300g) or C57BL/6 mice (8-12 weeks old)

• Elevated Plus Maze apparatus

• Video tracking software for behavioral analysis

Procedure:

• Animal Acclimation: House animals in a controlled environment (12:12h light:dark cycle, 22±2°C) for at least one week before the experiment. Handle the animals for 2-3 days prior to testing to reduce handling stress.

• CCK-8 Preparation: Prepare a stock solution of CCK-8 in sterile saline. On the day of the experiment, dilute the stock solution to the final desired concentration (e.g., 1.6 µg/kg for rats) with saline.[11] The vehicle control group will receive an equivalent volume of saline.

• Administration: Administer the CCK-8 solution or vehicle via intraperitoneal (IP) injection at a volume of 5-10 ml/kg body weight.[10]

• Behavioral Testing: 15-30 minutes after the injection, place the animal at the center of the Elevated Plus Maze, facing an open arm. Allow the animal to explore the maze for 5 minutes. Record the session using a video camera mounted above the maze.

• Data Collection: Using the video tracking software, score the following parameters:

  • Time spent in the open arms

  • Time spent in the closed arms

  • Number of entries into the open arms

  • Number of entries into the closed arms

  • Total distance traveled (as a measure of general locomotor activity)

• Data Analysis: An anxiogenic effect of CCK-8 is indicated by a significant decrease in the time spent and the number of entries into the open arms compared to the vehicle-treated group. Analyze data using an appropriate statistical test (e.g., Student's t-test or ANOVA).

Protocol 2: In Vitro Whole-Cell Patch-Clamp Recording of Neuronal Response to CCK-8

This protocol details how to measure changes in the electrical activity of individual neurons in response to CCK-8 application using brain slices.[18]

Materials:

• Acute brain slices (e.g., from rat or mouse hippocampus or amygdala)

• Artificial cerebrospinal fluid (aCSF), continuously bubbled with 95% O2 / 5% CO2

• Internal solution for patch pipettes

• Cholecystokinin (26-33) (free acid) (CCK-8)

• Patch-clamp recording rig (microscope, micromanipulators, amplifier, digitizer)

• Data acquisition and analysis software (e.g., pCLAMP)

Procedure:

• Brain Slice Preparation: Prepare 300-400 µm thick brain slices from a juvenile rat or mouse using a vibratome in ice-cold, oxygenated aCSF. Allow slices to recover in oxygenated aCSF at room temperature for at least 1 hour before recording.

• Recording Setup: Transfer a slice to the recording chamber on the microscope stage and continuously perfuse with oxygenated aCSF at a rate of 2-3 ml/min.

• Neuron Identification: Identify target neurons (e.g., pyramidal neurons in the amygdala) using DIC optics.

• Whole-Cell Configuration: Approach a neuron with a glass pipette (3-7 MΩ resistance) filled with internal solution. Apply gentle suction to form a gigaohm seal and then a brief pulse of negative pressure to rupture the membrane and achieve the whole-cell configuration.[18]

• Baseline Recording: Record baseline neuronal activity for 5-10 minutes. This can be done in current-clamp mode to measure membrane potential and firing rate, or in voltage-clamp mode to measure synaptic currents.[18]

• CCK-8 Application: Switch the perfusion to an aCSF solution containing the desired concentration of CCK-8 (e.g., 10-100 nM). Record the neuronal response for the duration of the application (5-10 minutes).[18]

• Washout: Switch the perfusion back to the control aCSF and record for another 10-15 minutes to observe any recovery of the neuronal activity to baseline levels.[18]

• Data Analysis: Analyze changes in resting membrane potential, action potential frequency, and synaptic current amplitude and frequency before, during, and after CCK-8 application.[13][18] An excitatory effect would be observed as membrane depolarization and an increased firing rate.[13]

Signaling Pathways and Experimental Workflows

Diagram 1: CCK-B Receptor Signaling Pathway

The following diagram illustrates the primary signaling cascade initiated by the activation of the CCK-B receptor, which is coupled to Gq/11 and Gβγ proteins.[3][19]

References

• 1. Effect of cholecystokinin on learning and memory, neuronal proliferation and apoptosis in the rat hippocampus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cholecystokinin and learning and memory processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cholecystokinin: A multi-functional molecular switch of neuronal circuits - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Neural circuit mechanisms of the cholecystokinin (CCK) neuropeptide system in addiction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Rodent model of anxiety - CCK-4-induced Panic Anxiety - NEUROFIT Preclinical Contract Research Organization (CRO) [neurofit.com]
• 7. Cholecystokinin and Panic Disorder: Reflections on the History and Some Unsolved Questions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. CCK-58 Elicits Both Satiety and Satiation in Rats while CCK-8 Elicits Only Satiation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Studies on the influence of CCK-8 on the ability of obestatin to reduce food intake, gain in body weight and related lipid parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. The effects of CCK-8S on spatial memory and long-term potentiation at CA1 during induction of stress in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cholecystokinin-dopamine interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. CCK-8 excites substantia nigra dopaminergic neurons by increasing a cationic conductance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Effects of CCK8 and of the CCKB-selective agonist BC264 on extracellular dopamine content in the anterior and posterior nucleus accumbens: a microdialysis study in freely moving rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. A cyclic CCK8 analogue selective for the cholecystokinin type A receptor: design, synthesis, NMR structure and binding measurements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. CCK8 effects on motivational and emotional states of rats involve CCKA receptors of the postero-median part of the nucleus accumbens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. The behavioral effects of CCK8 injected into the medial nucleus accumbens are dependent on the motivational state of the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. Cholecystokinin type B receptor-mediated inhibition of A-type K+ channels enhances sensory neuronal excitability through the phosphatidylinositol 3-kinase and c-Src-dependent JNK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cholecystokinin (26-33) (Free Acid) Solutions for Injection

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholecystokinin (B1591339) (26-33) (free acid), also known as CCK-8 (free acid), is the C-terminal octapeptide fragment of cholecystokinin. It is a biologically active peptide that acts as a highly selective ligand for cholecystokinin receptors, particularly the CCK-B receptor subtype found in the central nervous system.[1] In research settings, CCK-8 is utilized to study its effects on satiety, gallbladder contraction, anxiety, and other physiological processes.[2]

Important Clarification: Cholecystokinin (26-33) (CCK-8) as a peptide should not be confused with the "Cell Counting Kit-8 (CCK-8)", a commercially available reagent used for in vitro cell viability and proliferation assays. The latter is a tetrazolium salt-based assay and is unrelated to the neuropeptide discussed in these notes.

These application notes provide detailed protocols for the preparation of Cholecystokinin (26-33) (free acid) solutions for injection in research applications.

Product Information and Storage

Parameter	Recommendation	Source
Synonyms	CCK (26-33) (free acid), CCK Octapeptide (free acid)	[2]
Appearance	Lyophilized powder	General product information
Storage of Lyophilized Powder	Store at -20°C to -80°C. Shipped at room temperature.	[2]
Storage of Stock Solution	Aliquot and store at -80°C for up to 6 months or -20°C for up to 1 month. Avoid repeated freeze-thaw cycles.	[2]

Preparation of Stock Solutions

It is recommended to prepare a concentrated stock solution, which can then be diluted to the final working concentration for injection.

Parameter	Recommendation	Source
Recommended Solvent	Sterile, pyrogen-free saline (0.9% NaCl) or Water for Injection (WFI).	Based on in vivo studies using similar peptides.
Concentration	1 mg/mL is a common starting point for a stock solution.	General laboratory practice.
Procedure	1. Allow the lyophilized peptide vial to equilibrate to room temperature before opening. 2. Using a sterile syringe, add the calculated volume of cold, sterile saline or WFI to the vial. 3. Gently swirl or vortex to dissolve the powder completely. Avoid vigorous shaking to prevent peptide degradation. 4. Once dissolved, aliquot the stock solution into sterile, low-protein-binding microcentrifuge tubes. 5. Store the aliquots at -20°C or -80°C.	General peptide handling protocols.

Preparation of Working Solutions for Injection

Working solutions should be prepared fresh on the day of the experiment by diluting the stock solution with a suitable sterile vehicle.

Parameter	Recommendation	Source
Vehicle for Injection	Sterile, pyrogen-free saline (0.9% NaCl) is a commonly used and physiologically compatible vehicle for intraperitoneal (i.p.) and intravenous (i.v.) injections.	Based on in vivo studies using similar peptides.
Typical Concentration Range (in vivo)	0.5 µg/kg to 20 µg/kg for intraperitoneal injection in rats. Doses for intracerebroventricular (i.c.v.) injection are typically lower.	[3][4]
Sterilization	If the final working solution requires sterilization, it is recommended to filter it through a 0.22 µm sterile filter.	General laboratory practice for injectable solutions.

Experimental Protocols

Workflow for Solution Preparation

The following diagram illustrates the general workflow for preparing Cholecystokinin (26-33) (free acid) solutions for injection.

References

• 1. amsbio.com [amsbio.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Intraperitoneally injected cholecystokinin-octapeptide activates pica in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. phoenixpeptide.com [phoenixpeptide.com]

Detecting CCK-8 (Free Acid) in Biological Samples: A Guide to Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analytical detection of Cholecystokinin-8 (CCK-8), free acid, in various biological samples. It is designed to assist researchers, scientists, and drug development professionals in selecting and implementing the most suitable method for their specific needs. This guide covers the principles, protocols, and performance characteristics of key analytical techniques, including Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Enzyme-Linked Immunosorbent Assay (ELISA), and Radioimmunoassay (RIA).

Introduction to CCK-8 Detection

Cholecystokinin-8 (CCK-8) is a crucial peptide hormone and neurotransmitter involved in various physiological processes, including digestion, satiety, and anxiety. Accurate and sensitive measurement of CCK-8 in biological matrices such as plasma, serum, tissue homogenates, and cell culture supernatants is essential for advancing research in gastroenterology, neuroscience, and pharmacology. However, the detection of CCK-8 is challenging due to its low physiological concentrations, susceptibility to degradation, and potential cross-reactivity with other structurally similar peptides like gastrin.[1][2] This guide outlines validated methods to overcome these challenges and achieve reliable quantification of CCK-8.

Comparative Overview of Analytical Methods

The choice of analytical method for CCK-8 detection depends on factors such as required sensitivity, specificity, sample throughput, and available instrumentation. Below is a summary of the quantitative performance of the most commonly employed techniques.

Parameter	LC-MS/MS	ELISA	RIA
Principle	Separation by chromatography, detection by mass-to-charge ratio	Antigen-antibody binding, enzymatic colorimetric detection	Competitive binding of radiolabeled and unlabeled antigen to a limited number of antibodies
Sample Types	Plasma, Serum, Cell Culture Supernatants, Tissue Homogenates	Serum, Plasma, Cell Culture Supernatants, Tissue Lysates	Plasma
Linearity Range	0.05 - 2.5 ng/mL (hamster plasma)[2]	15.625 - 1000 pg/mL (Rat)[3]	Not explicitly stated, but covers physiological ranges
Lower Limit of Quantification (LLOQ)	25 pg/mL (for a surrogate in human plasma)[4]	9.375 pg/mL (Rat)[3]	0.5 - 1.0 pmol/L plasma[5]
Precision (%CV)	Intra-assay: <14.6%, Inter-assay: <13.1% (for a multiplex mAb assay)[6]	Intra-assay: 4.6-8.4%, Inter-assay: 11.3-15.4%[5]	Not explicitly stated
Accuracy (%RE)	90.1 - 111.1% (for a multiplex mAb assay)[6]	Average RE: 11.3% (hamster plasma via IP-LC-MS/MS)[2]	Recovery: 85.4 ± 2.0%[5]
Specificity	High, based on mass fragmentation	Can be high with specific monoclonal antibodies, but potential for cross-reactivity with gastrin exists[4]	Prone to cross-reactivity with gastrin; may require prior separation (e.g., HPLC)[7]
Throughput	Moderate to High	High	Low to Moderate

Experimental Protocols

This section provides detailed, step-by-step protocols for the detection of CCK-8 using LC-MS/MS, ELISA, and RIA.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and specificity for the quantification of CCK-8. The following protocol is a general guideline and may require optimization based on the specific instrumentation and biological matrix.

a. Sample Preparation (from Human Plasma)

• Protein Precipitation: To 100 µL of plasma, add 500 µL of 80% acetonitrile (B52724) containing 0.1% formic acid and an appropriate internal standard. Vortex to mix.[1]

• Centrifugation: Centrifuge the mixture at high speed (e.g., 14,000 rpm) for 15 minutes to pellet the precipitated proteins.[8]

• Supernatant Collection: Carefully transfer the supernatant to a new tube.

• Drying: Evaporate the supernatant to dryness under a stream of nitrogen gas at approximately 40°C.[1]

• Reconstitution: Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase (e.g., 10 mM ammonium (B1175870) formate (B1220265) pH 8).[1]

b. LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reverse-phase column (e.g., Acquity UPLC HSS T3, 1.8 µm, 1 mm x 50 mm).[1]

• Mobile Phase A: 10 mM ammonium formate in water, pH 8.[1]

• Mobile Phase B: Acetonitrile.[1]

• Gradient Elution: A linear gradient from 10% to 75% Mobile Phase B over 5 minutes.[1]

• Flow Rate: 25 µL/min.[1]

• Injection Volume: 10 µL.[1]

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive or negative ion mode, to be optimized for CCK-8.

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for CCK-8 and the internal standard.

c. Workflow Diagram

LC-MS/MS Experimental Workflow

Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is a high-throughput method for quantifying CCK-8, typically employing a competitive assay format. The following is a general protocol based on commercially available kits.

a. Sample Preparation

• Serum: Allow whole blood to clot at room temperature for 2 hours or overnight at 4°C. Centrifuge at approximately 1,000 x g for 20 minutes. Collect the supernatant (serum).[9]

• Plasma: Collect blood into tubes containing an anticoagulant (e.g., EDTA or heparin). Centrifuge at 1,000 x g for 15 minutes at 4°C within 30 minutes of collection. Collect the supernatant (plasma).[10]

• Cell Culture Supernatants: Centrifuge at 1,000 x g for 15 minutes at 4°C to remove cellular debris.[9]

• Tissue Homogenates: Rinse tissue with ice-cold PBS to remove excess blood. Weigh the tissue and homogenize in PBS. Centrifuge the homogenate and collect the supernatant.[10]

b. ELISA Protocol (Competitive)

• Prepare Reagents: Reconstitute standards and prepare working solutions of detection antibody and other reagents as per the kit manufacturer's instructions.

• Standard and Sample Addition: Add 50 µL of standards and samples to the appropriate wells of the CCK-8 pre-coated microplate.[9]

• Competitive Reaction: Immediately add 50 µL of biotin-labeled anti-CCK-8 antibody to each well. Gently mix and incubate for 45 minutes at 37°C.[9]

• Washing: Aspirate the liquid from each well and wash the plate three to five times with the provided wash buffer.[9]

• Enzyme Conjugate Addition: Add 100 µL of Streptavidin-HRP conjugate to each well and incubate for 30 minutes at 37°C.[9]

• Second Washing: Repeat the washing step as in step 4.

• Substrate Incubation: Add 90 µL of TMB substrate solution to each well and incubate for 10-20 minutes at 37°C in the dark.[9]

• Stop Reaction: Add 50 µL of stop solution to each well. The color will change from blue to yellow.

• Absorbance Measurement: Read the absorbance at 450 nm using a microplate reader. The concentration of CCK-8 is inversely proportional to the absorbance.

c. Workflow Diagram

Competitive ELISA Workflow

Radioimmunoassay (RIA)

RIA is a highly sensitive technique that relies on the competition between radiolabeled and unlabeled CCK-8 for a limited number of specific antibody binding sites.

a. Sample Preparation (from Plasma)

• Ethanol Extraction: To one volume of plasma, add two volumes of 96% ethanol.[5]

• Mixing and Centrifugation: Mix thoroughly and centrifuge to precipitate proteins.

• Evaporation: Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen at 37°C.[5]

• Reconstitution: Reconstitute the dried extract in the RIA buffer.[5]

b. RIA Protocol

• Assay Setup: In plastic tubes, combine the reconstituted sample or standard, a known amount of radiolabeled CCK-8 (e.g., ¹²⁵I-CCK-8), and a specific anti-CCK-8 antibody in the assay buffer.[5]

• Incubation: Incubate the mixture for an extended period (e.g., 96 hours) at 4°C to allow for competitive binding to reach equilibrium.[5]

• Separation of Bound and Free Antigen: Separate the antibody-bound radiolabeled CCK-8 from the free radiolabeled CCK-8. This can be achieved using methods such as charcoal adsorption or a second antibody precipitation.[5]

• Radioactivity Measurement: Measure the radioactivity of the bound fraction using a gamma counter.

• Standard Curve and Calculation: Generate a standard curve by plotting the percentage of bound radiolabeled CCK-8 against the concentration of the unlabeled CCK-8 standards. Determine the concentration of CCK-8 in the samples by interpolating their percentage of bound radioactivity on the standard curve.

c. Logical Relationship Diagram

Principle of Radioimmunoassay

CCK-8 Signaling Pathway

CCK-8 exerts its physiological effects by binding to two G protein-coupled receptors: CCK1R and CCK2R.[11] Activation of these receptors triggers multiple downstream signaling cascades.

CCK-8 Receptor Signaling Pathways

Upon binding of CCK-8, both CCK1R and CCK2R can couple to Gq proteins, activating Phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium, while DAG activates Protein Kinase C (PKC). CCK1R can also couple to Gs proteins, activating adenylyl cyclase, which leads to the production of cyclic AMP (cAMP) and activation of Protein Kinase A (PKA). These pathways converge on downstream effectors like the Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-Regulated Kinase (ERK) pathway, ultimately leading to various cellular responses.[11][12]

References

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Rat CCK-8(Cholecystokinin 8) ELISA Kit - FineTest ELISA Kit | FineTest Antibody | FineTest® [fn-test.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scispace.com [scispace.com]
• 6. promise-proteomics.com [promise-proteomics.com]
• 7. tandfonline.com [tandfonline.com]
• 8. Development and Validation of an LC-MS/MS Method for Simultaneous Determination of Short Peptide-Based Drugs in Human Blood Plasma [mdpi.com]
• 9. assaygenie.com [assaygenie.com]
• 10. k-assay.com [k-assay.com]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. journals.physiology.org [journals.physiology.org]

Technical Notes & Optimization

Cholecystokinin (26-33) (free acid) stability and storage conditions

This technical support center provides essential information for researchers, scientists, and drug development professionals working with Cholecystokinin (26-33) (free acid), also known as CCK-8 (free acid). Below you will find troubleshooting guides and frequently asked questions (FAQs) to ensure the stability, proper storage, and effective use of this peptide in your experiments.

Stability and Storage Conditions

Proper storage and handling are critical for maintaining the biological activity and integrity of Cholecystokinin (26-33) (free acid). Both the lyophilized powder and reconstituted solutions require specific conditions to minimize degradation.

Quantitative Stability Data

The stability of Cholecystokinin (26-33) is influenced by temperature, pH, and the storage medium. The following tables summarize the available quantitative data on the stability of this peptide.

Table 1: Stability of Lyophilized Cholecystokinin (26-33) (Free Acid)

Storage Temperature	Duration	Stability Notes
-80°C	Up to 2 years	Recommended for long-term storage.[1]
-20°C	Up to 1 year	Suitable for shorter-term storage.[1]
Room Temperature	Variable	Shipped at room temperature for short durations.[1]

Table 2: Stability of Reconstituted Cholecystokinin (26-33) (Free Acid) in Solvent

Storage Temperature	Solvent	Duration	Stability Notes
-80°C	DMSO	Up to 6 months	Ensure the use of newly opened, hygroscopic DMSO.[1]
-20°C	DMSO	Up to 1 month	Suitable for working aliquots.[1]

Table 3: Half-life of Cholecystokinin-8 (CCK-8) in Biological Matrices

Matrix	Form of CCK-8	Half-life
Human Plasma	Unsulfated	18 minutes
Rat Plasma	Unsulfated	5 minutes
Human Plasma	Sulfated	50 minutes
Rat Plasma	Sulfated	17 minutes

Experimental Protocols

Detailed methodologies are crucial for reproducible results. Below are protocols for key experimental procedures involving Cholecystokinin (26-33).

Protocol 1: Reconstitution of Lyophilized Peptide

• Equilibration: Before opening, allow the vial of lyophilized Cholecystokinin (26-33) (free acid) to equilibrate to room temperature for at least 20-30 minutes. This prevents condensation from forming on the peptide, which can affect its stability.

• Solvent Selection: For a stock solution, Dimethyl sulfoxide (B87167) (DMSO) is a common solvent.[1] It is recommended to use a freshly opened bottle of hygroscopic DMSO to ensure minimal water content.[1]

• Reconstitution: Carefully add the calculated volume of DMSO to the vial to achieve the desired stock concentration. For example, to prepare a 10 mM stock solution from 1 mg of peptide (Molecular Weight: 1064.19 g/mol ), you would add approximately 94 µL of DMSO.

• Solubilization: Gently vortex or sonicate the vial to ensure the peptide is fully dissolved.[1]

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Protocol 2: Workflow for a Cell-Based Assay

Caption: A generalized workflow for conducting a cell-based assay with Cholecystokinin (26-33).

Troubleshooting Guides and FAQs

This section addresses common issues encountered during the handling and use of Cholecystokinin (26-33) (free acid) in a question-and-answer format.

Question 1: My lyophilized Cholecystokinin (26-33) powder has a pinkish tint. Is it still usable?

Answer: Yes, the appearance of the solid can range from off-white to pink.[1] This color variation does not typically affect the peptide's biological activity. However, always refer to the certificate of analysis provided by the supplier for specific product characteristics.

Question 2: I am having trouble dissolving the peptide in aqueous buffers. What should I do?

Answer: Cholecystokinin (26-33) (free acid) can be challenging to dissolve directly in aqueous buffers. It is recommended to first prepare a concentrated stock solution in an organic solvent like DMSO.[1] This stock solution can then be diluted into your aqueous experimental buffer. Ensure that the final concentration of the organic solvent is compatible with your experimental system and does not exceed a level that could be toxic to cells.

Question 3: My peptide solution appears to have precipitated after thawing. Can I still use it?

Answer: Precipitation upon thawing can indicate that the peptide has come out of solution. This may be due to the peptide concentration being too high for the buffer, the pH of the solution, or instability from repeated freeze-thaw cycles. It is not recommended to use a solution with visible precipitate as the actual concentration will be unknown. To avoid this, ensure your stock solutions are properly aliquoted and that the final concentration in your working buffer is within the peptide's solubility limits.

Question 4: I am observing high variability in my cell-based assay results between replicate wells. What could be the cause?

Answer: High variability can stem from several factors:

• Incomplete Solubilization: Ensure the peptide is fully dissolved in the stock solution before preparing your working dilutions.

• Peptide Adsorption: Peptides can adsorb to plastic surfaces. To mitigate this, consider using low-protein-binding tubes and pipette tips.

• Uneven Cell Seeding: Ensure a homogenous cell suspension and consistent seeding density across all wells.

• Pipetting Errors: Use calibrated pipettes and proper technique to ensure accurate and consistent addition of the peptide solution to each well.

Question 5: I suspect my peptide is degrading during my experiment. What are the likely degradation pathways?

Answer: In biological systems, CCK-8 is susceptible to enzymatic degradation by peptidases. Cleavage can occur at several peptide bonds, with a primary initial cleavage often observed at the Met-Gly bond.[2] To minimize degradation in cell culture experiments, use fresh media and consider the duration of your assay. For in vivo studies, be aware of the short half-life of the peptide in plasma.

Signaling Pathways

Cholecystokinin (26-33) exerts its biological effects by binding to two main G protein-coupled receptors (GPCRs): the CCK-A receptor (CCKAR) and the CCK-B receptor (CCKBR).

Caption: Signaling pathways activated by Cholecystokinin (26-33) through CCK-A and CCK-B receptors.

References

• 1. ucallmlabs.com [ucallmlabs.com]
• 2. CCK-8 Assay: A sensitive tool for cell viability | Abcam [abcam.com]

Technical Support Center: Improving Solubility of CCK-8 (Free Acid) Peptide for In Vivo Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges with the solubility of the free acid form of Cholecystokinin-8 (CCK-8) for in vivo research.

Frequently Asked Questions (FAQs)

Q1: What is CCK-8 (free acid) and why is its solubility a concern for in vivo studies?

A1: Cholecystokinin-8 (CCK-8) is a peptide hormone and neurotransmitter involved in various physiological processes, including digestion and satiety.[1] The free acid form of this peptide can be challenging to dissolve in standard physiological solutions like saline, which is crucial for preparing formulations for in vivo administration. Poor solubility can lead to inaccurate dosing, precipitation at the injection site, and reduced bioavailability, ultimately affecting experimental outcomes.

Q2: What are the general properties of CCK-8 (free acid) that affect its solubility?

A2: The solubility of a peptide is largely determined by its amino acid composition.[2] CCK-8 is an octapeptide, and its free acid form possesses acidic residues. Acidic peptides tend to be more soluble in basic solutions where the acidic groups are deprotonated, increasing the peptide's overall charge and interaction with aqueous solvents.[3][4]

Q3: What are the initial recommended solvents to try for dissolving CCK-8 (free acid)?

A3: For acidic peptides like CCK-8 (free acid), it is recommended to first attempt dissolution in a small amount of a slightly basic aqueous solution.[2][3] This can be a dilute solution of ammonium (B1175870) bicarbonate (e.g., 0.1M) or a buffer with a pH slightly above neutral (e.g., pH 7.4-8.0).[4] If aqueous solubility is still limited, the use of a small amount of an organic co-solvent like dimethyl sulfoxide (B87167) (DMSO) followed by dilution in an aqueous buffer may be necessary.[2]

Q4: How can pH be adjusted to improve the solubility of CCK-8 (free acid)?

A4: Since CCK-8 (free acid) is an acidic peptide, increasing the pH of the solution can significantly improve its solubility.[4] This can be achieved by reconstituting the peptide in a slightly basic buffer or by titrating the peptide solution with a dilute basic solution, such as 0.1% aqueous ammonia (B1221849) (NH₃) or ammonium bicarbonate, followed by dilution with the desired aqueous vehicle like saline or phosphate-buffered saline (PBS).[3] It is crucial to ensure the final pH of the formulation is within a physiologically acceptable range for the chosen route of administration, typically between pH 3 and 10.5 for intravenous injections.[5]

Q5: What are common vehicles used for the in vivo administration of peptides like CCK-8?

A5: The choice of vehicle depends on the route of administration and the peptide's solubility. For intravenous (IV) or intraperitoneal (IP) injections, common vehicles include:

• Sterile saline (0.9% sodium chloride)

• Phosphate-buffered saline (PBS)

• A small percentage of a co-solvent like DMSO or ethanol, diluted in saline or PBS.

For subcutaneous injections, formulations may also include viscosity-enhancing agents to control the release rate. It is essential that all components of the vehicle are sterile and biocompatible.

Troubleshooting Guide

Problem	Possible Cause	Troubleshooting Steps
Peptide does not dissolve in aqueous buffer (e.g., saline, PBS).	The pH of the solution is too low for the acidic peptide.	1. Attempt to dissolve the peptide in a small volume of a dilute basic solution (e.g., 0.1M ammonium bicarbonate) and then dilute with your desired buffer.[3][4]2. Adjust the pH of the peptide solution by adding a small amount of a dilute base (e.g., 0.1% aqueous ammonia) until the peptide dissolves, then dilute to the final concentration.[2]3. Use sonication in a water bath to aid dissolution.[2]
Peptide precipitates after initial dissolution or upon dilution.	The peptide has low aqueous solubility at the final concentration and pH. The peptide may be aggregating.	1. Prepare a more dilute stock solution.2. Ensure the final pH of the solution is not close to the peptide's isoelectric point (pI).[4]3. Try dissolving the peptide in a small amount of a water-miscible organic solvent like DMSO first, and then slowly add this stock solution to the aqueous vehicle while vortexing.[2]4. Filter the final solution through a 0.22 µm filter to remove any remaining particulates.[6]
Cloudy or hazy solution after reconstitution.	Incomplete dissolution or peptide aggregation.	1. Gently warm the solution to aid dissolution, but avoid excessive heat which can degrade the peptide.[7]2. Use gentle agitation or vortexing.[6]3. Allow the solution to sit for a longer period (e.g., 15-30 minutes) to facilitate complete dissolution.[6]4. If the issue persists, consider using a different solvent system as described above.
Concerns about the stability of the prepared CCK-8 solution.	Peptides in solution can be susceptible to degradation.	1. Prepare solutions fresh on the day of the experiment.2. If short-term storage is necessary, store aliquots at -20°C to avoid repeated freeze-thaw cycles.[3]3. Protect the solution from light.

Experimental Protocols

Protocol 1: Reconstitution of CCK-8 (Free Acid) in a Basic Buffer

This protocol is a general guideline for dissolving an acidic peptide for in vivo use.

Materials:

• CCK-8 (free acid) peptide (lyophilized powder)

• Sterile, deionized water

• 0.1M Ammonium Bicarbonate solution

• Sterile 0.9% Saline

• Sterile microcentrifuge tubes

• Vortex mixer

• pH meter or pH strips

Procedure:

• Allow the lyophilized CCK-8 peptide vial to equilibrate to room temperature before opening.

• Briefly centrifuge the vial to ensure all the powder is at the bottom.

• Prepare a stock solution by adding a small volume of 0.1M ammonium bicarbonate to the peptide to achieve a high concentration (e.g., 1 mg/mL).

• Gently vortex the solution until the peptide is fully dissolved. A clear solution should be obtained.

• Check the pH of the stock solution. It should be slightly basic.

• For the working solution, dilute the stock solution to the desired final concentration using sterile 0.9% saline.

• Verify that the final pH of the working solution is within a physiologically acceptable range.

• Visually inspect the final solution for any precipitation. If precipitation occurs, you may need to adjust the final concentration or the pH.

Protocol 2: Reconstitution using an Organic Co-solvent

This protocol is an alternative for peptides with higher hydrophobicity.

Materials:

• CCK-8 (free acid) peptide (lyophilized powder)

• Dimethyl sulfoxide (DMSO), sterile, cell culture grade

• Sterile 0.9% Saline

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Allow the lyophilized CCK-8 peptide vial to equilibrate to room temperature.

• Centrifuge the vial to collect the powder at the bottom.

• Add a minimal amount of DMSO to the peptide to create a concentrated stock solution (e.g., 10 mg/mL).

• Vortex gently until the peptide is completely dissolved.

• To prepare the working solution, slowly add the DMSO stock solution dropwise to the sterile 0.9% saline while vortexing to reach the final desired concentration. The final concentration of DMSO should be kept to a minimum (ideally less than 5%) to avoid toxicity in in vivo studies.

• Observe the solution for any signs of precipitation during dilution. If precipitation occurs, a lower final concentration may be necessary.

Visualizations

CCK-8 Signaling Pathway

The binding of CCK-8 to its receptors, primarily the CCK1R and CCK2R, initiates a cascade of intracellular signaling events. These receptors are G protein-coupled receptors (GPCRs) that can couple to different G proteins, leading to the activation of multiple downstream pathways.[8][9][10]

Caption: CCK-8 receptor signaling pathways.

Experimental Workflow for Improving CCK-8 Solubility

This workflow outlines a logical progression for troubleshooting and successfully dissolving CCK-8 (free acid) for in vivo experiments.

Caption: Workflow for CCK-8 (free acid) solubilization.

References

• 1. Mechanisms of CCK signaling from gut to brain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. iscabiochemicals.com [iscabiochemicals.com]
• 3. bachem.com [bachem.com]
• 4. researchgate.net [researchgate.net]
• 5. Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review [mdpi.com]
• 6. jpt.com [jpt.com]
• 7. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 8. journals.physiology.org [journals.physiology.org]
• 9. Gastrin, Cholecystokinin, Signaling, and Biological Activities in Cellular Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Technical Support Center: CCK-8 Peptide vs. CCK-8 Assay Kit

Welcome to our technical support center. This resource is designed to provide researchers, scientists, and drug development professionals with clear and concise information to distinguish between the CCK-8 peptide and the CCK-8 assay kit. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimentation.

Understanding the Core Distinction

It is crucial to understand that the CCK-8 peptide and the CCK-8 assay kit are fundamentally different entities used for distinct purposes in scientific research.

• CCK-8 (Cholecystokinin Octapeptide) is a biologically active peptide hormone and neurotransmitter. It is the C-terminal octapeptide of cholecystokinin (B1591339) and is involved in various physiological processes, including digestion, satiety, and anxiety.[1][2][3] Researchers use the CCK-8 peptide to study its effects on cells, tissues, and organisms, often to investigate its role in signaling pathways or as a potential therapeutic agent.[4]

• CCK-8 Assay Kit (Cell Counting Kit-8) is a laboratory tool used to measure cell viability and proliferation.[5][6] The "CCK-8" in the kit's name is an abbreviation for "Cell Counting Kit-8" and is unrelated to the cholecystokinin peptide. The assay is based on the reduction of a water-soluble tetrazolium salt (WST-8) by cellular dehydrogenases to produce a colored formazan (B1609692) dye, the amount of which is directly proportional to the number of living cells.[5][7][8]

CCK-8 Peptide: FAQs and Troubleshooting

This section addresses common questions and issues related to the experimental use of the CCK-8 peptide.

Frequently Asked Questions (FAQs)

Q1: What is the primary biological function of the CCK-8 peptide?

A1: CCK-8 is a peptide hormone and neurotransmitter that plays a significant role in the gastrointestinal system and the central nervous system.[2][3] Its functions include stimulating the release of digestive enzymes from the pancreas, promoting gallbladder contraction, and inducing a feeling of satiety.[2] In the brain, it acts as a neurotransmitter involved in anxiety, memory, and other neurological processes.[2]

Q2: What is the difference between sulfated and unsulfated CCK-8?

A2: The key difference lies in the presence or absence of a sulfate (B86663) group on a specific tyrosine residue.[9] This modification significantly impacts the peptide's binding affinity for its receptors. Sulfated CCK-8 binds with high affinity to both CCK1 and CCK2 receptors, whereas unsulfated CCK-8 binds with high affinity primarily to the CCK2 receptor.[9] The sulfated form is generally considered the more potent and physiologically relevant form for peripheral actions mediated by the CCK1 receptor.[1][9]

Q3: How does the CCK-8 peptide exert its effects at the cellular level?

A3: CCK-8 binds to specific G-protein coupled receptors (GPCRs) on the cell surface, primarily the CCK1 and CCK2 receptors.[4][9] This binding activates intracellular signaling cascades, often leading to an increase in intracellular calcium levels and the activation of protein kinase C (PKC) and other downstream signaling molecules. The specific pathway activated depends on the cell type and the receptor subtype expressed.

Troubleshooting Guide for CCK-8 Peptide Experiments

Issue	Possible Cause	Recommended Solution
No observable effect of CCK-8 on cells.	Incorrect peptide form: Using the unsulfated form when the target cells primarily express CCK1 receptors.	Verify the receptor subtype expressed by your cells and use the appropriate sulfated or unsulfated CCK-8.
Peptide degradation: Improper storage or handling of the peptide.	Store the peptide according to the manufacturer's instructions, typically at -20°C or -80°C. Avoid repeated freeze-thaw cycles.
Low receptor expression: The target cells may have low or no expression of CCK receptors.	Confirm receptor expression using techniques like qPCR, Western blot, or immunofluorescence.
Inconsistent results between experiments.	Peptide concentration variability: Inaccurate dilution of the peptide stock solution.	Prepare fresh dilutions for each experiment from a carefully prepared stock solution.
Cell passage number: High passage numbers can lead to changes in cell phenotype and receptor expression.	Use cells within a consistent and low passage number range for all experiments.

CCK-8 Peptide Signaling Pathway

Caption: A diagram of the CCK-8 peptide signaling pathway.

CCK-8 Assay Kit: FAQs and Troubleshooting

This section provides guidance for users of the Cell Counting Kit-8 (CCK-8) for cell viability and proliferation assays.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the CCK-8 assay?

A1: The CCK-8 assay is a colorimetric assay that measures the metabolic activity of viable cells.[5][8] The assay utilizes a highly water-soluble tetrazolium salt, WST-8, which is reduced by dehydrogenases in living cells to produce a yellow-orange formazan dye.[7] The amount of formazan produced is directly proportional to the number of viable cells, and it can be quantified by measuring the absorbance at approximately 450 nm.[5][10]

Q2: What are the advantages of the CCK-8 assay over other cell viability assays like MTT?

A2: The CCK-8 assay offers several advantages over the MTT assay. The formazan dye produced in the CCK-8 assay is water-soluble, eliminating the need for a solubilization step, which is required for the insoluble formazan crystals formed in the MTT assay.[11] This makes the CCK-8 assay simpler and faster. Additionally, the CCK-8 reagent exhibits lower cytotoxicity, allowing for longer incubation times and the possibility of using the cells for other assays after the measurement.[5]

Q3: Can the CCK-8 assay distinguish between cytostatic and cytotoxic effects?

A3: The CCK-8 assay measures the number of viable, metabolically active cells. A decrease in the signal can indicate either cell death (cytotoxicity) or an inhibition of cell proliferation (cytostatic effect).[11] To distinguish between these two effects, it is recommended to use the CCK-8 assay in conjunction with other methods, such as a direct cell counting method (e.g., trypan blue exclusion) or an assay that specifically measures cell death (e.g., an apoptosis assay).[11]

Quantitative Data Summary for CCK-8 Assay

Parameter	Recommendation	Notes
Wavelength for Absorbance Measurement	450 nm	A reference wavelength between 600-650 nm can be used to reduce background noise.[12]
Incubation Time with CCK-8 Reagent	1 - 4 hours	Optimal incubation time can vary depending on the cell type and density.[5][10]
Cell Seeding Density (96-well plate)	Adherent cells: 1,000 - 25,000 cells/well	Leukocytes and other suspension cells may require higher densities (e.g., at least 2,500 cells/well).[7][10]
Volume of CCK-8 Reagent	10 µL per 100 µL of cell culture medium	The volume of the CCK-8 solution should be 10% of the total volume in the well.[7][10]
Storage of CCK-8 Reagent	0 - 5°C, protected from light	For long-term storage, -20°C is recommended. Avoid repeated freeze-thaw cycles.

Experimental Protocol for CCK-8 Assay

• Cell Seeding: Seed a cell suspension (100 µL/well) into a 96-well plate at the desired density. Include wells with medium only for background control.

• Incubation: Pre-incubate the plate in a humidified incubator (e.g., at 37°C, 5% CO₂) for 24 hours to allow for cell attachment.

• Treatment: Add 10 µL of various concentrations of the substance to be tested to the appropriate wells.

• Incubation with Test Substance: Incubate the plate for the desired period (e.g., 6, 12, 24, or 48 hours).

• Addition of CCK-8 Reagent: Add 10 µL of CCK-8 solution to each well. Be careful not to introduce bubbles.[7]

• Incubation with CCK-8 Reagent: Incubate the plate for 1-4 hours in the incubator.

• Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.[10]

Troubleshooting Guide for CCK-8 Assay

Issue	Possible Cause	Recommended Solution
High variation between replicate wells.	Uneven cell seeding: Insufficient mixing of the cell suspension before seeding.[13]	Ensure the cell suspension is thoroughly mixed before and during seeding.
Edge effect: Evaporation of media from the outer wells of the plate.[14][15]	Avoid using the outermost wells for experimental samples. Fill them with sterile PBS or media instead.[12][14]
Low absorbance values.	Low cell number or low metabolic activity: Insufficient number of viable cells.	Increase the initial cell seeding density or extend the incubation time with the CCK-8 reagent.
Incorrect wavelength: The microplate reader is not set to the correct wavelength.	Ensure the absorbance is measured at 450 nm.
High background absorbance.	Contamination: Bacterial or fungal contamination of the cell culture.	Regularly check for contamination and maintain sterile techniques.
Interference from test compound: The test compound may react with the WST-8 reagent.[13][14]	Run a control with the test compound in cell-free medium to check for direct reaction with the CCK-8 reagent. If there is a reaction, consider replacing the medium before adding the CCK-8 solution.[13][14][16]

Experimental Workflow for CCK-8 Assay

Caption: A flowchart illustrating the experimental workflow of a CCK-8 assay.

References

• 1. CCK 8 Octapeptide, sulfated - Echelon Biosciences [echelon-inc.com]
• 2. Cholecystokinin - Wikipedia [en.wikipedia.org]
• 3. CCK Octapeptide, sulfated | Non-selective CCK | Tocris Bioscience [tocris.com]
• 4. The cholecystokinin receptor agonist, CCK-8, induces adiponectin production in rat white adipose tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bosterbio.com [bosterbio.com]
• 6. Cell Counting Kit-8 Protocol (CCK-8) | Hello Bio [hellobio.com]
• 7. toolsbiotech.com [toolsbiotech.com]
• 8. Cell Counting Kit - 8 for quantitation of viable cell number in proliferation and cytotoxicity assays | Sigma-Aldrich [sigmaaldrich.com]
• 9. benchchem.com [benchchem.com]
• 10. apexbt.com [apexbt.com]
• 11. CCK-8 Assay: A sensitive tool for cell viability | Abcam [abcam.com]
• 12. biorbyt.com [biorbyt.com]
• 13. Cell Function | Abnormal CCK-8 Experimental Results? This Article Will Help You Troubleshoot [elabscience.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. researchgate.net [researchgate.net]
• 16. ptglab.com [ptglab.com]

potential for CCK-8 antibody cross-reactivity with other peptides

This technical support center provides researchers, scientists, and drug development professionals with guidance on the potential for cholecystokinin-8 (CCK-8) antibody cross-reactivity with other peptides, particularly gastrin. This guide includes frequently asked questions, troubleshooting advice, and detailed experimental protocols to help ensure the specificity and accuracy of your immunoassays.

Frequently Asked Questions (FAQs)

Q1: What is antibody cross-reactivity and why is it a concern for CCK-8 antibodies?

Antibody cross-reactivity occurs when an antibody, raised against a specific antigen (in this case, CCK-8), also binds to other structurally similar molecules.[1] This is a significant concern for CCK-8 antibodies due to the high structural homology between CCK-8 and other endogenous peptides, most notably gastrin. Both peptides share an identical C-terminal pentapeptide sequence, which is a common epitope for antibody recognition.[2][3] This can lead to false-positive results, inaccurate quantification, and misinterpretation of experimental data.

Q2: Which peptides are most likely to cross-react with CCK-8 antibodies?

The most common cross-reactant for CCK-8 antibodies is gastrin . Other members of the gastrin-cholecystokinin family may also show some degree of cross-reactivity. One study on commercially available gastrin antibodies found that while some had minimal cross-reactivity with CCK (less than 5%), others showed substantial cross-reactivity.[1] Researchers should assume a similar potential exists for CCK-8 antibodies with gastrin.

Q3: Are there CCK-8 antibodies or ELISA kits available that are certified not to cross-react with gastrin?

Several manufacturers offer ELISA kits that are tested for cross-reactivity against a panel of related peptides. For example, some commercially available CCK ELISA kits state no cross-reactivity with ghrelin, nesfatin, NPY, and Agouti-related peptide (APC).[3] However, it is crucial to carefully review the product datasheet for specific cross-reactivity data with gastrin. If this information is not provided, it is essential to perform your own validation experiments.

Q4: How do the different cholecystokinin (B1591339) receptors (CCK1R and CCK2R) relate to this issue?

There are two main receptors for CCK: CCK1R (formerly CCK-A) and CCK2R (formerly CCK-B). CCK1R has a much higher affinity for sulfated CCK-8 than for gastrin.[4] In contrast, CCK2R binds both CCK and gastrin with similarly high affinity.[4] Understanding which receptor is prevalent in your experimental system can help interpret the biological effects observed, but it does not eliminate the issue of antibody cross-reactivity in immunoassays.

Troubleshooting Guide

Unexpected or inconsistent results in your immunoassays involving CCK-8 could be due to cross-reactivity. This table provides common issues and steps to resolve them.

Problem	Potential Cause	Recommended Solution
High Background in ELISA	Insufficient blocking of non-specific binding sites.	Increase the concentration of the blocking agent (e.g., 3-5% BSA or non-fat milk) and/or the incubation time.[5][6]
Contamination of reagents or buffers.	Prepare fresh buffers and filter-sterilize them. Ensure proper handling to avoid microbial contamination.[7][8]
Insufficient washing between steps.	Increase the number of wash cycles and ensure complete aspiration of wash buffer from the wells.[5][8]
Non-Specific Bands in Western Blot	Primary or secondary antibody concentration is too high.	Optimize the antibody concentrations by performing a titration experiment. Start with the manufacturer's recommended dilution and test several higher dilutions.[9][10][11]
Incomplete blocking.	Use a different blocking buffer (e.g., switch from non-fat milk to BSA or vice versa). Protein-free blocking buffers are also available.[9]
Cross-reactivity of the primary antibody with other proteins.	Perform a peptide blocking experiment by pre-incubating the antibody with an excess of the immunizing peptide (CCK-8). This should eliminate the target band. To confirm cross-reactivity, perform the same experiment with the suspected cross-reacting peptide (e.g., gastrin).
Inaccurate Quantification in Competitive ELISA	Cross-reactivity with an unlabeled antigen in the sample.	Pre-treat the sample to remove the cross-reacting peptide if possible. Alternatively, use a more specific antibody or a different detection method like LC-MS/MS for absolute quantification.[12][13][14]
Matrix effects from the sample.	Perform a spike and recovery experiment and a linearity of dilution assessment to identify matrix effects. If present, optimize sample dilution or use a sample diluent containing a similar matrix to the standards.

Quantitative Data on Cross-Reactivity

The degree of cross-reactivity can vary significantly between different antibody clones and preparations. It is essential to validate each new antibody lot. The following table presents example data from a study on gastrin antibody cross-reactivity with CCK, illustrating the potential range of this issue.

Antibody Source	Cross-Reactivity with CCK (%)
Commercial Lab 1	< 5
Commercial Lab 2	< 5
Commercial Lab 3	< 5
Commercial Lab 4	Substantial
Commercial Lab 5	Substantial
Data adapted from a study on the specificity of commercially available gastrin antibodies.[1]

Experimental Protocols

Competitive ELISA for CCK-8 and Cross-Reactivity Assessment

This protocol is designed to quantify CCK-8 in a sample and can be adapted to assess cross-reactivity by using gastrin as a competitor.

Materials:

• 96-well microplate

• CCK-8 antibody

• CCK-8 standard

• Gastrin peptide

• Biotinylated CCK-8

• Streptavidin-HRP

• TMB substrate

• Stop solution (e.g., 2N H₂SO₄)

• Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Blocking buffer (e.g., 1% BSA in PBS)

• Assay buffer (e.g., PBS with 0.1% BSA)

Procedure:

• Coating: Coat the wells of a 96-well plate with the CCK-8 antibody diluted in coating buffer. Incubate overnight at 4°C.

• Washing: Wash the plate 3 times with wash buffer.

• Blocking: Block the plate with blocking buffer for 1-2 hours at room temperature.

• Washing: Wash the plate 3 times with wash buffer.

• Competitive Reaction:

  • Standard Curve: Add serial dilutions of the CCK-8 standard to designated wells.

  • Cross-Reactivity Assessment: Add serial dilutions of gastrin to another set of wells.

  • Samples: Add your samples to the appropriate wells.

  • Add a constant amount of biotinylated CCK-8 to all wells.

  • Incubate for 1-2 hours at room temperature with gentle shaking.

• Washing: Wash the plate 3 times with wash buffer.

• Enzyme Conjugate: Add Streptavidin-HRP diluted in assay buffer to each well. Incubate for 1 hour at room temperature.

• Washing: Wash the plate 5 times with wash buffer.

• Substrate Development: Add TMB substrate to each well and incubate in the dark for 15-30 minutes.

• Stopping the Reaction: Add stop solution to each well.

• Measurement: Read the absorbance at 450 nm.

• Analysis: The signal intensity is inversely proportional to the amount of CCK-8 (or cross-reacting peptide) in the sample. Calculate the concentration of CCK-8 in your samples using the standard curve. To determine the percent cross-reactivity of gastrin, calculate the concentration of CCK-8 and gastrin that cause 50% inhibition of the maximal signal (IC50).

  • % Cross-reactivity = (IC50 of CCK-8 / IC50 of Gastrin) x 100

Western Blot for CCK-8 Specificity

This protocol can be used to assess the specificity of a CCK-8 antibody.

Materials:

• SDS-PAGE gels

• Transfer apparatus

• PVDF or nitrocellulose membrane

• CCK-8 antibody

• HRP-conjugated secondary antibody

• CCK-8 peptide

• Gastrin peptide

• Protein lysates (from cells or tissues expressing CCK and/or gastrin)

• TBS-T (Tris-buffered saline with 0.1% Tween-20)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBS-T)

• ECL substrate

Procedure:

• Sample Preparation: Prepare protein lysates from relevant cell lines or tissues.

• SDS-PAGE: Separate the proteins by SDS-PAGE.

• Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation:

  • Lane 1 (Control): Incubate a membrane strip with the primary CCK-8 antibody diluted in blocking buffer.

  • Lane 2 (Peptide Block): Pre-incubate the diluted primary antibody with an excess of CCK-8 peptide for 1 hour at room temperature before adding it to a second membrane strip.

  • Lane 3 (Cross-Reactivity Check): Pre-incubate the diluted primary antibody with an excess of gastrin peptide for 1 hour at room temperature before adding it to a third membrane strip.

  • Incubate all membrane strips overnight at 4°C with gentle agitation.

• Washing: Wash the membranes 3 times for 10 minutes each with TBS-T.

• Secondary Antibody Incubation: Incubate the membranes with the HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

• Washing: Wash the membranes 3 times for 10 minutes each with TBS-T.

• Detection: Add ECL substrate and visualize the bands using a chemiluminescence imaging system.

• Analysis:

  • The band corresponding to CCK-8 should be present in Lane 1.

  • This band should be absent or significantly reduced in Lane 2.

  • If the band is also absent or reduced in Lane 3, it indicates cross-reactivity with gastrin.

Visualizations

Caption: CCK and Gastrin Signaling Pathways.

Caption: Experimental Workflow for Assessing Cross-Reactivity.

Caption: Logical Flow for Troubleshooting Cross-Reactivity.

References

• 1. Specificity of commercially available antibodies used for gastrin measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Serum gastrin and cholecystokinin are associated with subsequent development of gastric cancer in a prospective cohort of Finnish smokers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. raybiotech.com [raybiotech.com]
• 4. Gastrin, Cholecystokinin, Signaling, and Biological Activities in Cellular Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. How to deal with high background in ELISA | Abcam [abcam.com]
• 6. arp1.com [arp1.com]
• 7. sinobiological.com [sinobiological.com]
• 8. jg-biotech.com [jg-biotech.com]
• 9. azurebiosystems.com [azurebiosystems.com]
• 10. ウェスタンブロッティング トラブルシューティング | Thermo Fisher Scientific - JP [thermofisher.com]
• 11. biossusa.com [biossusa.com]
• 12. Plasma concentrations of cholecystokinin, CCK-8, and CCK-33, 39 in rats, determined by a method based on enzyme digestion of gastrin before HPLC and RIA detection of CCK - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Plasma concentrations of cholecystokinin, CCK-8, and CCK-33, 39 in rats, determined by a method based on enzyme digestion of gastrin before HPLC and RIA detection of CCK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Quantification of the sulfated cholecystokinin CCK-8 in hamster plasma using immunoprecipitation liquid chromatography-mass spectrometry/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Cholecystokinin (26-33) Dosage for Behavioral Studies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Cholecystokinin (B1591339) (26-33) (free acid), also known as CCK-8, in behavioral research.

Frequently Asked Questions (FAQs)

Q1: What is Cholecystokinin (26-33) (free acid) and why is it used in behavioral studies?

A1: Cholecystokinin (26-33) (free acid), or CCK-8, is a neuropeptide that functions as a neurotransmitter in the brain.[1] It is widely used in behavioral studies to investigate its role in satiety, anxiety, memory, and other motivational and emotional states.[2][3]

Q2: What are the key receptors for CCK-8 in the brain?

A2: CCK-8 primarily acts on two G-protein coupled receptors in the brain: CCK-A (or CCK1) and CCK-B (or CCK2) receptors.[2][4] The specific behavioral effects of CCK-8 can depend on which receptor subtype is activated and in which brain region.[2][4]

Q3: What are the common routes of administration for CCK-8 in animal studies?

A3: Common routes of administration for CCK-8 in animal studies include intraperitoneal (i.p.), intravenous (i.v.), and intracerebroventricular (i.c.v.) injections.[5] The choice of administration route depends on the research question, with i.c.v. administration targeting central nervous system receptors more directly.

Q4: What is a typical dose range for CCK-8 in behavioral studies with rodents?

A4: The optimal dose of CCK-8 can vary significantly depending on the route of administration, the specific behavioral assay, and the animal species. It is crucial to perform a dose-response study to determine the most effective dose for your specific experimental conditions. See the tables below for examples of doses used in published studies.

Q5: What is the difference between sulfated and unsulfated CCK-8?

A5: The sulfated form of CCK-8 is generally considered the biologically active form at CCK-A receptors, while both sulfated and unsulfated forms can act on CCK-B receptors. For studies involving motivational and emotional states mediated by CCK-A receptors, the sulfated form is typically used.[2]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
No observable behavioral effect	- Incorrect Dosage: The dose may be too low to elicit a response. - Route of Administration: The chosen route may not be optimal for reaching the target receptors. - Peptide Degradation: CCK-8 is a peptide and can be degraded by proteases. - Animal Strain/Species Differences: Sensitivity to CCK-8 can vary between different strains and species.	- Perform a dose-response study to identify the optimal dose. - Consider a more direct route of administration, such as i.c.v. injection. - Ensure proper storage and handling of the CCK-8 peptide to prevent degradation. Prepare solutions fresh. - Consult the literature for studies using the same animal model.
High variability in behavioral responses	- Inconsistent Injection Technique: Variability in injection volume or location can lead to inconsistent results. - Stress-induced variability: Handling and injection procedures can be stressful for animals, affecting their behavior. - Circadian Rhythm Effects: The time of day of the experiment can influence behavioral outcomes.	- Ensure all researchers are properly trained in the chosen injection technique. - Acclimate animals to handling and injection procedures to minimize stress. - Conduct experiments at the same time each day to control for circadian variations.
Unspecific behavioral effects (e.g., malaise, taste aversion)	- High Dosage: Higher doses of CCK-8 can induce non-specific effects like nausea and taste aversion.[6] - Peripheral vs. Central Effects: Peripherally administered CCK-8 can have effects on the gastrointestinal system that may confound behavioral interpretations.	- Lower the dose of CCK-8. Doses less than 8 µg/kg (i.p.) are suggested to avoid unspecific behavioral effects in rats.[6] - Use specific CCK receptor antagonists to determine if the observed effects are receptor-mediated. - Consider central administration (i.c.v.) to minimize peripheral side effects.
Rapid desensitization or tolerance	- Receptor Downregulation: Repeated administration of CCK-8 can lead to the downregulation of its receptors. - Chronic Administration: Continuous infusion may lead to a diminished response over time.	- Use an intermittent dosing schedule rather than continuous administration. - Allow for a sufficient washout period between treatments. - Investigate potential changes in receptor expression levels.

Quantitative Data Summary

Table 1: Intraperitoneal (i.p.) Administration of CCK-8 in Rodents

Species	Dose Range	Behavioral Effect	Reference
Rat	0.1 - 1.0 µmol/kg	Mild taste aversion conditioning	[5]
Rat	2 or 25 µg/kg	Blocked the orexigenic effect of ghrelin	[6]
Mouse	8 nmol/kg	Increased NGF levels in the hypothalamus and pituitary	[4]

Table 2: Intracerebroventricular (i.c.v.) Administration of CCK-8 in Rats

Dose Range	Behavioral Effect	Reference
0.0015 µmol/brain	Mild taste aversion conditioning	[5]
12.25 - 122.5 µ g/day (chronic infusion)	Suppression of feeding	[7]

Table 3: Intravenous (i.v.) Administration of CCK-8

Species	Dose Range	Behavioral Effect	Reference
Rat	0.025 - 1.0 µmol/kg	Mild taste aversion conditioning	[5]
Human	0.33 - 2.0 ng/kg/min	Dose-dependent stimulation of pyloric pressures and reduction in desire to eat	[3]

Experimental Protocols

Protocol 1: Intraperitoneal (i.p.) Administration of CCK-8 for Satiety Studies in Rats

• Materials:

  • Cholecystokinin (26-33) (sulfated, free acid)

  • Sterile 0.9% saline solution

  • 1 ml syringes with 25-27 gauge needles

  • Animal scale

  • Food and water ad libitum

  • Apparatus for measuring food intake

• Procedure:

  • Acclimation: Acclimate rats to the testing environment and handling for at least 3 days prior to the experiment.

  • Fasting: Fast animals overnight (approximately 12-16 hours) with free access to water.

  • CCK-8 Preparation: Dissolve CCK-8 in sterile 0.9% saline to the desired concentrations (e.g., 2 µg/kg, 8 µg/kg, 25 µg/kg). Prepare fresh on the day of the experiment.

  • Administration: Weigh each rat and inject the appropriate volume of CCK-8 solution or vehicle (saline) intraperitoneally.

  • Food Presentation: Immediately after injection, present a pre-weighed amount of food to each rat.

  • Data Collection: Measure cumulative food intake at regular intervals (e.g., 30, 60, 120 minutes) by weighing the remaining food.

Protocol 2: Intracerebroventricular (i.c.v.) Cannula Implantation and CCK-8 Administration for Anxiety-Related Behavior in Mice

• Materials:

  • Stereotaxic apparatus

  • Anesthesia (e.g., isoflurane)

  • Guide cannula and dummy cannula

  • Dental cement

  • Surgical tools

  • CCK-8 and artificial cerebrospinal fluid (aCSF)

  • Behavioral testing apparatus (e.g., elevated plus maze, open field test)

• Procedure:

  • Cannula Implantation:

    • Anesthetize the mouse and place it in the stereotaxic apparatus.

    • Surgically implant a guide cannula into the desired brain ventricle (e.g., lateral ventricle) using stereotaxic coordinates.

    • Secure the cannula with dental cement and insert a dummy cannula to maintain patency.

    • Allow the animal to recover for at least one week post-surgery.

  • CCK-8 Administration:

    • Gently restrain the mouse and remove the dummy cannula.

    • Inject a small volume (e.g., 0.5-1 µl) of CCK-8 dissolved in aCSF or vehicle (aCSF) into the guide cannula over 1-2 minutes.

    • Leave the injection needle in place for an additional minute to allow for diffusion.

    • Replace the dummy cannula.

  • Behavioral Testing:

    • After a short delay (e.g., 5-10 minutes), place the mouse in the behavioral apparatus and record relevant behaviors (e.g., time spent in open arms of the elevated plus maze).

Visualizations

Caption: Simplified signaling pathway of CCK-8 via CCK-A and CCK-B receptors.

Caption: General experimental workflow for CCK-8 behavioral studies.

References

• 1. Effect of cholecystokinin on experimental neuronal aging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CCK8 effects on motivational and emotional states of rats involve CCKA receptors of the postero-median part of the nucleus accumbens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dose-dependent effects of cholecystokinin-8 on antropyloroduodenal motility, gastrointestinal hormones, appetite, and energy intake in healthy men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cholecystokinin-8 regulation of NGF concentrations in adult mouse brain through a mechanism involving CCK(A) and CCK(B) receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sulfated cholecystokinin (26-33) induces mild taste aversion conditioning in rats when administered by three different routes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journals.physiology.org [journals.physiology.org]
• 7. Chronic intraventricular administration of cholecystokinin octapeptide (CCK-8) suppresses feeding in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Interpreting Conflicting Results in CCK-8 (Free Acid) Satiety Research

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals navigate the complexities of cholecystokinin (B1591339) octapeptide (CCK-8) satiety research. Here, we address common sources of conflicting results and provide guidance on experimental design and data interpretation.

Frequently Asked Questions (FAQs)

Q1: Why are the results of my satiety studies with non-sulfated CCK-8 (free acid) weak or inconsistent compared to published literature?

A1: The most likely reason is the critical role of sulfation in receptor affinity. The primary receptor mediating satiety, the CCK1 receptor (CCK1R), has a much higher affinity for sulfated CCK-8 (S-CCK-8) — approximately 500 to 1000 times greater than for the non-sulfated (free acid) form.[1] Non-sulfated CCK-8, on the other hand, binds with high affinity to the CCK2 receptor (CCK2R), which is found predominantly in the brain and stomach.[1] Therefore, if your research aims to investigate the classic satiety pathway mediated by peripheral CCK1R, using the sulfated form of CCK-8 is crucial.

Q2: My study shows that CCK-8 reduces meal size but doesn't prolong the time until the next meal. Is this a failed experiment?

A2: Not necessarily. Your results highlight a key distinction in satiety research: "satiation" versus "satiety."

• Satiation is the process that leads to the termination of a meal, thus determining meal size.

• Satiety is the feeling of fullness that persists after a meal, influencing the inter-meal interval (IMI).

Studies have shown that while exogenous CCK-8 effectively reduces meal size (induces satiation), it can be followed by a compensatory shortening of the IMI.[2][3] In contrast, longer forms of CCK, such as CCK-58, not only reduce meal size but also prolong the IMI, thus affecting both satiation and satiety.[2][3] Your results may accurately reflect the primary effect of CCK-8 on satiation.

Q3: How can I differentiate between a true satiety effect and a reduction in food intake due to malaise or other behavioral side effects?

A3: This is a critical consideration. Some studies have reported that at certain doses, CCK-8 can reduce locomotor activity and increase grooming behavior, which could be confounded with satiety.[4] To distinguish between these effects, consider the following:

• Lick Pattern Microstructure Analysis: True satiation is characterized by a gradual decrease in lick rate, while malaise may be associated with abrupt cessation of licking and signs of motor impairment. Studies have shown that both CCK-8 and CCK-58 can induce natural satiation without altering lick cluster size or efficiency.[2][3]

• Behavioral Observation: Systematically score behaviors such as locomotion, grooming, and resting. A specific reduction in feeding behavior without a general decrease in other activities is more indicative of a specific satiety effect.[5]

• Dose-Response Studies: Use the lowest effective dose to minimize the risk of side effects. Higher, supraphysiological doses are more likely to induce malaise.[6]

Q4: I am seeing a satiety effect with CCK-8, but only at very high doses. Are these results physiologically relevant?

A4: This is a valid concern and a historical critique of some early CCK research.[6] The doses of CCK-8 used in some studies are many times greater than the physiological plasma concentrations observed after a meal.[6] While high doses can be useful for elucidating pharmacological mechanisms, they may not reflect the true physiological role of CCK. It is important to consider that leptin, a long-term adiposity signal, can enhance the sensitivity to short-term satiety signals like CCK.[7] Therefore, in a physiological context, lower concentrations of CCK may be effective in the presence of other synergistic signals.

Troubleshooting Guides

Issue: High variability in food intake data between subjects after CCK-8 administration.

Potential Cause	Troubleshooting Step
Form of CCK-8	Confirm that you are using the correct form of CCK-8 (sulfated or non-sulfated) for your intended receptor target. Ensure consistent sourcing and purity of the peptide.
Route of Administration	Intraperitoneal (IP) injections are common, but ensure consistent injection technique and volume (e.g., 1 ml/kg).[2]
Animal Handling and Stress	Acclimate animals to handling and injection procedures to minimize stress-induced changes in feeding behavior.
Diet Composition	The satiating effect of CCK is influenced by the nutrient content of the meal, particularly fat and protein.[8][9] Use a consistent and well-defined diet.
Circadian Rhythm	Conduct experiments at the same time of day, preferably during the dark phase when rodents are most active and feeding.[4][5]

Issue: Lack of a statistically significant effect of CCK-8 on food intake.

Potential Cause	Troubleshooting Step
Insufficient Dose	Perform a dose-response study to determine the optimal concentration. Remember that some studies report no effect at lower doses.[6]
Receptor Desensitization	If administering CCK-8 repeatedly, consider the potential for receptor desensitization. Allow for an adequate washout period between treatments.
Incorrect Timing of Administration	For studies on satiation, administer CCK-8 shortly before food presentation.[2] For satiety, administration can be after a meal.[2]
Statistical Power	Ensure your study is adequately powered with a sufficient number of animals per group.

Quantitative Data Summary

Table 1: Comparison of CCK-8 and CCK-58 Effects on Meal Patterns in Rats

Peptide (Dose)	Meal Size Reduction vs. Vehicle	Inter-Meal Interval (IMI) Effect	Satiety Ratio Increase vs. Vehicle	Reference
CCK-8 (1.8 nmol/kg)	~49-55%	Reduced/Shortened	~80%	[2][4]
CCK-58 (1.8 nmol/kg)	~39-44%	Maintained or Enhanced	~160%	[2][4]

Table 2: Receptor Binding Affinities of Sulfated vs. Non-Sulfated CCK-8

Ligand	Receptor	Relative Affinity	Key Physiological Role	Reference
Sulfated CCK-8	CCK1R	High (~500-1000x higher than non-sulfated)	Satiety, pancreatic secretion, gallbladder contraction	[1]
Non-Sulfated CCK-8	CCK1R	Low	-	[1]
Sulfated CCK-8	CCK2R	High	Neurotransmission (anxiety, memory)	[1]
Non-Sulfated CCK-8	CCK2R	High	Neurotransmission (anxiety, memory)	[1]

Experimental Protocols

Protocol: Intraperitoneal (IP) CCK-8 Administration for Satiety Studies in Rats

• Animal Model: Male Sprague-Dawley rats, individually housed on a 12-h light/dark cycle.[2]

• Acclimation: Allow rats to acclimate to the housing and experimental conditions, including the specific diet (e.g., sweetened condensed milk or standard chow).[2][4]

• Peptide Preparation:

  • Dissolve synthetic sulfated CCK-8 in a vehicle solution, typically phosphate-buffered saline (PBS) containing 0.1% w/v bovine serum albumin (BSA) to prevent peptide adhesion.[2]

  • Prepare a range of doses (e.g., 0.45, 0.9, 1.8, and 3.6 nmol/kg) for a dose-response study.[2]

• Administration:

  • Just before the dark phase (active feeding period), administer the prepared CCK-8 solution or vehicle via intraperitoneal (IP) injection.[4][5]

  • The injection volume should be standardized (e.g., 1 ml/kg).[2]

• Data Collection:

  • Immediately after injection, provide access to the test diet.

  • Monitor food intake continuously using automated lickometers or weighing systems for precise measurement of meal patterns.[2][4]

  • Record data for at least 4 hours post-injection.[2]

• Data Analysis:

  • Meal Size: The amount of food consumed in the first meal after injection.

  • Inter-Meal Interval (IMI): The time from the end of the first meal to the beginning of the second meal.

  • Satiety Ratio: Calculated as the IMI divided by the size of the preceding meal (IMI/Meal Size). A higher ratio indicates greater satiety.[2]

  • Statistical analysis should be performed using appropriate methods, such as ANOVA, to compare treatment groups.

Visualizing the Mechanisms

Caption: CCK-8 signaling pathway for satiety induction.

Caption: Standard experimental workflow for a CCK-8 satiety study.

Caption: Logical flow of CCK-8 form and receptor selectivity.

References

• 1. benchchem.com [benchchem.com]
• 2. CCK-58 Elicits Both Satiety and Satiation in Rats while CCK-8 Elicits Only Satiation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. journals.physiology.org [journals.physiology.org]
• 6. Vagal Control of Satiety and Hormonal Regulation of Appetite - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanisms of CCK signaling from gut to brain - PMC [pmc.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. Cholecystokinin-induced satiety, a key gut servomechanism that is affected by the membrane microenvironment of this receptor - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Specificity of Cholecystokinin (26-33): A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of Cholecystokinin (B1591339) (26-33) (free acid), with a focus on avoiding off-target effects. This guide includes frequently asked questions (FAQs), troubleshooting advice, detailed experimental protocols, and quantitative data to ensure the precise and effective use of this peptide in your research.

Clarification: Cholecystokinin-8 (CCK-8) vs. Cell Counting Kit-8 (CCK-8)

A crucial point of clarification is the distinction between Cholecystokinin-8 (the peptide) and the similarly abbreviated Cell Counting Kit-8 (a cell viability assay).

• Cholecystokinin (26-33) (CCK-8) (free acid) is the octapeptide fragment of the hormone cholecystokinin. It is a biologically active molecule that interacts with specific receptors (CCK1R and CCK2R) to elicit physiological responses.

• Cell Counting Kit-8 (CCK-8) is a commercial reagent (containing WST-8) used to measure cell viability and proliferation in culture. The similar abbreviation is coincidental, and the two are functionally unrelated. This guide focuses exclusively on the peptide, Cholecystokinin (26-33).

Frequently Asked Questions (FAQs)

Q1: What are the primary targets of Cholecystokinin (26-33) (free acid)?

A1: Cholecystokinin (26-33) (free acid), also known as non-sulfated CCK-8, primarily targets the cholecystokinin B receptor (CCK2R). It binds to CCK2R with high affinity. While it can interact with the cholecystokinin A receptor (CCK1R), its affinity for this receptor is significantly lower.[1][2]

Q2: What constitutes an "off-target effect" for Cholecystokinin (26-33) (free acid)?

A2: For researchers aiming to study CCK2R-mediated effects, any activation of the CCK1R is considered an off-target effect. This is particularly important as CCK1R and CCK2R can trigger different downstream signaling pathways and physiological responses. The sulfation of the tyrosine residue in CCK-8 dramatically increases its affinity for CCK1R by 500- to 1000-fold.[1][2] Therefore, the non-sulfated (free acid) form is more selective for CCK2R.

Q3: How can I ensure I am selectively activating CCK2R in my experiments?

A3: To ensure selectivity, it is crucial to use a concentration of Cholecystokinin (26-33) (free acid) that is sufficient to activate CCK2R without significantly engaging CCK1R. This can be determined by performing dose-response experiments in cell lines expressing either CCK1R or CCK2R. Additionally, using a selective CCK1R antagonist, such as Devazepide or Lorglumide, can help to block any potential off-target effects at CCK1R.[3]

Q4: What are the downstream signaling pathways activated by CCK1R and CCK2R?

A4: Both CCK1R and CCK2R are G-protein coupled receptors (GPCRs). They primarily couple to Gq, which activates the phospholipase C (PLC) pathway, leading to an increase in intracellular calcium.[4][5] CCK1R can also couple to Gs, which stimulates the production of cyclic AMP (cAMP).[2][6]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Unexpected physiological response in vivo.	The concentration of CCK-8 (free acid) used may be high enough to activate off-target CCK1 receptors.	Perform in vitro dose-response curves on cells expressing CCK1R and CCK2R to determine the selectivity window. Lower the in vivo dose to a range that selectively activates CCK2R. Co-administer a selective CCK1R antagonist as a control.
High variability in functional assay results (e.g., calcium mobilization).	Cell health and passage number can affect GPCR expression and signaling. Inconsistent reagent preparation or handling.	Use cells within a consistent and low passage number range. Ensure consistent cell seeding density. Prepare fresh dilutions of CCK-8 (free acid) for each experiment from a frozen stock.
No response in a cell line expected to express CCK receptors.	The cell line may have lost receptor expression over time. The assay conditions may not be optimal.	Verify receptor expression using RT-PCR or a validated antibody. Optimize assay parameters such as agonist incubation time and cell density. Use a positive control agonist, such as sulfated CCK-8 for CCK1R-expressing cells.
Difficulty confirming receptor selectivity.	The experimental system may co-express both CCK1R and CCK2R.	Use engineered cell lines that stably express only one receptor subtype (CCK1R or CCK2R). Employ selective antagonists for each receptor to confirm which receptor is mediating the observed effect. For example, use a CCK1R antagonist to block the response and confirm it is not CCK1R-mediated.

Quantitative Data: Receptor Binding Affinities

The following table summarizes the binding affinities (Ki) of sulfated and non-sulfated (free acid) CCK-8 for the human CCK1 and CCK2 receptors. A lower Ki value indicates a higher binding affinity.

Ligand	Receptor	Binding Affinity (Ki) in nM
Sulfated CCK-8	CCK1R	~0.6 - 1
Non-sulfated CCK-8 (free acid)	CCK1R	~300 - 1000 (500-fold lower affinity)
Sulfated CCK-8	CCK2R	~0.3 - 1
Non-sulfated CCK-8 (free acid)	CCK2R	~0.3 - 1

Data compiled from multiple sources.[1][2]

Experimental Protocols

Radioligand Binding Assay for CCK Receptors

This protocol is used to determine the binding affinity of Cholecystokinin (26-33) (free acid) for CCK1R and CCK2R.

Materials:

• Cell membranes prepared from cells stably expressing either human CCK1R or CCK2R.

• Radioligand (e.g., [3H]CCK-8, sulfated).

• Non-sulfated CCK-8 (free acid) as the competing ligand.

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 0.1 mM EDTA, pH 7.4).

• Wash buffer (ice-cold).

• 96-well filter plates (e.g., GF/C filters pre-soaked in 0.3% PEI).

• Scintillation cocktail.

• Microplate scintillation counter.

Procedure:

• Prepare serial dilutions of non-sulfated CCK-8 (free acid) in binding buffer.

• In a 96-well plate, add in the following order:

  • 150 µL of cell membranes (3-20 µg protein).

  • 50 µL of the competing ligand (non-sulfated CCK-8) or buffer (for total binding).

  • 50 µL of radioligand at a concentration near its Kd.

• Incubate the plate for 60 minutes at 30°C with gentle agitation.

• Terminate the reaction by rapid vacuum filtration onto the pre-soaked filter plate.

• Wash the filters four times with ice-cold wash buffer.

• Dry the filters for 30 minutes at 50°C.

• Add scintillation cocktail and count the radioactivity using a microplate scintillation counter.[7]

• Calculate Ki values from the IC50 values using the Cheng-Prusoff equation.

Calcium Mobilization Assay

This functional assay measures the increase in intracellular calcium following receptor activation.

Materials:

• Cells stably expressing either human CCK1R or CCK2R.

• Black-walled, clear-bottom 96-well microplates.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Assay Buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Cholecystokinin (26-33) (free acid).

• Fluorescence plate reader with kinetic read capabilities.

Procedure:

• Seed cells into the 96-well plate and culture overnight.

• Prepare the calcium dye loading solution in Assay Buffer according to the manufacturer's instructions.

• Remove the cell culture medium and add the dye loading solution to each well.

• Incubate the plate at 37°C for 60 minutes.

• Prepare serial dilutions of Cholecystokinin (26-33) (free acid) in Assay Buffer at 5x the final desired concentration.

• Place the cell plate in the fluorescence plate reader.

• Set the instrument to record fluorescence kinetically (e.g., excitation ~490 nm, emission ~525 nm).

• Establish a baseline fluorescence reading for 15-30 seconds.

• Add the CCK-8 (free acid) dilutions to the wells and continue recording the fluorescence signal for at least 60-120 seconds to capture the peak response.

• Analyze the data by calculating the change in fluorescence from baseline to the peak response to generate dose-response curves and determine EC50 values.[5][8][9]

Visualizations

Signaling Pathways

Caption: Signaling pathways for CCK1 and CCK2 receptors.

Experimental Workflow for Assessing Receptor Selectivity

Caption: Workflow for assessing CCK-8 (free acid) receptor selectivity.

Troubleshooting Logic for Unexpected Activity

Caption: Troubleshooting unexpected activity of CCK-8 (free acid).

References

• 1. Structural basis of cholecystokinin receptor binding and regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structural insights into human brain–gut peptide cholecystokinin receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. innoprot.com [innoprot.com]
• 5. benchchem.com [benchchem.com]
• 6. Structures of the human cholecystokinin 1 (CCK1) receptor bound to Gs and Gq mimetic proteins provide insight into mechanisms of G protein selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. giffordbioscience.com [giffordbioscience.com]
• 8. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 9. agilent.com [agilent.com]

Technical Support Center: Ensuring Reproducibility in CCK-8 Experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing the Cell Counting Kit-8 (CCK-8) assay, with a focus on ensuring experimental reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the CCK-8 assay?

The CCK-8 assay is a colorimetric method used to determine the number of viable cells in a sample.[1][2][3][4][5][6] The core component of the kit is a highly water-soluble tetrazolium salt, WST-8.[2][6][7][8][9] In the presence of an electron mediator, WST-8 is reduced by dehydrogenases in metabolically active cells to produce a water-soluble orange formazan (B1609692) dye.[1][2][6][7][8][9][10] The amount of formazan produced is directly proportional to the number of living cells.[3][6][7][9][10] The absorbance of the formazan dye is measured at approximately 450 nm to quantify cell viability.[1][2][11]

Q2: What are the key advantages of the CCK-8 assay over other viability assays like MTT?

The CCK-8 assay offers several advantages:

• Higher Sensitivity: CCK-8 is generally more sensitive than other tetrazolium salts like MTT, XTT, and MTS.[3][6][8][10]

• Water-Soluble Formazan: The formazan dye produced is water-soluble, eliminating the need for a solubilization step, which is required in the MTT assay.[12][13] This simplifies the protocol and reduces potential errors.[13]

• Low Cytotoxicity: The CCK-8 reagent exhibits very low toxicity to cells, allowing for longer incubation times and even further experiments on the same cells.[2][8][12][14]

• Ready-to-Use Reagent: The CCK-8 solution is typically provided as a stable, ready-to-use solution, simplifying the experimental workflow.[2][6][10]

• Good Repeatability: Due to its stability and simpler protocol, the CCK-8 assay generally offers good repeatability.[13]

Q3: What are the recommended storage conditions for the CCK-8 reagent?

For long-term storage, the CCK-8 reagent should be stored at -20°C, protected from light, where it is stable for up to two years.[8][9][10][15] For frequent use, it can be stored at 4°C in the dark for at least 3-12 months.[6][9][10][15] It is crucial to avoid repeated freeze-thaw cycles, as this can increase the background absorbance and interfere with the assay.[6][8][15]

Q4: Can the CCK-8 assay be used for both adherent and suspension cells?

Yes, the CCK-8 assay is suitable for both adherent and suspension cells.[1][16] However, suspension cells may require a higher cell density or a longer incubation time to generate a sufficient signal, as they can exhibit lower metabolic activity per cell compared to adherent cells.[17][18]

Experimental Protocols

A detailed methodology for a standard CCK-8 cell proliferation and cytotoxicity assay is provided below.

Materials:

• Cell Counting Kit-8 (CCK-8)

• 96-well cell culture plates[1]

• Appropriate cell culture medium[1]

• Phosphate-buffered saline (PBS)

• Test compounds

• Multi-channel pipette[1]

• CO2 incubator[8]

• Microplate reader with a 450 nm filter[8]

Procedure:

• Cell Seeding:

  • For adherent cells, harvest and resuspend cells in culture medium. Seed 100 µL of the cell suspension into each well of a 96-well plate at a density of 1,000-10,000 cells/well.[11]

  • For suspension cells, a higher density of around 10,000 cells/well is typically recommended.[11]

  • To minimize the "edge effect," it is advisable to fill the outermost wells with sterile PBS or medium and not use them for experimental samples.[16][18][19]

  • Pre-incubate the plate in a humidified incubator at 37°C with 5% CO2 for 24 hours to allow cells to attach and enter the logarithmic growth phase.[8][10][16]

• Compound Treatment (for cytotoxicity assays):

  • Prepare serial dilutions of the test compound in the culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations.

  • Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).[8]

• CCK-8 Reagent Addition:

  • Add 10 µL of CCK-8 solution to each well.[2][8][9][10][11][20] Be careful to avoid introducing bubbles, as they can interfere with the absorbance reading.[6][9][10][12][16]

  • Gently tap the plate to ensure the reagent is mixed evenly.[18][19]

• Incubation:

  • Incubate the plate for 1-4 hours in the incubator.[2][8][9][10][11][20] The optimal incubation time can vary depending on the cell type and density and should be determined empirically.[8][16]

• Absorbance Measurement:

  • Measure the absorbance at 450 nm using a microplate reader.[1][2][11] A reference wavelength of 600-650 nm can be used to subtract background absorbance.[13][17]

• Data Analysis:

  • Subtract the absorbance of the blank wells (medium + CCK-8) from all other readings.

  • Calculate cell viability as a percentage of the control (untreated cells).

Troubleshooting Guide

Problem	Possible Cause	Solution
High Background Absorbance	Reagent contamination or degradation.	Store the CCK-8 reagent properly, protected from light and avoiding repeated freeze-thaw cycles.[8][15]
Phenol (B47542) red in the medium.	While phenol red can increase blank absorbance, this can be corrected by subtracting the blank value.[1][16][18] Using phenol red-free medium is an alternative.
Test compound interference.	Check if the test compound itself absorbs light at 450 nm or reacts with the CCK-8 reagent.[16][21] Run a control with the compound in the medium without cells. If there is interference, wash the cells with PBS before adding fresh medium and the CCK-8 reagent.[7][15][16]
Low Absorbance Signal	Insufficient number of viable cells.	Increase the cell seeding density or extend the pre-incubation time to ensure cells are in the logarithmic growth phase.[16]
Short incubation time with CCK-8.	Extend the incubation time with the CCK-8 reagent (up to 4 hours or longer for slow-growing cells).[8][16][22]
Low metabolic activity of cells.	Some cell types, like leukocytes, have lower metabolic activity.[8] Increase the cell number or incubation time for these cells.[8]
High Variability Between Replicate Wells	Uneven cell seeding.	Ensure the cell suspension is thoroughly mixed before and during seeding to prevent cell settling.[7] Use proper pipetting techniques.
"Edge effect" in the 96-well plate.	Avoid using the outermost wells for experimental samples.[16][18][19] Fill them with sterile PBS or medium instead.[18][19]
Bubbles in the wells.	Be careful not to introduce bubbles when adding reagents.[6][9][10][12][16] If bubbles are present, they can be removed with a sterile pipette tip.[16]
Incomplete mixing of CCK-8 reagent.	Gently tap the plate after adding the CCK-8 solution to ensure it is evenly distributed in the well.[18][19]
Inconsistent Results Between Experiments	Variation in cell passage number or condition.	Use cells within a consistent and low passage number range. Ensure cells are healthy and in the logarithmic growth phase before each experiment.[7][11]
Inconsistent incubation times.	Strictly adhere to the optimized incubation times for both cell culture and CCK-8 reaction.
Pipetting errors.	Use calibrated pipettes and proper techniques to ensure accurate and consistent volumes. A multi-channel pipette can improve consistency.[1]

Quantitative Data Summary

The following tables provide representative data to illustrate the effects of key experimental parameters on CCK-8 assay results.

Table 1: Effect of Cell Seeding Density on Absorbance

Cell Type	Seeding Density (cells/well)	Absorbance at 450 nm (Mean ± SD)
Adherent (e.g., HeLa)	1,000	0.35 ± 0.04
5,000	1.25 ± 0.11
10,000	2.10 ± 0.18
20,000	2.85 ± 0.25
Suspension (e.g., Jurkat)	5,000	0.45 ± 0.06
10,000	0.90 ± 0.09
20,000	1.65 ± 0.15
40,000	2.50 ± 0.22

Table 2: Effect of Incubation Time on Absorbance

Cell Type (Seeding Density)	Incubation Time with CCK-8 (hours)	Absorbance at 450 nm (Mean ± SD)
Adherent (5,000 cells/well)	1	0.85 ± 0.07
2	1.45 ± 0.12
3	1.95 ± 0.16
4	2.30 ± 0.20
Suspension (10,000 cells/well)	1	0.50 ± 0.05
2	0.95 ± 0.08
3	1.35 ± 0.11
4	1.70 ± 0.14

Visualizations

Signaling Pathway of CCK-8 Assay

Caption: Mechanism of the CCK-8 assay.

Standard Experimental Workflow

Caption: Workflow for a typical CCK-8 cytotoxicity experiment.

Troubleshooting Logic for High Variability

Caption: Troubleshooting guide for high variability in CCK-8 assays.

References

• 1. CCK-8 Assay: A sensitive tool for cell viability | Abcam [abcam.com]
• 2. bosterbio.com [bosterbio.com]
• 3. apexbt.com [apexbt.com]
• 4. An In-Depth Guide to Cell Counting Kit-8 (CCK-8) - Chronicles of Young Scientists [cysonline.org]
• 5. docs.aatbio.com [docs.aatbio.com]
• 6. abbkine.com [abbkine.com]
• 7. Cell Function | Abnormal CCK-8 Experimental Results? This Article Will Help You Troubleshoot [elabscience.com]
• 8. Protocol for Cell Counting Kit-8 | Tocris Bioscience [tocris.com]
• 9. apexbt.com [apexbt.com]
• 10. interchim.fr [interchim.fr]
• 11. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]
• 12. dojindo.com [dojindo.com]
• 13. biorbyt.com [biorbyt.com]
• 14. Cell via Cell Viability Assay Changes Cellular Metabolic Characteristics by Intervening with Glycolysis and Pentose Phosphate Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 15. lumiprobe.com [lumiprobe.com]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. ucallmlabs.com [ucallmlabs.com]
• 18. researchgate.net [researchgate.net]
• 19. Why is the repeatability of CCK8 detection data poor?-FAQ-He Yuan Li Ji [life-ilab.com]
• 20. ucallmlab.com [ucallmlab.com]
• 21. researchgate.net [researchgate.net]
• 22. ezbioscience.com [ezbioscience.com]

challenges in the in vivo delivery of peptide hormones like CCK-8

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges related to the in vivo delivery of peptide hormones, with a special focus on cholecystokinin-8 (CCK-8).

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges associated with the in vivo delivery of CCK-8?

A1: The primary challenges in the in vivo delivery of the peptide hormone CCK-8 stem from its inherent physicochemical properties. These include:

• Rapid Enzymatic Degradation: CCK-8 is highly susceptible to degradation by proteases present in blood and tissues. A key enzyme responsible for its inactivation is aminopeptidase (B13392206) A (APA), which cleaves the N-terminal amino acid.[1] This rapid breakdown leads to a very short biological half-life.

• Short Plasma Half-Life: Consequently, CCK-8 is cleared from circulation very quickly. Studies in various animal models have reported its half-life to be in the range of a few minutes.[2] This necessitates frequent administration or the use of advanced delivery systems to maintain therapeutic concentrations.

• Poor Bioavailability: Due to its susceptibility to enzymatic degradation in the gastrointestinal tract, oral delivery of CCK-8 is not feasible, leading to poor bioavailability through non-parenteral routes.[3]

• Formulation and Stability Issues: Like many peptides, CCK-8 can be prone to physical and chemical instability in solution, including aggregation and adsorption to surfaces, which can affect its bioactivity.[4]

Q2: What is the importance of sulfation for CCK-8's in vivo activity?

A2: The sulfation of the tyrosine residue in CCK-8 is crucial for its biological activity, particularly its interaction with the cholecystokinin (B1591339) A receptor (CCK1R). Sulfated CCK-8 binds to CCK1R with high affinity, which is essential for mediating many of its physiological effects in the gastrointestinal system, such as gallbladder contraction and pancreatic enzyme secretion. The unsulfated form of CCK-8 has a significantly lower affinity for CCK1R. In contrast, both sulfated and non-sulfated CCK-8 can bind to the cholecystokinin B receptor (CCK2R), which is predominantly found in the brain.[5] Therefore, the sulfation state of CCK-8 is a key determinant of its receptor selectivity and subsequent physiological actions.

Q3: What are the main signaling pathways activated by CCK-8?

A3: CCK-8 exerts its effects by binding to two G protein-coupled receptors: CCK1R and CCK2R. Activation of these receptors initiates several downstream signaling cascades:

• CCK1R Signaling: Primarily couples to Gq/11 and Gs proteins. The Gq/11 pathway activates phospholipase C (PLC), leading to the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). This results in an increase in intracellular calcium and activation of protein kinase C (PKC). The Gs pathway activates adenylyl cyclase, leading to an increase in cyclic AMP (cAMP) and activation of protein kinase A (PKA).

• CCK2R Signaling: Primarily couples to Gq/11 and G12/13 proteins. The Gq/11 pathway is similar to that of CCK1R. The G12/13 pathway can activate Rho GTPases, influencing cell motility and proliferation.

Both receptors can also activate the mitogen-activated protein kinase (MAPK) and phosphoinositide 3-kinase (PI3K)/Akt signaling pathways.

Troubleshooting Guides

Issue 1: Low or No Observed Efficacy of CCK-8 In Vivo

Possible Causes and Troubleshooting Steps:

Possible Cause	Troubleshooting Steps
Rapid Enzymatic Degradation	1. Assess Stability: Perform an in vitro plasma stability assay to confirm the rapid degradation of your CCK-8 preparation. 2. Modify the Peptide: Consider using CCK-8 analogs with modifications that confer resistance to aminopeptidases, such as N-terminal acetylation or substitution with D-amino acids. 3. Co-administration with Inhibitors: In preclinical studies, co-administering a selective aminopeptidase A inhibitor may prolong the half-life of CCK-8.[1]
Suboptimal Formulation	1. Check Peptide Solubility and Aggregation: Visually inspect the peptide solution for any precipitation. Use appropriate solvents and pH for solubilization as recommended by the supplier. Consider performing dynamic light scattering (DLS) to check for aggregation. 2. Optimize Formulation: Prepare the CCK-8 solution in a suitable, sterile vehicle (e.g., saline or a buffered solution) immediately before use to minimize degradation.
Inadequate Dosing or Administration	1. Review Dosing Regimen: Due to its short half-life, a single bolus injection may not be sufficient to elicit a sustained response. Consider continuous infusion or more frequent administration. 2. Verify Administration Technique: Ensure proper intravenous, intraperitoneal, or subcutaneous injection techniques are being used to guarantee the full dose reaches circulation.
Incorrect Sulfation State	1. Confirm Peptide Specifications: Verify from the supplier that you are using the sulfated form of CCK-8 if your target is the CCK1R. 2. Analytical Characterization: If in doubt, perform mass spectrometry to confirm the molecular weight and presence of the sulfate (B86663) group.

Issue 2: CCK-8 Solution is Cloudy or Shows Precipitation

Possible Causes and Troubleshooting Steps:

Possible Cause	Troubleshooting Steps
Poor Solubility	1. Follow Recommended Solubilization Protocol: Refer to the manufacturer's instructions for the appropriate solvent (e.g., sterile water, dilute acetic acid, or DMSO) and concentration. 2. Adjust pH: The solubility of peptides is often pH-dependent. Adjusting the pH of the solution may help in dissolving the peptide.
Aggregation	1. Avoid Vigorous Shaking: Vortexing or vigorous shaking can promote peptide aggregation. Mix gently by pipetting or inverting the tube. 2. Use Fresh Solutions: Prepare solutions fresh before each experiment and avoid repeated freeze-thaw cycles. 3. Storage Conditions: Store the lyophilized peptide and stock solutions at the recommended temperature (typically -20°C or -80°C) to minimize degradation and aggregation.

Quantitative Data

Table 1: Pharmacokinetic Parameters of CCK Peptides in Different Species

Peptide	Species	Administration Route	Half-life (t½)	Reference
CCK-8	Dog	Intravenous	1.3 ± 0.1 min	[2]
CCK-58	Dog	Intravenous	4.4 ± 0.6 min	[2]
CCK-8	Pig	Intravenous	0.55 ± 0.03 min
Unsulphated CCK-8	Human (in vitro plasma)	N/A	18 min	[6]
Sulphated CCK-8	Human (in vitro plasma)	N/A	50 min	[6]
Unsulphated CCK-8	Rat (in vitro plasma)	N/A	5 min	[6]
Sulphated CCK-8	Rat (in vitro plasma)	N/A	17 min	[6]

Table 2: Strategies to Enhance In Vivo Stability of Peptides

Strategy	Description	Potential Advantages for CCK-8
N-terminal Modification	Acetylation or pyroglutamate (B8496135) formation to block aminopeptidase action.	Directly counteracts degradation by aminopeptidase A.
Amino Acid Substitution	Replacing L-amino acids with D-amino acids at the N-terminus.	Increases resistance to enzymatic cleavage.
PEGylation	Covalent attachment of polyethylene (B3416737) glycol (PEG) chains.	Increases hydrodynamic size, reduces renal clearance, and masks cleavage sites.
Lipidation	Conjugation of a lipid moiety.	Promotes binding to serum albumin, extending circulation time.
Formulation in Nanoparticles	Encapsulation in liposomes or polymeric nanoparticles.	Protects from enzymatic degradation and allows for controlled release.

Experimental Protocols

Protocol 1: In Vitro Peptide Stability Assay in Plasma

Objective: To determine the in vitro half-life of CCK-8 in plasma.

Materials:

• CCK-8 peptide

• Human or animal plasma (e.g., rat, mouse)

• Incubator at 37°C

• Acetonitrile with 0.1% Trifluoroacetic Acid (TFA) (Quenching solution)

• HPLC or LC-MS/MS system

Procedure:

• Pre-warm plasma to 37°C.

• Spike the plasma with CCK-8 to a final concentration of 10 µM.

• Incubate the mixture at 37°C.

• At various time points (e.g., 0, 5, 15, 30, 60, 120 minutes), withdraw an aliquot of the plasma-peptide mixture.

• Immediately add the aliquot to a tube containing an equal volume of cold quenching solution to precipitate plasma proteins and stop enzymatic activity.

• Vortex and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

• Analyze the supernatant for the concentration of intact CCK-8 using a validated HPLC or LC-MS/MS method.

• Plot the percentage of intact peptide remaining versus time to determine the half-life.

Protocol 2: Subcutaneous Injection of CCK-8 in Mice

Objective: To administer CCK-8 subcutaneously to mice for in vivo studies.

Materials:

• Sterile CCK-8 solution in a suitable vehicle (e.g., sterile saline)

• Sterile insulin (B600854) syringes (27-30 gauge needle)

• 70% ethanol (B145695) wipes

Procedure:

• Prepare the CCK-8 solution to the desired concentration in a sterile environment.

• Gently restrain the mouse by scruffing the loose skin over the neck and shoulders.

• Wipe the injection site with a 70% ethanol wipe.

• Lift a tent of skin and insert the needle at the base of the tent, parallel to the spine.

• Slowly inject the CCK-8 solution. A small bleb should form under the skin.

• Withdraw the needle and gently apply pressure to the injection site.

• Return the mouse to its cage and monitor for any adverse reactions.

Visualizations

Caption: CCK-8 signaling through CCK1R and CCK2R.

Caption: Troubleshooting workflow for low in vivo efficacy of CCK-8.

References

• 1. The in vivo metabolism of cholecystokinin (CCK-8) is essentially ensured by aminopeptidase A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Differences in receptor binding and stability to enzymatic digestion between CCK-8 and CCK-58 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biopharminternational.com [biopharminternational.com]
• 4. Amphiphilic CCK peptides assembled in supramolecular aggregates: structural investigations and in vitro studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In vivo sulfation of cholecystokinin octapeptide. Possible interactions of the two forms of cholecystokinin with dopamine in the brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Degradation of cholecystokinin octapeptide, related fragments and analogs by human and rat plasma in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting low signal in Cholecystokinin (26-33) (free acid) immunoassays

Welcome to the Technical Support Center for Cholecystokinin (26-33) (free acid) Immunoassays. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues, particularly low signal, during their experiments.

Troubleshooting Guide: Low Signal

This section addresses the most common causes of weak or absent signals in a question-and-answer format.

Problem Category: Reagents & Samples

Q1: My standard curve has a very low maximum signal (OD). What could be the cause?

A low maximum signal, often referred to as the B0 value in competitive immunoassays, indicates a problem with the fundamental components of the assay. Potential causes include:

• Degraded Enzyme Conjugate: The enzyme (e.g., HRP) may have lost activity due to improper storage or age.[1] Enzyme conjugates should be stored at 4°C and protected from light.[1]

• Improper Substrate Handling: The substrate may be expired, contaminated, or was not allowed to reach room temperature before use.[1] Colorimetric substrates should be clear and colorless before use.[1]

• Expired or Improperly Prepared Reagents: One or more critical reagents, such as the antibody, coated antigen, or buffers, may be expired or were prepared incorrectly.[2] Always check expiration dates and double-check dilution calculations.[2]

• Incorrect Antibody Concentration: The concentration of the primary or secondary antibody may be too low. Titrating the antibody concentration may be necessary to find the optimal dilution.

Q2: I see no signal at all, even in my positive controls. What should I check first?

A complete lack of signal points to a critical failure in the assay setup. Systematically check the following:

• Incorrect Reagent Order: Ensure that all reagents were added in the precise order specified by the protocol.[2]

• Omission of a Key Reagent: Verify that no reagents, such as the primary antibody, enzyme conjugate, or substrate, were accidentally skipped.

• Use of Incorrect Reagents: Confirm that the correct reagents for this specific assay were used.[3] A positive control should always be included to validate the assay setup.[3]

• Improper Standard Reconstitution: The peptide standard may have been improperly reconstituted. Briefly spin the vial before opening and inspect for any undissolved material after adding the solvent.[3]

Q3: Could the way I'm storing my CCK (26-33) peptide standard be the problem?

Yes, improper storage is a primary cause of peptide degradation, leading to low or no signal.[4]

• Storage Temperature: Lyophilized CCK (26-33) peptide should be stored at -20°C or -80°C.[4][5] Manufacturer specifications suggest storage at -20°C for up to one month and -80°C for up to six months.[5]

• Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles, which can degrade the peptide.[4][5] It is best practice to aliquot the reconstituted peptide into single-use volumes.

• Oxidation: CCK (26-33) contains methionine and tryptophan residues, which are susceptible to oxidation.[4] Store peptides away from light and in a sealed container to minimize exposure to air and moisture.[5]

Problem Category: Assay Protocol & Procedure

Q4: My signal is weak across the entire plate. Which procedural steps should I review?

A uniformly weak signal often points to suboptimal conditions during the assay procedure.

• Incubation Times and Temperatures: Incubation times may have been too short for effective binding to occur.[1][3] Ensure incubations are performed for the recommended duration and at the specified temperature (e.g., room temperature or 37°C).[1][6]

• Washing Steps: While essential, excessive or overly vigorous washing can remove weakly bound antibodies or antigens.[1] Conversely, insufficient washing can lead to high background. Ensure wash steps are performed according to the protocol.[2]

• Pipetting Technique: Inaccurate pipetting can lead to incorrect volumes of reagents in the wells. Always use calibrated pipettes and change tips between each standard, sample, or reagent.[2][3]

• Plate Type: Ensure you are using a high-binding ELISA plate and not a standard tissue culture plate, as the latter can lead to poor adsorption of the coating antigen.[2][3]

Q5: My results have high variability between replicates (poor CV%). Could this be related to low signal?

Yes, high coefficient of variation (CV) and low signal can be related. Low optical densities are inherently more prone to variance. The following can contribute to this issue:

• Improper Mixing: Reagents, especially the peptide standard and samples, may not have been mixed thoroughly in the wells. Gently tapping the plate after adding reagents can help.[7]

• Edge Effects: Wells on the outer edge of the plate are more susceptible to temperature fluctuations and evaporation, which can lead to inconsistent results.[7] It is often recommended to fill the outer wells with buffer or media and not use them for samples or standards.[8]

• Bubbles: Air bubbles in the wells can interfere with optical readings.[8][9] Be careful not to introduce bubbles when pipetting, and remove any that form before reading the plate.[8]

Frequently Asked Questions (FAQs)

Q1: What is the difference between sulfated and non-sulfated (free acid) CCK-8, and how does it affect my immunoassay?

The key difference lies in a sulfate (B86663) group on the tyrosine residue. The sulfated form is the major and most potent biological form of CCK-8.[10] The specificity of your primary antibody is critical. Some antibodies are highly specific to the sulfated form, while others may recognize the non-sulfated (free acid) form or cross-react with both.[10][11] Using an antibody that does not specifically recognize the free acid form of CCK (26-33) will result in a low or absent signal in your assay. Always verify the antibody's specificity in the product datasheet.

Q2: How susceptible is CCK (26-33) to degradation, and what are the best practices for handling it?

CCK (26-33) is susceptible to degradation through oxidation due to its methionine and tryptophan residues.[4] It can also be degraded by proteases.

• Handling: Reconstitute the lyophilized peptide using sterile, nuclease-free buffers or water.

• Storage: For short-term storage, keep the peptide solution at 2-8°C. For long-term storage, aliquot and freeze at -20°C or -80°C.[12] Avoid repeated freeze-thaw cycles.[4]

• Purity: Contaminants from synthesis, such as trifluoroacetate (B77799) (TFA), can sometimes interfere with biological assays.[13]

Q3: My assay is a competitive ELISA. How do I interpret a "low signal"?

In a competitive ELISA, the signal is inversely proportional to the concentration of the analyte (CCK-8) in the sample.

• High CCK-8 Concentration: A low signal (low OD) indicates a high concentration of CCK-8 in your sample, as it has outcompeted the labeled antigen for antibody binding sites.

• Problematic Low Signal: A "low signal" as a troubleshooting issue refers to when the entire assay signal is weak. This is most clearly seen in the zero-standard wells (B0), which should have the highest signal. If the B0 signal is low, the dynamic range of the assay is compromised, making it difficult to distinguish between different concentrations of your analyte.[3]

Data & Protocols

Data Summary Tables

Table 1: Common Causes of Low Signal and Corresponding Solutions

Potential Cause	Recommended Solution
Reagent Issues
Degraded/Expired Reagents	Check expiration dates. Use fresh reagents and positive controls.[2]
Improper Reagent Storage	Store all components as per manufacturer's instructions (e.g., 2-8°C or -20°C).[2][5]
Incorrect Reagent Preparation	Double-check all calculations for dilutions of standards, antibodies, and buffers.
Peptide Standard Degradation	Aliquot peptide upon reconstitution; avoid repeated freeze-thaw cycles. Store at -80°C.[4][5]
Procedural Errors
Insufficient Incubation Time	Strictly follow recommended incubation times; consider overnight incubation at 4°C if permitted.[3]
Incorrect Incubation Temperature	Ensure incubations are carried out at the specified temperature (e.g., 37°C or RT).[6]
Inadequate Washing	Ensure wells are filled and emptied completely during washes. Avoid excessive washing.[2]
Pipetting Errors	Use calibrated pipettes; change tips for each reagent/sample. Avoid bubbles.[2][8]
Assay Component Issues
Incorrect Plate Type	Use high-binding ELISA plates, not tissue culture plates.[3]
Low Antibody/Conjugate Titer	Optimize the concentration of detection antibody and enzyme conjugate.
Poor Antigen Coating	Increase coating concentration or extend incubation time. Ensure optimal coating buffer pH.[1][3]

Table 2: Recommended Storage Conditions for CCK (26-33) Reagents

Reagent	Storage Condition	Key Considerations
Lyophilized CCK (26-33) Peptide	-20°C (short-term) or -80°C (long-term).[5]	Store sealed, away from moisture and light.[5]
Reconstituted CCK (26-33) Peptide	Aliquot and store at -20°C or -80°C.	Avoid repeated freeze-thaw cycles.[4]
Primary Antibody	2-8°C (short-term) or -20°C (long-term).	Check manufacturer's data sheet. Avoid "frost-free" freezers.[10]
Enzyme-HRP Conjugate	2-8°C.	Protect from light. Do not freeze.[1]
ELISA Plates (pre-coated)	2-8°C.	Keep sealed with desiccant to prevent moisture exposure.

Key Experimental Protocols

Protocol 1: Reconstitution and Aliquoting of Lyophilized CCK (26-33) Peptide Standard

• Preparation: Before opening, centrifuge the vial of lyophilized peptide to ensure all powder is at the bottom.

• Reconstitution: Reconstitute the peptide in a solvent appropriate for your assay buffer (e.g., sterile distilled water or PBS). Follow the manufacturer's instructions for the reconstitution volume to achieve a specific stock concentration.

• Mixing: Gently vortex or pipette the solution up and down to ensure the peptide is fully dissolved. Visually inspect for any particulate matter.

• Aliquoting: To avoid degradation from multiple freeze-thaw cycles, immediately prepare single-use aliquots from the stock solution.[4] The volume of each aliquot should be sufficient for preparing one standard curve.

• Storage: Store the aliquots at -80°C for long-term stability.[5]

Protocol 2: General Competitive ELISA Workflow for CCK (26-33)

• Antigen Coating (If applicable): If using an un-coated plate, dilute the CCK-8 antigen or a CCK-8 conjugate in coating buffer (e.g., pH 9.6 carbonate-bicarbonate buffer) and add to each well of a 96-well plate.[1] Incubate overnight at 4°C. Wash the plate 3 times with wash buffer (e.g., PBS with 0.05% Tween-20).

• Blocking: Add blocking buffer (e.g., 1% BSA in PBS) to each well to prevent non-specific binding. Incubate for 1-2 hours at room temperature. Wash the plate 3 times.

• Competition Reaction: Add your standards and samples to the appropriate wells. Immediately add the primary anti-CCK-8 antibody to all wells. The free CCK-8 in the standards/samples will compete with the coated CCK-8 for binding to the antibody. Incubate for 1-2 hours at 37°C or as recommended.[6]

• Detection: Wash the plate 3-5 times. Add the enzyme-labeled secondary antibody (e.g., HRP-conjugate). Incubate for 1 hour at 37°C.[6]

• Substrate Addition: Wash the plate 5 times.[6] Add the TMB substrate solution to each well and incubate in the dark at 37°C for 10-20 minutes, or until sufficient color develops.[6]

• Stop Reaction: Add the stop solution to each well to terminate the reaction. The color will typically change from blue to yellow.

• Read Absorbance: Immediately read the optical density of each well using a microplate reader at 450 nm.[14]

Diagrams & Workflows

Caption: A step-by-step workflow for troubleshooting low signal in immunoassays.

Caption: Mechanism of a competitive ELISA showing signal is inversely related to analyte concentration.

References

• 1. protocolsandsolutions.com [protocolsandsolutions.com]
• 2. ELISA Troubleshooting Guide | Thermo Fisher Scientific - SG [thermofisher.com]
• 3. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 4. genscript.com [genscript.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. assaygenie.com [assaygenie.com]
• 7. researchgate.net [researchgate.net]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. ucallmlab.com [ucallmlab.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. scispace.com [scispace.com]
• 12. Cholecystokinin, CCK Octapeptide (26-33), Non-Sulfated form - Synthetic Peptide - Buy Now! |Abcepta [abcepta.com]
• 13. genscript.com [genscript.com]
• 14. medchemexpress.com [medchemexpress.com]

impact of anesthesia on CCK-8 (free acid) induced physiological responses

Welcome to the technical support center for researchers investigating the physiological effects of Cholecystokinin-8 (CCK-8, free acid) under anesthesia. This resource provides troubleshooting guidance and frequently asked questions to help you navigate the complexities of your experimental design and execution.

Frequently Asked Questions (FAQs)

Q1: How do different anesthetic agents affect CCK-8 induced responses?

A1: The choice of anesthetic can significantly alter the physiological response to CCK. Different agents have varying impacts on the endogenous release of cholecystokinin (B1591339) and the overall stress response of the animal. For instance, studies in dogs have shown that halothane (B1672932) anesthesia can abolish fat-induced release of CCK-33, whereas chloralose (B1664795) anesthesia does not significantly influence it[1]. Pentobarbital may elevate basal plasma CCK concentrations[1]. Anesthetics can also have variable effects on the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in stress responses and can be a confounding factor in your experiment.

Q2: Which anesthetic agent is recommended for studying CCK-8's physiological effects?

A2: The ideal anesthetic depends on the specific physiological parameter being measured. For studies requiring stable vital signs, low concentrations of isoflurane (B1672236) have been shown to produce stable recordings of heart rate and breathing rate in neonatal mice[2]. For experiments measuring endogenous CCK release in dogs, chloralose has been suggested as an appropriate agent because it does not significantly interfere with fat-induced CCK release[1]. It is crucial to conduct pilot studies to validate the chosen anesthetic for your specific experimental model and endpoints.

Q3: What are the primary signaling pathways activated by CCK-8?

A3: CCK-8 primarily acts through two G-protein-coupled receptors: CCK1R and CCK2R[3]. In the central nervous system, CCK2R is the predominant subtype[3]. Activation of these receptors can trigger downstream signaling cascades, including the activation of G-proteins and the protein kinase C (PKC) pathway, which can enhance the activity of other channels like acid-sensing ion channels (ASICs)[4].

Q4: Can the animal's pathological state (e.g., inflammation) alter the response to CCK-8 under anesthesia?

A4: Yes, the underlying physiological state of the animal can dramatically change the effects of CCK-8. For example, in rats with persistent inflammatory pain, the anxiogenic (anxiety-producing) effect of CCK-8 infused into the central amygdala is lost, and it instead produces an analgesic (pain-relieving) effect[5]. This functional switch is associated with changes in the CCK signaling system within the brain[5].

Troubleshooting Guide

Issue 1: High variability or no discernible response to CCK-8 administration.

Possible Cause	Troubleshooting Step
Anesthetic Interference	The chosen anesthetic may be inhibiting the CCK-8 pathway. Halothane, for example, has been shown to abolish CCK release[1]. Solution: Review the literature for anesthetics compatible with your model. Consider using chloralose or a low-dose inhalant anesthetic like isoflurane, which provides good physiological stability[1][2]. Run a pilot study comparing different agents.
Inconsistent Anesthetic Depth	Fluctuations in the depth of anesthesia can alter physiological baselines and responsiveness. Solution: Continuously monitor vital signs such as heart rate, breathing rate, and arterial saturation throughout the experiment to ensure a stable plane of anesthesia[2].
Confounding Stress Response	Surgery and anesthesia themselves are potent activators of the HPA axis, leading to the release of stress hormones like cortisol, which can interfere with the experiment. Solution: Allow for a sufficient stabilization period after anesthesia induction and before CCK-8 administration. Handle animals minimally to reduce stress.
CCK-8 Reagent Degradation	Improper storage or handling can lead to loss of CCK-8 activity. Solution: Store CCK-8 aliquots at -20°C for long-term storage and avoid repeated freeze-thaw cycles[6]. Prepare fresh solutions for each experiment.

Issue 2: Unexpected physiological responses not attributable to CCK-8.

Possible Cause	Troubleshooting Step
Vehicle Effects	The solvent used to dissolve CCK-8 may have its own physiological effects. Solution: Always run a vehicle-only control group where animals receive an injection of the solvent without CCK-8 under the exact same anesthetic and experimental conditions.
Immune System Modulation by Anesthetic	Anesthetics can suppress or alter immune responses, which may be relevant if studying inflammatory or immune-related effects of CCK-8[7][8]. Solution: Choose an anesthetic with known minimal effects on the immune parameters you are studying. Propofol, for instance, has been shown to suppress pro-inflammatory cytokine production[8].

Experimental Protocols & Data

Protocol: In Vivo Administration of CCK-8 Under Anesthesia

This is a generalized protocol and should be adapted for specific research questions and animal models.

• Animal Preparation:

  • Acclimate animals to the housing facility for at least one week before the experiment.

  • Fast animals overnight with free access to water, as food intake stimulates endogenous CCK release[3].

• Anesthesia Induction and Maintenance:

  • Induce anesthesia using an appropriate agent (e.g., isoflurane inhalation or intravenous pentobarbital)[1][2].

  • Confirm adequate anesthetic depth by checking for the loss of the pedal withdrawal reflex (toe pinch)[2].

  • Maintain anesthesia for the duration of the experiment, for example, with a constant low flow of isoflurane and oxygen[2].

  • Place the animal on a heating mat to maintain body temperature at 37°C[2].

• Physiological Monitoring:

  • Continuously monitor vital signs (e.g., heart rate, respiratory rate, blood oxygen saturation) using a pulse oximeter or other appropriate equipment to ensure physiological stability[2].

• CCK-8 Administration:

  • Administer CCK-8 (free acid) via the desired route (e.g., intraperitoneal, intravenous, or intracerebroventricular). Dosing will need to be determined from literature or pilot studies.

  • Simultaneously, administer a vehicle-only solution to a control group of animals.

• Data Collection:

  • Record the physiological responses of interest (e.g., changes in blood pressure, gastric motility, neuronal firing, or behavioral responses) for a predetermined period following administration.

• Data Analysis:

  • Compare the responses between the CCK-8 treated group and the vehicle control group.

  • Use appropriate statistical tests to determine the significance of the observed effects.

Data Summary: Effect of Anesthetics on CCK Release

The following table summarizes data on the influence of different anesthetic agents on fat-induced plasma CCK-33 concentrations in dogs.

Anesthetic Agent	Effect on Basal CCK Levels	Peak Plasma CCK-33 (pg/ml) after Fat Infusion	Key Implication
None (Conscious)	Baseline	529 +/- 53	Control condition for comparison.
Pentobarbital	Elevated (not significant)	452 +/- 264	May slightly alter baseline but permits a response.
Halothane	Not specified	Abolished	Not suitable for studies measuring induced CCK release.
Chloralose	Elevated (not significant)	Not significantly different from conscious	Appears to be a suitable agent for this type of study.
Data adapted from a study on dogs investigating fat-induced CCK-33 release[1].

Visualizations: Workflows and Signaling Pathways

Experimental Workflow Diagram

Caption: A typical workflow for in vivo CCK-8 experiments under anesthesia.

CCK-8 Signaling Pathway Diagram

Caption: Simplified signaling pathway of CCK-8 via CCK1/CCK2 receptors.

Troubleshooting Flowchart

Caption: A logical flowchart for troubleshooting CCK-8 experimental issues.

References

• 1. Influence of different anesthetic agents on the release of cholecystokinin in dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Spontaneous Ca2+ signals in the developing mammalian cochlea of live mice under different anaesthetic regimes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biochemistry, Cholecystokinin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. CCK-8 enhances acid-sensing ion channel currents in rat primary sensory neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Acquisition of analgesic properties by the cholecystokinin (CCK)/CCK2 receptor system within the amygdala in a persistent inflammatory pain condition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CCK-8 Assay: A sensitive tool for cell viability | Abcam [abcam.com]
• 7. Anesthesia inhibits poly I:C induced stimulation of natural killer cell cytotoxicity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Impact of General Anesthetics on Postoperative Infections—A Narrative Review [mdpi.com]

Technical Support Center: Degradation of Cholecystokinin (26-33) (Free Acid) in Biological Samples

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for understanding and troubleshooting the degradation of Cholecystokinin (26-33), commonly known as CCK-8 (free acid), in biological samples.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the analysis of CCK-8 stability and provides practical solutions.

Q1: I am observing rapid degradation of CCK-8 in my plasma samples. What are the primary causes and how can I prevent this?

A1: Rapid degradation of CCK-8 in plasma is primarily due to enzymatic activity. The peptide is susceptible to cleavage by various proteases present in biological matrices.

• Primary Degrading Enzymes: Aminopeptidases, particularly aminopeptidase (B13392206) A (APA), and neutral endopeptidase 24.11 (NEP) are the main enzymes responsible for CCK-8 degradation in plasma and brain tissue.[1][2]

• Prevention Strategies:

  • Sample Collection: Collect blood samples in tubes containing a cocktail of protease inhibitors. A common combination includes EDTA, aprotinin (B3435010), bestatin, and puromycin (B1679871).[1] EDTA inhibits metalloproteases, while aprotinin is a serine protease inhibitor. Bestatin and puromycin are effective inhibitors of aminopeptidases.[1]

  • Temperature: Process samples on ice immediately after collection and store them at -80°C to minimize enzymatic activity.

  • pH: Maintain a neutral or slightly acidic pH during sample processing, as alkaline conditions can accelerate degradation.

Q2: My recovery of CCK-8 after solid-phase extraction (SPE) is consistently low. What are the potential reasons and how can I improve it?

A2: Low recovery during SPE is a common issue when working with peptides. Several factors related to the SPE method itself can contribute to this problem.

• Sorbent Selection: Ensure the sorbent chemistry is appropriate for CCK-8. Reversed-phase sorbents (e.g., C18) are commonly used. The choice of a specific sorbent may need to be optimized based on the sample matrix.

• Method Optimization:

  • Conditioning and Equilibration: Incomplete wetting of the sorbent can lead to poor binding. Ensure proper conditioning with an organic solvent (e.g., methanol) followed by equilibration with an aqueous solution similar to the sample's matrix.

  • Sample Loading: Avoid overloading the cartridge. The sample pH should be adjusted to ensure the peptide is in a state that favors retention on the sorbent. The flow rate during loading should be slow to allow for efficient binding.

  • Washing: The wash solvent should be strong enough to remove interfering substances but weak enough to not elute the CCK-8. This step often requires careful optimization.

  • Elution: The elution solvent must be strong enough to desorb the peptide from the sorbent. A mixture of an organic solvent (e.g., acetonitrile (B52724) or methanol) with an acid (e.g., formic acid or trifluoroacetic acid) is typically effective. Multiple, small-volume elutions can improve recovery compared to a single large-volume elution.

For a detailed guide on troubleshooting SPE, refer to general resources on the topic which discuss issues like incomplete wetting, improper pH, matrix interference, and incorrect solvent selection.[1][3][4][5][6]

Q3: I am having trouble detecting the sulfated form of CCK-8 by mass spectrometry. It seems to be losing its sulfate (B86663) group. Why is this happening and what can I do?

A3: The sulfate group on the tyrosine residue of CCK-8 is known to be labile and can be lost during electrospray ionization (ESI) in the mass spectrometer, a phenomenon known as in-source decay or in-source fragmentation.[7]

• Optimization of MS Parameters:

  • Ionization Mode: While positive ion mode is often used, negative ion mode can sometimes provide better stability for the sulfated peptide.

  • Source Conditions: Optimize the ESI source parameters, such as capillary voltage, gas flow, and temperature, to use the gentlest conditions possible that still provide adequate ionization. Harsher conditions can promote the loss of the sulfate group.

  • Monitoring Desulfated Ion: As in-source desulfation can be difficult to completely avoid, a common strategy is to monitor the transition of the desulfated precursor ion for quantification.[7] This requires careful validation to ensure that the desulfation is consistent and reproducible.

Q4: What are the expected degradation products of CCK-8 that I should look for in my analysis?

A4: The primary degradation products of CCK-8 result from the cleavage of peptide bonds by aminopeptidases and endopeptidases.

• Aminopeptidase A (APA) action: Cleaves the N-terminal aspartic acid residue, resulting in the fragment CCK-7 (Tyr(SO3H)-Met-Gly-Trp-Met-Asp-Phe-NH2).[1]

• Neutral Endopeptidase 24.11 (NEP) action: This enzyme has been shown to cleave CCK-8 at two main sites: the Gly4-Trp5 bond and the Asp7-Phe8 bond.[2] This would result in fragments such as Asp-Tyr(SO3H)-Met-Gly and Trp-Met-Asp-Phe-NH2, as well as CCK-7 and Phe-NH2.

Data on CCK-8 Degradation

The stability of CCK-8 can vary significantly depending on the biological matrix and the specific form of the peptide.

Peptide Form	Biological Matrix	Species	Half-life	Reference
Sulfated CCK-8	Plasma	Human	~50 minutes	[1]
Unsulfated CCK-8	Plasma	Human	~18 minutes	[1]
Sulfated CCK-8	Plasma	Rat	~17 minutes	[1]
Unsulfated CCK-8	Plasma	Rat	~5 minutes	[1]

Experimental Protocols

Below are detailed methodologies for key experiments related to the study of CCK-8 degradation.

Protocol 1: In Vitro Degradation of CCK-8 in Plasma

Objective: To determine the rate of CCK-8 degradation in a plasma sample.

Materials:

• CCK-8 (sulfated or unsulfated) stock solution (e.g., 1 mg/mL in a suitable solvent like DMSO or water, stored at -20°C).

• Freshly collected plasma (e.g., human or rat) containing an anticoagulant (e.g., EDTA or heparin).

• Protease inhibitor cocktail (e.g., a commercial product or a custom mix of aprotinin, bestatin, puromycin, and EDTA).

• Reaction buffer (e.g., Phosphate Buffered Saline, PBS, pH 7.4).

• Quenching solution (e.g., 10% trifluoroacetic acid, TFA, or ice-cold acetonitrile).

• HPLC-MS/MS system.

Procedure:

• Sample Preparation: Thaw the plasma on ice. If not already collected with inhibitors, add the protease inhibitor cocktail to the plasma to serve as a negative control for degradation. Prepare a parallel sample without inhibitors.

• Reaction Setup: In a microcentrifuge tube, pre-warm the plasma sample (with and without inhibitors) to 37°C for 5 minutes.

• Initiate Reaction: Spike the plasma with CCK-8 to a final concentration of, for example, 1 µg/mL. Vortex briefly to mix.

• Incubation: Incubate the reaction mixture at 37°C.

• Time Points: At various time points (e.g., 0, 5, 15, 30, 60, and 120 minutes), withdraw an aliquot of the reaction mixture.

• Quench Reaction: Immediately add the aliquot to a tube containing the quenching solution to stop the enzymatic degradation. For example, mix 50 µL of the reaction mixture with 100 µL of ice-cold acetonitrile.

• Sample Processing: Centrifuge the quenched samples at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to precipitate proteins.

• Analysis: Transfer the supernatant to an HPLC vial for analysis by HPLC-MS/MS to quantify the remaining intact CCK-8.

• Data Analysis: Plot the concentration of intact CCK-8 versus time to determine the degradation half-life.

Protocol 2: Analysis of CCK-8 and its Metabolites by HPLC-MS/MS

Objective: To separate and quantify CCK-8 and its degradation products.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled to a tandem mass spectrometer (MS/MS).

HPLC Conditions (Example):

• Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A linear gradient from 10% to 70% B over 5 minutes, followed by a wash and re-equilibration step.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 10 µL.

Mass Spectrometry Conditions (Example):

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Sulfated CCK-8: Monitor the transition for the desulfated precursor ion to a specific product ion (e.g., m/z 1064.4 -> product ion) due to in-source fragmentation.[7]

  • Unsulfated CCK-8: Monitor the transition of the precursor ion to a specific product ion (e.g., m/z 1064.4 -> product ion).

  • CCK-7: Determine the m/z of the precursor and major product ions for this fragment and set up an MRM transition.

• Source Parameters: Optimize source parameters such as capillary voltage, source temperature, and gas flows to achieve the best sensitivity and stability for CCK-8 and its fragments.

Visualizations

Degradation Pathway of CCK-8

Caption: Enzymatic degradation pathway of Cholecystokinin-8 (CCK-8).

Experimental Workflow for In Vitro Degradation Assay

References

• 1. specartridge.com [specartridge.com]
• 2. Optimized LC-MS/MS Method for the Detection of ppCCK(21–44): A Surrogate to Monitor Human Cholecystokinin Secretion - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. silicycle.com [silicycle.com]
• 5. youtube.com [youtube.com]
• 6. Sample Prep Tech Tip: Troubleshooting SPE | Phenomenex [phenomenex.com]
• 7. pubs.acs.org [pubs.acs.org]

minimizing variability in animal feeding behavior studies with CCK-8

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize variability in animal feeding behavior studies using cholecystokinin-8 (CCK-8).

Troubleshooting Guide

This guide addresses common issues encountered during CCK-8 feeding behavior experiments in a question-and-answer format.

Question 1: We are observing high variability in food intake reduction after CCK-8 administration. What are the potential causes and solutions?

Answer: High variability is a common challenge in feeding behavior studies. Several factors can contribute to this issue when using CCK-8. Here are the key areas to investigate:

• Animal-Related Factors:

  • Species and Strain: Different rodent species and strains can exhibit varied sensitivity to CCK-8. Ensure you are using a consistent species and strain throughout your study.

  • Sex: Sex differences in response to CCK-8 have been reported. It is crucial to use animals of the same sex or properly account for sex as a variable in your experimental design.

  • Age and Weight: Younger and lighter animals may show a more pronounced response to CCK-8. Standardize the age and weight of your animals at the start of the experiment.

  • Diet History: Animals on a high-fat diet may develop resistance to the satiating effects of CCK-8. Maintain a consistent and controlled diet for all animals prior to and during the study.[1]

  • Individual Variation: Just as in humans, there is natural biological variability in how individual animals respond. Increasing your sample size can help to mitigate the impact of individual outliers.

• Experimental Procedure Factors:

  • Acclimation: Insufficient acclimation to handling, injection procedures, and feeding apparatus can cause stress, leading to erratic feeding behavior. A proper acclimation period is critical.

  • Route and Technique of Administration: Intraperitoneal (IP) injection is common, but inconsistent injection technique can lead to variable absorption and efficacy. Ensure all personnel are proficient in the administration technique.

  • Timing of Administration: The timing of CCK-8 injection relative to the feeding period is crucial. Administering CCK-8 at the onset of the dark cycle, when rodents are most active and consume the majority of their food, is a common practice.[2]

  • Stress: Environmental stressors such as noise, light, and cage cleaning schedules can significantly impact feeding behavior. Maintain a stable and low-stress environment for the animals.

Question 2: The expected reduction in food intake with CCK-8 is not observed or is minimal. What could be the problem?

Answer: A lack of a significant effect of CCK-8 on food intake can be due to several factors:

• CCK-8 Dose: The dose of CCK-8 may be too low to elicit a satiating effect. It is essential to perform a dose-response study to determine the optimal dose for your specific animal model and experimental conditions. Doses in rats often range from 0.6 to 5.2 nmol/kg (IP).[2]

• CCK-8 Preparation and Stability: CCK-8 is a peptide and can degrade if not stored and handled properly. Ensure it is stored at the recommended temperature (typically -20°C) and reconstituted correctly, often in a vehicle containing a carrier protein like bovine serum albumin (BSA) to prevent adsorption to vials.

• Animal's Satiety State: If the animals are already satiated, the effect of exogenous CCK-8 will be less pronounced. It is common to have a period of food deprivation before the experiment, but this needs to be carefully controlled and standardized.

• Diet Composition: The composition of the diet can influence the endogenous release of CCK and the response to exogenous CCK-8. A standard chow diet is often used for consistency.

• Receptor Desensitization: While less common in acute studies, repeated administration of CCK-8 can potentially lead to desensitization of the CCK-1 receptor (CCK1R).

Question 3: We are observing unexpected behavioral changes in our animals after CCK-8 injection, such as excessive grooming or changes in locomotor activity. Is this normal?

Answer: Yes, CCK-8 can induce behavioral changes other than just a reduction in food intake. Studies have shown that intraperitoneal injection of CCK-8 in rats can lead to:

• Increased Grooming: This is a commonly observed behavior after CCK-8 administration.[2]

• Reduced Locomotor Activity: Animals may become less active after receiving CCK-8.[2]

It is important to differentiate these behaviors from signs of malaise or toxicity, which could indicate an excessively high dose. At appropriate doses, these behavioral changes are considered part of the normal satiety sequence. Comparing the effects of CCK-8 to a different molecular form, CCK-58, can be insightful, as CCK-58 has been shown to reduce food intake without significantly altering grooming or locomotor activity.[2]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for CCK-8 in reducing food intake?

A1: CCK-8 primarily acts by binding to the cholecystokinin-1 receptor (CCK1R), which is highly expressed on vagal afferent neurons.[3] This binding stimulates these neurons, which then transmit satiety signals to the nucleus of the solitary tract (NTS) in the hindbrain. This signaling cascade ultimately leads to the sensation of fullness and the termination of a meal.

Q2: What is the difference between CCK-8 and CCK-58 in their effects on feeding behavior?

A2: While both CCK-8 and CCK-58 reduce food intake, they do so through different effects on the microstructure of feeding. CCK-8 primarily reduces meal size, but can also lead to a shorter interval before the next meal.[4][5] In contrast, CCK-58, which is a major circulating form of CCK, also reduces meal size but tends to prolong the inter-meal interval, suggesting a more sustained satiety effect.[5][6]

Q3: How should I prepare and store my CCK-8 solution for in vivo studies?

A3: CCK-8 is a peptide and requires careful handling to maintain its bioactivity.

• Storage: Store lyophilized CCK-8 at -20°C.

• Reconstitution: Reconstitute the peptide in sterile, pyrogen-free saline. To prevent the peptide from sticking to the vial, it is often recommended to use a vehicle containing a small amount of a carrier protein, such as 0.1% bovine serum albumin (BSA).

• Aliquoting: After reconstitution, it is best to aliquot the solution into single-use volumes and store them at -20°C to avoid repeated freeze-thaw cycles.

Q4: What are the typical dosages of CCK-8 used in rat and mouse feeding studies?

A4: Dosages can vary depending on the species, strain, and desired effect. However, typical ranges for intraperitoneal (IP) administration are:

• Rats: 0.5 to 5 µg/kg or 0.6 to 5.2 nmol/kg.[2]

• Mice: Doses around 10 µg/kg have been shown to inhibit food intake.[7] It is highly recommended to perform a dose-response curve to determine the optimal dose for your specific experimental setup.

Data Presentation

Table 1: Dose-Dependent Effects of Intraperitoneal CCK-8 on 1-Hour Dark Phase Food Intake in Ad Libitum-Fed Rats

CCK-8 Dose (nmol/kg)	Mean Food Intake (g)	% Reduction vs. Vehicle
Vehicle (0)	4.5 ± 0.3	-
0.6	3.0 ± 0.4	35%
1.8	2.3 ± 0.4	49%
5.2	2.2 ± 0.7	51%

Data summarized from a study in male Sprague-Dawley rats.[2]

Table 2: Comparative Effects of CCK-8 and CCK-58 (1.8 nmol/kg, IP) on Feeding Behavior in Rats

Parameter	CCK-8	CCK-58
1-Hour Food Intake Reduction	-49%	-44%
Latency to First Meal	No significant change	Increased
Inter-Meal Interval	Reduced (-41%)	No significant change
Satiety Ratio Increase	+80%	+160%
Grooming Behavior	Increased (+59%)	No significant change
Locomotor Activity	Reduced (-31%)	No significant change

Data from a comparative study in male Sprague-Dawley rats.[2]

Experimental Protocols

Detailed Methodology for a Typical CCK-8 Feeding Behavior Study in Rats

• Animals: Male Sprague-Dawley rats, standardized for age and weight (e.g., 250-300g), are individually housed in a temperature- and light-controlled environment (e.g., 12:12 hour light-dark cycle).

• Acclimation: Animals are acclimated to the housing conditions, handling, and mock injection procedures (e.g., saline injections) for at least one week prior to the experiment.

• Diet: Animals have ad libitum access to standard laboratory chow and water, unless a specific dietary manipulation is part of the experimental design.

• CCK-8 Preparation: Sulfated CCK-8 is dissolved in sterile saline, often containing 0.1% BSA, to the desired concentrations.

• Administration: At the onset of the dark cycle, animals receive an intraperitoneal (IP) injection of either the vehicle control or a specific dose of CCK-8.

• Food Intake Measurement: Immediately after injection, pre-weighed food is provided. Food intake is measured at specific time points (e.g., 30, 60, 120 minutes) by weighing the remaining food. Automated feeding monitoring systems can also be used for more detailed analysis of meal patterns.

• Behavioral Observation: During the food intake measurement period, behaviors such as grooming, locomotor activity, and any signs of malaise are recorded.

• Data Analysis: Food intake data is typically analyzed using ANOVA, followed by post-hoc tests to compare the effects of different CCK-8 doses to the vehicle control.

Mandatory Visualizations

Caption: CCK-8 signaling pathway for appetite regulation.

References

• 1. Metabolic actions of the type 1 cholecystokinin receptor: its potential as a therapeutic target - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CCK-8 and CCK-58 differ in their effects on nocturnal solid meal pattern in undisturbed rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The critical role of CCK in the regulation of food intake and diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CCK-58 Elicits Both Satiety and Satiation in Rats while CCK-8 Elicits Only Satiation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CCK-58 elicits both satiety and satiation in rats while CCK-8 elicits only satiation [escholarship.org]
• 6. researchgate.net [researchgate.net]
• 7. The cholecystokinin-A receptor mediates inhibition of food intake yet is not essential for the maintenance of body weight - PMC [pmc.ncbi.nlm.nih.gov]

selecting the appropriate solvent for Cholecystokinin (26-33) (free acid)

This technical support guide provides researchers, scientists, and drug development professionals with comprehensive information on the appropriate selection of solvents and troubleshooting for Cholecystokinin (26-33) (free acid), also known as CCK-8 (free acid).

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving Cholecystokinin (26-33) (free acid)?

A1: The recommended solvent for creating a stock solution of Cholecystokinin (26-33) (free acid) is Dimethyl sulfoxide (B87167) (DMSO). It is soluble in DMSO at a concentration of 100 mg/mL.[1] For aqueous-based experimental systems, it is advised to first dissolve the peptide in a minimal amount of DMSO and then perform a stepwise dilution with the aqueous buffer of choice.

Q2: Can I dissolve Cholecystokinin (26-33) (free acid) directly in water or PBS?

A2: Direct dissolution in aqueous solutions like water or Phosphate-Buffered Saline (PBS) is not recommended. Cholecystokinin (26-33) (free acid) is a hydrophobic peptide and is expected to have poor solubility in aqueous buffers.

Q3: The peptide is not dissolving completely. What should I do?

A3: If you encounter solubility issues, please refer to our troubleshooting guide below. Sonication is a recommended method to aid dissolution.[1] Ensure you are using a fresh, high-purity solvent, as the hygroscopic nature of solvents like DMSO can affect solubility.[1]

Q4: How should I store the reconstituted Cholecystokinin (26-33) (free acid) solution?

A4: Once dissolved, it is recommended to aliquot the peptide solution into single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C.

Solubility Data

The following table summarizes the known solubility of Cholecystokinin (26-33) (free acid).

Solvent	Concentration	Notes
DMSO	100 mg/mL (93.97 mM)	Ultrasonic treatment is recommended to aid dissolution. Use of newly opened, anhydrous DMSO is advised as it is hygroscopic.[1]
Aqueous Buffers (Water, PBS)	Poorly soluble	Direct dissolution is not recommended due to the hydrophobic nature of the peptide.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Peptide does not dissolve in DMSO	Insufficient mixing	Gently vortex the solution. If undissolved particles remain, sonicate the vial in a water bath for short intervals (10-20 seconds) until the solution becomes clear.
Low-quality or wet DMSO	Use a fresh, unopened bottle of anhydrous, high-purity DMSO. DMSO is hygroscopic and can absorb moisture from the air, which will reduce its effectiveness as a solvent for hydrophobic peptides.[1]
Precipitation occurs upon dilution with aqueous buffer	The peptide's solubility limit in the final buffer has been exceeded.	Reduce the final concentration of the peptide in the aqueous buffer. Try adding the DMSO stock solution to the aqueous buffer dropwise while vortexing to ensure rapid mixing.
pH of the final solution	The pH of the final solution can influence the solubility of the peptide. Adjust the pH of the aqueous buffer to be further from the peptide's isoelectric point.
Cloudy or hazy solution	Peptide aggregation	This can occur with hydrophobic peptides. Sonication can help to break up aggregates. If the problem persists, consider using a different buffer system or adding a small amount of a chaotropic agent like guanidinium (B1211019) chloride (ensure compatibility with your experimental setup).

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock Solution in DMSO

Objective: To prepare a 10 mM stock solution of Cholecystokinin (26-33) (free acid) in DMSO.

Materials:

• Cholecystokinin (26-33) (free acid) powder

• Anhydrous, high-purity DMSO

• Sterile microcentrifuge tubes

• Vortex mixer

• Ultrasonic water bath

Procedure:

• Allow the vial of Cholecystokinin (26-33) (free acid) powder to equilibrate to room temperature before opening to prevent condensation.

• Briefly centrifuge the vial to ensure all the powder is at the bottom.

• To prepare a 10 mM stock solution, add the appropriate volume of DMSO to the vial. For example, for 1 mg of peptide (MW: 1064.21 g/mol ), add 93.97 µL of DMSO.

• Gently vortex the vial to mix.

• If the peptide is not fully dissolved, place the vial in an ultrasonic water bath for 10-20 second intervals. Repeat until the solution is clear.

• Aliquot the stock solution into single-use, sterile microcentrifuge tubes.

• Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution for In Vitro Assays

Objective: To prepare a 10 µM working solution in a cell culture medium from a 10 mM DMSO stock solution.

Materials:

• 10 mM Cholecystokinin (26-33) (free acid) in DMSO (from Protocol 1)

• Desired cell culture medium (e.g., DMEM)

• Sterile microcentrifuge tubes

Procedure:

• Thaw a single-use aliquot of the 10 mM DMSO stock solution at room temperature.

• Perform a serial dilution. For example, to make a 10 µM working solution, first, dilute the 10 mM stock solution 1:100 in the cell culture medium to obtain a 100 µM intermediate solution.

• Then, dilute the 100 µM intermediate solution 1:10 in the cell culture medium to obtain the final 10 µM working solution.

• Ensure thorough mixing at each dilution step by gentle vortexing or pipetting.

• Use the working solution immediately in your experiment. Note that the final concentration of DMSO should be kept low (typically <0.1%) to avoid solvent-induced artifacts in cellular assays.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Solvent selection workflow for Cholecystokinin (26-33) (free acid).

References

• 1. medchemexpress.com [medchemexpress.com]

quality control measures for synthetic Cholecystokinin (26-33) (free acid)

Technical Support Center: Synthetic Cholecystokinin (B1591339) (26-33) (free acid)

Welcome to the technical support center for synthetic Cholecystokinin (26-33) (free acid), also known as CCK-8 (free acid). This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on quality control, handling, and troubleshooting for experiments involving this peptide.

Frequently Asked Questions (FAQs)

Q1: What is Cholecystokinin (26-33) (free acid)?

A1: Cholecystokinin (26-33) (free acid) is a synthetic octapeptide fragment of the hormone Cholecystokinin (CCK).[1] It is a highly selective ligand for CCK-B type receptors and is known to reduce food intake and induce gallbladder contraction.[1][2][3] Unlike the endogenous form, this synthetic version is non-sulfated, which can impact its biological potency.[4]

Q2: How should I handle the lyophilized peptide upon receipt?

A2: Lyophilized peptides are often hygroscopic, meaning they readily absorb moisture from the air.[5][6] To prevent degradation, allow the vial to warm to room temperature in a desiccator before opening.[7][8] Weigh out the required amount quickly in a clean environment, and then tightly reseal the container.[5][8] It is recommended to purge the vial with an inert gas like argon or nitrogen before sealing for storage.[7][9] Always wear gloves to avoid contamination.[7]

Q3: What are the recommended storage conditions for this peptide?

A3: Proper storage is crucial for maintaining the peptide's stability. Different conditions apply to the lyophilized powder versus solutions. For maximum stability, avoid repeated freeze-thaw cycles by preparing single-use aliquots of the dissolved peptide.[7][10]

Table 1: Recommended Storage Conditions

Form	Storage Temperature	Duration	Key Considerations
Lyophilized Powder	-20°C to -80°C	Years[6]	Store in a tightly sealed container with a desiccant, protected from light.[7][9]
	2-8°C	Up to 6 months[2]	Suitable for short-term storage.
Stock Solution (in DMSO)	-80°C	Up to 6 months[1][11][12]	Aliquot into single-use vials to avoid freeze-thaw cycles.

| | -20°C | Up to 1 month[1][11][12] | Suitable for short-term storage. |

Q4: My peptide won't dissolve. What should I do?

A4: Poor solubility is a common issue with synthetic peptides, especially those with hydrophobic residues.[10] CCK-8 (free acid) is known to be poorly soluble in aqueous solutions but has good solubility in organic solvents like DMSO.[12]

Table 2: Solubility Data for CCK-8 (free acid)

Solvent	Solubility	Recommendations
Water	< 0.1 mg/mL (practically insoluble)	Not recommended as a primary solvent.
DMSO	≥ 25 mg/mL	Recommended for preparing high-concentration stock solutions. Use fresh, anhydrous DMSO.

| Aqueous Buffers | Very low | For final experimental concentrations, slowly add the DMSO stock solution to a stirring aqueous buffer to prevent precipitation.[10] |

If you observe precipitation when diluting into your assay buffer, you may have exceeded the peptide's solubility limit. Try using a lower final concentration or a different buffer system. Sonication can also help break up aggregates and improve dissolution.[8][10]

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments.

Guide 1: Low or No Biological Activity

Observing lower-than-expected bioactivity is a frequent problem.[10] This can be caused by issues with the peptide itself or the assay conditions.

dot

Caption: A workflow for troubleshooting low peptide bioactivity.

Q5: What are common impurities in synthetic CCK-8 and how are they detected?

A5: Impurities can arise from the synthesis process or degradation during storage.[13][14] Given that the CCK-8 sequence is Asp-Tyr-Met-Gly-Trp-Met-Asp-Phe, it is susceptible to specific modifications. High-Performance Liquid Chromatography (HPLC) is the standard for assessing purity, while Mass Spectrometry (MS) is used to identify the peptide and its impurities.[13][15]

Table 3: Common Impurities and Analytical Methods

Impurity Type	Description	Primary Detection Method
Deletion Sequences	Peptides missing one or more amino acids due to incomplete coupling during synthesis.[13][16]	HPLC, Mass Spectrometry
Oxidized Peptides	The methionine (Met) and tryptophan (Trp) residues in CCK-8 are susceptible to oxidation.[9][17]	HPLC, Mass Spectrometry (+16 Da)
Deamidated Peptides	Aspartic acid (Asp) residues can undergo side reactions.[13][17]	HPLC, Mass Spectrometry (+1 Da)
Residual TFA	Trifluoroacetic acid (TFA) from HPLC purification can remain as a counter-ion and interfere with biological assays.	Ion Chromatography (specialized)

| Aggregates | Peptides can form non-covalent oligomers, especially if hydrophobic.[10] | Dynamic Light Scattering (DLS), Size Exclusion Chromatography (SEC) |

Experimental Protocols & Workflows

dot

Caption: A standard quality control workflow for synthetic peptides.

Protocol 1: Reconstitution and Solubilization of CCK-8 (free acid)

Objective: To prepare a high-concentration stock solution of CCK-8 (free acid) for use in experiments.

Materials:

• Lyophilized CCK-8 (free acid) peptide

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Calibrated pipettes

Procedure:

• Allow the vial of lyophilized peptide to equilibrate to room temperature in a desiccator.[5]

• Briefly centrifuge the vial to ensure all powder is at the bottom.

• Under sterile conditions, add the calculated volume of anhydrous DMSO to the vial to achieve the desired stock concentration (e.g., 10 mM).

• Gently vortex or sonicate the vial to ensure the peptide is completely dissolved.[8] Visually inspect for any particulates.

• Aliquot the stock solution into single-use, sterile tubes.[9]

• Store the aliquots at -80°C for long-term use (up to 6 months) or -20°C for short-term use (up to 1 month).[1]

Protocol 2: Purity Assessment by Reverse-Phase HPLC (RP-HPLC)

Objective: To determine the purity of the synthetic CCK-8 peptide. A purity of >95% is generally recommended for biological assays.[15]

Instrumentation & Reagents:

• HPLC system with a UV detector

• C18 column (e.g., 4.6 x 150 mm, 3.5-5 µm particle size)[18][19]

• Mobile Phase A: 0.1% TFA in HPLC-grade water

• Mobile Phase B: 0.1% TFA in acetonitrile

• Peptide sample dissolved in Mobile Phase A (or a compatible solvent) at ~1 mg/mL

Procedure:

• Equilibrate the C18 column with a low percentage of Mobile Phase B (e.g., 5-10%) at a flow rate of 1.0 mL/min.[18]

• Inject 10-20 µL of the prepared peptide sample.

• Run a linear gradient to elute the peptide. A typical gradient might be 10% to 60% Mobile Phase B over 20-30 minutes.[15][18]

• Monitor the elution profile using a UV detector, primarily at 214-220 nm for the peptide backbone.[15][19]

• Data Analysis: Integrate the area of all peaks in the chromatogram. Calculate the purity as the percentage of the main peak area relative to the total area of all peaks.

  • Purity (%) = (Area of Main Peak / Total Peak Area) x 100[15]

Protocol 3: Bioactivity Assessment via Calcium Mobilization Assay

Objective: To confirm the biological activity of CCK-8 by measuring its ability to induce intracellular calcium release in cells expressing CCK receptors. Activation of CCK receptors, which are Gq-protein coupled, leads to the activation of Phospholipase C (PLC) and subsequent release of intracellular calcium.[20][21][22][23]

dot

Caption: Simplified signaling pathway of CCK-induced calcium release.

Materials:

• A cell line expressing CCK-A or CCK-B receptors (e.g., AR42J, STC-1, or a transfected cell line like HEK293).[21][24][25]

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM)

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• CCK-8 (free acid) stock solution and serial dilutions

• Fluorometric plate reader or fluorescence microscope

Procedure:

• Cell Preparation: Seed the cells in a 96-well black, clear-bottom plate and grow to ~90% confluency.

• Dye Loading: Remove the culture medium and wash the cells with HBSS. Load the cells with the calcium-sensitive dye (e.g., Fluo-4 AM) in HBSS for 30-60 minutes at 37°C, according to the dye manufacturer's protocol.

• Washing: Gently wash the cells twice with HBSS to remove excess dye. Add a final volume of HBSS to each well.

• Baseline Measurement: Place the plate in the fluorometric plate reader and measure the baseline fluorescence for several cycles.

• Peptide Addition: Add various concentrations of the CCK-8 peptide to the wells. Include a vehicle control (buffer with the same final DMSO concentration) and a positive control (e.g., ATP or a known CCK receptor agonist).

• Signal Detection: Immediately begin measuring the fluorescence intensity over time (e.g., every 1-2 seconds for 2-5 minutes). A rapid increase in fluorescence indicates a rise in intracellular calcium.

• Data Analysis: Calculate the change in fluorescence (Peak fluorescence - Baseline fluorescence) for each concentration. Plot the response versus the peptide concentration to determine the EC50 (the concentration that elicits a half-maximal response). Compare the results to a reference standard or literature values.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Cholecystokinin, CCK Octapeptide (26-33), Non-Sulfated form - Synthetic Peptide - Buy Now! |Abcepta [abcepta.com]
• 3. amsbio.com [amsbio.com]
• 4. caymanchem.com [caymanchem.com]
• 5. bachem.com [bachem.com]
• 6. verifiedpeptides.com [verifiedpeptides.com]
• 7. peptide.com [peptide.com]
• 8. bachem.com [bachem.com]
• 9. limitlesslifenootropics.com [limitlesslifenootropics.com]
• 10. benchchem.com [benchchem.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. agilent.com [agilent.com]
• 14. polypeptide.com [polypeptide.com]
• 15. resolvemass.ca [resolvemass.ca]
• 16. mdpi.com [mdpi.com]
• 17. Classification of Impurities in Synthetic Peptide Drugs [creative-peptides.com]
• 18. benchchem.com [benchchem.com]
• 19. RP-HPLC Peptide Purity Analysis - Creative Proteomics [creative-proteomics.com]
• 20. Mechanisms of cholecystokinin-induced calcium mobilization in gastric antral interstitial cells of Cajal - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Calcium mobilization and protein kinase C activation are required for cholecystokinin stimulation of pancreatic cholesterol esterase secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. innoprot.com [innoprot.com]
• 23. innoprot.com [innoprot.com]
• 24. journals.physiology.org [journals.physiology.org]
• 25. journals.physiology.org [journals.physiology.org]

Reference Data & Comparative Studies

Unveiling the Critical Role of Sulfation in CCK-8 Bioactivity: A Comparative Guide

A comprehensive analysis of sulfated versus non-sulfated cholecystokinin-8 (CCK-8) reveals that a single post-translational modification—sulfation of a specific tyrosine residue—dramatically governs its biological activity, particularly its receptor selectivity and physiological functions. This guide provides researchers, scientists, and drug development professionals with a detailed comparison, supported by experimental data and protocols, to elucidate the profound impact of this modification.

Cholecystokinin-8 (CCK-8) is a crucial peptide hormone and neurotransmitter involved in various physiological processes, including digestion and satiety. Its biological effects are mediated through two primary G-protein coupled receptors: the CCK1 receptor (CCK1R) and the CCK2 receptor (CCK2R). The key determinant of CCK-8's interaction with these receptors is the presence or absence of a sulfate (B86663) group on its tyrosine residue at position seven.

Executive Summary of Biological Activity

The sulfated form of CCK-8 is the primary, high-potency agonist for the CCK1 receptor, which is predominantly located in peripheral tissues like the pancreas and gallbladder. In stark contrast, the non-sulfated, or free acid, form of CCK-8 exhibits a significantly lower affinity for the CCK1R. Both the sulfated and non-sulfated forms, however, bind with similarly high affinity to the CCK2 receptor, which is mainly found in the central nervous system and stomach.[1] This differential affinity is the foundation for their distinct physiological roles.

Quantitative Comparison of Receptor Binding Affinity

The binding affinities of sulfated CCK-8 and free acid CCK-8 for human CCK1 and CCK2 receptors have been quantified using competitive radioligand binding assays. The inhibition constant (Ki) is a measure of a ligand's binding affinity, where a lower Ki value indicates a higher affinity.

Ligand	Receptor	Binding Affinity (Ki) in nM
Sulfated CCK-8	CCK1R	~1-2
Free Acid CCK-8	CCK1R	~500-1000
Sulfated CCK-8	CCK2R	~1-2
Free Acid CCK-8	CCK2R	~1-2

Data compiled from publicly available research.[1][2]

As the data illustrates, sulfated CCK-8 binds to the CCK1R with an affinity that is approximately 500 to 1000 times greater than that of its non-sulfated counterpart.[1] This stark difference underscores the critical role of the sulfate group in CCK1R recognition. For the CCK2R, the presence or absence of this sulfate group has a negligible impact on binding affinity.[1][3]

Functional Implications and Physiological Responses

The discrepancy in receptor affinity directly translates to differences in biological function.

Sulfated CCK-8 is a potent stimulator of digestive processes mediated by the CCK1R.[1] These include:

• Pancreatic enzyme secretion

• Gallbladder contraction

• Regulation of gastric emptying and satiety

Free Acid (Non-sulfated) CCK-8 , due to its poor affinity for CCK1R, is significantly less effective at inducing these digestive responses. However, both forms of CCK-8 can act as neurotransmitters in the brain by activating CCK2Rs, influencing processes such as anxiety and memory.[1] Studies have shown that both sulfated and non-sulfated CCK-8 can increase neuronal activation in the enteric nervous system and the hindbrain.[4] Furthermore, in vitro studies on the isolated perfused dog pancreas have demonstrated that while both forms can stimulate insulin, glucagon (B607659), and somatostatin (B550006) secretion, sulfated CCK-8 is a more potent insulinotropic agent.[5]

Signaling Pathways

Upon binding to their respective receptors, both forms of CCK-8 initiate intracellular signaling cascades. The activation of the CCK1R by sulfated CCK-8 leads to the coupling of Gs and Gq G-proteins.[1][3]

• Gq Pathway: Activation of the Gq protein leads to the stimulation of phospholipase C (PLC), which in turn generates inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC).

• Gs Pathway: The Gs protein activates adenylyl cyclase, leading to an increase in cyclic AMP (cAMP) and subsequent activation of protein kinase A (PKA).

CCK1R Signaling Pathway

The signaling pathways for the CCK2R are similar, primarily involving the Gq pathway.

Experimental Protocols

A detailed understanding of the methodologies used to obtain these findings is crucial for reproducibility and further research.

Radioligand Binding Assay (Competitive Inhibition)

This assay is used to determine the binding affinity (Ki) of a ligand for a receptor.

Objective: To quantify the affinity of sulfated and non-sulfated CCK-8 for CCK1R and CCK2R.

Materials:

• Cell membranes expressing human CCK1R or CCK2R.

• Radiolabeled CCK-8 (e.g., [¹²⁵I]-CCK-8) as the tracer.[6]

• Unlabeled sulfated CCK-8 and free acid CCK-8 as competitors.

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4).

• Wash buffer (ice-cold binding buffer).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Assay Setup: In a 96-well plate, combine the cell membrane preparation, a fixed concentration of the radiolabeled CCK-8, and varying concentrations of the unlabeled competitor (sulfated or free acid CCK-8).[6]

• Incubation: Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.[7]

• Separation: Rapidly filter the contents of each well through a glass fiber filter using a cell harvester to separate the receptor-bound radioligand from the unbound radioligand.

• Washing: Wash the filters with ice-cold wash buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials with a scintillation cocktail and measure the radioactivity using a scintillation counter.[7]

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. Use non-linear regression to fit the data to a one-site competition model and determine the IC50 value (the concentration of the competitor that inhibits 50% of the specific binding). The Ki value can then be calculated using the Cheng-Prusoff equation.[1]

Radioligand Binding Assay Workflow

Functional Assay: Intracellular Calcium Mobilization

This assay measures the functional consequence of receptor activation, specifically the increase in intracellular calcium concentration.

Objective: To assess the potency and efficacy of sulfated and non-sulfated CCK-8 in activating CCK1R and CCK2R.

Materials:

• Cell line expressing the target receptor (e.g., HEK293 cells).

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).[8]

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Sulfated CCK-8 and free acid CCK-8.

• A fluorescence plate reader with an injection system.[7]

Procedure:

• Cell Plating: Seed the cells in a 96-well black, clear-bottom plate and allow them to adhere overnight.

• Dye Loading: Load the cells with the calcium-sensitive fluorescent dye by incubating them with the dye solution for 30-60 minutes at 37°C.[7]

• Washing: Wash the cells with assay buffer to remove any excess dye.[8]

• Baseline Measurement: Place the plate in the fluorescence plate reader and record a stable baseline fluorescence reading.

• Agonist Stimulation: Inject varying concentrations of either sulfated or free acid CCK-8 into the wells and immediately begin recording the fluorescence signal over time.[7]

• Data Analysis: Calculate the change in fluorescence intensity upon agonist addition. Plot the response against the logarithm of the agonist concentration and fit the data to a dose-response curve to determine the EC50 value (the concentration that elicits a 50% maximal response).

Conclusion

The sulfation of the tyrosine residue in CCK-8 is not a minor modification but a critical determinant of its biological activity. This single chemical addition dramatically enhances its affinity for the CCK1 receptor by three orders of magnitude, thereby dictating its potent effects on the digestive system. In contrast, the CCK2 receptor does not discriminate between the two forms. This profound difference in receptor selectivity provides a clear basis for the distinct physiological roles of sulfated and non-sulfated CCK-8. For researchers and drug developers, a thorough understanding of these differences is fundamental for designing selective agonists and antagonists for the CCK receptor system, which holds therapeutic potential for a range of gastrointestinal and central nervous system disorders.

References

• 1. benchchem.com [benchchem.com]
• 2. Distinguishing Multiple CCK Receptor Subtypes: Studies with Guinea Pig Chief Cells and Transfected Human CCK Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structural insights into human brain–gut peptide cholecystokinin receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Non-sulfated cholecystokinin-8 increases enteric and hindbrain Fos-like immunoreactivity in male Sprague Dawley rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects of cholecystokinin (CCK)-4, nonsulfated CCK-8, and sulfated CCK-8 on pancreatic somatostatin, insulin, and glucagon secretion in the dog: studies in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Validating the Biological Effects of Cholecystokinin-8 (CCK-8) with Receptor Antagonists: A Comparative Guide

Introduction: Cholecystokinin-8 (CCK-8), a crucial peptide hormone and neurotransmitter, exerts a wide range of physiological effects through its interaction with two primary G-protein coupled receptors: CCK-A (predominantly in the periphery) and CCK-B (prevalent in the central nervous system). To ascertain the specificity of CCK-8's actions in experimental settings, researchers employ receptor antagonists. This guide provides a comparative overview of the validation of CCK-8's effects using two well-characterized antagonists: L-364,718 (Devazepide), a potent and selective CCK-A receptor antagonist, and Proglumide, a non-selective CCK receptor antagonist.

Comparative Efficacy of CCK Receptor Antagonists

The following table summarizes the quantitative data on the efficacy of L-364,718 and Proglumide in antagonizing the effects of CCK-8 across various experimental models.

Antagonist	Receptor Specificity	Model System	Measured Effect of CCK-8	Antagonist Efficacy	Reference
L-364,718 (Devazepide)	Selective CCK-A	Isolated rat pancreatic acini	Amylase secretion	IC50: 1.7 nM	[1]
Conscious dogs	Pancreatic protein secretion	20 nmol/kg inhibited CCK-8 stimulated secretion	[2]
Unanesthetized rats	Meal-induced pancreatic amylase secretion	0.5 mg/kg completely blocked the response	[3]
Rats	Suppression of food intake	0.1 and 0.3 mg/kg completely reversed CCK-8 effect	[4]
Mice	Suppression of locomotor activity	1 mg/kg reversed the inhibitory effect of CCK-8	[5]
Isolated perifused rat islets	Insulin (B600854) secretion and phosphoinositide hydrolysis	10 nM completely inhibited CCK-8 (100 nM) induced effects	[6]
Proglumide	Non-selective CCK-A and CCK-B	Isolated rat pancreatic islets	CCK-8 induced insulin release	EC50: 1.2 +/- 0.4 mM	[7]
Rats (in vivo)	CCK-8 induced increase in plasma insulin	400 mg/kg i.p. reversed the effect of CCK-8 (0.5 nmol/kg)	[8]
Murine models of pancreatic cancer	Tumor growth	Slowed tumor growth, comparable to gemcitabine	[9]

Experimental Protocols

This section provides detailed methodologies for key experiments aimed at validating the effects of CCK-8 using its receptor antagonists.

In Vitro Validation: Amylase Secretion from Isolated Pancreatic Acini

This protocol is designed to assess the ability of a CCK receptor antagonist to block CCK-8-induced amylase release from isolated pancreatic acini.

Materials:

• CCK-8 (free acid)

• CCK receptor antagonist (e.g., L-364,718)

• Collagenase

• Bovine Serum Albumin (BSA)

• HEPES-Ringer buffer

• Amylase activity assay kit

Procedure:

• Isolation of Pancreatic Acini: Pancreatic tissue is harvested from a rat and subjected to enzymatic digestion with collagenase to isolate pancreatic acini.

• Pre-incubation with Antagonist: The isolated acini are pre-incubated with various concentrations of the CCK receptor antagonist (e.g., L-364,718) for 30 minutes at 37°C. A control group without the antagonist is also prepared.

• Stimulation with CCK-8: Following pre-incubation, the acini are stimulated with a range of concentrations of CCK-8 for 30 minutes at 37°C.

• Measurement of Amylase Secretion: The incubation is stopped, and the supernatant is collected to measure the amount of amylase secreted using a commercially available amylase activity assay kit.

• Data Analysis: The results are expressed as a percentage of maximal CCK-8-stimulated amylase secretion. The inhibitory effect of the antagonist is determined by comparing the dose-response curves of CCK-8 in the presence and absence of the antagonist. A rightward shift in the dose-response curve indicates competitive antagonism.[1]

In Vivo Validation: Inhibition of CCK-8-Induced Suppression of Food Intake

This protocol evaluates the in vivo efficacy of a CCK receptor antagonist in blocking the anorexic effects of CCK-8 in rats.

Materials:

• CCK-8 (free acid)

• CCK receptor antagonist (e.g., L-364,718)

• Saline solution

• Animal balance

• Food hoppers

Procedure:

• Animal Acclimatization: Rats are individually housed and acclimatized to the experimental conditions, including the feeding schedule and handling.

• Antagonist Administration: The CCK receptor antagonist (e.g., L-364,718) or vehicle (saline) is administered to the rats via intraperitoneal (i.p.) injection.

• CCK-8 Administration: After a predetermined time (e.g., 15 minutes), CCK-8 or saline is administered i.p.

• Measurement of Food Intake: Immediately after the second injection, the rats are presented with pre-weighed food hoppers, and food intake is measured at regular intervals (e.g., 30, 60, and 120 minutes).

• Data Analysis: The cumulative food intake is calculated for each group. A significant reversal of the CCK-8-induced suppression of feeding by the antagonist validates the CCK receptor-mediated effect.[4]

Visualizing the Mechanisms of Action

The following diagrams illustrate the signaling pathways of CCK-8 and the experimental workflow for validating its effects.

Caption: CCK-8 signaling and antagonist blockade.

Caption: Experimental workflow for CCK-8 validation.

References

• 1. Effect of L364718, a new CCK antagonist, on amylase secretion in isolated rat pancreatic acini - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. L364718, a new CCK antagonist, inhibits biological actions of CCK in conscious dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effect of CCK antagonist L 364718 on meal-induced pancreatic secretion in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Potent cholecystokinin antagonist L 364718 stimulates food intake in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of CCK antagonists on CCK-induced suppression of locomotor activity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CCKA receptor antagonism inhibits mechanisms underlying CCK-8-stimulated insulin release in isolated rat islets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Proglumide (gastrin and cholecystokinin receptor antagonist) inhibits insulin secretion in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Proglumide antagonizes cholecystokinin effects on plasma glucose and insulin in rats in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cholecystokinin Receptor Antagonist Improves Efficacy of Chemotherapy in Murine Models of Pancreatic Cancer by Altering the Tumor Microenvironment - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of CCK-8 (Free Acid) and CCK-33 on Food Intake: A Guide for Researchers

For Immediate Release

This guide provides a comprehensive comparison of the effects of cholecystokinin-8 (CCK-8, free acid/non-sulfated) and cholecystokinin-33 (CCK-33) on food intake, designed for researchers, scientists, and professionals in drug development. This document synthesizes experimental data on the anorectic effects, duration of action, and underlying mechanisms of these two prominent forms of the gut-brain peptide cholecystokinin (B1591339).

Executive Summary

Cholecystokinin (CCK) is a key regulator of satiety and food intake. While numerous forms of CCK exist, the octapeptide (CCK-8) and the 33-amino acid form (CCK-33) are among the most studied. This guide elucidates the comparative efficacy of non-sulfated CCK-8 (often referred to as the free acid form) and CCK-33 in modulating feeding behavior, supported by quantitative data from preclinical studies. Key findings indicate that while both peptides effectively reduce food intake, CCK-33 may exhibit a more sustained satiating effect. Their mechanisms of action, primarily mediated through the CCK1 receptor and vagal afferent pathways, also show subtle but significant differences.

Data Presentation: Quantitative Comparison of CCK-8 (Free Acid) and CCK-33 on Food Intake in Rats

The following tables summarize the dose-dependent effects of intraperitoneally (IP) administered non-sulfated CCK-8 and CCK-33 on key parameters of food intake in male Sprague Dawley rats.

Table 1: Effect on First Meal Size (MS)

Peptide	Dose (nmol/kg, IP)	Reduction in Meal Size vs. Control	Reference
CCK-8 (non-sulfated)	0.5	Significant reduction (p = .01)	[1]
CCK-8 (non-sulfated)	1.0	Significant reduction (p = .01)	[1]
CCK-33	1.0	Significant reduction	[2]
CCK-33	3.0	Significant reduction	[2]
CCK-33	5.0	Significant reduction	[2]

Table 2: Effect on Intermeal Interval (IMI)

Peptide	Dose (nmol/kg, IP)	Effect on IMI vs. Control	Reference
CCK-8 (non-sulfated)	0.5	Prolonged IMI	[1]
CCK-8 (non-sulfated)	1.0	Prolonged IMI	[1]
CCK-33	5.0	Prolonged IMI in diabetic rats	[2]

Table 3: Effect on Satiety Ratio (SR = IMI/MS)

Peptide	Dose (nmol/kg, IP)	Effect on SR vs. Control	Reference
CCK-8 (non-sulfated)	0.5	Increased SR	[1]
CCK-8 (non-sulfated)	1.0	Increased SR	[1]
CCK-33	Not specified	Increased SR in control rats	[2]

Experimental Protocols

The following provides a detailed methodology for a typical experiment investigating the effects of CCK peptides on food intake in rats, based on protocols described in the cited literature.

Objective: To assess the dose-dependent effects of intraperitoneally administered CCK-8 (free acid) and CCK-33 on food intake and meal patterns in freely feeding rats.

Materials:

• Male Sprague Dawley rats (adult, housed individually)

• Standard rat chow and water (ad libitum access)

• CCK-8 (non-sulfated/free acid) and CCK-33 peptides

• Sterile saline solution (0.9% NaCl)

• Syringes (1 ml) and needles (25-27 gauge)

• Automated food intake monitoring system or manual measurement tools (scale accurate to 0.1 g)

Procedure:

• Animal Acclimation: House rats individually in cages with free access to food and water for at least one week to acclimate to the environment and handling. Maintain a regular light-dark cycle (e.g., 12:12h).

• Baseline Food Intake Measurement: Monitor and record the daily food intake of each rat for several days prior to the experiment to establish a stable baseline.

• Peptide Preparation: On the day of the experiment, dissolve the CCK-8 (free acid) and CCK-33 peptides in sterile saline to the desired concentrations (e.g., 0.5, 1.0, 3.0, 5.0 nmol/ml). Prepare a vehicle control of sterile saline.

• Administration:

  • Gently restrain the rat.

  • Administer the prepared peptide solution or saline vehicle via intraperitoneal (IP) injection. The injection volume should be consistent across all animals (e.g., 1 ml/kg).

  • The injection is typically given shortly before the onset of the dark cycle, when rats naturally initiate feeding.

• Food Intake Monitoring:

  • Immediately after the injection, provide a pre-weighed amount of food.

  • Monitor food intake continuously using an automated system or at regular intervals (e.g., 30, 60, 120 minutes, and 24 hours) by weighing the remaining food.

  • Record the size of the first meal (MS) and the time until the start of the second meal to determine the intermeal interval (IMI).

• Data Analysis:

  • Calculate the food intake in grams for each time point.

  • Determine the meal size (g) and intermeal interval (minutes).

  • Calculate the Satiety Ratio (SR) by dividing the IMI by the MS.

  • Compare the effects of different doses of CCK-8 and CCK-33 with the saline control using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests). A p-value of < 0.05 is typically considered statistically significant.

Signaling Pathways and Experimental Workflow

The anorectic effects of both CCK-8 and CCK-33 are primarily mediated through the cholecystokinin 1 receptor (CCK1R), which is highly expressed on vagal afferent neurons. The activation of these receptors triggers a signaling cascade that transmits satiety signals to the brainstem, ultimately leading to the cessation of feeding.

Caption: CCK Signaling Pathway for Satiety.

The diagram above illustrates the signaling cascade initiated by the release of CCK in response to nutrient ingestion. Both CCK-8 and CCK-33 bind to CCK1 receptors on vagal afferent neurons, leading to the activation of Gq proteins and subsequent downstream signaling events that result in neuronal depolarization. This signal is then transmitted to the nucleus of the solitary tract (NTS) in the brainstem, which processes the satiety signal and orchestrates the termination of a meal.

Caption: Experimental Workflow for CCK Food Intake Studies.

The workflow diagram outlines the key steps in a typical preclinical study designed to compare the effects of different CCK peptides on food intake in a rodent model. This standardized process ensures the reliability and reproducibility of the experimental findings.

References

• 1. Non-sulfated cholecystokinin-8 reduces meal size and prolongs the intermeal interval in male Sprague Dawley rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cholecystokinin-33, but not cholecystokinin-8 shows gastrointestinal site specificity in regulating feeding behaviors in male rats - PMC [pmc.ncbi.nlm.nih.gov]

Comparison of CCK-8 and CCK-58: Differential Effects on Satiety and Meal Patterns

A Guide for Researchers and Drug Development Professionals

Introduction Cholecystokinin (B1591339) (CCK) is a pivotal gut-derived peptide hormone in the regulation of food intake, historically recognized as the first gastrointestinal peptide to demonstrate satiety effects.[1] Released from intestinal I-cells in response to fats and proteins, CCK plays a crucial role in nutritional homeostasis.[2][3][4] While numerous molecular forms of CCK exist, research has predominantly focused on the C-terminal octapeptide, CCK-8. However, mounting evidence indicates that CCK-58 is the major endocrine form of CCK in circulation.[5][6] This guide provides an objective comparison of the experimental data on the differential effects of CCK-8 and CCK-58 on satiation, satiety, and meal patterns, highlighting the distinct physiological responses elicited by these two isoforms.

The primary distinction lies in their impact on the two key components of appetite control:

• Satiation: The process that leads to meal termination, thereby determining meal size.

• Satiety: The feeling of fullness that persists after a meal, influencing the interval between meals (inter-meal interval or IMI).

While both peptides induce satiation, their effects on satiety are markedly different, a critical consideration for therapeutic development.[1]

Quantitative Data Comparison

The following tables summarize the key quantitative findings from comparative studies on CCK-8 and CCK-58, primarily conducted in rat models.

Table 1: Effects on Food Intake and Meal Size (Satiation)

Parameter	CCK-8 Effect	CCK-58 Effect	Key Findings & Doses	Citations
1-Hour Food Intake	Dose-dependent reduction	Dose-dependent reduction	At an equimolar dose of 1.8 nmol/kg, both peptides produced a similar reduction in dark-phase food intake (-49% for CCK-8, -44% for CCK-58).	[5][7][8]
First Meal Size	Significant reduction	Significant reduction	Both peptides effectively reduce the size of the first meal post-administration across various doses (e.g., 0.45, 0.9, 1.8, 3.6 nmol/kg).	[1][5][9]
Lick Microstructure	No alteration	No alteration	At 0.9 nmol/kg, neither peptide altered lick cluster size or efficiency, suggesting that the reduction in meal size is a result of natural satiation, not illness or malaise.	[1][10][11]
Duration of First Meal	Reduces duration	No significant effect	In one study, CCK-8 was observed to reduce the duration of the first meal, while CCK-58 did not.	[5][7]

Table 2: Effects on Inter-Meal Interval and Satiety Ratio (Satiety)

Parameter	CCK-8 Effect	CCK-58 Effect	Key Findings & Doses	Citations
Inter-Meal Interval (IMI)	Shortens or fails to alter	Prolongs or maintains	CCK-8 administration leads to a compensatory shortening of the IMI. In contrast, CCK-58 consistently maintains or prolongs the IMI. At 1.8 nmol/kg, CCK-8 reduced the IMI by 41%, while CCK-58 had no such effect.	[1][5][6][7][8]
Satiety Ratio (IMI / Meal Size)	No effect or moderate increase	Consistently and significantly increases	CCK-58 uniquely and robustly increases the satiety ratio. At 1.8 nmol/kg, CCK-58 increased the satiety ratio by 160% compared to vehicle, whereas CCK-8 produced an 80% increase.	[1][5][6][7][8]

Table 3: Effects on Other Behavioral Parameters

Parameter	CCK-8 Effect	CCK-58 Effect	Key Findings & Doses	Citations
Latency to First Meal	No effect at lower doses; increased at highest dose (5.2 nmol/kg)	Increases latency	CCK-58 increases the time to initiate the first meal, an effect not seen with CCK-8 at equimolar anorexigenic doses (e.g., 1.8 nmol/kg).	[5][7][8]
Locomotor Activity	Reduces locomotor activity	No effect	When assessed manually, CCK-8 (1.8 nmol/kg) reduced locomotor activity by 31%.	[5][7][8]
Grooming Behavior	Increases grooming behavior	No effect	CCK-8 (1.8 nmol/kg) increased grooming behavior by 59%.	[5][7][8]

Signaling Pathways and Mechanisms of Action

The differential effects of CCK-8 and CCK-58 can be attributed to differences in their pharmacokinetics and subsequent physiological processing. Both peptides exert their primary satiety effects by activating CCK1 receptors on vagal afferent neurons, which transmit signals to the nucleus of the solitary tract (NTS) in the hindbrain.[1][12][13]

Caption: General CCK Satiety Signaling Pathway.

The key divergence occurs after their release. CCK-8 is subject to significant hepatic processing, where it is selectively extracted and metabolized.[1] In contrast, the larger CCK-58 molecule largely bypasses this first-pass clearance, allowing it to enter the general circulation.[1] This results in a longer plasma half-life and a more prolonged and widespread activation of vagal afferent neurons.[1]

Caption: Differential metabolic pathways of CCK-8 and CCK-58.

Experimental Protocols

The data presented are derived from well-controlled animal studies. The following methodologies are representative of the key experiments cited.

Protocol 1: Meal Pattern Analysis in Non-Deprived Rats (Overduin et al., 2014)

• Subjects: Male Sprague-Dawley rats, maintained on an ad libitum diet.

• Test Substance: Synthetic CCK-8 and CCK-58 were administered via intraperitoneal (IP) injection. Doses ranged from 0.45 to 3.6 nmol/kg. A vehicle (saline) injection served as the control.

• Feeding Paradigm: Undeprived rats were presented with a highly palatable liquid diet (sweetened condensed milk) for a 4-hour test period.

• Data Collection: Meal patterns were continuously monitored. A meal was defined as a period of consumption separated by a defined inter-meal interval. Key parameters measured included the size of the first meal (ml), the duration of the subsequent inter-meal interval (IMI, in minutes), and the satiety ratio (IMI/meal size).

• Workflow:

References

• 1. CCK-58 Elicits Both Satiety and Satiation in Rats while CCK-8 Elicits Only Satiation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. Cholecystokinin-induced satiety, a key gut servomechanism that is affected by the membrane microenvironment of this receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Roles of Cholecystokinin in the Nutritional Continuum. Physiology and Potential Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CCK-8 and CCK-58 differ in their effects on nocturnal solid meal pattern in undisturbed rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CCK-58 prolongs the intermeal interval, whereas CCK-8 reduces this interval: not all forms of cholecystokinin have equal bioactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. CCK-8 and CCK-58 differ in their effects on nocturnal solid meal pattern in undisturbed rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. CCK-58 elicits both satiety and satiation in rats while CCK-8 elicits only satiation [escholarship.org]
• 11. researchgate.net [researchgate.net]
• 12. joe.bioscientifica.com [joe.bioscientifica.com]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Cross-Species Comparative Guide to the Efficacy of Cholecystokinin (26-33) (free acid)

This guide provides a comprehensive comparison of the efficacy of Cholecystokinin (B1591339) (26-33) (free acid), also known as CCK-8 (free acid), across various species. The information is intended for researchers, scientists, and drug development professionals, with a focus on presenting objective experimental data and detailed methodologies.

Cross-Species Efficacy of CCK-8 (free acid)

Cholecystokinin (CCK) is a crucial peptide hormone in the gastrointestinal system and the most abundant neuropeptide in the central nervous system.[1] The C-terminal octapeptide fragment, CCK-8, is a major bioactive form.[2] The non-sulfated form, CCK-8 (free acid), is known to be a highly selective ligand for the CCKB-type receptors found in the central nervous system.[3] Its efficacy varies across species, impacting physiological processes such as gallbladder contraction, pancreatic secretion, and satiety.

Significant species-specific differences exist in the physiological responses to CCK. For instance, the mechanisms of CCK-stimulated pancreatic secretion differ notably between rodents and humans. In rodents, CCK can act directly on pancreatic acinar cells and also indirectly through neural pathways.[4] In contrast, in humans, the effect of CCK on pancreatic secretion appears to be mediated entirely by vagal cholinergic pathways.

Quantitative Data Summary

The following tables summarize the quantitative data on the efficacy of CCK-8 across different species, focusing on receptor binding affinity, gallbladder contraction, pancreatic secretion, and satiety.

Table 1: Receptor Binding Affinity of CCK-8

Species	Receptor Type	Preparation	Kd (nM)	Reference
Rat	CCK-A	Pancreatic Acini	0.76
Rat	CCK Receptor	Cerebral Cortex	1.66
Guinea Pig	CCK Receptor	Brain Cortex	0.18	[5]
Rat	CCK Receptor	Brain Cortex	1.25	[5]
General	CCK1	~0.6-1 (Ki)	[6]
General	CCK2	~0.3-1 (Ki)	[6]

Table 2: Efficacy of CCK-8 on Gallbladder Contraction

Species	Assay Type	Potency/Effect	Reference
Guinea Pig	In Vivo	Relative Potency of 1.0 (Standard)	[7]
Guinea Pig	In Vitro	Relative Potency of 1.0 (Standard)	[7]
Human	In Vivo	Infusion of 16.4 pmol.kg-1.hr-1 caused a 76% reduction in gallbladder volume	[2]

Table 3: Efficacy of CCK-8 on Pancreatic Secretion

Species	Assay Type	EC50/Potency	Reference
Rat	In Vivo	Relative Potency of 1.0 (Standard)	[7]
Rat	In Vitro	Relative Potency of 1.0 (Standard)	[7]
Dog	In Vivo	Relative Potency of 1.0 (Standard)	[7]
Rat	In Vitro (Amylase Secretion)	CCK-7: 0.7 pM; CCK-6: 3 nM; CCK-5: 20 nM; CCK-4: 30 nM	[8]

Table 4: Efficacy of CCK-8 on Satiety

Species	Administration	Dose	Effect	Reference
Rat	Intraperitoneal	3.2 or 8.5 nmol/kg	Dose-dependent reversal of satiety effect by JMV-180	[9]
Rat	Intraperitoneal	Dose-related	Inhibition of food intake	[10]
Mouse	Intraperitoneal	1.7-6.8 nmol/kg	Dose-dependent reduction of sucrose (B13894) intake	[9]
Human	Intravenous Infusion	0.75 µg over 10 min (with preload)	Reduction in calorie intake

Signaling Pathways and Experimental Workflows

The physiological effects of CCK-8 are mediated through the activation of specific G protein-coupled receptors, primarily the CCK-A (CCK1) and CCK-B (CCK2) receptors. The diagrams below illustrate the general signaling pathway and a typical experimental workflow for assessing CCK-8 efficacy.

Figure 1: Simplified CCK-A Receptor Signaling Pathway.

Figure 2: General Experimental Workflow for Efficacy Comparison.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for key experiments cited in the literature for assessing the efficacy of CCK-8.

In Vitro Radioligand Binding Assay

This assay is used to determine the binding affinity (Kd or Ki) of CCK-8 to its receptors.

• Objective: To quantify the binding of CCK-8 to CCK receptors in a specific tissue preparation.

• Materials:

  • Tissue homogenates or cell membranes expressing CCK receptors (e.g., from rat pancreas or brain cortex).

  • Radiolabeled CCK-8 (e.g., [3H]CCK-8).

  • Unlabeled CCK-8 (free acid) for competition studies.

  • Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 1 mM EGTA, 0.1% BSA, pH 7.4).

  • Wash buffer (e.g., ice-cold 50 mM Tris-HCl).

  • Glass fiber filters.

  • Scintillation counter.

• Procedure:

  • Prepare serial dilutions of unlabeled CCK-8.

  • In reaction tubes, add a fixed concentration of radiolabeled CCK-8, the tissue/membrane preparation, and varying concentrations of unlabeled CCK-8.

  • Include tubes for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of unlabeled CCK-8).

  • Incubate at a specified temperature and time to reach equilibrium (e.g., 30°C for 60 minutes).

  • Terminate the reaction by rapid filtration through glass fiber filters, followed by washing with ice-cold wash buffer to remove unbound ligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Analyze the data using non-linear regression to determine Kd or IC50 values.

In Vivo Gallbladder Contraction Assay (Guinea Pig)

This assay measures the in vivo effect of CCK-8 on gallbladder motility.

• Objective: To determine the dose-response relationship of CCK-8-induced gallbladder contraction.

• Materials:

  • Guinea pigs.

  • CCK-8 (free acid) solutions of varying concentrations.

  • Anesthetic agents.

  • Ultrasonography equipment.

  • Saline solution.

• Procedure:

  • Anesthetize the guinea pigs.

  • Visualize the gallbladder using ultrasonography and measure the baseline volume.

  • Administer a single intravenous dose of CCK-8 or saline (as a control).

  • Monitor and record the gallbladder volume at regular intervals post-injection.

  • Calculate the percentage change in gallbladder volume from the baseline.

  • Repeat with different doses of CCK-8 to establish a dose-response curve.

Satiety (Food Intake) Assay (Rat)

This assay evaluates the effect of CCK-8 on food consumption.

• Objective: To quantify the reduction in food intake following the administration of CCK-8.

• Materials:

  • Rats, typically food-deprived for a set period.

  • CCK-8 (free acid) solutions for injection.

  • Vehicle control (e.g., saline).

  • Standard laboratory chow or a liquid diet.

  • Balances for weighing food and animals.

• Procedure:

  • Acclimate rats to the experimental setup and feeding schedule.

  • Prior to the feeding period, administer CCK-8 or vehicle via the desired route (e.g., intraperitoneal injection).

  • Present a pre-weighed amount of food to the rats.

  • Measure the amount of food consumed over a specific period (e.g., 30 minutes to a few hours).

  • Calculate the food intake and compare the results between the CCK-8 treated and control groups.

  • Perform the experiment with a range of CCK-8 doses to determine a dose-response relationship.

References

• 1. Binding of cholecystokinin-8 (CCK-8) peptide derivatives to CCKA and CCKB receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CCK-B receptor: chemistry, molecular biology, biochemistry and pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. CCK-58 Elicits Both Satiety and Satiation in Rats while CCK-8 Elicits Only Satiation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discrimination between CCK receptors of guinea-pig and rat brain by cyclic CCK8 analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Structural basis of cholecystokinin receptor binding and regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bioactivity of cholecystokinin analogues: CCK-8 is not more potent than CCK-33 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cholecystokinin peptides stimulate pancreatic secretion by multiple signal transduction pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. CCK satiety is differentially mediated by high- and low-affinity CCK receptors in mice and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Comparison of the satiating potencies of cholecystokinin-33 and cholecystokinin-8 - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Binding Specificity of Cholecystokinin (26-33) (Free Acid)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the binding specificity of Cholecystokinin (B1591339) (26-33) (free acid) with other key cholecystokinin (CCK) receptor ligands. The information presented herein is supported by experimental data and detailed protocols to assist researchers in the objective evaluation of this and alternative compounds for their studies.

Cholecystokinin (CCK) is a crucial peptide hormone and neurotransmitter in the gastrointestinal system and the central nervous system. Its biological effects are mediated through two primary G protein-coupled receptors: the CCK1 receptor (CCK1R) and the CCK2 receptor (CCK2R). The specificity of various CCK fragments and analogs for these receptors is a critical determinant of their physiological function and therapeutic potential.

Quantitative Comparison of Binding Affinities

The binding affinities of various ligands for CCK1 and CCK2 receptors are typically determined through competitive radioligand binding assays. The resulting inhibition constant (Ki) or the half-maximal inhibitory concentration (IC50) values provide a quantitative measure of a ligand's affinity for a specific receptor. A lower value indicates a higher binding affinity.

While Cholecystokinin (26-33) (free acid) is a fragment of the full-length CCK peptide and is known to possess biological activity, including the ability to reduce food intake and stimulate gallbladder contraction, specific quantitative binding affinity data (Ki or IC50 values) for the free acid form is not extensively available in peer-reviewed literature.[1] The C-terminal amidation of CCK peptides is widely recognized as a critical factor for high-affinity binding to both CCK1 and CCK2 receptors.

For a comprehensive comparison, the following table summarizes the binding affinities of the well-characterized amidated octapeptide fragment of cholecystokinin (CCK-8), in both its sulfated and unsulfated forms, as well as gastrin, for human CCK1 and CCK2 receptors.

Ligand	Receptor	Binding Affinity (Ki) [nM]	Selectivity
Sulfated CCK-8	CCK1R	~0.5 - 2.0	High
CCK2R	~0.5 - 2.0	Non-selective
Unsulfated CCK-8	CCK1R	~250 - 1000	Low
CCK2R	~0.5 - 2.0	High
Gastrin-17	CCK1R	>1000	Very Low
CCK2R	~1.0	High

Note: The Ki values are approximate and can vary depending on the experimental conditions, cell type, and radioligand used.

Experimental Protocols

To validate the binding specificity of a ligand such as Cholecystokinin (26-33) (free acid), a combination of binding and functional assays is recommended.

Competitive Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of a test compound for CCK1 and CCK2 receptors by measuring its ability to displace a specific radiolabeled ligand.

Methodology:

• Receptor Preparation: Cell membranes are prepared from cell lines stably expressing either human CCK1R or CCK2R (e.g., CHO-K1 or HEK293 cells). The protein concentration of the membrane preparation is determined using a standard protein assay.

• Assay Setup: The assay is typically performed in a 96-well plate format. Each well contains the receptor membrane preparation, a fixed concentration of a suitable radioligand (e.g., [¹²⁵I]CCK-8), and varying concentrations of the unlabeled test compound (e.g., Cholecystokinin (26-33) free acid).

• Incubation: The plates are incubated at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes) to allow the binding to reach equilibrium.

• Separation of Bound and Free Ligand: The incubation is terminated by rapid filtration through a glass fiber filter plate using a cell harvester. The filters trap the membranes with the bound radioligand, while the unbound radioligand passes through.

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The data are analyzed using non-linear regression to determine the IC50 value of the test compound. The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation.

Intracellular Calcium Mobilization Assay

Objective: To assess the functional activity of a test compound as an agonist or antagonist at CCK1 and CCK2 receptors by measuring changes in intracellular calcium concentration.

Methodology:

• Cell Culture: Cells stably expressing either CCK1R or CCK2R are seeded into black-walled, clear-bottom 96-well plates and cultured overnight.

• Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) for a specified period at 37°C.

• Compound Addition: The plate is placed in a fluorescence plate reader. Baseline fluorescence is measured before the addition of the test compound (for agonist testing) or a known agonist in the presence of the test compound (for antagonist testing).

• Fluorescence Measurement: Changes in fluorescence intensity, corresponding to changes in intracellular calcium levels, are monitored in real-time.

• Data Analysis: The data are analyzed to determine the EC50 (for agonists) or IC50 (for antagonists) values, which represent the concentration of the compound that elicits a half-maximal response or inhibition, respectively.

Signaling Pathways and Experimental Workflows

The binding of a ligand to a CCK receptor initiates a cascade of intracellular signaling events. Understanding these pathways is crucial for interpreting functional assay data.

Caption: Simplified signaling pathways of CCK1 and CCK2 receptors.

Caption: Experimental workflows for validating ligand binding specificity.

References

• 1. medchemexpress.com [medchemexpress.com]

A Comparative Guide to the In Vitro and In Vivo Effects of Cholecystokinin-8 (CCK-8)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro and in vivo effects of the sulfated free acid form of Cholecystokinin-8 (CCK-8), a crucial neuropeptide and gut hormone. The information presented herein is supported by experimental data to aid in the design and interpretation of research studies.

Introduction to CCK-8

Cholecystokinin-8 (CCK-8) is the C-terminal octapeptide of cholecystokinin (B1591339) and is considered a principal bioactive form of the hormone. It exerts a wide range of physiological effects by binding to two G-protein coupled receptors: CCK1R (formerly CCKA) and CCK2R (formerly CCKB). These receptors are distributed throughout the gastrointestinal system and the central nervous system, leading to a diverse array of biological actions. Understanding the differential effects of CCK-8 in controlled in vitro settings versus complex in vivo systems is paramount for translational research and drug development.

Data Presentation: Quantitative Comparison of In Vitro and In Vivo Effects

The following tables summarize key quantitative data from various studies to facilitate a direct comparison between the in vitro and in vivo actions of CCK-8.

Table 1: Receptor Binding Affinity of CCK-8

Receptor Subtype	Preparation	Method	Reported Affinity (Ki or IC50)
CCK1R (Human)	Transfected HEK293 cells	Radioligand binding assay	~0.6-1 nM (Ki)
CCK2R (Human)	Transfected HEK293 cells	Radioligand binding assay	~0.3-1 nM (Ki)
CCK1R (Rat)	Pancreatic acini	Radioligand binding assay	High affinity (specific values vary)
CCK2R (Rat)	Cortical membranes	Radioligand binding assay	High affinity (specific values vary)

Table 2: Functional Effects of CCK-8

Effect	System	Assay/Model	Effective Concentration/Dose
In Vitro
Stimulation of Amylase Release	Isolated rat pancreatic acini	Amylase secretion assay	10 pM - 1 nM
Increase in Intracellular Ca2+	Isolated rat islet cells	Calcium imaging	100 nM
Stimulation of β-endorphin Release	Dispersed rat anterior pituitary cells	Immunoassay	10⁻¹⁰ - 10⁻⁶ M (dose-dependent)[1]
Enhancement of ASIC Currents	Rat dorsal root ganglion neurons	Electrophysiology	Concentration-dependent
In Vivo
Satiety (Reduction of Meal Size)	Rats	Feeding behavior studies	1.7 - 6.8 nmol/kg (intraperitoneal)[2]
Pancreatic Protein Secretion	Anesthetized rats	Pancreatic juice collection	More potent than CCK-58 at 10 and 30 pmol·kg⁻¹·h⁻¹[3][4][5]
Increase in Plasma β-endorphin	Rats	Blood sampling and immunoassay	5 µ g/100 g body weight (intravenous)[1]
Increase in Plasma Adiponectin	Rats	Blood sampling and immunoassay	Dose-dependent
Nociceptive Behavior	Rats	Behavioral pain models	Dose-dependent exacerbation of acid-induced pain

Signaling Pathways of CCK-8

CCK-8 binding to its receptors, primarily the CCK1R and CCK2R, initiates a cascade of intracellular signaling events. The canonical pathway involves the activation of Gq/11 proteins, leading to the stimulation of phospholipase C (PLC). PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium from intracellular stores, while DAG activates protein kinase C (PKC).

Caption: CCK-8 Signaling Pathway.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for key experiments cited in this guide.

In Vitro: Receptor Binding Assay

Objective: To determine the binding affinity of CCK-8 for its receptors.

Methodology:

• Cell Culture and Membrane Preparation:

  • Human Embryonic Kidney (HEK293) cells stably transfected with either human CCK1R or CCK2R are cultured under standard conditions.

  • Cells are harvested, and crude membranes are prepared by homogenization and centrifugation.

• Binding Assay:

  • Membrane preparations are incubated with a radiolabeled CCK-8 analog (e.g., [¹²⁵I]CCK-8) and varying concentrations of unlabeled CCK-8 (free acid).

  • The incubation is carried out in a suitable buffer at a defined temperature and for a specific duration to reach equilibrium.

• Separation and Quantification:

  • Bound and free radioligand are separated by rapid filtration through glass fiber filters.

  • The radioactivity retained on the filters is quantified using a gamma counter.

• Data Analysis:

  • Competitive binding curves are generated by plotting the percentage of specific binding against the logarithm of the unlabeled CCK-8 concentration.

  • The IC50 (the concentration of unlabeled ligand that inhibits 50% of specific radioligand binding) is determined and can be converted to a Ki (inhibition constant) value.

In Vivo: Satiety Study in Rats

Objective: To assess the effect of CCK-8 on food intake.

Methodology:

• Animal Acclimatization:

  • Male Sprague-Dawley rats are individually housed and acclimatized to the experimental conditions, including the diet and injection procedures.

• Drug Administration:

  • Rats are fasted for a predetermined period.

  • CCK-8 (free acid) is dissolved in a vehicle solution (e.g., saline) and administered via intraperitoneal injection at various doses. Control animals receive the vehicle alone.

• Feeding Measurement:

  • Immediately after injection, pre-weighed food is presented to the rats.

  • Food intake is measured at specific time intervals (e.g., 30, 60, 120 minutes) by weighing the remaining food.

• Data Analysis:

  • The cumulative food intake at each time point is calculated for each dose group and compared to the vehicle control group using appropriate statistical analysis (e.g., ANOVA).

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for comparing the in vitro and in vivo effects of CCK-8.

Caption: In Vitro vs. In Vivo Workflow.

Discussion and Conclusion

The comparison of in vitro and in vivo data reveals both consistencies and important differences in the effects of CCK-8. In vitro studies are invaluable for elucidating the direct molecular and cellular mechanisms of CCK-8 action, such as receptor binding and signal transduction. These studies provide precise quantitative data on potency and efficacy at the cellular level.

However, the physiological effects of CCK-8 in vivo are more complex, being influenced by factors such as bioavailability, metabolism, and interactions with other physiological systems. For instance, the satiety effect of CCK-8 is not solely a direct action on brain receptors but also involves vagal afferent pathways originating in the gut. Similarly, the regulation of pancreatic secretion by CCK-8 in vivo is a multifactorial process involving both direct effects on acinar cells and indirect neural pathways.

References

• 1. In vivo and in vitro effects of cholecystokinin octapeptide on the release of beta-endorphin-like immunoreactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CCK satiety is differentially mediated by high- and low-affinity CCK receptors in mice and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Differential bile-pancreatic secretory effects of CCK-58 and CCK-8 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.physiology.org [journals.physiology.org]
• 5. journals.physiology.org [journals.physiology.org]

A Head-to-Head Comparison of CCK-8 with Other Satiety-Inducing Peptides

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Cholecystokinin-8 (CCK-8) against other key satiety-inducing peptides, including Glucagon-Like Peptide-1 (GLP-1) and Peptide YY (PYY). The information is supported by experimental data from peer-reviewed literature to assist in research and development efforts.

Introduction to Satiety Peptides

The regulation of food intake is a complex process involving a symphony of hormonal signals originating from the gut-brain axis.[1] These peptides, released in response to nutrient ingestion, convey information about the size and composition of a meal to the central nervous system, ultimately leading to the sensation of fullness and meal termination.[1] Cholecystokinin (B1591339) (CCK), Glucagon-Like Peptide-1 (GLP-1), and Peptide YY (PYY) are the primary satiety-inducing hormones.[1][2] Understanding the distinct and overlapping mechanisms of these peptides is crucial for the development of effective anti-obesity therapeutics. This guide focuses on a head-to-head comparison of CCK-8, a prominent bioactive form of CCK, with GLP-1 and PYY.

Comparative Efficacy and Pharmacodynamics

The anorectic (appetite-suppressing) effects of CCK-8, GLP-1, and PYY have been documented in numerous preclinical and clinical studies. While all three peptides effectively reduce food intake, they exhibit differences in their potency, duration of action, and primary mechanism of satiety induction (i.e., reducing meal size versus prolonging the inter-meal interval).

Table 1: Comparative Efficacy of Satiety Peptides in Rodent Models

Peptide	Typical Dose Range (Intraperitoneal/Intravenous)	Primary Effect on Feeding	Notable Quantitative Effects	Duration of Action
CCK-8	1-5 nmol/kg	Reduces meal size[3]	~20-50% reduction in first meal size.[4]	Short-acting (primarily affects the current meal)[5]
GLP-1	0.3-1.2 pmol/kg/min (infusion)	Reduces meal size and prolongs satiety[4][6]	Physiological doses can reduce meal size in humans.[6]	Short-acting (native form), but long-acting analogs are used clinically.[7]
PYY (3-36)	25-125 pmol (intracerebroventricular)	Inhibits food intake, prolongs inter-meal interval[8]	Peripheral administration inhibits food intake for several hours in rodents and humans.[6]	Longer-acting than native CCK-8 and GLP-1.[6]

Signaling Pathways and Mechanisms of Action

CCK-8, GLP-1, and PYY exert their effects by binding to specific G protein-coupled receptors (GPCRs) located on vagal afferent neurons and in various brain regions, particularly the brainstem and hypothalamus.[9] Activation of these receptors triggers intracellular signaling cascades that ultimately lead to a reduction in appetite.

• Cholecystokinin-8 (CCK-8): Binds primarily to the CCK-1 receptor (CCK1R). This interaction activates multiple signaling cascades through Gq, G13, and Gs proteins, as well as arrestin pathways.[10] This signaling on vagal afferents is a key physiological regulator of appetite.[10]

• Glucagon-Like Peptide-1 (GLP-1): Activates the GLP-1 receptor (GLP-1R), which is coupled to Gαs proteins. This stimulates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP).[3] This pathway is central to its roles in both glucose homeostasis and appetite regulation.[3][7]

• Peptide YY (3-36) (PYY): The active form, PYY (3-36), preferentially binds to the Neuropeptide Y receptor type 2 (Y2R).[6] The Y2 receptor is coupled to an inhibitory Gi protein, and its activation can lead to the inhibition of voltage-dependent calcium influx in neurons.[11] This signaling in the hypothalamus provides a powerful feedback mechanism to control food intake.[6]

Fig. 1: Simplified signaling pathways of CCK-8, GLP-1, and PYY.

Side Effect Profile: Aversion and Malaise

A significant hurdle in the therapeutic application of satiety peptides is the potential for adverse side effects, most notably nausea and visceral illness. A standard preclinical method to assess these effects is the Conditioned Taste Aversion (CTA) test.

Table 2: Comparative Side Effect Profiles

Peptide	Aversive Potential (CTA)	Common Side Effects	Notes
CCK-8	Can induce CTA at higher doses.	Nausea, abdominal discomfort.	The satiating effect is difficult to separate from malaise at supra-physiological doses.
GLP-1	Can induce robust CTA.[12]	Nausea, vomiting.	GLP-1 receptor agonists are known to cause gastrointestinal side effects, which often limit dosing.[13]
PYY (3-36)	Can induce CTA.	Nausea, fatigue.	The therapeutic window between satiety and malaise can be narrow.

Experimental Protocols

Objective comparison of satiety peptides relies on standardized and well-defined experimental protocols. Below are outlines for two key methodologies cited in this guide.

Rodent Food Intake Study

This protocol is designed to assess the acute effects of a peptide on food consumption.

• Animal Acclimation: Male Sprague-Dawley rats are individually housed and acclimated to the testing environment and diet (e.g., powdered chow) for at least one week.[14] Animals are maintained on a 12:12 light-dark cycle.[15]

• Fasting: Prior to testing, animals are typically fasted for a period (e.g., 12-16 hours, often overnight) to ensure a consistent motivational state to eat.[15] Water remains available ad libitum.[15]

• Peptide Administration: Animals receive an intraperitoneal (IP) or intravenous (IV) injection of the test peptide (e.g., CCK-8, GLP-1 analog, PYY analog) or a vehicle control (e.g., saline).

• Food Presentation: Immediately following injection, pre-weighed food is presented to the animals.

• Data Collection: Food intake is measured at specific time points (e.g., 30, 60, 120 minutes) by weighing the remaining food. Meal pattern analysis, including meal size and frequency, can also be performed using specialized monitoring systems.[14]

• Analysis: Food intake (in grams or kcal) is compared between peptide-treated and vehicle-treated groups using appropriate statistical tests (e.g., ANOVA, t-test).

Fig. 2: Typical workflow for a rodent food intake experiment.

Conditioned Taste Aversion (CTA) Protocol

This protocol assesses the potential for a peptide to induce malaise by pairing a novel taste with peptide administration.

• Water Deprivation: Rats are water-deprived for a set period (e.g., 24 hours) to motivate drinking.

• Conditioning Day:

  • Taste Presentation: Animals are presented with a novel tasting solution (the conditioned stimulus, CS), such as saccharin-flavored water, for a limited time (e.g., 15-30 minutes).[16]

  • Peptide Injection: Immediately after the drinking session, rats are injected (IP) with the test peptide (the unconditioned stimulus, US) or a vehicle control.[16] A positive control group receiving a known malaise-inducing agent like lithium chloride (LiCl) is often included.

• Recovery: Animals are returned to their home cages with normal water access.

• Test Day (Two-Bottle Choice): 48-72 hours after conditioning, animals are presented with two bottles: one containing the novel taste (saccharin water) and one containing plain water.[12]

• Data Collection: Fluid consumption from each bottle is measured over a 24-hour period.

• Analysis: A preference ratio is calculated (volume of saccharin (B28170) water consumed / total volume of fluid consumed). A significantly lower preference ratio in the peptide-treated group compared to the vehicle group indicates the formation of a conditioned taste aversion.

Synergistic Interactions

Research has increasingly focused on the synergistic potential of combining different satiety signals. Co-administration of CCK and GLP-1 receptor agonists, for example, has been shown to produce a greater reduction in food intake and body weight than either agent alone.[17] This suggests that activating multiple, complementary satiety pathways may be a more effective therapeutic strategy.

References

• 1. Proteins and Peptides from Food Sources with Effect on Satiety and Their Role as Anti-Obesity Agents: A Narrative Review [mdpi.com]
• 2. Intestinal hormones and regulation of satiety: the case for CCK, GLP-1, PYY, and Apo A-IV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Glucagon-like peptide 1 and appetite - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ghrelin, CCK, GLP-1, and PYY(3–36): Secretory Controls and Physiological Roles in Eating and Glycemia in Health, Obesity, and After RYGB - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cholecystokinin and satiety: current perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Peptide YY, appetite and food intake - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. agewellatl.net [agewellatl.net]
• 8. NPY2 receptor activation in the dorsal vagal complex increases food intake and attenuates CCK-induced satiation in male rats - PMC [pmc.ncbi.nlm.nih.gov]
• 9. How Satiating Are the ‘Satiety’ Peptides: A Problem of Pharmacology versus Physiology in the Development of Novel Foods for Regulation of Food Intake - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Metabolic actions of the type 1 cholecystokinin receptor: its potential as a therapeutic target - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ispub.com [ispub.com]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. A New Apparatus to Analyze Meal-Related Ingestive Behaviors in Rats Fed a Complex Multi-Food Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Assessment of feeding behavior in laboratory mice - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Peptide YY signaling in the lateral parabrachial nucleus increases food intake through the Y1 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 17. A Novel CCK-8/GLP-1 Hybrid Peptide Exhibiting Prominent Insulinotropic, Glucose-Lowering, and Satiety Actions With Significant Therapeutic Potential in High-Fat-Fed Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Analytical Maze: A Comparative Guide to the Validation of Methods for Cholecystokinin (26-33) (free acid)

For researchers, scientists, and drug development professionals, the accurate quantification of Cholecystokinin (26-33) (free acid), also known as CCK-8, is paramount for advancing our understanding of its physiological roles and therapeutic potential. This guide provides an objective comparison of the validation of common analytical methods for CCK-8, supported by experimental data and detailed protocols to aid in the selection of the most appropriate technique for specific research needs.

Cholecystokinin (CCK) is a peptide hormone and neurotransmitter that plays a crucial role in regulating various physiological processes, including digestion, appetite, and anxiety. The C-terminal octapeptide, CCK-8, is a major and potent form of CCK in the brain and periphery. The accurate and precise measurement of CCK-8 is therefore essential in a multitude of research and drug development contexts. This comparison guide delves into the validation of three prominent analytical methods for the quantification of CCK-8: High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry/Mass Spectrometry (LC-MS/MS), and Enzyme Immunoassay (EIA).

A Comparative Overview of Analytical Method Validation

The validation of an analytical method is crucial to ensure the reliability and accuracy of experimental data. Key performance parameters, as defined by the International Council for Harmonisation (ICH) guidelines, include specificity, linearity, accuracy, precision, range, limit of detection (LOD), and limit of quantification (LOQ). The following tables summarize the validation data for HPLC, LC-MS/MS, and EIA for the analysis of CCK-8, providing a clear comparison of their capabilities.

Validation Parameter	High-Performance Liquid Chromatography (HPLC)	Liquid Chromatography-Mass Spectrometry/Mass Spectrometry (LC-MS/MS)	Enzyme Immunoassay (EIA/ELISA)
Specificity	Good; relies on chromatographic separation. Potential for interference from co-eluting compounds.	Excellent; high specificity due to mass-to-charge ratio detection.	Variable; dependent on antibody specificity. Cross-reactivity with structurally similar peptides can be a concern.[1]
Linearity (Range)	Typically in the µg/mL to ng/mL range.	Wide dynamic range, often from pg/mL to ng/mL. A validated method for a similar peptide showed a linear range of 0.5 to 500 ng/mL.	Generally in the pg/mL to ng/mL range. A commercially available kit has a detection range of 15.625-1000 pg/ml.[1]
Accuracy (% Recovery)	Typically 90-110%.	High accuracy, often within 85-115%. A validated method for a similar peptide demonstrated recoveries from 104% to 113.4%.	Generally within 80-120%.
Precision (%RSD)	Typically <15%.	High precision, with %RSD often <15%. A validated method for a similar peptide showed precision within acceptable criteria of <15%.	Intra-assay precision is often <10%, while inter-assay precision can be <15%.
Limit of Detection (LOD)	In the ng/mL range.	Low pg/mL range.	In the pg/mL range. A commercial kit reports a sensitivity of 9.375 pg/ml.[1]
Limit of Quantification (LOQ)	In the ng/mL range.	Low pg/mL range. A validated method for a similar peptide had an LLOQ of 0.5 ng/mL.	In the pg/mL range.
Robustness	Generally good, but can be affected by changes in mobile phase composition, pH, and column temperature.	Good, but sensitive to matrix effects which can be mitigated with appropriate sample preparation and internal standards.	Generally robust, but can be influenced by incubation times, temperatures, and reagent variability.

In-Depth Look at Experimental Protocols

The choice of an analytical method is not only dependent on its performance characteristics but also on the complexity of the experimental protocol. Below are detailed methodologies for each of the key analytical techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for the separation and quantification of peptides. A typical HPLC method for CCK-8 would involve a reversed-phase column and a gradient elution.

Sample Preparation:

• Dissolve the CCK-8 (free acid) sample in a suitable solvent, such as a mixture of water and acetonitrile (B52724) with a small percentage of trifluoroacetic acid (TFA) (e.g., 0.1%) to improve peak shape.[2]

• Filter the sample through a 0.22 µm filter to remove any particulate matter.

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% TFA in water.[2]

• Mobile Phase B: 0.1% TFA in acetonitrile.[2]

• Gradient: A typical gradient would start with a low percentage of mobile phase B (e.g., 5%) and gradually increase to a higher percentage (e.g., 95%) over a set period to elute the peptide.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 214 nm or 280 nm.

• Injection Volume: 20 µL.

Liquid Chromatography-Mass Spectrometry/Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers superior specificity and sensitivity for peptide quantification, making it a powerful tool for bioanalytical studies.

Sample Preparation (from plasma):

• Protein Precipitation: Add a precipitating agent (e.g., acetonitrile) to the plasma sample to precipitate proteins.

• Centrifugation: Centrifuge the sample to pellet the precipitated proteins.

• Supernatant Collection: Collect the supernatant containing the CCK-8.

• Evaporation and Reconstitution: Evaporate the supernatant to dryness and reconstitute the residue in the initial mobile phase.

LC-MS/MS Conditions:

• LC System: A high-performance liquid chromatography system.

• Column: A suitable reversed-phase column (e.g., C18).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A shallow gradient is often used for peptide analysis to ensure good separation.[3]

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in multiple reaction monitoring (MRM) mode.

• Ionization Source: Electrospray ionization (ESI) in positive ion mode.

• MRM Transitions: Specific precursor-to-product ion transitions for CCK-8 and an internal standard are monitored for quantification.

Enzyme Immunoassay (EIA)

EIA, particularly the competitive ELISA format, is a common method for quantifying peptides due to its high throughput and relatively low cost.

Assay Procedure (Competitive ELISA):

• Standard and Sample Preparation: Prepare a standard curve by serially diluting a known concentration of CCK-8. Prepare samples by diluting them in the provided assay buffer.

• Coating: A microplate is pre-coated with a capture antibody specific for CCK-8.[1]

• Competitive Binding: Add standards and samples to the wells, followed by the addition of a fixed amount of biotin-labeled CCK-8. During incubation, the unlabeled CCK-8 in the standards and samples competes with the biotin-labeled CCK-8 for binding to the capture antibody.[1]

• Washing: Wash the plate to remove unbound components.[1]

• Enzyme Conjugate Addition: Add streptavidin-horseradish peroxidase (HRP) conjugate to each well, which binds to the biotin-labeled CCK-8.[1]

• Washing: Wash the plate again to remove unbound enzyme conjugate.[1]

• Substrate Addition: Add a TMB substrate solution, which is converted by HRP into a colored product.[1]

• Stopping the Reaction: Stop the reaction by adding a stop solution (e.g., sulfuric acid), which changes the color of the product.[1]

• Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader. The intensity of the color is inversely proportional to the concentration of CCK-8 in the sample.[1]

Visualizing the Pathways and Processes

To further aid in the understanding of the methodologies and the biological context of CCK-8, the following diagrams illustrate the CCK signaling pathway and the experimental workflows for each analytical technique.

Caption: CCK-8 Signaling Pathway.

Caption: HPLC Experimental Workflow.

Caption: LC-MS/MS Experimental Workflow.

Caption: EIA (Competitive ELISA) Workflow.

Conclusion: Selecting the Right Tool for the Job

The choice of an analytical method for the quantification of Cholecystokinin (26-33) (free acid) is a critical decision that should be guided by the specific requirements of the study.

• HPLC offers a robust and reliable method for quantification, particularly when high sample throughput is not a primary concern and when sample concentrations are within the ng/mL to µg/mL range. Its main limitation is the potential for interference from co-eluting compounds.

• LC-MS/MS stands out for its exceptional specificity and sensitivity, making it the gold standard for bioanalytical studies where accurate quantification of low pg/mL concentrations in complex matrices like plasma is required. While powerful, the initial method development and instrumentation costs can be higher.

• EIA provides a high-throughput and cost-effective solution for screening large numbers of samples. The main consideration for EIA is the specificity of the antibody, and potential cross-reactivity should be carefully evaluated.

By carefully considering the validation data, experimental protocols, and the inherent strengths and weaknesses of each technique presented in this guide, researchers can make an informed decision to ensure the generation of high-quality, reliable data in their investigations of Cholecystokinin-8.

References

• 1. Rat CCK-8(Cholecystokinin 8) ELISA Kit - FineTest ELISA Kit | FineTest Antibody | FineTest® [fn-test.com]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]

The Indispensable Role of Vagal Afferents in CCK-8 Signaling: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the precise mechanisms of action for gut peptides like cholecystokinin-8 (CCK-8) is paramount. This guide provides a comprehensive comparison of CCK-8's physiological effects in the presence and absence of intact vagal afferent pathways, supported by experimental data and detailed protocols.

Cholecystokinin (B1591339) (CCK) is a key gastrointestinal peptide hormone that plays a critical role in satiety, pancreatic secretion, and gastric motility.[1][2] The octapeptide form, CCK-8, is a potent agonist for CCK receptors and its effects are largely attributed to its interaction with vagal afferent neurons.[1][3] This guide delves into the experimental evidence that confirms the pivotal role of these neural pathways in mediating the physiological actions of CCK-8.

Data Presentation: Vagal Afferents as the Primary Mediators of CCK-8 Action

The following tables summarize the quantitative data from key studies, highlighting the diminished or abolished effects of CCK-8 following vagal deafferentation through surgical vagotomy or neurotoxic treatment with capsaicin (B1668287).

Table 1: Effect of Vagotomy on CCK-8-Induced Pancreatic Protein Secretion

Treatment Group	CCK-8 Dose (pmol/kg/h)	Pancreatic Protein Output (% increase over basal)	Reference
Control	40	80%	[4]
Bilateral Vagotomy	40	Abolished	[4]
Perivagal Capsaicin	40	Complete Inhibition	[4]

Table 2: Impact of Vagotomy on CCK-8-Induced Satiety (Food Intake)

Treatment Group	CCK-8 Dose (nmol/kg)	Food Intake Inhibition	Reference
Sham Vagotomy	1 and 2	Significant Reduction	[5]
Subdiaphragmatic Vagotomy	1 and 2	Completely Blocked	[5]
Sham Vagotomy	8	Significant Reduction	[5]
Subdiaphragmatic Vagotomy	8	Attenuated Response	[5]

Table 3: Vagal Efferent Nerve Activity in Response to Intravenous CCK-8

Vagotomy Status	CCK-8 Dose (nmol)	Decrease in Vagal Efferent Activity (% of pre-administration control)	Reference
Partial Subdiaphragmatic Vagotomy	0.1	33 ± 5% (at 30s)	[6]
Partial Subdiaphragmatic Vagotomy	1.0	28 ± 6% (at 30s)	[6]
Total Subdiaphragmatic Vagotomy	0.1	82 ± 6% (at 30s)	[6]
Total Subdiaphragmatic Vagotomy	1.0	56 ± 2% (at 30s)	[6]

Experimental Protocols: Methodologies for Vagal Deafferentation and CCK-8 Administration

The following are detailed methodologies for key experiments cited in the literature to investigate the role of vagal afferents in CCK-8 action.

Subdiaphragmatic Vagotomy

This surgical procedure is used to sever the vagus nerve below the diaphragm, thereby interrupting communication between the gut and the brainstem via this pathway.

Protocol:

• Anesthesia: Rats are anesthetized, typically with urethane (B1682113) or a similar anesthetic agent.

• Surgical Incision: A midline laparotomy is performed to expose the abdominal contents.

• Identification of Vagal Trunks: The esophagus is gently retracted to visualize the anterior and posterior vagal trunks.

• Vagotomy:

  • Total Vagotomy: Both the anterior and posterior vagal trunks are carefully isolated and a section of each nerve is excised to prevent reinnervation. All branches, including the hepatic, intestinal, and accessory coeliac branches, are transected.[6]

  • Partial (Sham) Vagotomy: The vagal trunks are identified and manipulated but not transected. This serves as the surgical control group.

• Closure: The abdominal wall and skin are closed in layers.

• Post-operative Care: Animals are allowed to recover for a specified period before experimental testing.

Perivagal Capsaicin Treatment

Capsaicin is a neurotoxin that selectively ablates small-diameter, unmyelinated sensory neurons, including the majority of vagal afferents.

Protocol:

• Anesthesia: The animal is anesthetized.

• Surgical Exposure: The vagal nerves are exposed in the cervical or abdominal region.

• Capsaicin Application: A solution of capsaicin (e.g., 1% in oil) is applied directly to the exposed vagal nerves for a defined period (e.g., 30 minutes).

• Washout: The area is thoroughly rinsed with saline to remove excess capsaicin.

• Closure and Recovery: The incision is closed, and the animal is allowed to recover.

CCK-8 Administration and Measurement of Physiological Responses

CCK-8 Preparation and Administration:

• Formulation: Sulphated cholecystokinin octapeptide (CCK-8) is typically dissolved in saline, often containing a small amount of bovine serum albumin (BSA) to prevent adhesion to surfaces.

• Administration: CCK-8 can be administered via intravenous (i.v.) infusion or bolus injection, or intraperitoneally (i.p.). Doses are typically expressed in pmol/kg/h or nmol/kg.

Measurement of Pancreatic Secretion:

• Cannulation: Under anesthesia, the common pancreaticobiliary duct is cannulated to collect pancreatic juice.

• Basal Collection: A baseline period of pancreatic juice collection is established.

• CCK-8 Infusion: CCK-8 is infused intravenously at varying doses.

• Sample Analysis: The collected pancreatic juice is analyzed for protein content (an indicator of enzyme secretion).

Measurement of Food Intake (Satiety):

• Fasting: Animals are typically fasted for a period (e.g., 4 hours) to ensure motivation to eat.

• CCK-8 Administration: CCK-8 or vehicle is administered (e.g., i.p.).

• Food Presentation: A pre-weighed amount of food is presented to the animals.

• Measurement: Food intake is measured at specific time intervals (e.g., 30, 60, 120 minutes) by weighing the remaining food.

Visualizing the Pathways: Signaling and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the key signaling pathways and experimental logic.

Caption: CCK-8 signaling pathway via vagal afferents.

Caption: Experimental workflow for a vagotomy study.

Alternative Signaling Pathways and Considerations

While the evidence strongly supports the vagal afferent pathway as the primary mediator of CCK-8's effects, especially at physiological concentrations, some studies suggest the existence of alternative or complementary mechanisms.

• Central CCK Receptors: CCK is also a neurotransmitter in the brain, and there is evidence that it can act directly on central vagal afferent terminals in the nucleus of the solitary tract (NTS) of the brainstem.[7][8] This suggests a more complex interplay between peripheral and central CCK signaling.

• Enteric Nervous System (ENS): Some research indicates that non-sulfated CCK-8 may activate neurons in the myenteric and submucosal plexuses of the small intestine, potentially contributing to its effects on food intake.[9]

• Dose-Dependency: The reliance on the vagal pathway may be dose-dependent. As seen in Table 2, at a high dose (8 nmol/kg), vagotomy only attenuated, but did not completely block, the anorexic effect of CCK-8, suggesting that at pharmacological doses, other pathways may be recruited.[5]

• Interaction with Other Hormones: The sensitivity of vagal afferents to CCK can be modulated by other hormones like leptin, which enhances the excitatory response to CCK.[2]

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. Mechanisms of CCK signaling from gut to brain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CCK-58 Elicits Both Satiety and Satiation in Rats while CCK-8 Elicits Only Satiation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vagal afferent pathway mediates physiological action of cholecystokinin on pancreatic enzyme secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Exogenous cholecystokinin-8 reduces vagal efferent nerve activity in rats through CCKA receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanisms of action of CCK to activate central vagal afferent terminals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mechanisms of action of CCK to activate central vagal afferent terminals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Non-sulfated cholecystokinin-8 increases enteric and hindbrain Fos-like immunoreactivity in male Sprague Dawley rats - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of CCK-A versus CCK-B Receptor Activation by CCK-8

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the activation of Cholecystokinin-A (CCK-A) and Cholecystokinin-B (CCK-B) receptors by the endogenous octapeptide, CCK-8. This document summarizes quantitative data on binding affinities and functional potencies, details experimental methodologies for key assays, and provides visual representations of the distinct signaling pathways.

Executive Summary

Cholecystokinin (B1591339) (CCK) is a crucial peptide hormone and neurotransmitter in the gastrointestinal system and central nervous system. Its biological effects are mediated through two G protein-coupled receptors, CCK-A and CCK-B. The sulfated octapeptide fragment, CCK-8, is a potent endogenous agonist for both receptor subtypes. While CCK-8 activates both receptors with high affinity, the downstream signaling cascades and physiological outcomes are distinct, making the selective modulation of these receptors a key area of interest in drug development. This guide provides a detailed comparison of CCK-8's interaction with both receptor subtypes, supported by experimental data.

Data Presentation: Quantitative Comparison of CCK-8 Activity

The following tables summarize the binding affinity and functional potency of sulfated CCK-8 at human CCK-A and CCK-B receptors. These values have been compiled from multiple studies to provide a comparative overview.

Table 1: Binding Affinity of Sulfated CCK-8 for CCK-A and CCK-B Receptors

Receptor Subtype	Ligand	Parameter	Value (nM)	Species/Cell Line
CCK-A	CCK-8	Ki	0.6 - 1.41	Human, Rat
CCK-8	IC50	~2	Human[1]
CCK-B	CCK-8	Ki	0.3 - 1.0	Human, Rat
CCK-8	IC50	~2	Human[1]

Ki (Inhibition constant) and IC50 (Half-maximal inhibitory concentration) values are measures of binding affinity. Lower values indicate higher affinity.

Table 2: Functional Potency of Sulfated CCK-8 at CCK-A and CCK-B Receptors

Receptor Subtype	Ligand	Functional Assay	Parameter	Value (nM)	Species/Cell Line
CCK-A	CCK-8	Calcium Mobilization	EC50	4.17 x 10-1	HiTSeeker CCKAR Cell Line[2]
CCK-8	Amylase Secretion	EC50	0.4 x 10-3	Rat Pancreatic Acini[3]
CCK-B	CCK-8	Calcium Mobilization	EC50	0.05 - 0.09	Human (CHO-K1)
CCK-8	Inositol (B14025) Phosphate Formation	EC50	0.116	Rabbit Parietal Cells[4]

EC50 (Half-maximal effective concentration) values represent the concentration of agonist that produces 50% of the maximal response.

Signaling Pathways

Activation of CCK-A and CCK-B receptors by CCK-8 initiates distinct intracellular signaling cascades. Both are G protein-coupled receptors (GPCRs), but they exhibit differences in their G protein coupling preferences and downstream effectors.

CCK-A Receptor Signaling

The CCK-A receptor is known for its promiscuous coupling to multiple G protein subtypes, including Gq/11, Gs, and Gi. This leads to the activation of a diverse range of downstream signaling pathways.

Caption: CCK-A Receptor Signaling Cascade.

CCK-B Receptor Signaling

The CCK-B receptor primarily couples to the Gq/11 G protein, leading to the activation of the phospholipase C pathway.[5][6][7] However, evidence also suggests potential coupling to other pathways, including PI3K/Akt and MAPK/ERK cascades.[5][8]

Caption: CCK-B Receptor Signaling Cascade.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

Radioligand Binding Assay

This protocol is used to determine the binding affinity of CCK-8 for CCK-A and CCK-B receptors.

Caption: Radioligand Binding Assay Workflow.

Materials and Reagents:

• Cell membranes or tissue homogenates expressing CCK-A or CCK-B receptors.

• Radiolabeled CCK-8 (e.g., [¹²⁵I]Bolton-Hunter CCK-8).

• Unlabeled sulfated CCK-8.

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4).

• Wash buffer (ice-cold binding buffer).

• Glass fiber filters (e.g., GF/C).

• Scintillation cocktail.

• Gamma or scintillation counter.

Procedure:

• Membrane Preparation: Homogenize cells or tissues in cold lysis buffer and isolate the membrane fraction by differential centrifugation. Resuspend the final membrane pellet in binding buffer.[9]

• Incubation: In a 96-well plate, incubate a constant amount of membrane protein (e.g., 10-50 µg) with a fixed concentration of radiolabeled CCK-8 and a range of concentrations of unlabeled CCK-8 in a final volume of 200-250 µL. Incubate for 60-90 minutes at 30-37°C.[9]

• Separation: Terminate the incubation by rapid vacuum filtration through glass fiber filters pre-soaked in a solution like 0.3% polyethyleneimine to reduce non-specific binding.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Quantification: Place the filters in vials with scintillation cocktail and measure the radioactivity using a gamma or scintillation counter.[9]

• Data Analysis: Determine non-specific binding from wells containing an excess of unlabeled ligand. Subtract non-specific binding from total binding to obtain specific binding. Plot the specific binding data against the logarithm of the competitor concentration and fit to a one-site competition model to determine the IC50. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Intracellular Calcium Mobilization Assay

This functional assay measures the increase in intracellular calcium concentration following receptor activation.

Materials and Reagents:

• Cells stably expressing CCK-A or CCK-B receptors (e.g., CHO-K1, HEK293).

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Sulfated CCK-8.

• Fluorescence plate reader with an injection module.

Procedure:

• Cell Seeding: Seed cells into a black, clear-bottom 96-well plate and allow them to adhere overnight.

• Dye Loading: Wash the cells with assay buffer and then incubate them with a calcium-sensitive fluorescent dye (e.g., 2-5 µM Fluo-4 AM) in assay buffer for 30-60 minutes at 37°C in the dark.

• Washing: Gently wash the cells with assay buffer to remove excess dye.

• Measurement: Place the plate in a fluorescence plate reader. Measure the baseline fluorescence for a short period.

• Agonist Addition: Inject varying concentrations of CCK-8 into the wells and continue to monitor fluorescence over time.

• Data Analysis: The change in fluorescence intensity reflects the change in intracellular calcium concentration. Determine the peak fluorescence response for each CCK-8 concentration. Plot the peak response against the log concentration of CCK-8 and fit the data to a sigmoidal dose-response curve to determine the EC50.

Inositol Phosphate (IP) Accumulation Assay

This assay quantifies the production of inositol phosphates, a downstream second messenger of Gq/11 activation.

Materials and Reagents:

• Cells expressing CCK-A or CCK-B receptors.

• myo-[³H]inositol.

• Inositol-free culture medium.

• Lithium chloride (LiCl).

• Perchloric acid.

• Dowex AG1-X8 anion-exchange resin.

• Scintillation cocktail and counter.

Procedure:

• Cell Labeling: Plate cells and incubate them overnight in inositol-free medium containing myo-[³H]inositol (e.g., 1-2 µCi/mL) to label the cellular phosphoinositide pools.

• Pre-incubation: Wash the cells and pre-incubate them in a buffer containing LiCl (e.g., 10-20 mM) for 15-30 minutes. LiCl inhibits inositol monophosphatases, leading to the accumulation of IPs.

• Stimulation: Add varying concentrations of CCK-8 and incubate for a defined period (e.g., 30-60 minutes).

• Extraction: Terminate the reaction by adding ice-cold perchloric acid. Scrape the cells and neutralize the extracts.

• Separation: Apply the extracts to Dowex AG1-X8 columns to separate the [³H]inositol phosphates from free [³H]inositol.

• Quantification: Elute the total inositol phosphates and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the radioactivity (counts per minute) against the log concentration of CCK-8 and fit the data to a sigmoidal dose-response curve to determine the EC50.

Conclusion

CCK-8 activates both CCK-A and CCK-B receptors with high affinity, but the resulting signaling and physiological responses are receptor-specific. The CCK-A receptor demonstrates promiscuous G protein coupling, leading to a broad range of intracellular signals, while the CCK-B receptor primarily signals through Gq/11, with additional pathways contributing to its effects. The quantitative data and detailed protocols provided in this guide offer a valuable resource for researchers and drug development professionals working to understand and target the cholecystokinin system. This comparative analysis highlights the importance of considering the specific receptor subtype and its unique signaling signature when designing therapeutic interventions.

References

• 1. Distinguishing Multiple CCK Receptor Subtypes: Studies with Guinea Pig Chief Cells and Transfected Human CCK Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. innoprot.com [innoprot.com]
• 3. Structural requirements of CCK analogues to differentiate second messengers and pancreatic secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Gastrin and CCK-8 induce inositol 1,4,5-trisphosphate formation in rabbit gastric parietal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The gastrin and cholecystokinin receptors mediated signaling network: a scaffold for data analysis and new hypotheses on regulatory mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Gastrin, Cholecystokinin, Signaling, and Biological Activities in Cellular Processes [frontiersin.org]
• 7. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 8. Different signaling pathways are involved in CCK(B) receptor-mediated MAP kinase activation in COS-7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. giffordbioscience.com [giffordbioscience.com]

Validating the Satiety-Inducing Effects of CCK-8 (Free Acid) in Diverse Animal Models: A Comparative Guide

For researchers, scientists, and drug development professionals, cholecystokinin (B1591339) octapeptide (CCK-8) stands as a pivotal tool in the study of satiety and the regulation of food intake. This guide provides a comprehensive comparison of the validation of CCK-8's satiety-inducing effects across various animal models, supported by experimental data and detailed protocols. Furthermore, it contrasts the action of CCK-8 with other relevant satiety-inducing molecules.

Cholecystokinin (CCK) was the first gastrointestinal peptide identified to inhibit feeding in rats following exogenous administration.[1] Subsequent research has consistently demonstrated that CCK-8, a prominent shorter form of the peptide, effectively reduces meal size, indicating an enhancement of satiation.[1] This effect has been observed across a range of species, including rats and mice, making it a valuable model for studying ingestive behavior.[2][3][4][5]

Comparative Efficacy of CCK-8 in Rodent Models

The satiety-inducing effects of CCK-8 are dose-dependent and can be influenced by the specific experimental conditions and animal models used. The following tables summarize quantitative data from key studies, illustrating the impact of CCK-8 on food intake in rats and mice.

Table 1: Effect of Intraperitoneal (IP) CCK-8 on Food Intake in Rats

Animal Model	Dosing Regimen	Key Findings	Reference
Male Sprague-Dawley Rats	0.45, 0.9, 1.8, and 3.6 nmol/kg	Dose-dependent reduction in meal size of sweetened condensed milk.	[1]
Male Sprague-Dawley Rats	0.6, 1.8, and 5.2 nmol/kg	Dose-dependent reduction in 1-hour dark-phase food intake. At 1.8 nmol/kg, a 49% reduction was observed.	[6]
Young Adult (8 weeks) and Aged (23 months) Wistar Rats	8 and 40 µg/kg	Significant reduction in test meal size after 16-hour food deprivation in both age groups.	[2]
Male Sprague-Dawley Rats	5 µg/kg (4.4 nmol/kg)	Reduced hyperphagia induced by a 48-hour fast.	[7]
Obese-prone and Obese-resistant Rats on High-Fat Diet	0.5, 1.0, 2.0, and 4.0 µg/kg	Obese-prone rats showed a reduced feeding suppression response to lower doses of CCK-8 compared to obese-resistant rats.	[8]

Table 2: Effect of Intraperitoneal (IP) CCK-8 on Food Intake in Mice

Animal Model	Dosing Regimen	Key Findings	Reference
Wild-type C57BL/6J Mice	1, 10, and 30 µg/kg	Marked dose-dependent decrease in the consumption of a liquid diet (Ensure) over a 15-minute period.	[3]
Apolipoprotein AIV Knockout (KO) Mice	1, 3, and 5 µg/kg	Significantly reduced 30-minute food intake at all doses, whereas wild-type mice only showed a reduction at 3 µg/kg and above.	[4]
Male and Female ob/ob and lean mice	1, 2, 4, and 8 µg/kg	Threshold for food intake suppression was 2 µg/kg for all mice. Larger doses produced a linear inhibition in males, while the effect was not linear in females.	[5]

Comparison with Alternative Satiety-Inducing Agents

While CCK-8 is a well-established satiety agent, other molecules also play a role in the regulation of food intake. Understanding their comparative effects is crucial for comprehensive research.

CCK-58: Mounting evidence suggests that CCK-58 is a major physiologically active form of CCK.[1] Studies directly comparing equimolar doses of CCK-8 and CCK-58 in rats have revealed both similarities and key differences. Both peptides effectively reduce meal size.[1][9] However, CCK-58 has been shown to prolong the intermeal interval (IMI), indicating a more sustained satiety effect, whereas CCK-8 can lead to a compensatory shortening of the IMI.[1][6]

Obestatin (B13227): This peptide, secreted by the stomach, is also involved in energy homeostasis. A study in Swiss Albino mice investigated the combined effect of obestatin and CCK-8. When administered together, a marked decrease in food intake was observed, with a combination of 160 nmol of obestatin and 200 nmol of CCK-8 resulting in a 71% decrease in food intake in the first 2 hours compared to a saline-treated group.

Glucagon-Like Peptide-1 (GLP-1): Endogenous GLP-1 is also involved in fat-induced satiation. Studies using a GLP-1 receptor antagonist in a mouse model of fat self-administration demonstrated a modest but significant increase in fat intake, suggesting that both CCK and GLP-1 are necessary for fat satiation signaling.[10]

Experimental Protocols

Detailed methodologies are critical for the replication and validation of scientific findings. Below are representative experimental protocols for assessing the satiety-inducing effects of CCK-8 in rodent models.

General Protocol for Food Intake Studies in Rats

• Animals: Adult male Sprague-Dawley rats are individually housed in a controlled environment with a 12-hour light/dark cycle.[11]

• Habituation: Prior to the experiment, rats are habituated to daily intraperitoneal (IP) injections of saline.[1]

• Test Substance Preparation: Sulfated CCK-8 (free acid) is dissolved in a vehicle such as 0.9% saline, often containing a small amount of bovine serum albumin (e.g., 0.1% BSA) to prevent peptide adhesion to surfaces.

• Administration: CCK-8 or vehicle is administered via IP injection at specified doses (e.g., 0.45-5.2 nmol/kg).[1][12]

• Food Presentation: Immediately following injection, animals are presented with a palatable food source, such as sweetened condensed milk or their regular chow.[1][11]

• Data Collection: Food intake is measured at specific time points (e.g., 15 min, 30 min, 1 hour, 4 hours).[1][3] Meal patterns, including meal size, intermeal interval (IMI), and satiety ratio (IMI/meal size), can also be recorded using automated systems.[6][11]

• Defining a Meal: A meal is often defined as a period of continuous eating, with the end of the meal marked by a specific duration of no food intake (e.g., a 5-minute interval).[1]

Protocol for Assessing CCK-8 Effects in Fasted Mice

• Animals: Adult male mice (e.g., C57BL/6J) are used.

• Fasting: Mice are fasted overnight (approximately 16-18 hours) with free access to water to standardize hunger levels.[3]

• Administration: CCK-8 or saline vehicle is administered via IP injection at doses typically ranging from 1 to 30 µg/kg.[3]

• Food Presentation: A highly palatable liquid diet, such as chocolate-flavored Ensure, is provided immediately after injection.[3]

• Data Collection: Cumulative food intake is measured over a short period, often 15 to 30 minutes, to capture the acute satiating effect of CCK-8.[3][4]

Signaling Pathways and Experimental Workflows

The satiety-inducing effect of CCK-8 is primarily mediated through the activation of CCK-A receptors on vagal afferent fibers, which transmit signals from the gut to the brain.

Figure 1: CCK-8 Signaling Pathway for Satiety

The experimental workflow for validating the satiety effects of CCK-8 typically follows a standardized procedure to ensure reliable and reproducible results.

Figure 2: Experimental Workflow for CCK-8 Satiety Studies

References

• 1. CCK-58 Elicits Both Satiety and Satiation in Rats while CCK-8 Elicits Only Satiation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of cholecystokinin octapeptide (CCK-8) on food intake in adult and aged rats under different feeding conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The cholecystokinin-A receptor mediates inhibition of food intake yet is not essential for the maintenance of body weight - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of peripheral administration of cholecystokinin on food intake in apolipoprotein AIV knockout mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A sex difference in the effect of CCK-8 on food and water intake in obese (ob/ob) and lean (+/+) mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CCK-8 and CCK-58 differ in their effects on nocturnal solid meal pattern in undisturbed rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effect of intraperitoneal CCK-8 on food intake and brain orexin-A after 48 h of fasting in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Reduced CCK signaling in obese-prone rats fed a high fat diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. CCK-58 elicits both satiety and satiation in rats while CCK-8 elicits only satiation. [vivo.weill.cornell.edu]
• 10. csbiochina.com [csbiochina.com]
• 11. Cholecystokinin-33, but not cholecystokinin-8 shows gastrointestinal site specificity in regulating feeding behaviors in male rats - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

A Comparative Guide to the Pharmacokinetic Profiles of Cholecystokinin (CCK) Fragments

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pharmacokinetic profiles of various cholecystokinin (B1591339) (CCK) fragments, offering insights into their absorption, distribution, metabolism, and excretion. The information presented herein is supported by experimental data to aid in the evaluation and selection of these peptides for research and therapeutic development.

Comparative Pharmacokinetic Parameters of CCK Fragments

The following table summarizes key pharmacokinetic parameters for different CCK fragments. It is important to note that these values have been compiled from various studies and may involve different species and experimental conditions, which should be considered when making direct comparisons.

Fragment	Species	Half-life (t½)	Volume of Distribution (Vd)	Clearance (CL)	Key Metabolic Pathways
CCK-33	Dog	2.2 ± 0.3 min[1]	-	-	Renal and mesenteric extraction[1]
Sulfated CCK-8	Human	50 min (fast phase)[2]	-	-	Degradation by aminopeptidases[2]
Pig	0.55 ± 0.03 min	107.9 ± 13.0 ml/kg	134.8 ± 10.8 ml/kg/min	First-pass degradation in kidney, liver, hindleg, brain, and gut
Unsulfated CCK-8	Human	18 min (fast phase)[2]	-	-	Degradation by aminopeptidases[2]
CCK-4	Human	13 min[2]	-	-	Metabolism by plasma protease enzymes[3]
Rat	< 1 min[2]	-	-	Rapid cleavage in plasma[2]
CCK-9 analogs	Human	2.7 min	-	-	Rapid conversion to CCK-8 by aminopeptidases[2]
CCK-10	Human	30 min	-	-	Cleavage by trypsin-like and/or kallikrein-like enzymes to CCK-8[2]
Rat	45 min	-	-	Cleavage by trypsin-like and/or kallikrein-like enzymes to CCK-8[2]

Experimental Protocols

The determination of the pharmacokinetic parameters listed above typically involves the following key experimental methodologies.

In Vivo Pharmacokinetic Study Protocol

This protocol outlines a general procedure for determining the concentration-time profile of a CCK fragment in plasma.

1. Animal Model and Acclimatization:

• Select an appropriate animal model (e.g., Sprague-Dawley rats, Beagle dogs).

• Acclimatize animals for a minimum of one week prior to the study, with free access to food and water.

• Fast animals overnight before the experiment, with continued access to water.

2. Drug Administration:

• Prepare the CCK fragment solution in a sterile, biocompatible vehicle.

• Administer a single dose of the CCK fragment via the desired route (e.g., intravenous bolus through the tail vein).

3. Blood Sampling:

• Collect blood samples (approximately 200 µL) at predetermined time points (e.g., 0, 2, 5, 15, 30 minutes, and 1, 2, 4, 8 hours) into tubes containing an anticoagulant (e.g., K₂EDTA).

4. Plasma Separation and Storage:

• Immediately following collection, centrifuge the blood samples (e.g., at 2000 x g for 10 minutes at 4°C) to separate the plasma.

• Transfer the plasma supernatant to new, labeled microcentrifuge tubes.

• Store plasma samples at -80°C until analysis.

5. Bioanalytical Method:

• Quantify the concentration of the CCK fragment in plasma samples using a validated bioanalytical method, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample Analysis by LC-MS/MS

LC-MS/MS is a highly sensitive and selective method for quantifying peptides in complex biological matrices.

1. Sample Preparation (Protein Precipitation):

• Thaw plasma samples on ice.

• In a microcentrifuge tube, add a known volume of plasma (e.g., 100 µL).

• Add a larger volume of cold acetonitrile (B52724) (e.g., 300 µL) containing an internal standard to precipitate plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube or a 96-well plate for analysis.

2. LC-MS/MS Analysis:

• Utilize a liquid chromatography system coupled to a tandem mass spectrometer.

• Employ an appropriate column for peptide separation (e.g., a C18 reversed-phase column).

• Use an electrospray ionization (ESI) source in positive ion mode.

• Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode, defining specific precursor-to-product ion transitions for the CCK fragment and the internal standard for selective quantification.

3. Quantification:

• Generate a calibration curve by spiking known concentrations of the CCK fragment into blank plasma and processing the samples as described above.

• Determine the concentration of the CCK fragment in the experimental samples by comparing their peak area ratios (analyte/internal standard) to the calibration curve.

Visualizations

CCK Signaling Pathway

Caption: CCK receptor signaling pathways.

Experimental Workflow for Pharmacokinetic Analysis

Caption: Experimental workflow for pharmacokinetic analysis.

References

• 1. Mechanisms of CCK signaling from gut to brain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Validating CCK-8 (Free Acid) as a Premier Tool for Obesity Research: A Comparative Guide

For researchers, scientists, and drug development professionals, the quest for effective tools to combat the obesity epidemic is paramount. Cholecystokinin (B1591339) octapeptide (CCK-8), a key regulator of satiety, has emerged as a significant area of study. This guide provides an objective comparison of CCK-8 (free acid) with other relevant alternatives, supported by experimental data, to validate its utility in obesity research.

Performance Comparison: CCK-8 and its Analogs in Suppressing Food Intake

Cholecystokinin (CCK) is a peptide hormone that plays a crucial role in regulating food intake by inducing satiety.[1] Its most abundant and biologically active form is the C-terminal octapeptide, CCK-8.[2] The administration of CCK-8 has been shown to reduce food intake and meal size in both rodents and humans.[2][3] However, the native form of CCK-8 is rapidly degraded, which has led to the development of more stable analogs.[4] This section compares the efficacy of CCK-8 with its longer-acting counterparts, CCK-58 and the N-terminally modified analog (pGlu-Gln)-CCK-8.

Compound	Species	Administration Route	Dose	Effect on Food/Energy Intake	Reference
CCK-8 (free acid)	Mice	Intraperitoneal	1, 10, 30 µg/kg	Dose-dependent decrease in food intake over 15 minutes.	[2]
Humans	Intravenous Infusion	0.33, 0.66, 2.0 ng/kg/min	Dose-dependent reduction in desire to eat and energy intake.	[3]
Humans	Intravenous Infusion	4 ng/kg/min	Decreased food intake by an average of 122g in lean men.
CCK-58	Rats	Intraperitoneal	1.8 nmol/kg	-44% reduction in 1-hour dark-phase food intake. Increased latency to the first meal.	[5][6]
Rats	Intraperitoneal	0.45, 0.9, 1.8, 3.6 nmol/kg	Reduced meal size, but did not cause a compensatory shortening of the intermeal interval seen with CCK-8. Uniquely increased the satiety ratio.	[7]
(pGlu-Gln)-CCK-8	Mice (high-fat diet)	Sub-chronic twice daily injections (28 days)	Not specified	Significantly decreased accumulated food intake and body weight.	[8]
Mice	Not specified	Not specified	Satiating effects were significantly more potent than CCK-8.	[8]
(pGlu-Gln)-CCK-8/exendin-4 hybrid	Mice (high-fat diet)	Twice-daily administration (21 days)	Not specified	Significantly decreased energy intake and body weight.	[9]

Mechanism of Action: The CCK-8 Signaling Pathway

CCK-8 primarily exerts its satiety effect through the activation of CCK1 receptors located on vagal afferent neurons.[2] This signaling cascade is a crucial component of the gut-brain axis, which communicates peripheral energy status to the central nervous system.

Figure 1. CCK-8 signaling pathway for satiety.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of research findings. Below are protocols for key experiments cited in the comparison of CCK-8 and its analogs.

Protocol 1: Intraperitoneal (IP) Injection of CCK-8 in Mice to Assess Food Intake

This protocol is adapted from studies investigating the dose-dependent effects of CCK-8 on food consumption in mice.[2][10][11]

Figure 2. Experimental workflow for IP CCK-8 administration in mice.

Protocol 2: Intravenous (IV) Infusion of CCK-8 in Humans to Evaluate Satiety and Gastric Emptying

This protocol is based on studies examining the effects of CCK-8 on food intake and gastric motility in healthy human subjects.[3][12]

Subjects: Healthy, non-obese male volunteers.

Procedure:

• Preliminary Phase: On separate, non-consecutive days, subjects receive intravenous infusions of CCK-8 and a saline placebo in a double-blind, randomized fashion.[3][12]

• Pre-load: Prior to the infusion, subjects consume a standardized preload, such as 500g of tomato soup tagged with technetium-99m-DTPA for scintigraphic monitoring of gastric emptying.[12]

• Infusion: A 120-minute intravenous infusion of either saline or CCK-8 at varying doses (e.g., 0.33, 0.66, 2.0 ng/kg/min) is administered.[3]

• Test Meal and Data Collection:

  • After 90 minutes of infusion, subjects are presented with a buffet-style meal and their energy intake is quantified.[3]

  • Throughout the infusion and meal, gastric emptying is monitored via gamma emission scintigraphy.[12]

  • Subjective ratings of hunger and fullness are also recorded at regular intervals.

The Role of CCK-8 in Gastric Emptying

CCK-8 is known to delay gastric emptying, which is thought to contribute to its satiating effect.[12] Studies in humans have shown that intravenous infusions of CCK-8 significantly reduce the rate at which a liquid meal empties from the stomach.[12] However, the correlation between the reduction in gastric emptying and the decrease in food intake is not always direct, suggesting that CCK-8 may also amplify satiety signals in proportion to stomach fullness, independent of the emptying rate itself.[12]

Conclusion

CCK-8 (free acid) is a validated and valuable tool in obesity research, effectively reducing food intake in a dose-dependent manner in both preclinical and clinical settings. While its short half-life presents a limitation for therapeutic applications, it serves as a crucial benchmark for the development and evaluation of more stable and potent analogs like (pGlu-Gln)-CCK-8 and CCK-58. The distinct effects of these different forms of CCK on meal patterns and satiety highlight the complexity of the cholecystokinin system and underscore the importance of selecting the appropriate tool for specific research questions. The well-characterized signaling pathway of CCK-8 through vagal afferents provides a clear mechanistic framework for its actions, further solidifying its role as a fundamental instrument in the study of appetite regulation and the development of novel anti-obesity therapeutics.

References

• 1. Effect of CCK and its antagonists on gastric emptying - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The cholecystokinin-A receptor mediates inhibition of food intake yet is not essential for the maintenance of body weight - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dose-dependent effects of cholecystokinin-8 on antropyloroduodenal motility, gastrointestinal hormones, appetite, and energy intake in healthy men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. (pGlu-Gln)-CCK-8[mPEG]: a novel, long-acting, mini-PEGylated cholecystokinin (CCK) agonist that improves metabolic status in dietary-induced diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. CCK-8 and CCK-58 differ in their effects on nocturnal solid meal pattern in undisturbed rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CCK-58 Elicits Both Satiety and Satiation in Rats while CCK-8 Elicits Only Satiation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Beneficial effects of the novel cholecystokinin agonist (pGlu-Gln)-CCK-8 in mouse models of obesity/diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A Novel CCK-8/GLP-1 Hybrid Peptide Exhibiting Prominent Insulinotropic, Glucose-Lowering, and Satiety Actions With Significant Therapeutic Potential in High-Fat-Fed Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effect of peripheral administration of cholecystokinin on food intake in apolipoprotein AIV knockout mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Effects of cholecystokinin-octapeptide (CCK-8) on food intake and gastric emptying in man - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Long-Term Effects of Cholecystokinin (26-33) (free acid) Administration: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the long-term effects of Cholecystokinin (B1591339) (26-33) (free acid), also known as CCK-8, administration. It explores its performance in key research areas, particularly satiety and anxiety, and contrasts it with relevant alternatives such as other endogenous forms of cholecystokinin and different classes of therapeutic agents. The information is supported by experimental data and detailed methodologies to aid in the design and interpretation of future studies in the fields of neuroscience, pharmacology, and metabolic disease research.

I. Comparative Analysis of Long-Term Satiety Effects

Cholecystokinin is a critical peptide hormone in the regulation of food intake, primarily through its action on CCK-A receptors, which mediate the feeling of satiation. While CCK-8 is the most extensively studied isoform, its long-term efficacy in appetite suppression has been a subject of investigation, with other forms of CCK and different classes of drugs emerging as important comparators.

A. Comparison with Endogenous CCK Isoforms: CCK-8 vs. CCK-58

Recent research indicates that while CCK-8 induces short-term satiation, its longer counterpart, CCK-58, may play a more significant role in prolonged satiety. This has important implications for long-term administration strategies aimed at weight management.

Table 1: Comparative Effects of CCK-8 and CCK-58 on Feeding Behavior in Rats

Parameter	CCK-8 Administration	CCK-58 Administration	Key Findings
Meal Size	Dose-dependent reduction	Dose-dependent reduction	Both peptides effectively reduce meal size, indicating a role in satiation.[1][2][3]
Intermeal Interval (IMI)	Shortened or no significant change	Prolonged	CCK-58 demonstrates a more sustained effect on satiety by increasing the time between meals.[1][3][4]
Satiety Ratio (IMI/Meal Size)	Modest increase	Significant increase	CCK-58 is more effective at inducing a longer-lasting feeling of fullness relative to the amount of food consumed.[1][2][3]
Locomotor Activity	Reduced	No significant effect	CCK-8 administration may be associated with a reduction in general activity.[5]

B. Comparison with GLP-1 Receptor Agonists

Glucagon-like peptide-1 (GLP-1) receptor agonists are a class of drugs with established efficacy in long-term weight management and glycemic control. Comparing the effects of long-term CCK-8 administration with these agents provides valuable context for its therapeutic potential.

Table 2: Comparative Effects of Chronic CCK-8 and GLP-1 Agonist (Exendin-4) Administration in High-Fat-Fed Mice

Parameter	(pGlu-Gln)-CCK-8	Exendin-4 (GLP-1 Agonist)	Combined (pGlu-Gln)-CCK-8 + Exendin-4	Key Findings
Cumulative Food Intake	Significantly decreased	Significantly decreased	Significantly decreased	Both agents and their combination reduce food intake over the long term.[6][7]
Body Weight Gain	Significantly decreased	Significantly decreased	Significantly decreased	All treatment regimens lead to a reduction in body weight gain.[6][7]
Glycemic Control	Improved insulin (B600854) sensitivity	Improved glucose tolerance	Superior improvement in glucose tolerance	The combination of a CCK-8 analogue and a GLP-1 agonist shows synergistic benefits for glycemic control.[6][7][8]
Pancreatic Beta-Cell Area	Dramatically improved	Dramatically improved	Dramatically improved	Both peptides demonstrate protective and restorative effects on pancreatic islets.[7][9]

II. Comparative Analysis of Long-Term Anxiety Effects

CCK, particularly through its action on CCK-B receptors in the central nervous system, is known to have anxiogenic (anxiety-producing) effects. The tetrapeptide fragment, CCK-4, is a potent panicogen and is often used as a comparator to understand the anxiety-related effects of CCK-8.

Table 3: Comparative Anxiogenic Effects of CCK Peptides

Parameter	CCK-8 Administration	CCK-4 Administration	Key Findings
Anxiety-like Behavior (Elevated Plus Maze)	Anxiogenic effects observed at higher doses or when microinjected into specific brain regions like the dPAG.[10]	Potent induction of panic and anxiety-like behaviors.[11][12][13]	CCK-4 is a more potent anxiogenic agent than CCK-8.
Panic Attacks (in humans)	Less established in inducing panic attacks.	Reliably induces panic attacks in a dose-dependent manner.[13][14]	CCK-4 is a validated pharmacological model for inducing panic.
Receptor Selectivity	Agonist for both CCK-A and CCK-B receptors.	Selective agonist for the CCK-B receptor.	The anxiogenic effects of CCK peptides are primarily mediated by CCK-B receptors.

III. Experimental Protocols

A. Protocol for Assessing Long-Term Satiety Effects in Rodents

This protocol outlines a general procedure for evaluating the chronic effects of peptide administration on food intake and body weight in a rodent model.

1. Animal Model:

• Species: Male Sprague-Dawley rats or C57BL/6 mice.

• Housing: Individually housed in metabolic cages that allow for automated monitoring of food and water intake.

• Diet: Standard chow or a high-fat diet to model diet-induced obesity.

• Acclimatization: Allow animals to acclimate to the housing and diet for at least one week prior to the start of the experiment.

2. Peptide Administration:

• Peptides: CCK-8 (free acid), CCK-58, GLP-1 receptor agonist (e.g., Exendin-4), or vehicle (e.g., sterile saline with 0.1% bovine serum albumin).

• Route of Administration: Continuous subcutaneous infusion via osmotic mini-pumps for long-term studies (e.g., 7-28 days) or twice-daily intraperitoneal injections.[6][7]

• Dosage: Determine appropriate doses based on previous literature. For example, a dose of 1.8 nmol/kg for CCK-8 and CCK-58 has been shown to be effective in reducing food intake.[1][5]

3. Data Collection:

• Food and Water Intake: Monitor continuously using automated systems or measure manually at regular intervals.

• Body Weight: Measure daily at the same time.

• Meal Pattern Analysis: Analyze the microstructure of feeding behavior, including meal size, meal duration, and intermeal interval.[1][5]

• Metabolic Parameters: At the end of the study, collect blood samples to measure glucose, insulin, and lipid levels. Conduct glucose and insulin tolerance tests.

4. Statistical Analysis:

• Use appropriate statistical tests (e.g., ANOVA with post-hoc tests) to compare the effects of different treatments on the measured parameters.

B. Protocol for Assessing Anxiogenic Effects in Rodents

This protocol describes a method for evaluating the anxiety-producing effects of CCK peptides using the elevated plus-maze test.

1. Animal Model:

• Species: Male Wistar rats or Swiss Webster mice.

• Housing: Group-housed in a temperature- and humidity-controlled environment with a 12-hour light/dark cycle.

• Acclimatization: Handle animals for several days before the experiment to reduce stress.

2. Peptide Administration:

• Peptides: CCK-8, CCK-4, or vehicle.

• Route of Administration: Intraperitoneal (i.p.) injection or microinjection into specific brain regions (e.g., dorsal periaqueductal gray).[10]

• Dosage: For i.p. injection, doses of CCK-4 typically range from 3-30 µg/kg.[12] For CCK-8, higher doses may be required to observe anxiogenic effects.

3. Behavioral Testing (Elevated Plus-Maze):

• Apparatus: A plus-shaped maze with two open arms and two enclosed arms, elevated from the floor.

• Procedure: 10-30 minutes after peptide administration, place the animal in the center of the maze, facing an open arm. Allow the animal to explore the maze for 5 minutes.

• Data Collection: Record the number of entries into and the time spent in the open and closed arms using a video tracking system.

• Anxiety Index: A lower percentage of time spent in the open arms and fewer entries into the open arms are indicative of increased anxiety-like behavior.

4. Statistical Analysis:

• Use t-tests or ANOVA to compare the behavioral parameters between the different treatment groups.

IV. Signaling Pathways and Experimental Workflows

A. Signaling Pathways of CCK Receptors

CCK exerts its physiological effects through two main G-protein coupled receptors: CCK-A (CCK1) and CCK-B (CCK2).

Caption: Simplified signaling pathways of CCK-A and CCK-B receptors.

B. Experimental Workflow for Assessing Long-Term Satiety

The following diagram illustrates a typical workflow for a preclinical study investigating the long-term effects of a test compound on satiety.

Caption: General experimental workflow for long-term satiety studies.

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. CCK-58 elicits both satiety and satiation in rats while CCK-8 elicits only satiation [escholarship.org]
• 3. CCK-58 Elicits Both Satiety and Satiation in Rats while CCK-8 Elicits Only Satiation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CCK-58 prolongs the intermeal interval, whereas CCK-8 reduces this interval: not all forms of cholecystokinin have equal bioactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Comparison of independent and combined metabolic effects of chronic treatment with (pGlu-Gln)-CCK-8 and long-acting GLP-1 and GIP mimetics in high fat-fed mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. diabetesjournals.org [diabetesjournals.org]
• 8. researchgate.net [researchgate.net]
• 9. A Novel CCK-8/GLP-1 Hybrid Peptide Exhibiting Prominent Insulinotropic, Glucose-Lowering, and Satiety Actions With Significant Therapeutic Potential in High-Fat-Fed Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Anxiogenic effect of cholecystokinin in the dorsal periaqueductal gray - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Rodent model of anxiety - CCK-4-induced Panic Anxiety - NEUROFIT Preclinical Contract Research Organization (CRO) [neurofit.com]
• 12. Effects of cholecystokinin tetrapeptide (CCK(4)) and of anxiolytic drugs on GABA outflow from the cerebral cortex of freely moving rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. CCK4-induced panic in healthy subjects I: psychological and cardiovascular effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Effect of BI 1358894 on Cholecystokinin-Tetrapeptide (CCK-4)-Induced Anxiety, Panic Symptoms, and Stress Biomarkers: A Phase I Randomized Trial in Healthy Males - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Cholecystokinin (26-33) (free acid): A Safety and Logistics Guide

For researchers, scientists, and drug development professionals, the responsible disposal of chemical reagents like Cholecystokinin (26-33) (free acid), also known as CCK-8, is a critical component of laboratory safety, regulatory compliance, and environmental protection. While Safety Data Sheets (SDS) for Cholecystokinin (26-33) (free acid) may indicate that the substance is not classified as hazardous, it is imperative to follow standard laboratory protocols which treat all research peptides as chemical waste.[1][2] Adherence to institutional and local regulations is mandatory for all laboratory waste disposal.

Immediate Safety and Handling Protocols

Before handling Cholecystokinin (26-33) (free acid) for disposal, it is essential to wear appropriate Personal Protective Equipment (PPE) as a primary barrier against accidental exposure.[3]

• Gloves: Wear chemical-resistant disposable gloves (e.g., nitrile).[4]

• Eye Protection: Use safety glasses or goggles to protect against splashes.[3]

• Lab Coat: A standard lab coat should be worn to protect skin and clothing.[5]

All handling of the peptide should be confined to a designated area, such as a chemical fume hood, to minimize any risk of inhalation or cross-contamination.[3][5]

Step-by-Step Disposal Procedures

The proper disposal of peptide waste is a multi-step process requiring careful segregation and documentation.[5] Never dispose of peptides or contaminated materials in the regular trash or down the drain.[3][6]

• Waste Classification and Segregation:

  • Treat all forms of Cholecystokinin (26-33) (free acid) waste—including unused or expired powder, reconstituted solutions, and contaminated labware—as laboratory chemical waste.[6][7]

  • Segregate the waste into dedicated, clearly labeled hazardous waste containers.[3] Liquid and solid waste should be collected in separate containers.[8]

• Containerization and Labeling:

  • Liquid Waste: Collect all solutions containing the peptide, including experimental buffers and the first rinse of any non-disposable labware, in a sturdy, leak-proof, and chemically compatible container.[9][10]

  • Solid Waste: Place all materials that have come into contact with the peptide, such as gloves, pipette tips, vials, and absorbent materials from spill cleanups, into a designated hazardous solid waste container.[4][9]

  • Labeling: All waste containers must be clearly and legibly labeled with the words "Hazardous Waste," the full chemical name "Cholecystokinin (26-33) (free acid)," and the approximate quantity or percentage of the contents.[5][11] Containers must be kept closed at all times except when adding waste.[11]

• Storage and Final Disposal:

  • Store sealed waste containers in a designated and secure satellite accumulation area within the laboratory, away from incompatible materials.[4][11]

  • Coordinate with your institution's Environmental Health & Safety (EHS) department for the pickup and final disposal of the chemical waste.[3] EHS will arrange for disposal through a licensed hazardous waste contractor, which commonly uses incineration for chemical and pharmaceutical waste.[5]

Emergency Spill Procedures

In the event of a spill, restrict access to the area and follow these steps:

• Containment: For solid spills, carefully sweep or pick up the material mechanically to avoid creating dust.[8] For liquid spills, absorb the material with an inert substance like vermiculite (B1170534) or sand.[7]

• Collection: Place all spilled material and cleanup debris into a suitable, sealed container for disposal.[8]

• Decontamination: Clean the spill area thoroughly. The initial rinse from cleaning non-disposable equipment must be collected as hazardous liquid waste.[9][10]

• Reporting: Notify laboratory management and the EHS office to document the incident.[5]

Data Presentation

The following table summarizes the disposal procedures for different types of waste associated with Cholecystokinin (26-33) (free acid).

Waste Type	Disposal Container	Required Labeling	Disposal Pathway
Unused/Expired Solid Peptide	Original vial placed in a sealed, leak-proof hazardous waste container.	"Hazardous Waste," "Cholecystokinin (26-33) (free acid)," and quantity.	Collection by institutional EHS for licensed disposal.[3]
Liquid Peptide Solutions	Sturdy, leak-proof, chemically compatible hazardous waste container.	"Hazardous Waste," "Cholecystokinin (26-33) (free acid)," and all solution components with percentages.[11]	Collection by institutional EHS for licensed disposal.[9]
Contaminated Solid Waste (Gloves, Pipette Tips, Vials)	Designated hazardous solid waste container or bag.	"Hazardous Waste," "Contaminated with Cholecystokinin (26-33) (free acid)."[4]	Collection by institutional EHS for licensed disposal.[7]
Spill Cleanup Debris	Sealed, leak-proof hazardous waste container.	"Hazardous Waste," "Spill debris contaminated with Cholecystokinin (26-33) (free acid)."	Collection by institutional EHS for licensed disposal.[8]

Mandatory Visualization

The following diagram illustrates the standardized workflow for the proper disposal of Cholecystokinin (26-33) (free acid) waste from the point of generation to final disposal.

Caption: Workflow for the proper disposal of laboratory peptide waste.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. peptide24.store [peptide24.store]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. puretidestherapy.com [puretidestherapy.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 11. research.columbia.edu [research.columbia.edu]

Personal protective equipment for handling Cholecystokinin (26-33) (free acid)

Essential Safety & Handling Guide: Cholecystokinin (26-33) (Free Acid)

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling Cholecystokinin (26-33) (free acid). The following procedures outline personal protective equipment (PPE), operational plans, and disposal methods to ensure a safe laboratory environment.

While the Safety Data Sheet (SDS) for Cholecystokinin (26-33) (free acid) indicates that it is not classified as a hazardous substance or mixture, it is prudent to handle all research chemicals with a consistent level of care to minimize exposure and maintain experimental integrity.[1][2]

Immediate Safety and Handling Precautions

First Aid Measures: In the event of accidental exposure, follow these immediate steps:

• Eye Contact: Immediately flush eyes with plenty of water, occasionally lifting the upper and lower eyelids. Check for and remove any contact lenses. Continue to rinse for at least 15 minutes and seek medical attention.[1][3]

• Skin Contact: Wash the affected area promptly and thoroughly with soap and water.[3] Remove contaminated clothing.

• Inhalation: Move the exposed person to fresh air. If breathing is difficult, provide respiratory support.[1]

• Ingestion: Wash out the mouth with water. Do not induce vomiting unless directed to do so by medical personnel.[1]

Spill Response: In case of a spill, wear appropriate PPE, mechanically collect the spilled solid material (e.g., by sweeping), and place it into a suitable, closed container for disposal.[4][5] Avoid generating dust.[5]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is crucial to minimize exposure and prevent contamination.[6][7] The following table summarizes the recommended PPE for handling Cholecystokinin (26-33) (free acid).

PPE Category	Item	Specifications and Use
Eye and Face Protection	Safety Goggles	Required for protection against dust particles and liquid splashes.[6][8]
Face Shield	Recommended in addition to goggles when there is a significant risk of splashing, such as during the initial reconstitution of the lyophilized powder.[6]
Body Protection	Laboratory Coat	A standard, buttoned lab coat is the minimum requirement to protect clothing and skin from potential splashes.[6][8][9]
Hand Protection	Chemical-Resistant Gloves	Disposable nitrile gloves are recommended.[8][10] Gloves should be inspected before use and changed immediately if contaminated.[8]
Respiratory Protection	Respirator / Dust Mask	Recommended when weighing or handling the lyophilized powder to avoid the inhalation of fine particles.[6][8] Work should be conducted in a well-ventilated area, such as a chemical fume hood.[3][11]
General Attire	Long Pants & Closed-Toe Shoes	Required minimum attire for working in any laboratory where hazardous materials are handled.[6]

Operational Plan: Step-by-Step Handling Procedures

Adherence to a standardized workflow is critical for minimizing exposure and contamination.[7] All handling of peptides should be confined to a designated laboratory area.[8][9]

1. Preparation:

• Before use, allow the lyophilized peptide to equilibrate to room temperature in its sealed container to prevent moisture absorption.[12]

• Don the appropriate PPE as outlined in the table above.

• Prepare a sanitized and organized workspace.[9][13]

2. Reconstitution:

• For dissolving the peptide, consult the product's data sheet for recommended solvents. A "trial-and-error" approach with a small amount of the peptide may be necessary to find the best solvent.[12]

• When handling the lyophilized powder, which can easily become airborne, use a fume hood or biosafety cabinet to prevent inhalation.[8]

• Use sterile, high-purity water or appropriate buffers for reconstitution.[9][13]

3. Storage:

• Lyophilized Peptide: For long-term storage, keep the peptide at -20°C or colder, away from bright light.[5][12]

• Peptide Solutions: The shelf life of peptide solutions is limited. For optimal stability, use sterile buffers at a pH of 5-6 and store aliquots at -20°C or colder to avoid repeated freeze-thaw cycles.[12]

Disposal Plan

Proper disposal of peptide waste is essential for laboratory safety and regulatory compliance.[3] Treat all peptide waste as chemical waste.[3][13]

• Waste Segregation: Collect all materials contaminated with the peptide, including unused compounds, pipette tips, gloves, and vials, in a designated and clearly labeled hazardous waste container.[3][6][8][11]

• Disposal Procedure: Never dispose of peptides or contaminated materials in the regular trash or down the drain.[3][8][11] Adhere to your institution's and local environmental regulations for chemical waste disposal.[3][5] This may involve incineration or other chemical treatments.[5][13]

• Consult EHS: It is highly recommended to consult with your institution's Environmental Health and Safety (EHS) department for specific disposal protocols.[3][4][8]

Visualized Experimental Workflow

The following diagram illustrates a standard workflow for the safe handling of Cholecystokinin (26-33) (free acid) in a laboratory setting.

Caption: Workflow for handling Cholecystokinin (26-33) (free acid).

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. peptide.co.jp [peptide.co.jp]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. peptide24.store [peptide24.store]
• 9. maxedoutcompounds.com [maxedoutcompounds.com]
• 10. Chapter 10: Personal Protective Equipment for Biohazards | Environmental Health & Safety | West Virginia University [ehs.wvu.edu]
• 11. benchchem.com [benchchem.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. puretidestherapy.com [puretidestherapy.com]